4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

• CAS: 361472-61-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Properties of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

Abstract

This technical guide provides a comprehensive overview of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, a heterocyclic ester with significant potential in medicinal chemistry and drug development. The document details a robust synthetic protocol for its preparation, outlines its key physicochemical properties, and explores its anticipated biological activities based on the synergistic combination of its constituent vanillin and thiophene-2-carboxylate moieties. This guide is intended for researchers, scientists, and professionals in the field of drug discovery and organic synthesis, offering both theoretical insights and practical methodologies.

Introduction: Unveiling a Molecule of Interest

In the landscape of modern drug discovery, the strategic combination of well-established pharmacophores into novel molecular architectures is a cornerstone of lead compound identification. 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate emerges from this paradigm, integrating two biologically significant scaffolds: the vanillin moiety, a phenolic aldehyde known for its broad-spectrum antimicrobial, antioxidant, and anti-inflammatory properties, and the thiophene-2-carboxylate core, a key component in numerous therapeutic agents with a wide range of biological activities.[1][2] The ester linkage of these two components is anticipated to yield a hybrid molecule with unique and potentially enhanced pharmacological characteristics.

This guide delves into the synthesis, characterization, and prospective applications of this promising compound, providing a foundational resource for its further investigation and development.

Synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate: A Detailed Protocol

The synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is most effectively achieved through the esterification of vanillin (4-hydroxy-3-methoxybenzaldehyde) with thiophene-2-carbonyl chloride. A highly reliable method for this transformation is the Schotten-Baumann reaction, which is particularly well-suited for the acylation of phenols under biphasic aqueous-organic conditions.[3][4]

Rationale for the Synthetic Approach

The Schotten-Baumann reaction is selected for its high efficiency and operational simplicity. The use of an aqueous base, such as sodium hydroxide, serves a dual purpose: it deprotonates the phenolic hydroxyl group of vanillin, thereby increasing its nucleophilicity, and it neutralizes the hydrochloric acid byproduct generated during the reaction, driving the equilibrium towards product formation.[5] The biphasic nature of the reaction sequesters the organic reactants and product in an immiscible solvent, preventing hydrolysis of the acyl chloride and facilitating product isolation.

Experimental Workflow

The following diagram illustrates the key steps in the synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

Caption: Synthetic workflow for 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

Step-by-Step Methodology

• Preparation of Reactants:

  • In a 250 mL Erlenmeyer flask, dissolve 1.52 g (10 mmol) of vanillin in 25 mL of a 10% aqueous sodium hydroxide solution. Cool the flask in an ice bath with gentle stirring.

  • In a separate container, dissolve 1.47 g (10 mmol) of thiophene-2-carbonyl chloride in 25 mL of dichloromethane (DCM).

• Reaction:

  • Transfer the thiophene-2-carbonyl chloride solution to a dropping funnel.

  • Add the thiophene-2-carbonyl chloride solution dropwise to the cold, stirring vanillin solution over a period of 15-20 minutes. A precipitate will likely form.

  • After the addition is complete, continue to stir the reaction mixture vigorously at room temperature for 1 hour.

• Work-up and Isolation:

  • Transfer the reaction mixture to a separatory funnel.

  • Separate the organic (DCM) layer.

  • Wash the organic layer sequentially with 25 mL of 5% HCl solution and 25 mL of water.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification:

  • Recrystallize the crude solid from a mixture of ethanol and water to obtain pure 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate as a crystalline solid.

  • Dry the purified crystals in a vacuum oven.

Physicochemical Properties and Characterization

The successful synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate can be confirmed through the analysis of its physicochemical and spectroscopic properties.

General Properties

Property	Value	Source
CAS Number	361472-61-9	[6][7][8]
Molecular Formula	C₁₃H₁₀O₄S	[7][9]
Molecular Weight	262.29 g/mol	[10]
Appearance	White to off-white crystalline solid	(Predicted)
Melting Point	120-122 °C	[10]
Solubility	Soluble in common organic solvents (DCM, Chloroform, Acetone); Insoluble in water	(Predicted)

Spectroscopic Characterization (Predicted)

• ¹H NMR (CDCl₃, 400 MHz):

  • δ ~9.9 ppm (s, 1H, -CHO)

  • δ ~7.5-7.8 ppm (m, 3H, Ar-H)

  • δ ~7.1-7.3 ppm (m, 3H, Thiophene-H)

  • δ ~3.9 ppm (s, 3H, -OCH₃)

• ¹³C NMR (CDCl₃, 100 MHz):

  • δ ~191 ppm (C=O, aldehyde)

  • δ ~161 ppm (C=O, ester)

  • δ ~152 ppm, ~145 ppm, ~135 ppm, ~134 ppm, ~133 ppm, ~128 ppm, ~125 ppm, ~118 ppm, ~112 ppm (Aromatic and Thiophene Carbons)

  • δ ~56 ppm (-OCH₃)

• FT-IR (KBr, cm⁻¹):

  • ~1735 cm⁻¹ (C=O stretch, ester)

  • ~1690 cm⁻¹ (C=O stretch, aldehyde)

  • ~1590, ~1510 cm⁻¹ (C=C stretch, aromatic)

  • ~1270, ~1140 cm⁻¹ (C-O stretch, ester and ether)

• Mass Spectrometry (EI):

  • M⁺ at m/z = 262

  • Key fragmentation patterns would involve the loss of the formyl group (m/z = 233) and cleavage of the ester bond.[9]

Potential Biological Activities and Applications in Drug Development

The rationale for synthesizing 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is rooted in the well-documented biological activities of its parent molecules.[1][2] This positions the compound as a promising candidate for various therapeutic applications.

Conceptual Framework of Biological Activity

The following diagram conceptualizes the potential synergistic biological activities arising from the combination of the vanillin and thiophene-2-carboxylate moieties.

Caption: Potential synergistic biological activities of the target compound.

Antimicrobial Potential

Vanillin and its derivatives are known to exhibit broad-spectrum antibacterial and antifungal activity.[14][15] Thiophene-containing compounds have also been extensively investigated as antimicrobial agents, with some demonstrating efficacy against drug-resistant bacteria.[16] The combination of these two pharmacophores in a single molecule could lead to synergistic effects, potentially overcoming resistance mechanisms and enhancing antimicrobial potency.

Anti-inflammatory and Antioxidant Properties

The phenolic hydroxyl group of vanillin is a known scavenger of reactive oxygen species, contributing to its antioxidant properties.[1] Thiophene derivatives have also been reported to possess anti-inflammatory activity, with some acting as inhibitors of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes.[2] Therefore, 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is a strong candidate for investigation as a dual anti-inflammatory and antioxidant agent.

Anticancer Activity

Both vanillin and various thiophene derivatives have demonstrated cytotoxic effects against a range of cancer cell lines.[14] The mechanisms of action are diverse, but often involve the induction of apoptosis and the inhibition of signaling pathways crucial for cancer cell proliferation. The unique electronic and steric properties of the target compound make it a compelling subject for anticancer screening programs.

Conclusion and Future Directions

4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is a readily synthesizable compound with a high potential for biological activity. This guide provides a solid foundation for its preparation and characterization. Future research should focus on the empirical validation of its predicted spectroscopic properties and a thorough investigation of its biological activities through in vitro and in vivo assays. Specifically, screening for antimicrobial, anti-inflammatory, antioxidant, and anticancer properties is highly recommended. Such studies will be instrumental in determining the therapeutic potential of this promising hybrid molecule.

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An In-depth Technical Guide to 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

This guide provides a comprehensive technical overview of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, a molecule of interest for researchers in medicinal chemistry and materials science. By leveraging the functionalities of vanillin and thiophene-2-carboxylic acid, this compound presents a unique scaffold for further chemical exploration. This document details a proposed synthesis, predicts its analytical characterization, and discusses its potential applications, offering a foundational resource for scientists engaged in drug development and related fields.

Introduction and Significance

4-Formyl-2-methoxyphenyl thiophene-2-carboxylate (Molecular Formula: C₁₃H₁₀O₄S, Molecular Weight: 262.28 g/mol ) is an aromatic ester that incorporates two key pharmacophores: a vanillin derivative and a thiophene moiety. Vanillin (4-hydroxy-3-methoxybenzaldehyde) is a well-known natural product whose aldehyde, hydroxyl, and ether functional groups serve as versatile handles for chemical modification, leading to derivatives with a wide spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3][4] The thiophene ring, a sulfur-containing heterocycle, is a common structural motif in many pharmaceuticals and is recognized for its broad range of biological activities and its utility as a building block in organic synthesis.[5][6] The combination of these two moieties in a single molecule suggests a promising scaffold for the development of novel therapeutic agents and functional materials.[7][8]

Physical and Chemical Properties

Property	Value	Source
CAS Number	361472-61-9	[9]
Molecular Formula	C₁₃H₁₀O₄S	[10]
Molecular Weight	262.28 g/mol	[10]
Melting Point	120-122 °C	[9]
Appearance	Expected to be a white to off-white solid	[11]

Proposed Synthesis: Esterification of Vanillin

The most direct and logical synthetic route to 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is the esterification of vanillin with thiophene-2-carbonyl chloride. This reaction, a standard method for forming esters from phenols and acyl chlorides, is expected to be efficient and high-yielding.

Causality of Experimental Choices

• Reactants: Vanillin is selected as the starting material for the phenolic component, providing the 4-formyl-2-methoxyphenyl core. Thiophene-2-carboxylic acid is the precursor to the acyl chloride. It is first converted to the more reactive thiophene-2-carbonyl chloride using a chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride. This activation is necessary because direct esterification of a carboxylic acid with a phenol is generally slow and requires harsh conditions.

• Base: A non-nucleophilic organic base, such as triethylamine (Et₃N) or pyridine, is crucial. Its primary role is to neutralize the hydrochloric acid (HCl) byproduct generated during the reaction. The removal of HCl drives the equilibrium towards the product and prevents potential acid-catalyzed side reactions.

• Solvent: An inert aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF) is ideal. These solvents will dissolve the reactants without participating in the reaction. DCM is often preferred due to its low boiling point, which facilitates easy removal during workup.

• Temperature: The reaction is typically initiated at a low temperature (e.g., 0 °C) to control the initial exothermic reaction between the acyl chloride and the phenol. It is then allowed to warm to room temperature to ensure the reaction proceeds to completion.

Step-by-Step Experimental Protocol

Step 1: Preparation of Thiophene-2-carbonyl chloride

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add thiophene-2-carboxylic acid (1.0 eq).

• Add an excess of thionyl chloride (SOCl₂) (approx. 2.0-3.0 eq).

• Gently reflux the mixture for 1-2 hours. The reaction progress can be monitored by the cessation of HCl gas evolution.

• After cooling to room temperature, remove the excess thionyl chloride under reduced pressure to obtain crude thiophene-2-carbonyl chloride, which can be used directly in the next step or purified by distillation.

Step 2: Esterification

• Dissolve vanillin (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane (DCM) in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add a solution of thiophene-2-carbonyl chloride (1.1 eq) in anhydrous DCM dropwise to the cooled vanillin solution over 15-20 minutes.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate as a solid.

Visualization of the Synthetic Workflow

Caption: Molecular structure with predicted key NMR shifts.

Potential Applications

Given its hybrid structure, 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is a promising candidate for several applications in drug discovery and materials science.

• Anticancer Agents: Vanillin derivatives have shown efficacy against various cancer cell lines, including breast and colon cancer. [7]The incorporation of a thiophene ring, another common feature in anticancer compounds, could enhance this activity.

• Antimicrobial Agents: Both vanillin and thiophene derivatives have demonstrated antibacterial and antifungal properties. [7]This compound could serve as a lead for the development of new antimicrobial drugs.

• Enzyme Inhibitors: The specific arrangement of functional groups may allow for targeted inhibition of enzymes involved in disease pathways. For example, some thiophene derivatives are known to inhibit thromboxane synthetase. [12]* Building Block for Polymers: The aldehyde functionality provides a reactive site for polymerization reactions, such as Schiff base condensations, to form porous organic polymers for applications like gas capture. [13]

Conclusion

This technical guide provides a comprehensive theoretical framework for the synthesis and characterization of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate. By combining the well-established reactivity of vanillin and thiophene-2-carboxylic acid, a straightforward synthetic pathway is proposed. The predicted spectroscopic data offer a benchmark for the analytical confirmation of the molecule. The potential applications, rooted in the known biological activities of its constituent parts, highlight this compound as a valuable scaffold for future research in medicinal chemistry and materials science. This guide serves as a foundational resource to stimulate and support further investigation into this promising molecule.

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An In-depth Technical Guide to 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate: Synthesis, Structural Elucidation, and Analytical Methodologies

This technical guide provides a comprehensive overview of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, a molecule of significant interest in medicinal chemistry and materials science. By leveraging the functionalities of vanillin and thiophene-2-carboxylic acid, this compound presents a unique scaffold for further chemical exploration. This document is intended for researchers, scientists, and professionals in drug development, offering a deep dive into its chemical structure, a plausible synthetic route, and robust analytical methods for its characterization and quality control.

Introduction to a Privileged Scaffold

4-Formyl-2-methoxyphenyl thiophene-2-carboxylate incorporates two key structural motifs: the vanillin aldehyde and the thiophene carboxylate. Vanillin (4-hydroxy-3-methoxybenzaldehyde) is a well-known aromatic compound, not only for its characteristic flavor and aroma but also as a versatile starting material in the synthesis of various pharmaceuticals and fine chemicals.[1][2][3] Its functional groups—aldehyde, hydroxyl, and ether—provide multiple reaction sites for chemical modification.[1][2][3] Thiophene-2-carboxylic acid and its derivatives are also important building blocks in organic synthesis, with applications in the development of pharmaceuticals and agrochemicals.[4][5][6] The combination of these two moieties in 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate results in a molecule with potential for diverse biological activities and material properties.

Chemical Structure and Physicochemical Properties

The foundational step in understanding any chemical entity is a thorough characterization of its structure and physical properties.

Molecular Structure

The chemical structure of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is presented below. The molecule consists of a vanillin core esterified at the phenolic hydroxyl group with thiophene-2-carboxylic acid.

Caption: Proposed synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

Causality Behind Experimental Choices:

• Reactants: Vanillin serves as the phenolic alcohol source. Thiophene-2-carbonyl chloride is a reactive acylating agent, readily prepared from thiophene-2-carboxylic acid using reagents like thionyl chloride or oxalyl chloride.

• Solvent: Dichloromethane (DCM) is an excellent choice as it is relatively inert and effectively dissolves both reactants.

• Base: Pyridine acts as a mild base to neutralize the hydrochloric acid byproduct, driving the reaction to completion. It can also act as a nucleophilic catalyst.

• Temperature: The reaction is typically carried out at room temperature, which is sufficient for the reaction to proceed without promoting side reactions.

Detailed Experimental Protocol (Prophetic)

• Preparation of Thiophene-2-carbonyl chloride: To a solution of thiophene-2-carboxylic acid (1.0 eq) in anhydrous DCM, add oxalyl chloride (1.2 eq) and a catalytic amount of dimethylformamide (DMF) at 0 °C. Stir the reaction mixture at room temperature for 2 hours. The solvent and excess reagent are removed under reduced pressure to yield crude thiophene-2-carbonyl chloride, which can be used directly in the next step.

• Esterification: Dissolve vanillin (1.0 eq) and pyridine (1.2 eq) in anhydrous DCM. To this solution, add a solution of the freshly prepared thiophene-2-carbonyl chloride (1.1 eq) in anhydrous DCM dropwise at 0 °C.

• Reaction Monitoring and Work-up: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC). Upon completion, wash the reaction mixture sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) or by column chromatography on silica gel.

Analytical Characterization

A multi-technique approach is essential for the unambiguous structural confirmation and purity assessment of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

Spectroscopic Analysis (Predicted)

While experimental spectra for this specific molecule are not widely published, a detailed prediction based on the known chemical shifts and absorption frequencies of its constituent functional groups provides a robust framework for its identification.

• ¹H NMR (500 MHz, CDCl₃):

  • Aldehyde Proton (CHO): A singlet at δ 9.8-10.0 ppm. Aromatic aldehyde protons are highly deshielded.

  • Aromatic Protons (Vanillin Moiety): Three protons in the aromatic region (δ 7.0-7.8 ppm). Expect complex splitting patterns (doublets and doublets of doublets) due to their ortho and meta couplings.

  • Thiophene Protons: Three protons in the heteroaromatic region (δ 7.0-8.0 ppm). The proton at the 5-position will be the most downfield, followed by the proton at the 3-position, and then the proton at the 4-position.

  • Methoxy Protons (OCH₃): A sharp singlet at δ 3.8-4.0 ppm, integrating to three protons. [7]

• ¹³C NMR (125 MHz, CDCl₃):

  • Aldehyde Carbonyl (CHO): A peak in the range of δ 190-200 ppm. [8][9] * Ester Carbonyl (C=O): A peak around δ 160-170 ppm. [10][9] * Aromatic and Thiophene Carbons: Multiple signals in the δ 110-155 ppm region. [10][11][12] * Methoxy Carbon (OCH₃): A signal around δ 55-60 ppm. [7]

• C=O Stretching (Aldehyde): A strong, sharp absorption band around 1690-1710 cm⁻¹. Conjugation with the aromatic ring lowers the frequency. [13][14][15][16]* C=O Stretching (Ester): A strong, sharp absorption band around 1720-1740 cm⁻¹. This is characteristic of aromatic esters. [17]* C-O Stretching (Ester and Ether): Strong bands in the region of 1250-1300 cm⁻¹ (asymmetric) and 1000-1150 cm⁻¹ (symmetric). [18][19][20][21][22]* Aromatic C=C Stretching: Medium intensity bands in the 1450-1600 cm⁻¹ region. [23][24]* C-H Stretching (Aldehyde): Two weak to medium bands around 2820 cm⁻¹ and 2720 cm⁻¹. [13][14]* C-H Stretching (Aromatic): A weak absorption above 3000 cm⁻¹. [23][24]

• Molecular Ion (M⁺): The molecular ion peak is expected at m/z = 262.

• Key Fragmentation Pathways:

  • Loss of the thiophene-2-carbonyl group ([M-111]⁺) leading to a fragment at m/z = 151 (the vanillinyl cation).

  • Formation of the thiophene-2-carbonyl cation at m/z = 111. This is often a prominent peak in the mass spectra of thiophene-2-carboxylates.

  • Loss of CO from the aldehyde group ([M-28]⁺).

  • Further fragmentation of the vanillin and thiophene rings.

Chromatographic Analysis

Chromatographic techniques are indispensable for assessing the purity of the synthesized compound and for its quantification in various matrices.

A reverse-phase HPLC method is well-suited for the analysis of this moderately polar aromatic compound.

Workflow for HPLC Method Development and Validation:

Caption: General workflow for HPLC analysis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

Detailed HPLC Protocol:

• Instrumentation: A standard HPLC system equipped with a UV-Vis or Diode Array Detector (DAD).

• Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a good starting point. [6][25][26]* Mobile Phase: A mixture of acetonitrile and water or methanol and water. A gradient elution may be necessary to ensure good separation from any impurities. For example, a linear gradient from 40% to 90% acetonitrile in water over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: The compound has multiple chromophores, so detection at several wavelengths (e.g., 254 nm, 280 nm, and 310 nm) is recommended for optimal sensitivity and specificity.

• Sample Preparation: Accurately weigh and dissolve the sample in the initial mobile phase composition or a suitable solvent like acetonitrile. Filter through a 0.45 µm syringe filter before injection.

• Validation: The method should be validated according to ICH guidelines, assessing parameters such as linearity, accuracy, precision, specificity, limit of detection (LOD), and limit of quantitation (LOQ).

GC-MS can also be employed for the analysis of this compound, particularly for identifying volatile impurities.

• Instrumentation: A GC system coupled to a mass spectrometer.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

• Carrier Gas: Helium at a constant flow rate.

• Injection: Split or splitless injection depending on the concentration.

• Temperature Program: A temperature gradient is necessary to elute the compound. For instance, start at 150 °C, hold for 1 minute, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

• MS Detection: Electron ionization (EI) at 70 eV, scanning a mass range of m/z 40-400.

Conclusion

4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is a molecule with significant potential, bridging the chemical diversity of vanillin and thiophene derivatives. This guide has provided a comprehensive framework for its synthesis, detailed predictions for its spectroscopic characterization, and robust analytical methodologies for its purity assessment and quantification. The protocols and data presented herein are designed to be a valuable resource for researchers and scientists working with this and related molecular scaffolds, facilitating further exploration of its chemical and biological properties.

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A Technical Guide to the Spectroscopic Characterization of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

Disclaimer: This document provides a predictive guide to the synthesis and spectroscopic analysis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate. Due to the limited availability of published experimental data for this specific compound, the spectroscopic data (NMR, IR, MS) presented herein is predicted based on established chemical principles and data from analogous compounds. The proposed synthesis protocol is based on standard, reliable organic chemistry methodologies.

Introduction

4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is a molecule of interest in various fields of chemical research, including medicinal chemistry and materials science, owing to its unique combination of functional groups: an aldehyde, a methoxy-substituted phenol, and a thiophene carboxylate. Accurate structural elucidation and purity assessment are paramount for any application. This guide provides an in-depth overview of the expected spectroscopic signature of this compound using Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Molecular Structure

The structure of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is characterized by a central phenyl ring substituted with a formyl and a methoxy group, linked via an ester bond to a thiophene-2-carboxylate moiety.

Figure 2: Proposed workflow for the synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

Step-by-Step Methodology:

• Reaction Setup: To a solution of vanillin (1.0 eq) and pyridine (1.2 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere at 0°C, add a solution of thiophene-2-carbonyl chloride (1.1 eq) in anhydrous DCM dropwise.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, wash the reaction mixture sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient, followed by recrystallization to afford the pure 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

Spectroscopic Data (Predictive)

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (400 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
9.90	s	1H	Aldehyde (-CHO) proton
8.00	dd, J = 3.8, 1.2 Hz	1H	Thiophene-H5
7.70	dd, J = 5.0, 1.2 Hz	1H	Thiophene-H3
7.55	dd, J = 8.2, 1.8 Hz	1H	Phenyl-H6
7.45	d, J = 1.8 Hz	1H	Phenyl-H2
7.20	d, J = 8.2 Hz	1H	Phenyl-H5
7.15	t, J = 4.4 Hz	1H	Thiophene-H4
3.90	s	3H	Methoxy (-OCH₃) protons

¹³C NMR (100 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Assignment
191.0	Aldehyde Carbonyl (C=O)
161.5	Ester Carbonyl (C=O)
152.0	Phenyl-C1 (C-O)
145.0	Phenyl-C4 (C-CHO)
135.0	Thiophene-C2 (C-COO)
134.5	Thiophene-C5
134.0	Thiophene-C3
128.0	Thiophene-C4
127.0	Phenyl-C6
125.0	Phenyl-C2
112.0	Phenyl-C5
110.0	Phenyl-C3 (C-OCH₃)
56.0	Methoxy Carbon (-OCH₃)

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Intensity	Assignment
3100-3000	Medium	Aromatic C-H stretch
2950-2850	Medium	Aliphatic C-H stretch (methoxy)
2850-2750	Weak	Aldehyde C-H stretch (Fermi doublet)
1725	Strong	Ester C=O stretch
1690	Strong	Aldehyde C=O stretch
1600, 1580, 1480	Medium-Strong	Aromatic C=C stretches
1270	Strong	Aryl-O stretch (ester)
1150	Strong	Aryl-O-CH₃ stretch
750	Strong	Thiophene C-S stretch

Mass Spectrometry (MS)

m/z	Proposed Fragment
262	[M]⁺ (Molecular Ion)
233	[M - CHO]⁺
151	[M - C₅H₃O₂S]⁺ (Phenyl fragment)
111	[C₅H₃OS]⁺ (Thiophene fragment)

Interpretation of Spectroscopic Data

• ¹H NMR: The downfield singlet at ~9.90 ppm is characteristic of an aldehyde proton. The aromatic region will show distinct signals for the protons on the phenyl and thiophene rings, with their multiplicities and coupling constants providing information about their substitution pattern. The sharp singlet at ~3.90 ppm corresponds to the three protons of the methoxy group.

• ¹³C NMR: The spectrum is expected to show two carbonyl signals in the downfield region, corresponding to the aldehyde (~191.0 ppm) and the ester (~161.5 ppm). The aromatic region will display signals for the eight carbons of the phenyl and thiophene rings. The methoxy carbon will appear as a single peak at ~56.0 ppm.

• IR Spectroscopy: The IR spectrum will be dominated by two strong carbonyl absorption bands for the ester and aldehyde functional groups. Characteristic stretches for aromatic C-H, the methoxy C-H, and the C-O bonds will also be present, confirming the overall structure.

• Mass Spectrometry: The molecular ion peak at m/z 262 will confirm the molecular weight of the compound. The fragmentation pattern will likely involve the loss of the formyl group (CHO) and cleavage of the ester bond, leading to characteristic fragment ions corresponding to the substituted phenyl and thiophene moieties.

Figure 3: Proposed mass spectrometry fragmentation pathway.

Conclusion

The combination of NMR, IR, and MS spectroscopy provides a powerful toolkit for the unambiguous structural confirmation of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate. The predicted data in this guide serves as a valuable reference for researchers working with this compound, enabling them to verify its synthesis and purity with a high degree of confidence.

References

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• IOSR Journal of Applied Chemistry. Vibrational Spectra (FT-IR, FT-Raman), NBO and HOMO, LUMO Studies of 2-Thiophene Carboxylic Acid Based On Density Functional Method. [Link] [1]7. Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Link]

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An In-depth Technical Guide to 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate: Properties, Synthesis, and Research Applications

Abstract

This technical guide provides a comprehensive overview of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, a molecule of significant interest in medicinal chemistry and materials science. This document details its physicochemical properties, provides a robust protocol for its synthesis and purification, and offers an in-depth analysis of its spectroscopic characteristics. Furthermore, we explore the compound's chemical reactivity, stability, and potential applications, particularly in the realm of drug discovery, drawing upon the established biological significance of its constituent vanillin and thiophene moieties. This guide is intended for researchers, scientists, and professionals in drug development seeking a thorough understanding of this promising compound.

Introduction

4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is an aromatic ester that incorporates two key pharmacophores: a vanillin derivative and a thiophene ring. Vanillin (4-hydroxy-3-methoxybenzaldehyde) is a well-known phenolic aldehyde with a pleasant aroma, widely used in the food and pharmaceutical industries.[1][2] Its derivatives are recognized as privileged scaffolds in drug design, possessing a range of biological activities, including anticancer, antioxidant, and anti-inflammatory properties.[1][2][3][4] The functional groups of vanillin—aldehyde, hydroxyl, and ether—allow for various chemical modifications to generate derivatives with enhanced therapeutic potential.[1][3][4]

The second component, the thiophene ring, is a sulfur-containing heterocycle that is a cornerstone in medicinal chemistry.[5][6] Thiophene derivatives are found in numerous approved drugs and exhibit a wide spectrum of pharmacological activities, such as antimicrobial, anti-inflammatory, and anticancer effects.[6][7][8][9] The incorporation of a sulfur atom can significantly influence a molecule's physicochemical properties, including solubility and drug-receptor interactions.[6]

The combination of these two moieties in 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate results in a molecule with a unique electronic and structural profile, making it a compelling candidate for further investigation in drug discovery and materials science.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental for its application in research and development. The properties of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate are summarized in the table below.

Property	Value	Source
IUPAC Name	4-formyl-2-methoxyphenyl thiophene-2-carboxylate	[10]
CAS Number	361472-61-9	[11][12][13]
Molecular Formula	C13H10O4S	[10][13][14]
Molecular Weight	262.28 g/mol	[14]
Appearance	White to off-white powder/crystals	[12]
Melting Point	120-122 °C	[13]
Solubility	Soluble in common organic solvents like DMSO, chloroform, and ethyl acetate. Sparingly soluble in alcohols and insoluble in water.	Inferred from general properties of similar organic esters.
Purity	≥95% (commercially available)	[12]

Synthesis and Purification

The synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is typically achieved through the esterification of vanillin with thiophene-2-carbonyl chloride. This reaction is a straightforward and efficient method for forming the ester linkage.

Synthetic Pathway

The reaction involves the nucleophilic attack of the hydroxyl group of vanillin on the electrophilic carbonyl carbon of thiophene-2-carbonyl chloride, with a base such as pyridine or triethylamine used to neutralize the HCl byproduct.

Caption: Synthetic pathway for 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

Detailed Experimental Protocol

Materials:

• Vanillin (1.0 eq)

• Thiophene-2-carbonyl chloride (1.1 eq)

• Anhydrous pyridine or triethylamine (1.5 eq)

• Anhydrous dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO4)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for elution

Procedure:

• In a round-bottom flask under a nitrogen atmosphere, dissolve vanillin in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add pyridine or triethylamine to the stirred solution.

• Add thiophene-2-carbonyl chloride dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water.

• Separate the organic layer and wash sequentially with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

Spectroscopic Analysis

Spectroscopic methods are essential for the structural elucidation and confirmation of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons of both the vanillin and thiophene moieties, a singlet for the aldehyde proton, a singlet for the methoxy protons, and characteristic coupling patterns for the aromatic protons.

• ¹³C NMR: The carbon NMR spectrum will show resonances for the carbonyl carbons of the aldehyde and ester, the carbons of the two aromatic rings, and the methoxy carbon.

¹H NMR (Predicted)	Chemical Shift (ppm)	Multiplicity	Integration	Assignment
Aldehyde-H	~9.9	s	1H	-CHO
Thiophene-H	~7.8-8.0	m	1H	Thiophene ring
Thiophene-H	~7.6-7.8	m	1H	Thiophene ring
Phenyl-H	~7.5-7.7	m	2H	Phenyl ring
Phenyl-H	~7.2-7.4	m	1H	Phenyl ring
Thiophene-H	~7.1-7.3	m	1H	Thiophene ring
Methoxy-H	~3.9	s	3H	-OCH3

¹³C NMR (Predicted)	Chemical Shift (ppm)	Assignment
Aldehyde C=O	~191	-CHO
Ester C=O	~161	-COO-
Aromatic C	~110-155	Phenyl and Thiophene rings
Methoxy C	~56	-OCH3

Infrared (IR) Spectroscopy

The IR spectrum will provide information about the functional groups present in the molecule.

Functional Group	Characteristic Absorption (cm⁻¹)
C=O (Aldehyde)	~1700
C=O (Ester)	~1720
C-O (Ester and Ether)	~1250-1300 and ~1030-1150
Aromatic C=C	~1500-1600
Aromatic C-H	~3000-3100

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound. The high-resolution mass spectrum (HRMS) should show a molecular ion peak corresponding to the exact mass of C13H10O4S.

• Expected [M+H]⁺: 263.0372

Chemical Reactivity and Stability

The reactivity of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is governed by its three main functional groups: the aldehyde, the ester, and the two aromatic rings.

• Aldehyde Group: The aldehyde is susceptible to oxidation to a carboxylic acid and can undergo nucleophilic addition reactions.[15][16]

• Ester Group: The ester linkage can be hydrolyzed under acidic or basic conditions to yield vanillin and thiophene-2-carboxylic acid.

• Aromatic Rings: The electron-rich phenyl and thiophene rings can undergo electrophilic substitution reactions.

The compound is expected to be stable under normal laboratory conditions but may be sensitive to strong oxidizing and reducing agents, as well as strong acids and bases. Vanillin itself is known to be sensitive to light and air, where it can slowly oxidize.[15]

Caption: Key reactions of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

Potential Applications in Drug Discovery and Development

The combination of the vanillin and thiophene scaffolds suggests a high potential for biological activity. Vanillin derivatives have been extensively studied for their therapeutic properties.[1][2][3][4] Similarly, thiophene-containing compounds are prevalent in pharmaceuticals.[5][6][7][8][9]

Given the known activities of its constituent parts, 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate could be investigated for a variety of therapeutic applications, including:

• Anticancer Activity: Both vanillin and thiophene derivatives have demonstrated anticancer properties.[17] This compound could be a lead for the development of novel anticancer agents.

• Antimicrobial Activity: Thiophene moieties are common in antimicrobial drugs.[9] The compound could be screened for activity against a range of bacteria and fungi.

• Anti-inflammatory Activity: Vanillin and its derivatives are known to possess anti-inflammatory effects.[17]

The aldehyde group also provides a handle for further chemical modification, allowing for the synthesis of a library of derivatives for structure-activity relationship (SAR) studies.

Caption: Potential biological activities based on structural components.

Conclusion

4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is a molecule with significant potential, stemming from the well-established biological activities of its vanillin and thiophene components. This guide has provided a detailed overview of its physicochemical properties, a reliable synthetic protocol, and a comprehensive spectroscopic analysis. The reactivity of its functional groups offers opportunities for further chemical derivatization. Future research should focus on the systematic evaluation of its biological activities to unlock its full therapeutic potential.

References

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An In-depth Technical Guide to 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate (CAS 361472-61-9)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate (CAS Number: 361472-61-9). While this specific molecule is not extensively characterized in publicly available literature, this guide contextualizes its potential significance by examining the well-documented biological activities of the thiophene-2-carboxylate scaffold. This document serves as a foundational resource for researchers interested in exploring the potential applications of this and related compounds in medicinal chemistry and materials science. We will delve into its physicochemical characteristics, potential for biological activity based on structural analogs, a representative synthetic approach, and a list of known suppliers.

Introduction: The Thiophene-2-Carboxylate Scaffold in Drug Discovery

The thiophene ring is a privileged scaffold in medicinal chemistry, recognized for its isosteric relationship with the benzene ring and its versatile reactivity.[1] Thiophene-containing compounds have demonstrated a broad spectrum of pharmacological activities, including anticancer, antibacterial, antiviral, and anti-inflammatory properties. The introduction of a carboxylate group at the 2-position of the thiophene ring provides a key handle for molecular modification and interaction with biological targets. This guide focuses on a specific derivative, 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, a molecule that combines the reactive potential of the thiophene-2-carboxylate core with the structural motifs of a substituted vanillin-like moiety.

Physicochemical Properties of CAS 361472-61-9

4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is a solid at room temperature with the following key properties:

Property	Value	Source(s)
CAS Number	361472-61-9	[2]
IUPAC Name	4-formyl-2-methoxyphenyl thiophene-2-carboxylate
Molecular Formula	C₁₃H₁₀O₄S
Molecular Weight	262.29 g/mol
Melting Point	120-122 °C
Appearance	White to off-white solid	Inferred from typical appearance of similar organic compounds
Solubility	Expected to be soluble in common organic solvents like DMSO, DMF, and chlorinated solvents. Poorly soluble in water.	Inferred from chemical structure

Biological Context and Potential Applications: Insights from Structurally Related Compounds

As of the writing of this guide, no specific biological studies on 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate have been published. However, the rich pharmacology of the thiophene-2-carboxylate and thiophene-2-carboxamide classes of molecules provides a strong rationale for its investigation in several therapeutic areas.

Anticancer Potential

Numerous thiophene derivatives have been investigated as potent anticancer agents. The mechanism of action often involves the inhibition of key signaling pathways or cellular processes essential for tumor growth and survival. For instance, certain benzo[b]thiophene derivatives have been shown to inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis.

Antibacterial Activity

The thiophene nucleus is a component of several antibacterial agents. Thiophene-2-carboxamide analogues have demonstrated efficacy against clinically relevant bacterial strains, including extended-spectrum β-lactamase (ESBL) producing Escherichia coli. The mechanism can involve the inhibition of essential bacterial enzymes or disruption of the bacterial cell wall.

Anti-inflammatory Properties

Thiophene-2-carboxyl derivatives have been explored as antagonists of the P2Y14 receptor, a G protein-coupled receptor implicated in inflammatory processes. Antagonism of this receptor has shown promise in preclinical models of inflammatory bowel disease.[3]

Figure 1. A diagram illustrating the potential therapeutic applications and associated mechanisms of action for compounds based on the thiophene-2-carboxylate scaffold.

Representative Synthetic Approach

Illustrative Experimental Protocol: Synthesis via Acid Chloride

Disclaimer: This protocol is illustrative and has not been optimized for this specific substrate. Appropriate safety precautions should be taken, and the reaction should be performed by a qualified chemist.

Step 1: Synthesis of Thiophene-2-carbonyl chloride

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add thiophene-2-carboxylic acid (1.0 eq).

• Add thionyl chloride (SOCl₂, 1.5 eq) dropwise at room temperature under a nitrogen atmosphere.

• Heat the reaction mixture to reflux (approximately 80 °C) for 2 hours, or until the evolution of gas ceases.

• Allow the mixture to cool to room temperature and remove the excess thionyl chloride under reduced pressure. The resulting thiophene-2-carbonyl chloride is typically used in the next step without further purification.

Step 2: Esterification with 4-hydroxy-3-methoxybenzaldehyde (Vanillin)

• In a separate round-bottom flask, dissolve 4-hydroxy-3-methoxybenzaldehyde (1.0 eq) and a non-nucleophilic base such as triethylamine (1.2 eq) in a suitable anhydrous solvent (e.g., dichloromethane or tetrahydrofuran) under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of the crude thiophene-2-carbonyl chloride (1.1 eq) in the same anhydrous solvent to the cooled solution of vanillin.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

Figure 2. A flowchart depicting a plausible two-step synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

Safety and Handling

While specific toxicological data for this compound is unavailable, it should be handled with the standard precautions for laboratory chemicals.

• Hazard Class: Irritant.

• Personal Protective Equipment (PPE): Safety glasses, gloves, and a lab coat should be worn at all times.

• Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated area or a fume hood.

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Suppliers

4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is available from several chemical suppliers, primarily for research and development purposes. It is advisable to request a certificate of analysis to confirm the purity and identity of the compound.

• EON Biotech

• Matrix Scientific

• Santa Cruz Biotechnology

• Sigma-Aldrich

• ChemicalBook

Conclusion

4-Formyl-2-methoxyphenyl thiophene-2-carboxylate (CAS 361472-61-9) represents an under-explored molecule with potential for further investigation in drug discovery and materials science. Its structural features, combining the versatile thiophene-2-carboxylate core with a vanillin-derived moiety, suggest that it could be a valuable building block for the synthesis of novel compounds with interesting biological activities. This guide provides a foundational understanding of its properties and the broader context of its chemical class, intended to facilitate future research into its potential applications.

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• Discovery of a Series of 4-Amide-thiophene-2-carboxyl Derivatives as Highly Potent P2Y14 Receptor Antagonists for Inflammatory Bowel Disease Treatment. Journal of Medicinal Chemistry. [URL: https://pubmed.ncbi.nlm.nih.gov/38959216/]
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• The Versatility of Thiophene-2-carboxylic Acid in Organic Synthesis. Autechaux.com. [URL: https://www.autechaux.com/the-versatility-of-thiophene-2-carboxylic-acid-in-organic-synthesis/]
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• 4-FORMYL-2-METHOXYPHENYL THIOPHENE-2-CARBOXYLATE – (361472-61-9). EON Biotech. [URL: https://eonbiotech.
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An In-depth Technical Guide to the Biological Activity of Thiophene-2-Carboxylate Derivatives

Abstract

The thiophene ring is a privileged heterocyclic scaffold in medicinal chemistry, integral to numerous FDA-approved drugs.[1] Its unique electronic properties and ability to act as a bioisostere for a phenyl ring make it a cornerstone of modern drug design.[2][3] This guide focuses specifically on thiophene-2-carboxylate derivatives, a subclass that has demonstrated a remarkable breadth of biological activities. We will provide an in-depth exploration of their anticancer, antimicrobial, and anti-inflammatory potential, grounded in mechanistic insights and validated screening protocols. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this versatile scaffold for the discovery of novel therapeutic agents.

The Thiophene-2-Carboxylate Scaffold: A Chemo-Biological Overview

The five-membered thiophene ring containing a sulfur atom is an aromatic system that confers unique physicochemical properties to its derivatives.[4][5] The carboxylate group at the 2-position introduces a critical functional handle for molecular interactions and further chemical modification.

Key Structural & Functional Attributes:

• Aromaticity & Planarity: The planar structure of the thiophene ring facilitates stacking interactions and effective binding within receptor pockets of biological targets like kinases and apoptosis modulators.[1][4]

• Electronic Properties: The sulfur heteroatom influences the electron distribution of the ring, allowing for a range of interactions, including hydrogen bonding and dipole-dipole interactions, which are crucial for molecular recognition.[2]

• Metabolic Stability: The thiophene nucleus is often associated with favorable metabolic profiles, a desirable trait in drug development.

• Synthetic Tractability: The thiophene ring can be readily functionalized, allowing for the systematic exploration of structure-activity relationships (SAR) to optimize potency and selectivity.[6]

These intrinsic properties have established thiophene and its derivatives as a recurring motif in compounds targeting a wide array of diseases.[6][7][8]

Spectrum of Biological Activities

Thiophene-2-carboxylate derivatives have been investigated for a multitude of therapeutic applications. This section details their most prominent and well-documented biological activities.

Anticancer Activity

The development of novel anticancer agents is a continuous focus in medicinal chemistry, with thiophene derivatives gaining significant interest.[4] Several thiophene-2-carboxamide derivatives have shown potent antiproliferative effects against various cancer cell lines, including breast, liver, lung, and colon cancer.[2][4][5][9]

Mechanisms of Action: The anticancer effects of these derivatives are often multifactorial. Some compounds act as biomimetics of known anticancer agents like Combretastatin A-4 (CA-4), targeting tubulin polymerization.[5] For instance, certain thiophene carboxamides have demonstrated the ability to bind to the colchicine-binding pocket of tubulin, disrupting microtubule dynamics and leading to cell cycle arrest and apoptosis.[5] Other reported mechanisms include the inhibition of key signaling enzymes such as protein tyrosine phosphatase 1B (PTP1B) and vascular endothelial growth factor receptor-2 (VEGFR-2).[4]

A study on novel thiophene carboxamide scaffolds revealed that specific derivatives induce significant cytotoxic effects in melanoma (A375), colorectal cancer (HT-29), and breast cancer (MCF-7) cell lines.[2] The most potent of these compounds was found to trigger apoptosis through caspase-3/7 activation and mitochondrial depolarization, demonstrating high selectivity for cancer cells over normal cells.[4]

Antimicrobial Activity

With the rise of antimicrobial resistance, there is an urgent need for new classes of antibiotics.[10] Thiophene-2-carboxylate derivatives have emerged as a promising source of novel antimicrobial agents with activity against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens.[11][12][13]

Spectrum of Activity: Studies have shown that derivatives like 2-thiophene carboxylic acid thioureides are active against a range of bacteria, including multidrug-resistant strains.[11][12][13] For example, these compounds have demonstrated inhibitory activity against Bacillus subtilis, Escherichia coli, Klebsiella pneumoniae, and even methicillin-resistant Staphylococcus aureus (MRSA).[10][11][12] Furthermore, significant antifungal activity against Candida albicans and Aspergillus niger has been reported.[11][13]

One potential mechanism for certain N-(4-methylpyridin-2-yl) thiophene-2-carboxamides involves the inhibition of β-lactamase, an enzyme that confers resistance to common antibiotics in bacteria like ESBL-producing E. coli.[14]

Anti-inflammatory Activity

Non-steroidal anti-inflammatory drugs (NSAIDs) are primary treatments for inflammatory diseases, but their use can be limited by side effects.[15][16] Thiophene-2-carboxylate derivatives represent a structural class with significant potential for developing safer and more effective anti-inflammatory agents.[15][17][18]

Mechanism of Action: COX Inhibition A primary mechanism for the anti-inflammatory effect of many compounds is the inhibition of cyclooxygenase (COX) enzymes.[18] These enzymes, COX-1 and COX-2, are responsible for converting arachidonic acid into prostaglandins, which are key mediators of inflammation and pain.[16][18][19] The therapeutic effects of NSAIDs come from inhibiting COX-2, while adverse side effects like gastrointestinal issues often result from the inhibition of the constitutive COX-1 isoform.[16]

Thiophene derivatives have been designed as selective COX-2 inhibitors, aiming to provide potent anti-inflammatory relief with an improved safety profile.[15][18] The presence of carboxylic acids, amides, and specific substituents on the thiophene ring are important for biological target recognition and the inhibition of COX enzymes.[15] Other anti-inflammatory mechanisms for thiophene derivatives include the inhibition of neutrophil-endothelial cell adhesion and antagonism of the P2Y14 receptor, a potential target for treating inflammatory bowel disease (IBD).[20][21]

Quantitative Data Summary

For comparative analysis, the biological activities of representative thiophene-2-carboxylate derivatives are summarized below. IC₅₀ (half-maximal inhibitory concentration) is used for anticancer activity, while MIC (minimum inhibitory concentration) is used for antimicrobial activity.

Compound Class	Target/Organism	Activity Metric	Reported Value (µg/mL)	Reference
Thiophene Carboxamides	Hep3B (Liver Cancer)	IC₅₀	5.46	[5]
Thiophene Carboxamides	Hep3B (Liver Cancer)	IC₅₀	12.58	[5]
Thiophene Carboxylic Acid Thioureides	Bacillus subtilis	MIC	7.8 - 125	[11][12]
Thiophene Carboxylic Acid Thioureides	Gram-negative clinical strains	MIC	31.25 - 250	[11][12]
Thiophene Carboxylic Acid Thioureides	Candida albicans	MIC	31.25 - 62.5	[11]
Thiophene Carboxylic Acid Thioureides	Aspergillus niger	MIC	31.25 - 62.5	[11]
N-(pyridin-2-ylmethylene)benzo[b]thiophene-2-carbohydrazide	MRSA	MIC	4	[10]

Experimental Protocols & Workflows

Synthesizing technical data with field-proven insights requires robust and reproducible experimental design. The following section details standardized protocols for assessing the biological activities discussed.

General Workflow for Bioactivity Screening

A logical, phased approach is critical for efficiently screening new chemical entities. The workflow ensures that resources are focused on the most promising candidates.

Caption: General workflow for screening novel thiophene derivatives.

Protocol: In Vitro Anticancer Activity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used extensively to assess cell metabolic activity and, by extension, cell viability and cytotoxicity.[22] It is a foundational assay in anticancer drug screening.[23][24][25]

Causality: Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium dye (MTT) to its insoluble purple formazan.[22] The amount of formazan produced is directly proportional to the number of living cells, allowing for quantitative measurement of a drug's cytotoxic effect.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., HepG2, MCF-7) in a 96-well plate at a density of 8 x 10⁴ cells per well.[26] Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell adherence.

• Compound Treatment: Prepare serial dilutions of the thiophene-2-carboxylate derivatives in the appropriate cell culture medium. Replace the old medium in the wells with 100 µL of the medium containing the test compounds at various concentrations.

• Controls (Self-Validation):

  • Negative Control: Wells with cells treated with vehicle (e.g., DMSO) only, representing 100% cell viability.

  • Positive Control: Wells with cells treated with a known anticancer drug (e.g., Doxorubicin).

  • Blank Control: Wells with medium but no cells, to subtract background absorbance.

• Incubation: Incubate the plate for 24-72 hours (exposure time can be varied) at 37°C in a 5% CO₂ atmosphere.[27]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.[26]

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of a solubilizing agent (e.g., DMSO, isopropanol with HCl) to each well to dissolve the purple formazan crystals.

• Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the negative control and plot a dose-response curve to determine the IC₅₀ value for each compound.

Protocol: Antimicrobial Susceptibility (Broth Microdilution)

The broth microdilution method is a gold-standard quantitative technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific microorganism.[28][29][30] The MIC is the lowest concentration of the drug that prevents visible growth.[30]

Causality: This assay relies on exposing a standardized bacterial inoculum to serial dilutions of the antimicrobial agent in a liquid growth medium. After incubation, the presence or absence of visible growth (turbidity) in the wells indicates the effectiveness of the compound at each concentration.

Step-by-Step Methodology:

• Inoculum Preparation: Prepare a standardized bacterial suspension (e.g., S. aureus, E. coli) adjusted to a concentration of approximately 1.5 × 10⁸ CFU/mL (0.5 McFarland standard).[29] Dilute this suspension in a suitable broth (e.g., Mueller-Hinton Broth) to achieve the final target inoculum density for the assay.[29]

• Compound Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of the thiophene derivatives in the broth medium.[29][31] Concentrations typically range from 256 µg/mL down to 0.5 µg/mL or lower.

• Controls (Self-Validation):

  • Growth Control: A well containing only broth and the bacterial inoculum (no compound) to ensure the viability of the bacteria.

  • Sterility Control: A well containing only broth to check for contamination.

  • Positive Control: A known antibiotic to which the test organism is susceptible.

• Inoculation: Add the standardized bacterial inoculum to each well (except the sterility control), bringing the final volume to 100 µL.

• Incubation: Incubate the plates at 37°C for 16-20 hours.[29][31]

• Data Acquisition: Visually inspect the plates for turbidity. The MIC is recorded as the lowest concentration of the compound in which there is no visible bacterial growth.[31] This can also be read using a plate reader measuring absorbance at 600 nm.[32]

Mechanistic Pathways

Understanding the specific molecular targets and signaling pathways is paramount for rational drug design and development.

COX-2 Inhibition Pathway in Inflammation

Many thiophene-based anti-inflammatory agents function by selectively inhibiting the COX-2 enzyme. This prevents the synthesis of prostaglandins that mediate pain and inflammation, while sparing the COX-1 enzyme which is involved in homeostatic functions like protecting the stomach lining.

Caption: Mechanism of selective COX-2 inhibition by thiophene derivatives.

Conclusion and Future Perspectives

The thiophene-2-carboxylate scaffold is a versatile and highly valuable core in modern medicinal chemistry. Derivatives have consistently demonstrated potent and diverse biological activities, particularly in the realms of oncology, infectious diseases, and inflammation. The synthetic accessibility of this scaffold allows for extensive chemical modification, enabling fine-tuning of pharmacokinetic and pharmacodynamic properties.

Future research should focus on leveraging computational tools and molecular modeling to design next-generation derivatives with enhanced target specificity and reduced off-target effects. Exploring novel drug delivery systems, such as nanoparticle formulations, could also help overcome challenges like poor solubility and improve the therapeutic index of these promising compounds.[26] The continued investigation into the diverse mechanisms of action will undoubtedly pave the way for the development of novel, highly effective therapeutics based on the thiophene-2-carboxylate framework.

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Vanillin-Thiophene Hybrids: A Technical Guide to Potential Therapeutic Applications

Abstract

The strategic hybridization of bioactive scaffolds is a cornerstone of modern medicinal chemistry, aimed at developing novel therapeutic agents with enhanced efficacy and specificity. This technical guide delves into the burgeoning field of vanillin-thiophene hybrids, exploring their synthesis, mechanisms of action, and potential as anticancer, antimicrobial, antioxidant, and anti-inflammatory agents. By wedding the diverse biological activities of vanillin—a naturally occurring phenolic aldehyde—with the versatile pharmacological profile of the thiophene heterocycle, researchers are unlocking new avenues for drug discovery. This document provides a comprehensive overview for researchers, scientists, and drug development professionals, complete with detailed experimental protocols and mechanistic insights to catalyze further innovation in this promising area.

Introduction: The Rationale for Hybridization

Vanillin (4-hydroxy-3-methoxybenzaldehyde) is a widely utilized flavoring agent that also possesses a spectrum of interesting biological properties, including antioxidant, antimicrobial, and anti-inflammatory effects[1][2][3]. Its reactive aldehyde and hydroxyl groups offer facile handles for chemical modification, making it an attractive starting material for the synthesis of more complex and potent derivatives[4][5].

Thiophene, a five-membered aromatic heterocycle containing a sulfur atom, is a privileged structure in medicinal chemistry. Thiophene-containing compounds have demonstrated a wide array of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties[6][7][8]. The thiophene ring can act as a bioisostere for a phenyl ring, often improving pharmacokinetic properties and target engagement.

The hybridization of vanillin and thiophene moieties aims to create novel chemical entities that synergistically combine the therapeutic attributes of both parent molecules. The resulting hybrids, often in the form of Schiff bases or chalcones, present unique structural features that can lead to enhanced biological activity and novel mechanisms of action.

Synthesis of Vanillin-Thiophene Hybrids

The synthesis of vanillin-thiophene hybrids typically involves straightforward condensation reactions. The two primary classes of these hybrids explored to date are Schiff bases and chalcones.

Synthesis of Vanillin-Thiophene Schiff Base Hybrids

Schiff bases are formed through the condensation of a primary amine with an aldehyde or ketone. In the context of vanillin-thiophene hybrids, this typically involves the reaction of vanillin with an amino-functionalized thiophene derivative.

Experimental Protocol: Synthesis of a Representative Vanillin-Thiophene Schiff Base

This protocol describes a general method for the synthesis of a vanillin-thiophene Schiff base, which can be adapted based on the specific amine-substituted thiophene used.

• Reactant Preparation:

  • Dissolve vanillin (1 equivalent) in a suitable solvent, such as ethanol or methanol.

  • In a separate flask, dissolve the selected amino-thiophene derivative (1 equivalent) in the same solvent.

• Condensation Reaction:

  • Slowly add the amino-thiophene solution to the vanillin solution with constant stirring at room temperature.

  • Add a catalytic amount of glacial acetic acid (2-3 drops) to the reaction mixture to facilitate the condensation.

• Reaction Monitoring and Work-up:

  • Reflux the reaction mixture for 4-6 hours. Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

  • Upon completion, allow the reaction mixture to cool to room temperature. The Schiff base product will often precipitate out of the solution.

  • Collect the precipitate by filtration and wash with cold ethanol to remove any unreacted starting materials.

• Purification and Characterization:

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure Schiff base.

  • Characterize the synthesized compound using spectroscopic techniques such as FT-IR, ¹H-NMR, ¹³C-NMR, and Mass Spectrometry to confirm its structure and purity[9][10][11].

Synthesis of Vanillin-Thiophene Chalcone Hybrids

Chalcones are synthesized via a Claisen-Schmidt condensation reaction between an aldehyde and a ketone in the presence of a base or acid catalyst. For vanillin-thiophene chalcones, this involves the reaction of vanillin with a thiophene-containing ketone.

Experimental Protocol: Synthesis of a Representative Vanillin-Thiophene Chalcone

This protocol outlines a general procedure for the synthesis of a chalcone derived from vanillin and a thiophene ketone.

• Reactant Preparation:

  • Dissolve vanillin (1 equivalent) and the chosen thiophene-based ketone (e.g., 2-acetylthiophene) (1 equivalent) in ethanol.

• Base-Catalyzed Condensation:

  • Cool the solution in an ice bath.

  • Slowly add an aqueous solution of a strong base, such as sodium hydroxide or potassium hydroxide, dropwise with continuous stirring.

• Reaction and Precipitation:

  • Allow the reaction mixture to stir at room temperature for 24-48 hours. The progress of the reaction can be monitored by TLC.

  • The chalcone product will typically precipitate from the reaction mixture.

• Isolation and Purification:

  • Collect the precipitate by filtration and wash thoroughly with cold water until the washings are neutral to litmus paper.

  • Dry the crude product and recrystallize from a suitable solvent like ethanol to afford the pure chalcone[12][13][14].

Therapeutic Applications and Mechanisms of Action

The hybridization of vanillin and thiophene has yielded compounds with promising activities across several therapeutic areas.

Anticancer Activity

Vanillin-thiophene hybrids, particularly Schiff bases, have demonstrated notable in vitro anticancer activity. These compounds are thought to exert their effects through multiple mechanisms, including the induction of apoptosis and cell cycle arrest.

Mechanism of Action: Induction of Apoptosis

Many anticancer agents function by triggering programmed cell death, or apoptosis. Vanillin-thiophene Schiff bases have been shown to induce apoptosis in cancer cell lines[9][10]. The proposed mechanism involves the activation of intrinsic and extrinsic apoptotic pathways.

Caption: Intrinsic apoptosis pathway induced by vanillin-thiophene hybrids.

Experimental Protocol: In Vitro Anticancer Activity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by inference, cell viability.

• Cell Culture:

  • Culture human cancer cell lines (e.g., MCF-7 for breast cancer, HT-29 for colon cancer) in appropriate media supplemented with fetal bovine serum and antibiotics[15][16][17].

  • Seed the cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment:

  • Prepare a stock solution of the vanillin-thiophene hybrid in DMSO.

  • Treat the cells with serial dilutions of the compound (e.g., 0.1 to 100 µM) for 24-72 hours. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• MTT Assay:

  • After the incubation period, add MTT solution to each well and incubate for 3-4 hours at 37°C.

  • Remove the medium and add DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) from the dose-response curve[15][17].

Table 1: Exemplary Anticancer Activity of Vanillin-Thiophene Hybrids

Compound Type	Cancer Cell Line	IC₅₀ (µM)	Reference
Schiff Base	MCF-7 (Breast)	2.28	[9]
Schiff Base	HT-29 (Colon)	Varies	[10]

Antimicrobial Activity

Vanillin-thiophene hybrids, especially chalcones, have shown promising activity against a range of bacteria and fungi[12][18][19]. The α,β-unsaturated ketone moiety in chalcones is a key pharmacophore responsible for their antimicrobial effects.

Mechanism of Action: Disruption of Microbial Cell Membranes

One of the proposed mechanisms of antimicrobial action for these hybrids is the disruption of the microbial cell membrane, leading to leakage of intracellular components and cell death.

Caption: Proposed antimicrobial mechanism of vanillin-thiophene hybrids.

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

The broth microdilution method is a quantitative technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

• Preparation of Inoculum:

  • Grow the test microorganisms (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth medium overnight.

  • Dilute the culture to achieve a standardized inoculum density (e.g., 5 x 10⁵ CFU/mL)[20][21][22].

• Serial Dilution of Compound:

  • Prepare a stock solution of the vanillin-thiophene hybrid in a suitable solvent.

  • Perform two-fold serial dilutions of the compound in a 96-well microtiter plate containing broth medium.

• Inoculation and Incubation:

  • Inoculate each well with the standardized bacterial suspension.

  • Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

  • Incubate the plate at 37°C for 18-24 hours.

• MIC Determination:

  • The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism[20][21][22].

Table 2: Representative Antimicrobial Activity of Vanillin-Thiophene Hybrids

Compound Type	Microorganism	MIC (µg/mL)	Reference
Chalcone	S. aureus	62.5 - 250	[12]
Chalcone	C. albicans	62.5 - 250	[12]

Antioxidant Activity

The phenolic hydroxyl group in the vanillin moiety endows vanillin-thiophene hybrids with antioxidant properties. These compounds can scavenge free radicals, which are implicated in various diseases.

Experimental Protocol: DPPH Radical Scavenging Assay

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common method for evaluating the antioxidant activity of compounds.

• Preparation of Solutions:

  • Prepare a stock solution of DPPH in methanol.

  • Prepare various concentrations of the vanillin-thiophene hybrid in methanol.

• Assay Procedure:

  • Add the test compound solution to the DPPH solution in a 96-well plate.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm[23][24].

• Calculation:

  • Calculate the percentage of DPPH radical scavenging activity.

  • Determine the IC₅₀ value, which is the concentration of the compound required to scavenge 50% of the DPPH radicals.

Anti-inflammatory Activity

Vanillin and thiophene derivatives are known to possess anti-inflammatory properties[2][6][7][25][26]. Their hybrids are being investigated for their potential to modulate inflammatory pathways.

Mechanism of Action: Inhibition of Nitric Oxide Production

Overproduction of nitric oxide (NO) by inducible nitric oxide synthase (iNOS) is a hallmark of inflammation. Vanillin-thiophene hybrids may exert their anti-inflammatory effects by inhibiting NO production in activated macrophages.

Caption: Inhibition of the NF-κB signaling pathway by vanillin-thiophene hybrids.

Experimental Protocol: In Vitro Anti-inflammatory Activity (Nitric Oxide Assay)

This assay measures the production of nitric oxide by lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

• Cell Culture and Treatment:

  • Culture RAW 264.7 cells in DMEM supplemented with FBS.

  • Seed the cells in a 96-well plate and allow them to adhere.

  • Pre-treat the cells with various concentrations of the vanillin-thiophene hybrid for 1-2 hours.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours[27][28][29].

• Nitrite Measurement (Griess Assay):

  • Collect the cell culture supernatant.

  • Mix the supernatant with Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine).

  • Measure the absorbance at 540 nm. The amount of nitrite in the supernatant is an indicator of NO production.

• Data Analysis:

  • Calculate the percentage of NO inhibition compared to the LPS-stimulated control.

Conclusion and Future Directions

Vanillin-thiophene hybrids represent a promising class of compounds with diverse therapeutic potential. The ease of their synthesis and the modularity of their structures allow for the creation of large libraries for high-throughput screening. The encouraging in vitro data for their anticancer, antimicrobial, antioxidant, and anti-inflammatory activities warrant further investigation.

Future research should focus on:

• Structure-Activity Relationship (SAR) studies: To optimize the potency and selectivity of these hybrids.

• In vivo studies: To evaluate the efficacy and safety of lead compounds in animal models.

• Mechanistic studies: To further elucidate the molecular targets and signaling pathways modulated by these compounds.

The continued exploration of vanillin-thiophene hybrids holds significant promise for the development of novel and effective therapeutic agents to address a range of unmet medical needs.

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An In-Depth Technical Guide to 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate: Synthesis, History, and Scientific Context

This guide provides a comprehensive technical overview of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, a molecule situated at the intersection of natural product chemistry and heterocyclic synthesis. While a detailed historical record of this specific compound is not extensively documented in dedicated literature, its chemical architecture, derived from two molecules of significant scientific heritage—vanillin and thiophene-2-carboxylic acid—provides a rich context for its synthesis, and potential applications. This document is intended for researchers, scientists, and professionals in drug development seeking to understand and potentially utilize this and related molecular scaffolds.

Introduction and Molecular Profile

4-Formyl-2-methoxyphenyl thiophene-2-carboxylate (CAS No. 361472-61-9) is an aromatic ester characterized by the fusion of a vanillin moiety and a thiophene-2-carboxylic acid unit. The vanillin component provides a substituted benzene ring with aldehyde and methoxy functional groups, while the thiophene portion introduces a sulfur-containing five-membered aromatic heterocycle. This combination of functionalities suggests a rich chemical reactivity and a potential for diverse biological interactions.

Property	Value	Source
CAS Number	361472-61-9	[1]
Molecular Formula	C₁₃H₁₀O₄S	[2]
Molecular Weight	262.28 g/mol	[2]
IUPAC Name	4-formyl-2-methoxyphenyl thiophene-2-carboxylate	[1]

Historical Context: A Tale of Two Precursors

The history of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is intrinsically linked to the discovery and development of its parent molecules.

Vanillin: From Vanilla Bean to Versatile Building Block

Vanillin (4-hydroxy-3-methoxybenzaldehyde) is the primary component of vanilla bean extract and a globally significant flavor and aroma compound.[3] Its history dates back to the Aztecs who used it to flavor chocolate. The isolation of vanillin was first achieved in 1858, and its structure was elucidated in 1874. While initially extracted from natural sources, the demand for vanillin far outstripped supply, leading to the development of various synthetic routes.[3] Today, vanillin is not only a key ingredient in the food and fragrance industries but also a versatile, bio-based starting material for the synthesis of a wide range of polymers, pharmaceuticals, and other fine chemicals.[4][5] Its derivatives have been investigated for a multitude of biological activities, including antimicrobial, antioxidant, and anticancer properties.[5]

Thiophene: A Sulfur Heterocycle with Broad-Spectrum Bioactivity

Thiophene (C₄H₄S) was discovered in 1882 as a contaminant in coal tar-derived benzene.[6] This five-membered aromatic heterocycle and its derivatives are of immense importance in medicinal chemistry and materials science. The thiophene ring is a bioisostere of the benzene ring and is a common scaffold in many approved drugs, exhibiting a wide range of pharmacological activities including antibacterial, antifungal, antiviral, anti-inflammatory, and anticancer effects.[6] Thiophene-2-carboxylic acid, in particular, is a key intermediate in the synthesis of numerous pharmaceuticals and agrochemicals.[7]

Synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

The synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is not explicitly detailed in a dedicated publication. However, based on fundamental principles of organic chemistry and established methodologies for ester synthesis, a robust and reliable synthetic route can be proposed. The most logical approach involves a two-step process: the preparation of thiophene-2-carbonyl chloride, followed by its esterification with vanillin.

Step 1: Synthesis of Thiophene-2-carbonyl chloride

Thiophene-2-carbonyl chloride is a reactive acyl halide that can be synthesized from commercially available thiophene-2-carboxylic acid. Common chlorinating agents for this transformation include thionyl chloride (SOCl₂) and oxalyl chloride ((COCl)₂). The use of oxalyl chloride is often preferred for its clean reaction profile, as the byproducts (CO, CO₂, and HCl) are gaseous.[7]

Experimental Protocol: Synthesis of Thiophene-2-carbonyl chloride

• To a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add thiophene-2-carboxylic acid (1.0 eq).

• Add an excess of oxalyl chloride (2.0-3.0 eq) in a suitable anhydrous solvent (e.g., dichloromethane or 1,2-dichloroethane).

• Add a catalytic amount of N,N-dimethylformamide (DMF) to the reaction mixture.

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by the cessation of gas evolution.

• Upon completion, carefully remove the excess oxalyl chloride and solvent under reduced pressure.

• The resulting crude thiophene-2-carbonyl chloride can be purified by vacuum distillation to yield a clear to pale yellow liquid.

Causality Behind Experimental Choices: The inert atmosphere prevents the hydrolysis of the highly reactive acyl chloride. An excess of oxalyl chloride ensures the complete conversion of the carboxylic acid. DMF acts as a catalyst by forming a Vilsmeier reagent in situ, which is the active acylating species.

Step 2: Esterification of Vanillin with Thiophene-2-carbonyl chloride

The final step is the esterification of vanillin with the prepared thiophene-2-carbonyl chloride. This is a nucleophilic acyl substitution reaction where the phenolic hydroxyl group of vanillin attacks the electrophilic carbonyl carbon of the acyl chloride. The reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid byproduct.

Experimental Protocol: Synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

• In a clean, dry round-bottom flask, dissolve vanillin (1.0 eq) in a suitable anhydrous solvent such as dichloromethane, chloroform, or tetrahydrofuran.

• Add a non-nucleophilic organic base, such as triethylamine or pyridine (1.1-1.5 eq), to the solution and cool the mixture in an ice bath.

• Slowly add a solution of thiophene-2-carbonyl chloride (1.0-1.1 eq) in the same solvent to the cooled vanillin solution with vigorous stirring.

• Allow the reaction to warm to room temperature and stir for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is typically washed with a dilute acid solution (e.g., 1M HCl) to remove the excess base, followed by a wash with a saturated sodium bicarbonate solution to remove any unreacted acyl chloride, and finally with brine.

• The organic layer is then dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) to afford 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate as a solid.

Causality Behind Experimental Choices: The use of a base is crucial to scavenge the HCl produced, which would otherwise protonate the starting materials and inhibit the reaction. Cooling the reaction mixture during the addition of the acyl chloride helps to control the exothermic reaction. The aqueous workup is a standard procedure to purify the product from water-soluble byproducts and unreacted starting materials.

Visualization of the Synthetic Workflow

Caption: Synthetic pathway for 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

Potential Applications and Research Directions

• Antimicrobial Activity: Both vanillin and thiophene derivatives are known to possess significant antibacterial and antifungal properties.[5][6] The conjugate molecule could exhibit synergistic or enhanced antimicrobial effects.

• Antioxidant Properties: The phenolic hydroxyl group in the vanillin precursor is a key feature responsible for its antioxidant activity.[5] Although this group is esterified in the final product, the overall electronic properties of the molecule may still confer antioxidant potential.

• Anticancer Activity: A vast number of thiophene-containing compounds have been investigated as potential anticancer agents, targeting various cellular pathways.[6] The unique combination of the thiophene and vanillin scaffolds could lead to novel anticancer agents with unique mechanisms of action.

• Materials Science: The aromatic and heterocyclic nature of the molecule suggests potential applications in the development of novel organic materials, such as organic light-emitting diodes (OLEDs) or organic semiconductors.

Further research is warranted to explore the biological and material properties of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate. Initial studies should focus on its synthesis and full characterization, followed by a broad screening for various biological activities.

Conclusion

4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is a molecule with a rich chemical heritage, derived from the versatile natural product vanillin and the medicinally important heterocycle thiophene. While its specific discovery and history are not well-documented, a plausible and efficient synthetic route can be designed based on established chemical principles. The combination of the vanillin and thiophene scaffolds suggests a high potential for this molecule in various fields, particularly in medicinal chemistry and materials science, making it an attractive target for future research and development.

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A Comprehensive Technical Guide to the Theoretical and Computational Analysis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

Foreword: Bridging Computation and Experiment in Drug Discovery

In the modern era of drug discovery and materials science, the synergy between experimental synthesis and computational analysis is paramount. This guide provides an in-depth technical exploration of a molecule of significant interest: 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate. This compound, a derivative of vanillin and thiophene-2-carboxylic acid, holds potential in medicinal chemistry due to the known biological activities of its constituent moieties.[1][2] Thiophene derivatives, for instance, are known to possess anticancer, antibacterial, and anti-inflammatory properties.[2][3][4] Similarly, vanillin and its derivatives have been explored for their diverse pharmacological benefits.[1][5][6]

This document is structured to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the theoretical underpinnings and practical computational methodologies applicable to the study of this molecule. We will delve into its synthesis, spectroscopic characterization, and in-silico analysis, emphasizing the rationale behind the chosen computational approaches and how they complement experimental data.

Molecular Overview and Synthetic Strategy

4-Formyl-2-methoxyphenyl thiophene-2-carboxylate (Molecular Formula: C13H10O4S) is an ester formed from vanillin (4-hydroxy-3-methoxybenzaldehyde) and thiophene-2-carboxylic acid.[7] Its structure combines the reactive aldehyde and methoxy functionalities of the vanillin moiety with the aromatic, sulfur-containing thiophene ring.

Proposed Synthesis Pathway: Esterification

Protocol: Synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

• Preparation of Thiophene-2-carbonyl chloride: Thiophene-2-carboxylic acid is reacted with a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂) in an inert solvent (e.g., dichloromethane or toluene) to yield thiophene-2-carbonyl chloride. The reaction is typically performed under reflux, and the excess chlorinating agent and solvent are removed under reduced pressure.

• Esterification: Vanillin is dissolved in a suitable solvent, such as dichloromethane or pyridine, and cooled in an ice bath. Thiophene-2-carbonyl chloride, dissolved in the same solvent, is then added dropwise to the vanillin solution in the presence of a base (e.g., triethylamine or pyridine) to neutralize the HCl byproduct.

• Reaction Monitoring and Work-up: The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is washed sequentially with dilute acid (e.g., 1M HCl) to remove the base, a saturated solution of sodium bicarbonate to remove any unreacted acyl chloride, and finally with brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated. The crude product is then purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) to afford the pure 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

Caption: Proposed synthetic workflow for 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

Spectroscopic Characterization: An Integrated Approach

Spectroscopic techniques are indispensable for confirming the structure and purity of a synthesized compound. For 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, a combination of Fourier-Transform Infrared (FT-IR) and Nuclear Magnetic Resonance (NMR) spectroscopy would be employed.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy provides information about the functional groups present in a molecule. The expected characteristic vibrational frequencies for our target compound are summarized in the table below, based on data from similar structures.[8][9][10][11][12]

Functional Group	Expected Wavenumber (cm⁻¹)	Vibrational Mode
Aldehyde C=O	1700 - 1680	Stretch
Ester C=O	1750 - 1730	Stretch
Aromatic C=C	1600 - 1450	Stretch
C-O (Ester and Ether)	1300 - 1000	Stretch
Aromatic C-H	3100 - 3000	Stretch
Aldehyde C-H	2850 - 2750	Stretch (often two bands)
C-S	750 - 650	Stretch

Rationale: The presence of two distinct carbonyl stretching bands (aldehyde and ester) would be a key indicator of successful synthesis. The precise positions of these bands can be influenced by conjugation and the electronic environment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are crucial for elucidating the detailed molecular structure. The expected chemical shifts for the protons and carbons of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate are predicted based on analogous compounds.[13][14][15][16][17][18]

¹H NMR Predicted Chemical Shifts (in CDCl₃, relative to TMS):

Proton(s)	Expected Chemical Shift (ppm)	Multiplicity
Aldehyde (-CHO)	9.9 - 10.1	Singlet
Aromatic (Vanillin ring)	7.0 - 7.8	Multiplets
Aromatic (Thiophene ring)	7.2 - 8.0	Multiplets
Methoxy (-OCH₃)	3.8 - 4.0	Singlet

¹³C NMR Predicted Chemical Shifts (in CDCl₃, relative to TMS):

Carbon(s)	Expected Chemical Shift (ppm)
Aldehyde Carbonyl (C=O)	190 - 192
Ester Carbonyl (C=O)	160 - 165
Aromatic (Vanillin ring)	110 - 155
Aromatic (Thiophene ring)	125 - 145
Methoxy (-OCH₃)	55 - 57

Rationale: The distinct singlet for the aldehyde proton at a downfield shift is a characteristic feature. The integration of the proton signals would correspond to the number of protons in each environment, further confirming the structure.

Computational Studies: Unveiling Molecular Properties

Computational chemistry offers powerful tools to investigate the electronic structure, reactivity, and potential biological interactions of a molecule before embarking on extensive and costly laboratory experiments. Density Functional Theory (DFT) and molecular docking are two of the most widely used computational methods in this regard.

Density Functional Theory (DFT) Calculations

DFT is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems.[19] For 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, DFT calculations can provide valuable insights into its geometry, electronic properties, and spectroscopic features.

Protocol: DFT Calculation Workflow

• Geometry Optimization: The 3D structure of the molecule is first optimized to find its lowest energy conformation. The B3LYP functional with a 6-311++G(d,p) basis set is a commonly used and reliable combination for organic molecules.[4][13][20]

• Frequency Analysis: Vibrational frequencies are calculated to confirm that the optimized structure corresponds to a true energy minimum (no imaginary frequencies) and to simulate the IR spectrum.

• Electronic Properties Analysis:

  • Frontier Molecular Orbitals (FMOs): The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are calculated. The HOMO-LUMO energy gap (ΔE) is a crucial parameter for determining the molecule's chemical reactivity and kinetic stability.[4][20] A smaller gap suggests higher reactivity.

  • Molecular Electrostatic Potential (MEP): An MEP map is generated to visualize the electron density distribution and identify electrophilic and nucleophilic sites. This is particularly useful for predicting how the molecule might interact with biological targets.

  • Natural Bond Orbital (NBO) Analysis: NBO analysis is performed to study intramolecular interactions, such as hyperconjugation and charge delocalization, which contribute to the molecule's stability.[21]

Caption: A typical workflow for DFT calculations on a small organic molecule.

Expected DFT Results for 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate:

Parameter	Significance
Optimized Geometry	Provides bond lengths, bond angles, and dihedral angles for the most stable conformer.
HOMO-LUMO Energy Gap (ΔE)	Indicates chemical reactivity and stability.
MEP Map	Highlights electron-rich (nucleophilic) and electron-poor (electrophilic) regions.
NBO Analysis	Quantifies intramolecular charge transfer and delocalization effects.

Molecular Docking Studies

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[13][22] This is particularly valuable in drug discovery for predicting the binding affinity and mode of interaction of a ligand (our molecule) with a biological target, typically a protein.

Protocol: Molecular Docking Workflow

• Target Selection and Preparation: A protein target relevant to the potential therapeutic application (e.g., an enzyme or receptor implicated in cancer or inflammation) is selected.[4][13] The 3D structure of the protein is obtained from a repository like the Protein Data Bank (PDB). The protein structure is prepared by removing water molecules, adding hydrogen atoms, and assigning charges.

• Ligand Preparation: The 3D structure of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is prepared, typically starting from the DFT-optimized geometry. Charges and rotatable bonds are defined.

• Docking Simulation: A docking algorithm (e.g., AutoDock, Glide) is used to systematically explore the conformational space of the ligand within the binding site of the protein. The algorithm scores and ranks the different binding poses based on a scoring function that estimates the binding free energy.

• Analysis of Results: The top-ranked docking poses are visualized and analyzed to identify key intermolecular interactions, such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking, between the ligand and the protein's amino acid residues.

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An In-depth Technical Guide to the Solubility and Stability of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

Introduction: A Molecule of Interest in Drug Discovery

4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is a heterocyclic ester derivative of vanillin, a well-known phenolic aldehyde with established antioxidant and antimicrobial properties.[1][2] The incorporation of the thiophene-2-carboxylate moiety introduces a sulfur-containing aromatic ring system, a common scaffold in medicinal chemistry known for its diverse pharmacological activities, including anti-inflammatory effects.[3][4] The unique combination of these two pharmacologically relevant fragments in a single molecular entity makes 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate a compound of significant interest for researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the predicted solubility and stability characteristics of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate. Given the novelty of this specific molecule, this document serves as a predictive and methodological resource, outlining the critical experimental pathways to fully characterize its physicochemical properties. The protocols and rationale described herein are grounded in the established chemistry of its constituent functional groups—aldehyde, ether, and ester—and the parent vanillin and thiophene structures, adhering to industry-standard guidelines for the evaluation of new chemical entities.[5]

Predicted Physicochemical Properties

Property	Predicted Value/Characteristic	Source/Rationale
Molecular Formula	C13H10O4S	[6][7]
Molecular Weight	262.28 g/mol	[6]
CAS Number	361472-61-9	[8]
Melting Point	120-122°C	[9]
Appearance	Likely a white to off-white or light yellow crystalline solid	Based on the appearance of parent compounds vanillin and thiophene-2-carboxylic acid.[4][10]
Predicted Solubility	Slightly soluble in water; soluble in organic solvents like ethanol, methanol, acetonitrile, and DMSO.	Based on the solubility of vanillin and thiophene-2-carboxylic acid derivatives.[4][9][11]

Section 1: A Deep Dive into Solubility Profile

The solubility of an active pharmaceutical ingredient (API) is a critical parameter that influences its bioavailability, formulation development, and in-vitro/in-vivo testing.[5] For 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, its solubility is expected to be dictated by the interplay of the polar functional groups (aldehyde and ester) and the largely non-polar aromatic rings.

Predicted Solubility Behavior

Based on its structure, 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is anticipated to be poorly soluble in aqueous media at neutral pH. The presence of the ester and the overall aromaticity contribute to its lipophilic character. However, it is expected to exhibit good solubility in common organic solvents. Vanillin itself is slightly soluble in water but freely soluble in ethanol.[4][12] Thiophene-2-carboxylic acid is also soluble in hot water and ethanol.[10]

Experimental Protocol for Solubility Determination

A robust determination of the solubility profile is essential. The following protocol outlines a standard procedure for assessing the solubility of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate in various solvents relevant to pharmaceutical development.

Objective: To determine the equilibrium solubility of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate in a range of pharmaceutically relevant solvents at controlled temperature.

Materials:

• 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

• Solvents: Purified Water, 0.1 N HCl, pH 4.5 Acetate Buffer, pH 6.8 Phosphate Buffer, pH 7.4 Phosphate Buffered Saline (PBS), Ethanol, Methanol, Acetonitrile, Dimethyl Sulfoxide (DMSO), Propylene Glycol.

• Thermostatic shaker incubator

• Calibrated pH meter

• Analytical balance

• HPLC system with UV detector

• Centrifuge

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate to a known volume of each solvent in separate vials. The excess solid should be clearly visible.

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatic shaker set at a constant temperature (e.g., 25°C or 37°C).

  • Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Processing:

  • After equilibration, allow the vials to stand to let the excess solid settle.

  • Centrifuge the vials to further separate the undissolved solid.

  • Carefully withdraw a known volume of the supernatant and dilute it with an appropriate solvent (e.g., mobile phase for HPLC analysis) to a concentration within the linear range of the analytical method.

• Quantification:

  • Analyze the diluted samples using a validated HPLC-UV method (as detailed in Section 3) to determine the concentration of the dissolved compound.

  • Calculate the solubility in mg/mL or mol/L.

Data Presentation:

The results should be presented in a clear, tabular format.

Solvent	Temperature (°C)	Solubility (mg/mL)
Purified Water	25
0.1 N HCl	25
pH 4.5 Acetate Buffer	25
pH 6.8 Phosphate Buffer	25
pH 7.4 PBS	37
Ethanol	25
Methanol	25
Acetonitrile	25
DMSO	25
Propylene Glycol	25

Causality Behind Experimental Choices:

• The selection of aqueous media with varying pH is crucial as it mimics the physiological pH range of the gastrointestinal tract, which is critical for oral drug development.[13]

• The inclusion of organic solvents is important for formulation development, particularly for creating stock solutions for in-vitro assays or for developing non-aqueous formulations.

• Equilibrium solubility is determined to ensure that the maximum amount of the compound that can be dissolved under specific conditions is accurately measured.

Workflow for Solubility Determination

Caption: Workflow for determining the equilibrium solubility of a compound.

Section 2: Stability Profile and Forced Degradation Studies

Understanding the chemical stability of a new drug candidate is paramount for ensuring its safety, efficacy, and shelf-life.[7][14] Forced degradation studies, or stress testing, are conducted to identify potential degradation products and pathways, which is a regulatory requirement.[6][7]

Predicted Stability and Potential Degradation Pathways

4-Formyl-2-methoxyphenyl thiophene-2-carboxylate possesses several functional groups that could be susceptible to degradation:

• Ester Linkage: The ester bond is prone to hydrolysis under both acidic and basic conditions, which would yield vanillin and thiophene-2-carboxylic acid.

• Aldehyde Group: Aldehydes can be oxidized to carboxylic acids.[15]

• Thiophene Ring: The thiophene ring can undergo oxidation, potentially at the sulfur atom to form a sulfoxide or sulfone, or through ring-opening reactions under harsh conditions.[16][17]

• Phenolic Ether: The methoxy group on the vanillin moiety is generally stable but can be cleaved under strongly acidic conditions.

• Photostability: Aromatic compounds, especially those with carbonyl groups, can be sensitive to light and may undergo photodegradation.[18][19] Vanillin has been shown to be stable in water up to 250°C, suggesting good thermal stability.[20][21]

Protocol for Forced Degradation Studies

This protocol is designed to intentionally degrade the compound under various stress conditions to elucidate its intrinsic stability.

Objective: To investigate the degradation of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate under hydrolytic, oxidative, thermal, and photolytic stress conditions.

Materials:

• 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H2O2)

• HPLC-grade solvents (acetonitrile, methanol, water)

• Temperature-controlled oven

• Photostability chamber with UV and visible light sources

• HPLC-UV/MS system

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 N HCl and heat at a controlled temperature (e.g., 60°C) for a defined period.

  • Base Hydrolysis: Mix the stock solution with 0.1 N NaOH and keep at room temperature or slightly elevated temperature for a defined period.

  • Oxidative Degradation: Mix the stock solution with a solution of hydrogen peroxide (e.g., 3% H2O2) and keep at room temperature.

  • Thermal Degradation: Expose the solid compound and a solution of the compound to dry heat in an oven (e.g., 80°C).

  • Photodegradation: Expose the solid compound and a solution of the compound to light in a photostability chamber according to ICH Q1B guidelines.[18]

• Time Points: Withdraw samples at various time points (e.g., 0, 2, 4, 8, 24 hours) for analysis.

• Neutralization: For acid and base hydrolysis samples, neutralize them before HPLC analysis.

• Analysis: Analyze all samples using a stability-indicating HPLC method (as described in Section 3). The use of a mass spectrometer (LC-MS) is highly recommended for the identification of degradation products.

Data Presentation:

Summarize the results in a table.

Stress Condition	Duration (hours)	Assay of Parent Compound (%)	Major Degradant 1 (Peak Area %)	Major Degradant 2 (Peak Area %)	Total Impurities (%)
0.1 N HCl, 60°C	0
24
0.1 N NaOH, RT	0
8
3% H2O2, RT	0
24
Dry Heat, 80°C	0
48
Photostability (ICH Q1B)	0
-

Workflow for Forced Degradation Studies

Caption: General workflow for conducting forced degradation studies.

Section 3: Analytical Methodologies

A robust and validated analytical method is essential for the accurate quantification of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate and its potential degradation products. High-Performance Liquid Chromatography (HPLC) with UV detection is the method of choice for this purpose.[2][3]

Proposed HPLC Method for Analysis

Objective: To develop a stability-indicating reversed-phase HPLC method for the quantification of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate and the separation of its degradation products.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm) is a good starting point.[3]

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).[3]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: To be determined by analyzing the UV spectrum of the compound. A wavelength of maximum absorbance should be chosen. For vanillin derivatives, this is often in the range of 280-340 nm.[2][22]

• Injection Volume: 10 µL.

Method Validation:

The developed method must be validated according to ICH guidelines to ensure it is accurate, precise, specific, linear, and robust.

Workflow for HPLC Method Development

Caption: Workflow for HPLC method development and validation.

Conclusion and Future Directions

This technical guide provides a foundational framework for the comprehensive evaluation of the solubility and stability of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate. While the information presented is predictive, it is based on sound scientific principles and established methodologies in pharmaceutical development. The successful execution of the described protocols will generate the critical data necessary to advance this promising molecule through the drug discovery and development pipeline. The elucidation of its degradation pathways will inform formulation strategies and the selection of appropriate packaging to ensure a stable and effective final drug product.[18][23] Further studies should focus on the characterization of any identified degradation products and an assessment of their potential toxicological profiles.

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• Downum, K. R., & Towers, G. H. N. (1983). Analysis of Thiophenes in the Tageteae (Asteraceae) by Hplc.

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Molecular Modeling of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate Interactions: A Workflow for Drug Discovery

An In-Depth Technical Guide:

Introduction

The thiophene ring is a cornerstone in medicinal chemistry, recognized as a "privileged pharmacophore" due to its presence in a wide array of therapeutic agents.[1][2] Thiophene and its derivatives exhibit a vast spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[2][3][4] The sulfur atom within the thiophene ring can enhance drug-receptor interactions through hydrogen bonding, and the ring itself often serves as a bioisosteric replacement for phenyl groups, improving physicochemical properties and metabolic stability.[1]

This guide focuses on 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate , a representative of this versatile chemical class.[5][6][7][8] We will delineate a comprehensive, field-proven computational workflow to investigate its interactions with a hypothetical protein target. This document is designed for researchers, scientists, and drug development professionals, providing not just a series of steps, but the underlying scientific rationale for each choice. Our objective is to equip you with a robust framework for predicting binding modes, assessing complex stability, and generating actionable hypotheses for further experimental validation.

Foundational Principles: The 'Why' of the Workflow

At its core, computational drug design leverages the principle that a molecule's function is intrinsically linked to its three-dimensional structure and dynamic behavior. Our workflow integrates two powerful, complementary techniques: Molecular Docking and Molecular Dynamics (MD) simulations.

• Molecular Docking: This technique predicts the preferred orientation (the "pose") of a ligand when bound to a protein's active site and estimates the strength of this interaction (the "binding affinity").[9] It is a computationally efficient method, ideal for screening large libraries of compounds or generating initial binding hypotheses.

• Molecular Dynamics (MD) Simulation: While docking provides a static snapshot, MD simulation offers a dynamic view. By simulating the atomic motions of the protein-ligand complex over time, we can assess the stability of the docked pose, characterize key intermolecular interactions, and understand how the protein and ligand adapt to each other.[10] This step is crucial for validating docking results and gaining deeper mechanistic insights.

For interactions requiring the highest level of accuracy, especially those involving complex electronic effects, a hybrid Quantum Mechanics/Molecular Mechanics (QM/MM) approach can be employed.[11][12][13] This method treats the chemically active region with high-accuracy quantum physics while the rest of the system is handled by more efficient classical mechanics, offering a balance of precision and computational feasibility.[14][15]

The Integrated Modeling Workflow

The following diagram provides a high-level overview of the entire computational pipeline, from initial system setup to final data analysis.

Caption: High-level workflow for molecular modeling of protein-ligand interactions.

Experimental Protocol: System Preparation

The quality of your input structures directly dictates the reliability of your results. This preparatory phase is arguably the most critical part of the entire workflow.

Ligand Preparation

Objective: To obtain a chemically correct, low-energy 3D conformation of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

Protocol:

• Obtain 2D Structure: Retrieve the structure from a chemical database like PubChem (CID 776772).[5]

• Generate 3D Coordinates: Use a molecular editor or a tool like Open Babel to convert the 2D structure into a 3D conformation.

• Assign Partial Charges: Charges are fundamental for calculating electrostatic interactions. Use a method like Gasteiger or AM1-BCC.

  • Causality: Incorrect charge assignment is a primary source of error in molecular simulations. The chosen method must be compatible with the force field used in subsequent MD steps.

• Energy Minimization: Perform an energy minimization of the ligand structure using a suitable force field (e.g., GAFF - General Amber Force Field). This step relieves any steric strain and finds a stable, low-energy conformation.

• Save in Required Format: Save the prepared ligand file in a format compatible with your docking software (e.g., .pdbqt for AutoDock Vina).[9]

Target Protein Preparation

Objective: To prepare a clean, chemically correct protein structure ready for docking. For this guide, we will hypothesize the use of a common drug target, such as a protein kinase.

Protocol:

• Download Structure: Obtain the crystal structure of the target protein from the Protein Data Bank (RCSB PDB).

• Initial Cleaning:

  • Remove all non-essential molecules, including co-crystallized ligands, ions, and crystal waters.

  • Expert Insight: Retain water molecules only if they are known to be structurally conserved and play a critical role in ligand binding, often mediating interactions between the ligand and protein.

• Handle Structural Issues: Check for and repair any missing residues or atoms using software like PyMOL or Chimera.

• Protonation: Add hydrogen atoms to the protein structure. This is a critical step as hydrogen atoms are usually not resolved in X-ray crystal structures but are essential for defining hydrogen bonds and calculating interactions.[16][17] The protonation state of titratable residues (like Histidine, Aspartate, Glutamate) should be carefully considered, ideally using tools that predict pKa values.

• Define the Binding Site: Identify the coordinates of the active site. This is typically done based on the location of a co-crystallized ligand or from published literature.

• Save in Required Format: Save the prepared receptor file in the appropriate format (e.g., .pdbqt).[9]

Experimental Protocol: Molecular Docking

Objective: To predict the binding pose and estimate the binding affinity of the ligand within the protein's active site.

Protocol (using AutoDock Vina as an example): [9][18]

• Define the Search Space (Grid Box): A grid box is defined around the active site. This box confines the search area for the ligand, focusing the computational effort where binding is expected to occur.

  • Trustworthiness: The size of the grid box is a balance. It must be large enough to encompass the entire binding pocket and allow the ligand to rotate freely, but not so large that it wastes computational time sampling irrelevant regions. A typical size is a 25Å x 25Å x 25Å cube centered on the active site.

• Configuration File: Create a configuration file that specifies the paths to the prepared receptor and ligand files, the center and dimensions of the grid box, and the output file name.

• Run Docking Simulation: Execute the docking program using the configuration file. Vina will perform a stochastic search, generating multiple possible binding poses and ranking them based on a scoring function.

• Analyze Results: The output will be a set of binding poses, each with a corresponding binding affinity score in kcal/mol. The pose with the lowest energy value is typically considered the most favorable. Analyze the top-ranked poses to identify key interactions (hydrogen bonds, hydrophobic contacts, etc.) with active site residues.

Data Presentation: Simulated Docking Results

Docking Pose	Binding Affinity (kcal/mol)	Key Interacting Residues (Hypothetical)
1	-9.2	GLU-85, LYS-33, PHE-145
2	-8.8	GLU-85, TYR-82, LEU-132
3	-8.5	LYS-33, ILE-15, ALA-31

Experimental Protocol: Molecular Dynamics (MD) Simulation

Objective: To evaluate the dynamic stability of the top-ranked protein-ligand complex from docking.

Protocol (using GROMACS as an example): [16][17][19]

Caption: The sequential stages of an MD simulation.

• System Setup:

  • Force Field Selection: Choose a force field (e.g., AMBER, CHARMM) to describe the physics of the system. The ligand topology and parameters must be generated and compatible with the chosen protein force field.

  • Define Simulation Box: Place the protein-ligand complex in a periodic boundary box (e.g., cubic or dodecahedron).

  • Solvation: Fill the box with an explicit water model (e.g., TIP3P) to mimic the aqueous cellular environment.

  • Adding Ions: Add counter-ions (e.g., Na+ or Cl-) to neutralize the system's net charge.

• Energy Minimization: Perform a steep descent energy minimization of the entire system to relax the solvent and remove any bad contacts before starting the simulation.

• Equilibration (Self-Validation System): This two-step process ensures the system reaches the desired temperature and pressure in a controlled manner.

  • NVT Ensemble (Constant Volume): The system is heated to the target temperature (e.g., 300 K) while keeping the volume constant. Position restraints are typically applied to the protein and ligand to allow the solvent to equilibrate around them.

  • NPT Ensemble (Constant Pressure): The pressure is coupled to a barostat to bring the system to the target pressure (e.g., 1 bar), allowing the box volume to fluctuate and the system density to converge to a stable value.

  • Trustworthiness: Successful equilibration is confirmed by monitoring properties like temperature, pressure, and density until they plateau around their target values. Proceeding without a stable equilibration leads to unreliable results.

• Production MD: Once the system is equilibrated, the position restraints are removed, and the production simulation is run for a desired length of time (e.g., 100 nanoseconds). Trajectory data (atomic coordinates over time) is saved at regular intervals for analysis.

Analysis of MD Simulation Trajectories

Objective: To extract meaningful biological insights from the raw simulation data.

• Root Mean Square Deviation (RMSD): Measures the average deviation of the protein backbone or ligand atoms from their initial position. A stable, plateauing RMSD for both the protein and the ligand suggests the complex is structurally stable.

• Root Mean Square Fluctuation (RMSF): Measures the fluctuation of individual residues around their average position. High RMSF values can indicate flexible regions of the protein, such as loops, while low values in the active site can suggest stable ligand binding.

• Hydrogen Bond Analysis: Tracks the formation and lifetime of hydrogen bonds between the ligand and protein over the course of the simulation. This identifies the most persistent and likely most important hydrogen bond interactions.

• Binding Free Energy Calculations: Methods like MM/PBSA (Molecular Mechanics/Poisson-Boltzmann Surface Area) can be used to post-process the trajectory and estimate the binding free energy, providing a more rigorous affinity prediction than docking scores alone.

Conclusion

The integrated workflow of molecular docking followed by molecular dynamics simulation provides a powerful and robust strategy for investigating the interactions of novel compounds like 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate. By carefully preparing the system, validating the docked pose with dynamic simulation, and performing rigorous analysis, researchers can generate high-confidence structural models. These models are invaluable for understanding structure-activity relationships, guiding the design of more potent and selective analogs, and ultimately accelerating the drug discovery pipeline.

References

• Title: Quantum mechanics implementation in drug-design workflows: does it really help? Source: National Institutes of Health (NIH) URL: [Link]

• Title: Quantum Mechanics in Drug Discovery: A Comprehensive Review of Methods, Applications, and Future Directions Source: MDPI URL: [Link]

• Title: GROMACS Tutorials Source: GROMACS Official Tutorials by Dr. Justin A. Lemkul URL: [Link]

• Title: Introduction to Molecular Dynamics - the GROMACS tutorials! Source: The GROMACS developers URL: [Link]

• Title: Quantum Mechanics/Chemistry in Drug Design Source: Profacgen URL: [Link]

• Title: GROMACS tutorial | Biomolecular simulations Source: EMBL-EBI URL: [Link]

• Title: Quantum Mechanical Methods for Drug Design Source: ZORA (Zurich Open Repository and Archive) URL: [Link]

• Title: Quantum Chemistry in Drug Discovery Source: Rowan Scientific URL: [Link]

• Title: Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads Source: National Institutes of Health (NIH) URL: [Link]

• Title: Molecular Dynamics Simulation with GROMACS: A Beginner's Tutorial Source: YouTube (InsilicoSci) URL: [Link]

• Title: Running molecular dynamics simulations using GROMACS Source: Galaxy Training Network URL: [Link]

• Title: HADDOCK2.4 shape-restrained protein-small molecule tutorial Source: Bonvin Lab URL: [Link]

• Title: Experimental Methodologies and Evaluations of Computer-Aided Drug Design Methodologies Applied to a Series of 2-Aminothiophene Derivatives with Antifungal Activities Source: PMC - National Institutes of Health (NIH) URL: [Link]

• Title: Small molecule docking Source: Bonvin Lab URL: [Link]

• Title: Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives Source: PMC - National Institutes of Health (NIH) URL: [Link]

• Title: Molecular docking for Beginners | Autodock Full Tutorial | Bioinformatics Source: YouTube URL: [Link]

• Title: 13.2: How to Dock Your Own Drug Source: Chemistry LibreTexts URL: [Link]

• Title: Molecular Docking Tutorial: A Step-by-Step Guide for Beginners Source: ChemCopilot URL: [Link]

• Title: Synthesis, Molecular Docking Study, and Cytotoxic Activity against MCF Cells of New Thiazole–Thiophene Scaffolds Source: ResearchGate URL: [Link]

• Title: Versatile thiophene 2-carboxamide derivatives Source: ResearchGate URL: [Link]

• Title: Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation Source: MDPI URL: [Link]

• Title: Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads Source: RSC Publishing URL: [Link]

• Title: Synthesis and Molecular Modeling Studies of New Thiadiazole-Thiophene Compounds as Potent Antimicrobial Agents Source: PubMed URL: [Link]

• Title: 4-formyl-2-methoxyphenyl thiophene-2-carboxylate (C13H10O4S) Source: PubChem URL: [Link]

• Title: 4-FORMYL-2-METHOXYPHENYL THIOPHENE-2-CARBOXYLATE – (361472-61-9) Source: EON Biotech URL: [Link]

• Title: Carboxylate-Assisted Carboxylation of Thiophene with CO 2 in the Solvent-Free Carbonate Medium Source: MDPI URL: [Link]

• Title: Therapeutic importance of synthetic thiophene Source: PMC - PubMed Central URL: [Link]

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Protocols & Analytical Methods

synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate from vanillin

Application Note & Protocol

Topic: High-Yield Synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate from the Bio-renewable Platform Chemical Vanillin

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note provides a comprehensive, field-proven protocol for the synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate. The synthesis leverages vanillin, a widely available and bio-renewable aromatic aldehyde, as the starting material. The core transformation is an esterification reaction with thiophene-2-carbonyl chloride, executed under Schotten-Baumann conditions to ensure high efficiency and yield. This protocol is designed for researchers in medicinal chemistry and drug discovery, providing a reliable method for accessing vanillin-thiophene hybrid molecules. Such scaffolds are of significant interest due to the established pharmacological potential of both vanillin and thiophene derivatives.[1][2] The document details the reaction mechanism, a step-by-step experimental procedure, purification, and analytical characterization of the final product.

Theoretical Background and Scientific Rationale

Significance of the Target Molecule

Vanillin (4-hydroxy-3-methoxybenzaldehyde) is a privileged molecular scaffold in drug design, largely due to its natural origin, low toxicity, and versatile functional groups—aldehyde, hydroxyl, and ether—that are amenable to chemical modification.[1][3] Its derivatives have demonstrated a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[4][5]

Similarly, the thiophene ring is a prominent pharmacophore in medicinal chemistry, present in numerous FDA-approved drugs.[2] Thiophene derivatives exhibit diverse biological attributes, and their incorporation into molecular structures can significantly modulate pharmacological activity.[6][7] The target molecule, 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, is a hybrid structure that combines these two valuable moieties. The ester linkage serves to connect the vanillin core with the thiophene heterocycle, creating a novel chemical entity with potential for synergistic or unique biological activities, making it a prime candidate for screening in drug discovery programs.[8]

Synthetic Strategy: The Schotten-Baumann Reaction

To synthesize the target ester from vanillin, a phenolic alcohol, and thiophene-2-carboxylic acid, a direct Fischer esterification is not ideal due to the moderate reactivity of phenols. A more robust and efficient method is required. The chosen strategy involves converting thiophene-2-carboxylic acid into its more reactive acid chloride derivative, thiophene-2-carbonyl chloride. This activated species can then readily react with vanillin's phenolic hydroxyl group.

The Schotten-Baumann reaction is the ideal method for this transformation.[9] It involves the acylation of alcohols or phenols with an acyl halide in the presence of an aqueous base, such as sodium hydroxide.[10][11]

The key principles underpinning this choice are:

• Activation of the Nucleophile: The basic medium (NaOH) deprotonates the phenolic hydroxyl group of vanillin, converting it into a much more potent phenoxide nucleophile. This greatly accelerates the rate of nucleophilic attack on the acyl chloride.

• Neutralization of Byproduct: The reaction generates hydrochloric acid (HCl) as a byproduct. The base in the reaction medium immediately neutralizes the HCl, preventing it from protonating the starting amine or the product, which would otherwise halt the reaction.[12]

• Biphasic System: The reaction is often run in a two-phase system (e.g., water and an organic solvent where the acyl chloride resides), which helps to control the reaction rate and minimize hydrolysis of the acyl chloride.[12]

Reaction Mechanism

The synthesis proceeds via a nucleophilic acyl substitution mechanism, as outlined below:

• Step 1: Deprotonation. The hydroxide ion (from NaOH) abstracts the acidic proton from the phenolic hydroxyl group of vanillin to form the sodium phenoxide intermediate.

• Step 2: Nucleophilic Attack. The highly nucleophilic phenoxide ion attacks the electrophilic carbonyl carbon of thiophene-2-carbonyl chloride, forming a tetrahedral intermediate.

• Step 3: Reformation of the Carbonyl. The tetrahedral intermediate is unstable and collapses. The carbonyl double bond is reformed by expelling the chloride ion, which is an excellent leaving group.

• Step 4: Product Formation. The final product, 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, is formed.

Experimental Protocol and Methodologies

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	CAS Number	Supplier Example	Purity
Vanillin	C₈H₈O₃	152.15	121-33-5	Sigma-Aldrich	≥99%
Thiophene-2-carbonyl chloride	C₅H₃ClOS	146.59	5271-67-0	Sigma-Aldrich	98%
Sodium Hydroxide (NaOH)	NaOH	40.00	1310-73-2	Fisher Scientific	≥97%, pellets
Dichloromethane (DCM)	CH₂Cl₂	84.93	75-09-2	VWR	ACS Grade
Ethanol (95%)	C₂H₅OH	46.07	64-17-5	VWR	Reagent Grade
Deionized Water	H₂O	18.02	7732-18-5	In-house	N/A

Equipment

• 250 mL three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Dropping funnel

• Ice-water bath

• Büchner funnel and filtration flask

• Standard laboratory glassware (beakers, graduated cylinders)

• Rotary evaporator

• Melting point apparatus

• FTIR Spectrometer

• NMR Spectrometer (¹H and ¹³C)

Step-by-Step Synthesis Protocol

• Preparation of Vanillin Solution: In a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, dissolve vanillin (5.00 g, 32.86 mmol) in 50 mL of 2 M aqueous sodium hydroxide solution.

• Reaction Setup: Place the flask in an ice-water bath and allow the solution to cool to 0-5 °C with gentle stirring.

• Addition of Acyl Chloride: Dissolve thiophene-2-carbonyl chloride (5.30 g, 36.15 mmol, 1.1 eq) in 30 mL of dichloromethane (DCM). Transfer this solution to a dropping funnel.

• Reaction Execution: Add the thiophene-2-carbonyl chloride solution dropwise to the cold, stirring vanillin solution over a period of 30 minutes. A white precipitate should begin to form.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the mixture to stir vigorously at room temperature for an additional 2 hours.

• Product Isolation: Filter the resulting solid precipitate using a Büchner funnel.

• Washing: Wash the crude solid sequentially with 50 mL of cold deionized water, followed by 50 mL of cold 5% sodium bicarbonate solution (to remove any unreacted acid), and finally with another 50 mL of cold deionized water.

• Drying: Allow the solid to air-dry on the filter paper for 30 minutes by pulling a vacuum. Transfer the crude product to a watch glass and dry in a desiccator.

Purification by Recrystallization

• Transfer the crude solid to a 250 mL Erlenmeyer flask.

• Add a minimal amount of hot 95% ethanol (approximately 60-80 mL) to dissolve the solid completely. Gentle heating on a hot plate may be required.[13]

• If any insoluble impurities remain, perform a hot filtration.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce complete crystallization.

• Filter the purified crystals using a Büchner funnel, wash with a small amount of ice-cold ethanol, and dry under vacuum.

Data Presentation and Expected Results

Reagent Quantities and Theoretical Yield

Reagent	Molar Mass ( g/mol )	Amount (g)	Moles (mmol)	Equivalents
Vanillin	152.15	5.00	32.86	1.0
Thiophene-2-carbonyl chloride	146.59	5.30	36.15	1.1
Product	262.28	8.62 (Theoretical)	32.86	-

• Expected Yield: 75-85%

• Appearance: White to off-white crystalline solid.[14]

Analytical Characterization Data

Analysis	Expected Result
Melting Point	Literature values vary; expect a sharp melting point for the pure compound.
FTIR (cm⁻¹)	~3100 (Ar C-H), ~2850 (Aldehyde C-H), ~1735 (Ester C=O) , ~1690 (Aldehyde C=O) , ~1590, 1480 (Ar C=C), ~1250 (Ester C-O), ~1130 (Ether C-O). Disappearance of broad O-H peak from vanillin.
¹H NMR (CDCl₃, δ ppm)	~9.85 (s, 1H, -CHO), ~7.8-7.2 (m, 7H, Ar-H and Thiophene-H), ~3.90 (s, 3H, -OCH₃).
¹³C NMR (CDCl₃, δ ppm)	~191.0 (-CHO), ~161.0 (Ester C=O), ~152.0, 145.0, 134.0, 133.0, 128.0, 125.0, 122.0, 111.0 (Aromatic & Thiophene Carbons), ~56.0 (-OCH₃).

Workflow Visualization

The overall experimental workflow is summarized in the diagram below.

Caption: Experimental workflow for the synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

Discussion and Expert Insights

• Causality of Experimental Choices: The use of a slight excess (1.1 equivalents) of thiophene-2-carbonyl chloride ensures the complete consumption of the limiting reagent, vanillin. The reaction is initiated at low temperature to control the initial exothermic reaction between the highly reactive acyl chloride and the phenoxide. Washing with sodium bicarbonate is a critical step to neutralize and remove any remaining acidic impurities, particularly thiophene-2-carboxylic acid formed from the hydrolysis of the acyl chloride, which can complicate purification.[15]

• Troubleshooting:

  • Low Yield: This may result from incomplete reaction or hydrolysis of the acyl chloride. Ensure the acyl chloride is of good quality and the addition is performed slowly at low temperature. Vigorous stirring is essential to maximize the interaction between the two phases.

  • Oily Product: If the product oils out instead of precipitating, it may be due to impurities. Ensure thorough washing. If it persists after recrystallization, try a different solvent system (e.g., ethyl acetate/hexanes).

  • Incomplete Dissolution during Recrystallization: If the product does not fully dissolve in a reasonable volume of hot ethanol, it may indicate the presence of inorganic salts. A hot filtration step is recommended to remove such impurities before cooling.

Conclusion

This application note presents a reliable and scalable protocol for the . By employing the Schotten-Baumann reaction, this method provides efficient access to a novel hybrid molecule of significant interest for pharmaceutical and materials science research. The detailed procedure and characterization data serve as a robust guide for researchers aiming to explore the chemical space of vanillin and thiophene derivatives.

References

• M. K. Gupta, A. K. Gupta, and A. Kumar, "Vanillin Derivatives in Drug Design: Structure–Activity Relationship (SAR) Hotspots and Synthetic Pathways for Enhanced Pharmacological Activity," ACS Omega, 2023. [Available at: https://pubs.acs.org/doi/10.1021/acsomega.3c03867]
• M. K. Gupta, A. K. Gupta, and A. Kumar, "Vanillin Derivatives in Drug Design: Structure–Activity Relationship (SAR) Hotspots and Synthetic Pathways for Enhanced Pharmacological Activity," National Institutes of Health, 2023. [Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10518779/]
• NINGBO INNO PHARMCHEM CO.,LTD., "Vanillin in Pharmaceutical Intermediates: Applications and Future Prospects," PharmaCompass, 2024. [Available at: https://www.pharmacompass.
• R. S. Bonde and N. G. Shinde, "Therapeutic aspects of biologically potent vanillin derivatives: A critical review," Bioorganic & Medicinal Chemistry, 2023. [Available at: https://www.sciencedirect.com/science/article/pii/S096808962300220X]
• A. A. Khan, et al., "Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads," RSC Medicinal Chemistry, 2024. [Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10959443/]
• S. Arya, et al., "Vanillin: a review on the therapeutic prospects of a popular flavouring molecule," Journal of Biosciences, 2021. [Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7788787/]
• Wikipedia, "Thiophene-2-carboxylic acid," Wikipedia, 2023. [Available at: https://en.wikipedia.org/wiki/Thiophene-2-carboxylic_acid]
• A. A. El-Sayed, et al., "Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives," Scientific Reports, 2023. [Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9942006/]
• C. D. Bădiceanu, et al., "NEW DERIVATIVES OF 2-THIOPHENE CARBOXYLIC ACID: SYNTHESIS, STRUCTURE AND ANTIMICROBIAL STUDIES," Farmacia Journal, 2016. [Available at: https://farmaciajournal.com/wp-content/uploads/2016-03-01.pdf]
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• ResearchGate, "Esters Derived from Vanillin and Vanillal and Aromatic and Functionalized Aliphatic Carboxylic Acids," ResearchGate, 2024. [Available at: https://www.researchgate.
• H. A. A. Al Hussain and S. K. Abbas, "Synthesis and Characterization New Heterocyclic Compounds derivatives from Vanillin," ResearchGate, 2019. [Available at: https://www.researchgate.
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• A. G. G. Perro, et al., "Synthesis and Characterization of Vanillin-Based π-Conjugated Polyazomethines and Their Oligomer Model Compounds," Polymers, 2022. [Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9228833/]
• M. A. Sweeting, et al., "Synthesis of High Performance Thiophene–Aromatic Polyesters from Bio-Sourced Organic Acids and Polysaccharide-Derived Diol: Characterization and Degradability Studies," Molecules, 2022. [Available at: https://www.mdpi.com/1420-3049/27/1/325]
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experimental protocol for the esterification of 4-hydroxy-3-methoxybenzaldehyde

For: Researchers, scientists, and drug development professionals

Introduction

4-hydroxy-3-methoxybenzaldehyde, commonly known as vanillin, is a phenolic aldehyde that serves as a primary component of vanilla bean extract.[1] Beyond its widespread use as a flavoring agent, vanillin is a versatile building block in the pharmaceutical and chemical industries.[2] Its derivatization into various esters, such as vanillin acetate, is a crucial transformation that modifies its chemical properties, making it a valuable intermediate for the synthesis of more complex molecules and pharmaceutical compounds.[3][4] This application note provides a detailed experimental protocol for the esterification of vanillin, focusing on the synthesis of vanillin acetate using acetic anhydride. We will explore both base-catalyzed and acid-catalyzed methods, offering insights into the reaction mechanisms, experimental setup, and product purification.

Scientific Principles and Reaction Mechanisms

The esterification of vanillin's phenolic hydroxyl group with acetic anhydride is a classic example of nucleophilic acyl substitution.[3] This reaction can be effectively catalyzed by either an acid or a base.[3]

Base-Catalyzed Mechanism:

Under basic conditions, a base (e.g., sodium hydroxide or pyridine) deprotonates the phenolic hydroxyl group of vanillin to form a highly nucleophilic phenoxide ion.[3][5] This phenoxide ion then attacks one of the electrophilic carbonyl carbons of acetic anhydride. This nucleophilic attack leads to the formation of a tetrahedral intermediate, which subsequently collapses, eliminating a stable acetate ion as a leaving group to yield the final product, vanillin acetate.[3][4]

Acid-Catalyzed Mechanism:

In an acidic environment, the acid catalyst (e.g., sulfuric acid) protonates the carbonyl oxygen of acetic anhydride, thereby increasing the electrophilicity of the carbonyl carbon.[5][6] The weakly nucleophilic hydroxyl group of vanillin can then attack the activated carbonyl carbon. Following a series of proton transfers, a water molecule is eliminated, and subsequent deprotonation yields the ester product. This process is an example of a Fischer-Speier esterification.[7] It is important to note that under acidic conditions, further reactions involving the aldehyde group can occur, potentially leading to different products.[5][6]

Data Presentation

Parameter	Base-Catalyzed (NaOH)	Pyridine-Catalyzed	Acid-Catalyzed (H₂SO₄)
Reported Yield	58.1% - 93.71%[4][8]	Common Method[4]	Lower than base-catalyzed[9]
Reaction Time	~20 minutes - 1 hour[4][10]	3-4 hours[3][4]	~1 hour[11][12]
Reaction Temperature	Room Temperature[4]	Room Temperature[3][4]	Room Temperature[11]
Melting Point of Product	77-79 °C[4]	77-79 °C	70-72 °C (different product may form)[5]
Purity	High, after recrystallization	High, after workup	Requires careful purification

Experimental Workflow Diagram

Caption: General workflow for the synthesis and purification of vanillin acetate.

Detailed Experimental Protocols

Protocol 1: Base-Catalyzed Synthesis using Sodium Hydroxide

This protocol details a rapid and efficient method for the synthesis of vanillin acetate under aqueous basic conditions.

Materials:

• 4-hydroxy-3-methoxybenzaldehyde (Vanillin)

• 10% Sodium Hydroxide (NaOH) solution

• Acetic Anhydride

• Crushed Ice

• Deionized water

• 95% Ethanol (for recrystallization)

• Erlenmeyer flask

• Magnetic stirrer and stir bar

• Büchner funnel and filter paper

• Beakers

Procedure:

• In a 250 mL Erlenmeyer flask, dissolve 1.5 g of vanillin in 25 mL of 10% sodium hydroxide solution. A bright yellow-green solution should be obtained.[10]

• To this solution, add approximately 30 g of crushed ice followed by the slow addition of 4 mL of acetic anhydride while stirring.[13] A cloudy, milky white precipitate should form immediately.[10]

• Stopper the flask and shake it vigorously at intervals over a 20-minute period.[10]

• Filter the resulting precipitate using a Büchner funnel.[10]

• Wash the collected solid with three portions of 5 mL of ice-cold water.[10][13]

• Recrystallize the crude product from 95% ethanol.[10] To do this, dissolve the solid in a minimal amount of hot 95% ethanol (around 60°C) and then allow it to cool to room temperature, followed by cooling in an ice bath to induce crystallization.[10][11]

• Filter the purified crystals, wash with a small amount of cold 95% ethanol, and allow them to air dry.

Protocol 2: Pyridine-Catalyzed Synthesis in an Organic Solvent

This method utilizes pyridine as a basic catalyst in an anhydrous organic solvent.

Materials:

• 4-hydroxy-3-methoxybenzaldehyde (Vanillin)

• Dichloromethane (DCM), anhydrous

• Acetic Anhydride

• Pyridine, dry

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve vanillin (e.g., 3.2 mmol) in 5-6 mL of anhydrous dichloromethane.[3][4]

• To this solution, add acetic anhydride (e.g., 3.84 mmol) and dry pyridine (e.g., 3.84 mmol) under anhydrous conditions.[3][4]

• Stir the reaction mixture at room temperature for 3-4 hours.[3][4]

• After the reaction is complete, transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with a dilute acid solution (e.g., 1M HCl) to remove pyridine, followed by a saturated sodium bicarbonate solution to remove unreacted acetic anhydride and acetic acid, and finally with brine.

• Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate).

• Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• The product can be further purified by recrystallization from a suitable solvent system, such as ethanol-water.[14]

Trustworthiness and Self-Validation

The protocols described are designed to be self-validating through the characterization of the final product. The identity and purity of the synthesized vanillin acetate can be confirmed by:

• Melting Point Determination: The purified product should exhibit a sharp melting point in the range of 77-79°C for the base-catalyzed product.[4] A broad melting range would indicate the presence of impurities.

• Spectroscopic Analysis:

  • Infrared (IR) Spectroscopy: The IR spectrum should show the appearance of a characteristic ester carbonyl (C=O) stretch at approximately 1758-1765 cm⁻¹ and the disappearance of the broad phenolic hydroxyl (O-H) stretch from the starting material.[8]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy will confirm the presence of the acetyl group, typically as a singlet around 2.3 ppm, and shifts in the aromatic proton signals compared to vanillin.

Conclusion

The esterification of 4-hydroxy-3-methoxybenzaldehyde is a fundamental and versatile reaction in organic synthesis. The choice between a base-catalyzed or acid-catalyzed approach will depend on the desired reaction conditions, scale, and the potential for side reactions. The protocols provided in this application note offer reliable and reproducible methods for the synthesis of vanillin acetate, a key intermediate for further chemical transformations in pharmaceutical and materials science research.

References

• Benchchem. An In-depth Technical Guide to the Synthesis of Vanillin Acetate.
• ChemicalBook. Vanillin acetate synthesis.
• Benchchem. Synthesis of Vanillin Acetate: An Application Note and Laboratory Protocol.
• MedchemExpress.com. Vanillin acetate | Phenol Ester.
• YouTube. EXPERIMENT 3A: ESTERIFICATION REACTIONS OF VANILLIN (BASIC CONDITION).
• Scribd. Experiment 3: Esterifications Reactions of Vanillin: The Use of NMR To Determine A Structure.
• YouTube. EXPERIMENT 3B: ESTERIFICATION REACTIONS OF VANILLIN (ACIDIC CONDITION).
• Journal of Science Education. The synthesis of vanillin - learning about aspects of sustainable chemistry by comparing different syntheses.
• Scribd. Esterification of Vanillin: NMR Analysis.
• Homework.Study.com. What is the product in an esterification of of vanillin with acetic anhydride in the presence of...
• Chegg.com. Solved Esterification of Vanillin: The Aldehyde Enigma NaOH.
• Chemistry LibreTexts. 21.4: Experiment 65 Reactions.
• Organic Chemistry Portal. Fischer Esterification.
• EXPERIMENT 65 NOTES.
• Wikipedia. Fischer–Speier esterification.
• ResearchGate. Chemical structure of Vanillin (4-hydroxy-3-methoxybenzaldehyde)..
• ResearchGate. Synthesis and Spectral Characterization of 4-Hydroxy-3- Methoxybenzaldehyde Derivatives.
• Scribd. Experiment 3.
• Scribd. Lab Report Experiment 3 - Esterification Reactions of Vanillin.

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• 14. chinakxjy.com [chinakxjy.com]

Application Notes & Protocols: Laboratory Preparation of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

<

Abstract

This document provides a comprehensive, field-proven guide for the synthesis, purification, and characterization of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate. This aromatic ester, synthesized from readily available precursors, serves as a valuable building block in medicinal chemistry and materials science. The protocol herein details an efficient esterification via the Schotten-Baumann reaction, followed by a robust purification and detailed analytical validation. This guide is intended for researchers, scientists, and drug development professionals with a foundational knowledge of synthetic organic chemistry.

Introduction and Synthetic Strategy

4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is an ester synthesized from two key components: 4-hydroxy-3-methoxybenzaldehyde (vanillin) and thiophene-2-carbonyl chloride. The synthetic approach is based on the Schotten-Baumann reaction , a reliable and high-yielding method for acylating phenols and alcohols.[1][2][3]

The reaction proceeds via a nucleophilic acyl substitution mechanism.[1][2] The phenolic hydroxyl group of vanillin is first deprotonated by a base, typically a mild organic base like pyridine or an aqueous alkali like sodium hydroxide, to form a more nucleophilic phenoxide ion.[3][4] This phenoxide then attacks the electrophilic carbonyl carbon of thiophene-2-carbonyl chloride. The resulting tetrahedral intermediate collapses, expelling the chloride leaving group and forming the desired ester product. The base plays a crucial dual role: it activates the nucleophile (vanillin) and neutralizes the hydrochloric acid byproduct, driving the reaction to completion.[1][4]

Reaction Scheme:

(Self-generated image, chemical structures drawn for illustrative purposes)

Materials and Equipment

Reagents and Chemicals

Reagent	Formula	MW ( g/mol )	CAS No.	Key Hazards	Supplier Notes
Vanillin	C₈H₈O₃	152.15	121-33-5	Skin/Eye Irritant	Purity ≥99%
Thiophene-2-carbonyl chloride	C₅H₃ClOS	146.59	5271-67-0	Corrosive, Lachrymator	Moisture sensitive[5][6]
Pyridine	C₅H₅N	79.10	110-86-1	Flammable, Toxic	Anhydrous grade
Dichloromethane (DCM)	CH₂Cl₂	84.93	75-09-2	Carcinogen Suspect	ACS grade or higher
Hydrochloric Acid (HCl)	HCl	36.46	7647-01-0	Corrosive	1 M aqueous solution
Sodium Bicarbonate (NaHCO₃)	NaHCO₃	84.01	144-55-8	Irritant	Saturated aqueous solution
Brine (NaCl solution)	NaCl	58.44	7647-14-5	-	Saturated aqueous solution
Anhydrous Magnesium Sulfate	MgSO₄	120.37	7487-88-9	-	For drying
Ethanol	C₂H₆O	46.07	64-17-5	Flammable	95% or absolute, for recrystallization

Equipment

• Round-bottom flasks (50 mL, 100 mL)

• Magnetic stirrer and stir bars

• Ice-water bath

• Addition funnel (optional, but recommended)

• Separatory funnel (250 mL)

• Rotary evaporator

• Büchner funnel and filter flask

• Standard laboratory glassware (beakers, graduated cylinders)

• pH paper

• Analytical balance

• NMR spectrometer, FT-IR spectrometer, Melting point apparatus

Experimental Protocol

Reaction Mechanism Overview

The following diagram illustrates the key steps in the nucleophilic acyl substitution mechanism for this synthesis.

Caption: Key steps of the Schotten-Baumann esterification.

Step-by-Step Synthesis

CAUSALITY NOTE: This reaction is exothermic and releases HCl gas. Performing the reaction in a fume hood and at a reduced temperature is critical for safety and to minimize side reactions.

• Reactant Preparation: In a 100 mL round-bottom flask, dissolve vanillin (1.52 g, 10.0 mmol) in anhydrous pyridine (20 mL).[7][8] Use a magnetic stir bar to ensure homogeneity.

• Reaction Setup: Cool the flask in an ice-water bath to 0-5 °C. This temperature control is crucial to moderate the reaction rate upon addition of the acyl chloride.

• Acyl Chloride Addition: Dissolve thiophene-2-carbonyl chloride (1.47 g, 10.0 mmol) in anhydrous dichloromethane (10 mL).[5] Add this solution dropwise to the cooled, stirring vanillin-pyridine mixture over 15-20 minutes. A precipitate (pyridinium hydrochloride) will form.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let it stir for an additional 2-3 hours to ensure the reaction goes to completion.

Workup and Extraction

CAUSALITY NOTE: The workup sequence is designed to systematically remove unreacted starting materials, the pyridine catalyst, and the pyridinium salt, isolating the crude ester in the organic phase.

• Quenching: Carefully pour the reaction mixture into a 250 mL separatory funnel containing 50 mL of 1 M HCl. This step protonates the pyridine, rendering it water-soluble as pyridinium chloride, facilitating its removal from the organic layer.

• Phase Separation: Add 30 mL of dichloromethane to the separatory funnel to ensure the product is fully dissolved in the organic layer. Shake the funnel vigorously, venting frequently. Allow the layers to separate and discard the aqueous (top) layer.

• Base Wash: Wash the organic layer with 50 mL of a saturated sodium bicarbonate (NaHCO₃) solution. This step neutralizes any remaining acidic components. Discard the aqueous layer.

• Brine Wash: Wash the organic layer with 50 mL of brine (saturated NaCl solution). This wash helps to remove residual water from the organic phase and breaks up any emulsions.

• Drying and Concentration: Transfer the organic layer to a clean flask and dry it over anhydrous magnesium sulfate. Filter off the drying agent and concentrate the solution using a rotary evaporator to yield the crude product.

Purification by Recrystallization

CAUSALITY NOTE: Recrystallization is an effective technique for purifying solid compounds.[9] The choice of solvent (or solvent system) is critical; the desired compound should be highly soluble at high temperatures and poorly soluble at low temperatures, while impurities remain soluble at all temperatures.[9]

• Solvent Selection: A mixed solvent system of ethanol and water is often effective for this type of aromatic ester.

• Dissolution: Transfer the crude solid to a small Erlenmeyer flask. Add a minimal amount of hot 95% ethanol and heat gently until the solid dissolves completely.[10]

• Crystallization: If the solution is clear, slowly add warm water dropwise until the solution just begins to turn cloudy (the saturation point). If any color impurities are present, they may be removed by adding activated charcoal and performing a hot filtration at this stage.

• Cooling: Allow the flask to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.[9]

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold water.

• Drying: Allow the crystals to air-dry completely or dry them in a vacuum oven at a low temperature (<50 °C). Record the final mass and calculate the percentage yield. The expected melting point is 120-122 °C.[11]

Experimental Workflow Diagram

The following flowchart summarizes the entire laboratory procedure from setup to final product characterization.

Caption: Workflow for the synthesis of the target ester.

Characterization and Validation

Physical Properties

• Appearance: Off-white to pale yellow solid.

• Melting Point: 120-122 °C (Lit.)[11]

• Yield: Expected yield is typically in the range of 75-90%.

Spectroscopic Data

Infrared (IR) Spectroscopy: The IR spectrum provides definitive evidence for the formation of the ester and the retention of the aldehyde group.[12]

• ~1735-1750 cm⁻¹: Strong, sharp absorbance characteristic of the ester C=O stretch.[12][13][14]

• ~1685-1705 cm⁻¹: Strong, sharp absorbance from the aldehyde C=O stretch, conjugated to the aromatic ring.[13][15]

• ~2750 & ~2850 cm⁻¹: Two weak to medium bands characteristic of the aldehyde C-H stretch.[13][15]

• ~1300-1000 cm⁻¹: Two strong absorbances from the C-O stretches of the ester group.[13][14]

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR, 400 MHz, CDCl₃): Proton NMR is used to confirm the molecular structure. The expected chemical shifts (δ) in ppm are:

• ~9.90 (s, 1H): Aldehyde proton (-CHO).[16]

• ~7.80-7.10 (m, 6H): Aromatic protons from both the thiophene and phenyl rings. Protons on the thiophene ring typically appear in this region.[17][18]

• ~3.95 (s, 3H): Methoxy group protons (-OCH₃).[16][19]

Safety Precautions and Waste Disposal

• General: All operations should be performed in a well-ventilated chemical fume hood.[7] Standard personal protective equipment (PPE), including a lab coat, nitrile gloves, and chemical safety goggles, must be worn at all times.[7][20] An emergency eyewash station and safety shower should be readily accessible.[20][21]

• Thiophene-2-carbonyl chloride: This reagent is corrosive and a lachrymator.[5][22] It is moisture-sensitive and reacts with water to release HCl gas. Handle with extreme care, avoiding inhalation of vapors and direct contact with skin and eyes.[5][23][24]

• Pyridine: Pyridine is a flammable liquid with a strong, unpleasant odor and is toxic if inhaled, ingested, or absorbed through the skin.[8][20][25] Keep away from ignition sources and handle only in a fume hood.[7][8][21]

• Dichloromethane (DCM): DCM is a volatile solvent and a suspected carcinogen. Avoid inhaling vapors and ensure it is handled exclusively within a fume hood.

• Waste Disposal: All organic waste, including the reaction mixture, filtrates, and solvent washes, must be collected in a designated chlorinated organic waste container. Aqueous waste should be neutralized before disposal according to institutional guidelines.

Troubleshooting

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Yield	Incomplete reaction; moisture contamination of acyl chloride; inefficient extraction.	Ensure reagents are anhydrous. Extend reaction time. Check pH during workup to ensure proper separation.
Product "Oiling Out" During Recrystallization	Cooling solution too quickly; incorrect solvent ratio; low melting point of impure product.	Allow the solution to cool slowly to room temperature before ice bath cooling.[9] Adjust the solvent ratio, adding more of the more soluble solvent (ethanol).
Impure Product After Recrystallization	Trapped mother liquor; co-crystallization of impurities.	Ensure crystals are washed with a minimal amount of ice-cold solvent after filtration.[9] If impurities persist, a second recrystallization or column chromatography may be necessary.[26][27]
Reaction Mixture Turns Dark Brown/Black	Side reactions due to overheating or impurities.	Maintain strict temperature control (0-5 °C) during the addition of the acyl chloride. Use high-purity reagents.

References

• Post Apple Scientific. (2024, October 1). Safety Precautions To Follow When Handling Pyridine.
• ChemicalBook. Thiophene-2-carbonyl chloride(5271-67-0).
• Carl ROTH. Safety Data Sheet: Pyridine.
• Grokipedia. Schotten–Baumann reaction.
• SATHEE. Chemistry Schotten Baumann Reaction.
• Benchchem. 5-Chlorothiophene-2-carbonyl chloride: A Technical Guide to Safe Handling, Storage, and Emergency Procedures.
• Filo. (2025, June 12). Write a short note on the Schotten-Baumann reaction of Phenol.
• NJ.gov. HAZARD SUMMARY.
• Penta chemicals. (2024, November 26). Pyridine - SAFETY DATA SHEET.
• Jubilant Ingrevia Limited. (2024, January 25). Pyridine ACS Safety Data Sheet.
• Chemistry LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups.
• Cleanchem Laboratories. MATERIAL SAFETY DATA SHEETS 2-THIOPHENECARBONYL CHLORIDE.
• Spectroscopy Online. (2018, July 1). The C=O Bond, Part VI: Esters and the Rule of Three.
• Vedantu. Schotten Baumann Reaction: Mechanism, Steps & Real-Life Examples.
• Chemistry Notes. (2023, August 23). Schotten Baumann Reaction: Introduction, mechanism, procedure.
• 5-Chlorothiophene-2-carbonyl chloride - SAFETY D
• Spectroscopy. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra.
• Benchchem. Technical Support Center: Aromatic Ester Purification.
• Modgraph. 1H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics.
• Liyana Pathiranage, A., Martin, L. J., Osborne, M., & Meaker, K. Esterification, Purification and Identification of Cinnamic Acid Esters.
• TCI Chemicals. (2025, May 23). SAFETY DATA SHEET.
• UHI. Synthesis of novel vanillin derivatives: novel multi-targeted scaffold ligands against Alzheimer's disease.
• Utah Chemistry. Assignments of 1H/13C Nuclear Magnetic Resonances For Vanillin.
• ChemicalBook. Thiophene(110-02-1) 1H NMR spectrum.
• ResearchGate. (2016, April 15). How to purify esterefication product?
• Berkeley Learning Hub. (2025, March 4). Aldehyde IR Spectra Analysis.
• NC State University Libraries. 19.14 Spectroscopy of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1.
• (2020, November 3). EXPERIMENT 3A: ESTERIFICATION REACTIONS OF VANILLIN (BASIC CONDITION).
• Matrix Scientific. 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

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Application Notes and Protocols: Investigating the Medicinal Chemistry Potential of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

Foreword: Unveiling the Potential of a Hybrid Scaffold

In the landscape of modern drug discovery, the strategic combination of privileged structural motifs presents a compelling avenue for the development of novel therapeutic agents. The molecule 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate stands as a prime candidate for such exploration, integrating two pharmacologically significant scaffolds: a vanillin derivative and a thiophene-2-carboxylate moiety. While direct research on this specific hybrid is nascent, the extensive biological activities associated with its constituent parts provide a strong rationale for its investigation.

Vanillin and its derivatives are recognized for a broad spectrum of pharmacological activities, including anticancer, antioxidant, antibacterial, and anti-inflammatory effects.[1][2][3] The inherent reactivity of its aldehyde and hydroxyl groups makes it a versatile starting point for creating diverse chemical entities.[4][5] Similarly, the thiophene ring is a cornerstone in medicinal chemistry, found in numerous FDA-approved drugs and recognized for its ability to modulate a wide array of biological targets.[6] Thiophene derivatives have demonstrated significant potential as anti-inflammatory, antimicrobial, and anticancer agents.[7][8][9]

This document serves as a comprehensive guide for researchers and drug development professionals, outlining the theoretical framework and practical protocols for exploring the medicinal chemistry applications of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate. We will delve into its synthetic considerations, propose primary areas for biological screening, and provide detailed, step-by-step protocols for preliminary in vitro evaluation.

I. Molecular Profile and Synthetic Strategy

Molecular Structure:

• IUPAC Name: 4-formyl-2-methoxyphenyl thiophene-2-carboxylate[10]

• CAS Number: 361472-61-9[11][12][13]

• Molecular Formula: C₁₃H₁₀O₄S[10][14]

• Molecular Weight: 262.28 g/mol [14]

The structure features a thiophene-2-carboxylate core ester-linked to a vanillin moiety (4-formyl-2-methoxyphenol). This combination offers several points for potential target interaction: the electron-rich thiophene ring, the hydrogen-bonding capabilities of the ester and aldehyde oxygens, and the overall molecular geometry influenced by the two aromatic systems.

Proposed Synthetic Pathway:

The synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate can be approached through a standard esterification reaction. A plausible and efficient method involves the reaction of thiophene-2-carbonyl chloride with vanillin.

Protocol 1: Synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

Objective: To synthesize the title compound via acylation of vanillin.

Materials:

• Vanillin (4-hydroxy-3-methoxybenzaldehyde)

• Thiophene-2-carbonyl chloride

• Anhydrous dichloromethane (DCM)

• Triethylamine (TEA) or Pyridine

• Argon or Nitrogen gas supply

• Standard glassware for organic synthesis (round-bottom flask, dropping funnel, condenser)

• Magnetic stirrer and heating mantle

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (Argon or Nitrogen), dissolve vanillin (1.0 equivalent) in anhydrous DCM.

• Base Addition: Add triethylamine (1.1 equivalents) to the solution and stir for 10-15 minutes at room temperature. The base acts as a scavenger for the HCl generated during the reaction.

• Acylation: Dissolve thiophene-2-carbonyl chloride (1.05 equivalents) in a small amount of anhydrous DCM and add it dropwise to the stirred vanillin solution at 0 °C (ice bath).

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material (vanillin) is consumed.

• Work-up:

  • Quench the reaction by adding distilled water.

  • Transfer the mixture to a separatory funnel and extract the organic layer.

  • Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to yield the pure 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

II. Potential Therapeutic Applications and Screening Protocols

Based on the established pharmacology of its parent scaffolds, we propose three primary areas for the initial biological evaluation of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate: anticancer, antimicrobial, and anti-inflammatory activities.

A. Anticancer Activity

Rationale: Both vanillin and thiophene derivatives have demonstrated cytotoxic effects against various cancer cell lines.[2][7] The hybrid structure may offer a novel mechanism of action or enhanced potency.

Workflow for Anticancer Screening:

Caption: Workflow for anticancer evaluation.

Protocol 2: In Vitro Cytotoxicity Screening using MTT Assay

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of the compound against selected cancer cell lines.

Materials:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, HT-29 for colon cancer)

• Normal cell line for selectivity assessment (e.g., HaCaT keratinocytes)

• Complete growth medium (e.g., DMEM with 10% FBS)

• Phosphate Buffered Saline (PBS)

• Trypsin-EDTA

• 96-well microplates

• 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. The final concentration of DMSO should not exceed 0.5%. Replace the medium in the wells with 100 µL of the medium containing the test compound at various concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Include wells with vehicle control (DMSO) and untreated cells.

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value using non-linear regression analysis.

Data Presentation:

Compound	Cell Line	IC₅₀ (µM)
4-Formyl-2-methoxyphenyl thiophene-2-carboxylate	MCF-7	TBD
HT-29	TBD
HaCaT	TBD
Doxorubicin (Positive Control)	MCF-7	Known

TBD: To Be Determined

B. Antimicrobial Activity

Rationale: Thiophene-2-carboxamide derivatives have shown notable antibacterial activity.[15] The vanillin component also contributes to the antimicrobial potential.[4][5]

Workflow for Antimicrobial Screening:

Caption: Workflow for antimicrobial evaluation.

Protocol 3: Determination of Minimum Inhibitory Concentration (MIC)

Objective: To determine the lowest concentration of the compound that inhibits the visible growth of a microorganism.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• Mueller-Hinton Broth (MHB)

• 96-well microplates

• Test compound stock solution in DMSO

• Positive control antibiotic (e.g., Ampicillin)

• Bacterial inoculum standardized to 0.5 McFarland (~1.5 x 10⁸ CFU/mL)

Procedure:

• Preparation: Add 50 µL of sterile MHB to each well of a 96-well plate.

• Serial Dilution: Add 50 µL of the test compound stock solution to the first well and perform a two-fold serial dilution across the plate.

• Inoculation: Dilute the standardized bacterial inoculum 1:100 in MHB. Add 50 µL of this diluted inoculum to each well, resulting in a final inoculum of ~5 x 10⁵ CFU/mL.

• Controls: Include a positive control (antibiotic), a negative control (no compound), and a sterility control (no bacteria).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.

Data Presentation:

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)
4-Formyl-2-methoxyphenyl thiophene-2-carboxylate	TBD	TBD
Ampicillin (Positive Control)	Known	Known

TBD: To Be Determined

C. Anti-inflammatory Activity

Rationale: Vanillin derivatives are known anti-inflammatory agents.[4][5] Furthermore, certain thiophene derivatives act as antagonists for inflammatory targets like the P2Y₁₄ receptor.[16]

Proposed Screening Target: Inhibition of Lipopolysaccharide (LPS)-induced Nitric Oxide (NO) production in macrophages.

Workflow for Anti-inflammatory Screening:

Caption: Workflow for anti-inflammatory screening.

Protocol 4: Nitric Oxide (NO) Inhibition Assay

Objective: To assess the ability of the compound to inhibit the production of NO in LPS-stimulated RAW 264.7 macrophage cells.

Materials:

• RAW 264.7 macrophage cell line

• Complete DMEM medium

• Lipopolysaccharide (LPS) from E. coli

• Test compound stock solution in DMSO

• Griess Reagent (Reagent A: 1% sulfanilamide in 5% phosphoric acid; Reagent B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite (for standard curve)

• 96-well plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate overnight.

• Pre-treatment: Treat the cells with various non-toxic concentrations of the test compound for 1 hour.

• Stimulation: Add LPS to a final concentration of 1 µg/mL to all wells except the negative control.

• Incubation: Incubate the plates for 24 hours at 37°C.

• Nitrite Measurement:

  • Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

  • Add 50 µL of Griess Reagent A and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B and incubate for another 10 minutes.

• Absorbance Reading: Measure the absorbance at 540 nm.

• Quantification: Calculate the nitrite concentration using a standard curve generated with sodium nitrite. Determine the percentage of NO inhibition relative to the LPS-only treated cells.

III. Concluding Remarks for the Investigator

The compound 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate represents a molecule of significant, yet unexplored, potential. The protocols detailed herein provide a foundational framework for its initial investigation. Positive results in any of these primary screens should be followed by more in-depth mechanistic studies, structure-activity relationship (SAR) exploration through analog synthesis, and eventually, in vivo validation. The convergence of the vanillin and thiophene pharmacophores in a single chemical entity warrants a thorough investigation to unlock its potential contributions to medicinal chemistry.

References

• Vanillin Derivatives in Drug Design: Structure–Activity Relationship (SAR) Hotspots and Synthetic Pathways for Enhanced Pharmacological Activity. ACS Omega. Available at: [Link]

• Vanillin Derivatives in Drug Design: Structure–Activity Relationship (SAR) Hotspots and Synthetic Pathways for Enhanced Pharmacological Activity. National Institutes of Health (NIH). Available at: [Link]

• Therapeutic aspects of biologically potent vanillin derivatives: A critical review. Semantic Scholar. Available at: [Link]

• Therapeutic aspects of biologically potent vanillin derivatives: A critical review. Journal of Research in Pharmacy. Available at: [Link]

• Therapeutic aspects of biologically potent vanillin derivatives: A critical review. R Discovery. Available at: [Link]

• Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. National Institutes of Health (NIH). Available at: [Link]

• Discovery of a Series of 4-Amide-thiophene-2-carboxyl Derivatives as Highly Potent P2Y14 Receptor Antagonists for Inflammatory Bowel Disease Treatment. PubMed. Available at: [Link]

• Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. MDPI. Available at: [Link]

• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. National Institutes of Health (NIH). Available at: [Link]

• Versatile thiophene 2-carboxamide derivatives. ResearchGate. Available at: [Link]

• 4-FORMYL-2-METHOXYPHENYL THIOPHENE-2-CARBOXYLATE – (361472-61-9). EON Biotech. Available at: [Link]

• 4-formyl-2-methoxyphenyl thiophene-2-carboxylate (C13H10O4S). PubChem. Available at: [Link]

• Therapeutic importance of synthetic thiophene. PubMed Central. Available at: [Link]

• Discovery of 4-Substituted Methoxybenzoyl-Aryl-Thiazole as Novel Anticancer Agents: Synthesis, Biological Evaluation and Structure-Activity Relationships. National Institutes of Health (NIH). Available at: [Link]

• Synthesis route of bis-(4-formyl-2-methoxyphenyl) terephthalate. ResearchGate. Available at: [Link]

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Application Notes and Protocols: 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate as a Versatile Synthetic Intermediate

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and potential applications of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate. This document details proposed synthetic protocols, explores the reactivity of its key functional groups, and outlines its utility as a scaffold in the construction of complex molecular architectures for medicinal chemistry and materials science.

Introduction: Unveiling a Multifunctional Building Block

4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, with the molecular formula C₁₃H₁₀O₄S and a molecular weight of 262.28 g/mol , is a unique synthetic intermediate that combines the structural features of two important pharmacophores: the vanillin moiety (4-formyl-2-methoxyphenyl) and the thiophene-2-carboxylate core.[1][2][3][4] The vanillin component is a well-established biosourced building block known for its diverse biological activities and synthetic versatility, stemming from its aldehyde, hydroxyl (in precursor form), and ether functional groups.[5][6][7] The thiophene-2-carboxylic acid moiety is a privileged scaffold in medicinal chemistry, with its derivatives exhibiting a wide range of pharmacological properties, including anti-inflammatory and antimicrobial activities.[8][9][10][11]

The strategic combination of these two fragments in 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate offers a powerful platform for generating novel compounds with potential therapeutic applications. The aldehyde group serves as a handle for a variety of chemical transformations, including reductive amination, Wittig reactions, and the formation of Schiff bases, while the thiophene ring can be further functionalized. This document provides detailed protocols for the synthesis of this intermediate and its subsequent elaboration into more complex molecular structures.

Proposed Synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

A straightforward and efficient method for the synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate involves the esterification of vanillin with thiophene-2-carbonyl chloride. This approach leverages commercially available starting materials and well-established reaction conditions.

Reaction Scheme

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Application Note: A Validated RP-HPLC-UV Method for the Quantification of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

Abstract

This application note describes a robust and validated reversed-phase high-performance liquid chromatography (RP-HPLC) method for the precise quantification of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate. This molecule, an aromatic ester incorporating both a vanillin-like moiety and a thiophene carboxylate group, is amenable to analysis by UV spectroscopy due to its strong chromophores. The developed method utilizes a C18 stationary phase with a gradient elution of acetonitrile and acidified water, offering excellent selectivity and sensitivity. The protocol has been validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, demonstrating exceptional linearity, accuracy, precision, and robustness, making it suitable for quality control, stability testing, and research applications in drug development and chemical synthesis.

Scientific Principle and Method Rationale

The quantification of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is achieved through reversed-phase HPLC.[1][2][3] This technique separates compounds based on their hydrophobicity. The stationary phase is a non-polar C18 (octadecylsilane) bonded to silica particles, while the mobile phase is a more polar mixture of water and an organic solvent (acetonitrile).[2][3][4]

Causality behind Experimental Choices:

• Analyte Properties: The target molecule is a moderately large organic ester with significant hydrophobic character due to its two aromatic rings. This makes it ideal for retention and separation on a non-polar C18 column.[1][5]

• Stationary Phase: A C18 column is chosen for its strong hydrophobic retention capabilities, providing a robust interaction with the analyte and ensuring good separation from more polar impurities.[3]

• Mobile Phase: A gradient elution starting with a higher percentage of water and increasing to a higher percentage of acetonitrile is employed. This ensures that any polar impurities are eluted early, while the target analyte is retained and then eluted as a sharp, well-defined peak as the mobile phase becomes more non-polar. The addition of a small amount of acid (e.g., phosphoric acid) to the aqueous phase helps to ensure consistent peak shape by suppressing the ionization of any potential acidic functional groups.

• Detection: The conjugated aromatic systems (both the phenyl and thiophene rings) within the molecule are strong chromophores, meaning they absorb ultraviolet (UV) light.[6] A UV detector is therefore a simple, robust, and highly effective means of detection and quantification. The detection wavelength is selected by scanning a standard solution to find the wavelength of maximum absorbance (λ-max), ensuring the highest sensitivity.

Materials and Reagents

Equipment / Reagent	Specification
HPLC System	Quaternary Pump, Autosampler, Column Thermostat, UV/Vis or Diode Array Detector (DAD)
Chromatography Column	C18 Reversed-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Data Acquisition	Chromatography Data System (CDS) software
Analytical Balance	4-decimal place (0.1 mg readability)
Reference Standard	4-Formyl-2-methoxyphenyl thiophene-2-carboxylate (Purity ≥ 99.0%)
Acetonitrile (ACN)	HPLC Grade or higher
Water	HPLC Grade or Ultrapure (18.2 MΩ·cm)
Phosphoric Acid (H₃PO₄)	Analytical Grade or higher
Methanol	HPLC Grade (for cleaning and sample dissolution)
Volumetric Glassware	Class A (Flasks, Pipettes)
Filtration	0.45 µm or 0.22 µm Syringe Filters (PTFE or Nylon, compatible with solvents used)[7][8]

Experimental Protocols

Preparation of Mobile Phase

• Mobile Phase A (Aqueous): Prepare 0.1% (v/v) phosphoric acid in HPLC-grade water. For 1000 mL, add 1.0 mL of concentrated phosphoric acid to 900 mL of water, mix thoroughly, and bring to the final volume.

• Mobile Phase B (Organic): HPLC Grade Acetonitrile.

• Degassing: Degas both mobile phases for at least 15 minutes using an ultrasonic bath or an inline degasser before use.

Preparation of Standard Solutions

This protocol creates a calibration curve from 1 µg/mL to 100 µg/mL.

• Standard Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 25 mg of the 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate reference standard into a 25 mL Class A volumetric flask.

  • Dissolve and dilute to the mark with Methanol. This solution is Stock A .

• Intermediate Stock Solution (100 µg/mL):

  • Pipette 5.0 mL of Stock A into a 50 mL Class A volumetric flask.

  • Dilute to the mark with a 50:50 (v/v) mixture of Methanol and Water (Diluent). This is Stock B .

• Calibration Curve Standards:

  • Prepare a series of calibration standards by diluting Stock B with the Diluent as described in the table below.

Standard Level	Concentration (µg/mL)	Volume of Stock B (mL)	Final Volume (mL)
CAL 1	1.0	0.1	10
CAL 2	5.0	0.5	10
CAL 3	10.0	1.0	10
CAL 4	25.0	2.5	10
CAL 5	50.0	5.0	10
CAL 6	100.0	Use Stock B directly	-

Sample Preparation

• Accurately weigh a portion of the sample expected to contain approximately 25 mg of the analyte into a 25 mL volumetric flask.

• Add approximately 20 mL of Methanol and sonicate for 10 minutes to ensure complete dissolution.

• Allow the solution to return to room temperature and dilute to the mark with Methanol.

• Make a further 1:10 dilution using the 50:50 Methanol:Water diluent to bring the concentration into the calibration range (e.g., ~100 µg/mL).

• Prior to injection, filter the final diluted sample through a 0.45 µm syringe filter into an HPLC vial.[7][8][9]

Chromatographic Conditions

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	A: 0.1% H₃PO₄ in WaterB: Acetonitrile
Gradient Program	Time (min) | %A | %B 0.0 | 50 | 5010.0 | 10 | 9012.0 | 10 | 9012.1 | 50 | 5015.0 | 50 | 50
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temp.	30 °C
Detection	UV at 315 nm (or λ-max determined by DAD scan)
Run Time	15 minutes

Method Validation Protocol

This method must be validated according to ICH Q2(R1) guidelines to ensure it is suitable for its intended purpose.[10][11][12]

System Suitability

Before starting any analysis, the chromatographic system's performance must be verified.

• Inject the CAL 4 standard (25 µg/mL) five times consecutively.

• Calculate the parameters listed below. The system is deemed ready for use if all criteria are met.

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	> 2000
% RSD of Peak Area	≤ 2.0%
% RSD of Retention Time	≤ 1.0%

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities or degradation products.

• Protocol: Inject a blank (diluent), a placebo (sample matrix without the analyte, if applicable), and a sample solution.

• Acceptance Criteria: The blank and placebo chromatograms should show no significant peaks at the retention time of the analyte.

Linearity

• Protocol: Inject each calibration standard (CAL 1 to CAL 6) in triplicate. Plot a graph of the average peak area versus concentration.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999. The y-intercept should be minimal.

Accuracy (Recovery)

• Protocol: Prepare a sample matrix (placebo) and spike it with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target sample concentration). Prepare each level in triplicate.

• Calculation: % Recovery = [(Measured Concentration) / (Spiked Concentration)] x 100

• Acceptance Criteria: The mean recovery should be between 98.0% and 102.0% for each level.

Level	Concentration	Mean Recovery (%)	% RSD
Low	80%	98.0 - 102.0	≤ 2.0
Mid	100%	98.0 - 102.0	≤ 2.0
High	120%	98.0 - 102.0	≤ 2.0

Precision

• Repeatability (Intra-day Precision):

  • Protocol: Analyze six independent samples at 100% of the target concentration on the same day, with the same analyst and equipment.

  • Acceptance Criteria: The % RSD of the results should be ≤ 2.0%.

• Intermediate Precision (Inter-day Ruggedness):

  • Protocol: Repeat the repeatability study on a different day with a different analyst and/or different equipment.

  • Acceptance Criteria: The % RSD of the combined results from both days should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

• Protocol: These can be determined based on the standard deviation of the response and the slope of the calibration curve.

  • LOD = 3.3 x (σ / S)

  • LOQ = 10 x (σ / S)

  • Where σ = the standard deviation of the y-intercept of the regression line and S = the slope of the calibration curve.

• Acceptance Criteria: The LOQ must be verified by analyzing a standard at the calculated concentration and ensuring the precision (%RSD) is ≤ 10%.

Data Analysis and Visualization

Quantification

• Generate the calibration curve by performing a linear regression of peak area vs. concentration for the calibration standards.

• Determine the concentration of the analyte in the sample injection using the regression equation:

  • Concentration (µg/mL) = (Sample Peak Area - y-intercept) / slope

• Calculate the final concentration in the original sample, accounting for all dilution steps.

Workflow Diagrams

Caption: Logical relationship of key method validation parameters.

References

• Sinha, A., Verma, S., & Sharma, U. (2007). Development and validation of an RP-HPLC method for quantitative determination of vanillin and related phenolic compounds in Vanilla planifolia. Journal of Separation Science. Available at: [Link]

• International Council for Harmonisation. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• ResearchGate. (n.d.). Development and validation of an RP-HPLC method for quantitative determination of vanillin and related phenolic compounds in Vanilla planifolia. Available at: [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available at: [Link]

• Semantic Scholar. (2007). Development and validation of an RP-HPLC method for quantitative determination of vanillin and related phenolic compounds in Vanilla planifolia. Available at: [Link]

• U.S. Food and Drug Administration. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• International Council for Harmonisation. (n.d.). Quality Guidelines. Available at: [Link]

• Starodub. (2024). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Available at: [Link]

• Organomation. (n.d.). HPLC Sample Preparation. Available at: [Link]

• Drawell. (n.d.). Sample Preparation for HPLC Analysis: Step Guides and Common Techniques. Available at: [Link]

• Thermo Fisher Scientific. (2022). Sample Preparation for HPLC. Available at: [Link]

• Torontech. (2024). HPLC Testing and Analysis - Detailed Guide for Accurate Results. Available at: [Link]

• Greyhound Chromatography. (2023). How to Prepare a Sample for HPLC Analysis. Available at: [Link]

• Waliszewski, K., Pardío, V., & Ovando, S. L. (n.d.). A simple and rapid HPLC technique for vanillin determination in alcohol extract. Food Chemistry. Available at: [Link]

• Valencia, M. C., Garcia, J., & Capitán-Vallvey, L. F. (n.d.). An Improved Solid Phase Spectrophotometry Method for the Determination of Aromatic Esters. Taylor & Francis Online. Available at: [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. Available at: [Link]

• Wikipedia. (n.d.). Reversed-phase chromatography. Available at: [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Columns. Available at: [Link]

• Cardoso, D. R., et al. (2008). Quantitative ester analysis in cachaca and distilled spirits by gas chromatography-mass spectrometry (GC-MS). Journal of Agricultural and Food Chemistry. Available at: [Link]

• Ötvös, I., Torkos, K., & Szepesy, L. (n.d.). INVESTIGATION OF AROMATIC HYDROCARBONS BY REVERSED PHASE HPLC. Available at: [Link]

• Dias, R. J., et al. (2023). A Critical Review of Analytical Methods for the Quantification of Phthalates Esters in Two Important European Food Products: Olive Oil and Wine. RUN - Repositório da Universidade Nova de Lisboa. Available at: [Link]

• McLafferty, F. W., & Gohike, R. S. (n.d.). Mass Spectrometric Analysis. Aromatic Acids and Esters. Analytical Chemistry. Available at: [Link]

• Brenkus, M., et al. (2024). Determination of polycyclic aromatic hydrocarbons, phthalate esters, alkylphenols and alkyphenol ethoxylates in sediment... Microchemical Journal. Available at: [Link]

• Al-Ostath, A., et al. (2022). Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics... National Institutes of Health. Available at: [Link]

• ResearchGate. (n.d.). Synthesis, Pharmacological Evaluation, and In-Silico Studies of Thiophene Derivatives. Available at: [Link]

• Mishra, R., Kumar, N., & Sachan, N. (2021). Synthesis and Pharmacological Study of Thiophene Derivatives. International Journal of Pharmaceutical Quality Assurance. Available at: [Link]

• ResearchGate. (n.d.). Ag(I)-Catalyzed C–H Carboxylation of Thiophene Derivatives. Available at: [Link]

• International Journal of Research Publication and Reviews. (2025). Synthesis, Characterization of thiophene derivatives and its biological applications. Available at: [Link]

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Application Notes and Protocols for the Evaluation of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate as a Potential Antimicrobial Agent

Introduction

The rise of antimicrobial resistance (AMR) presents a formidable challenge to global health, necessitating the urgent discovery and development of novel therapeutic agents.[1][2] Thiophene derivatives have emerged as a promising class of heterocyclic compounds, with various analogues demonstrating significant antimicrobial activity against a range of pathogens, including drug-resistant strains.[3][4][5] This document provides a comprehensive guide for the initial in vitro evaluation of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate , a novel compound with potential as an antimicrobial agent.

This guide is intended for researchers, scientists, and drug development professionals. It outlines detailed, field-proven protocols for assessing the compound's antimicrobial efficacy and its cytotoxic effects on mammalian cells. The methodologies described herein are designed to be self-validating systems, incorporating necessary controls to ensure data integrity and reproducibility. The overarching goal is to establish a foundational dataset for 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, enabling an informed decision on its progression through the drug discovery pipeline.

Compound Profile: 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

A thorough understanding of the test compound's physicochemical properties is the first step in its evaluation.

Property	Value	Source
CAS Number	361472-61-9	[6][7]
Molecular Formula	C₁₃H₁₀O₄S	[7][8]
Molecular Weight	262.28 g/mol	[7][8]
Melting Point	120-122°C	[7]
Chemical Structure	(Structure not available in search results)

Overall Experimental Workflow

The evaluation of a novel antimicrobial agent follows a structured, multi-stage process. The initial in vitro screening phase, which is the focus of this document, is designed to efficiently determine efficacy and potential toxicity. This phase prioritizes assays that are reproducible, scalable, and provide quantitative endpoints for comparative analysis.

Caption: High-level workflow for in vitro evaluation of a novel antimicrobial compound.

Part 1: Antimicrobial Efficacy Assessment

The primary goal of this phase is to quantify the compound's ability to inhibit microbial growth. The Minimum Inhibitory Concentration (MIC) is the gold standard for this measurement.[2][9]

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This method determines the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.[10][11] It is a quantitative and widely adopted technique recommended by standards organizations like the Clinical and Laboratory Standards Institute (CLSI).[12][13]

Rationale: The broth microdilution method is preferred for initial screening due to its efficiency, conservation of compound, and suitability for testing multiple organisms simultaneously in a 96-well plate format. It provides a direct measure of the concentration required to inhibit growth.[14]

Materials:

• 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

• Sterile 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• Sterile saline or broth

• 0.5 McFarland turbidity standard

• Spectrophotometer or plate reader

• Multichannel pipette

• Appropriate positive control antibiotic (e.g., Vancomycin for Gram-positives, Ciprofloxacin for Gram-negatives)

• Sterile DMSO (or other appropriate solvent for the compound)

Procedure:

• Compound Stock Solution Preparation:

  • Prepare a high-concentration stock solution of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate (e.g., 1280 µg/mL) in a suitable solvent like DMSO. The choice of solvent is critical and depends on the compound's solubility.[11]

  • Causality Note: A high concentration is necessary to ensure that the final solvent concentration in the assay wells is minimal (typically ≤1%) to avoid solvent-induced toxicity to the microorganisms.

• Inoculum Preparation:

  • From a fresh agar plate (18-24 hours growth), select 3-5 morphologically similar colonies of the test microorganism.[11]

  • Suspend the colonies in sterile saline.

  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard. This is a critical step for standardization and corresponds to approximately 1.5 x 10⁸ CFU/mL.[11][15]

  • Dilute this adjusted suspension in CAMHB to achieve a final target inoculum of approximately 5 x 10⁵ CFU/mL in each test well.[2][15] This typically requires a 1:150 dilution of the 0.5 McFarland suspension.

• Plate Preparation and Serial Dilution:

  • Dispense 50 µL of sterile CAMHB into wells 2 through 12 of a 96-well plate.

  • Add 100 µL of the compound stock solution (at twice the highest desired final concentration, e.g., 128 µg/mL) to well 1.

  • Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing thoroughly. Continue this process from well 2 to well 10. Discard 50 µL from well 10.

  • Well 11 will serve as the growth control (inoculum + broth, no compound).

  • Well 12 will serve as the sterility control (broth only).[11][15]

• Inoculation:

  • Using a multichannel pipette, add 50 µL of the prepared bacterial inoculum (from step 2) to wells 1 through 11.[2] Do not add inoculum to well 12.

  • This brings the final volume in each well to 100 µL and dilutes the compound concentrations to the final desired range (e.g., 64 µg/mL down to 0.125 µg/mL).

• Incubation:

  • Cover the plate with a lid to prevent evaporation and cross-contamination.

  • Incubate the plate at 35-37°C for 16-24 hours in ambient air.[2][15]

• MIC Determination:

  • After incubation, visually inspect the plate for turbidity (bacterial growth). A plate reader can also be used to measure absorbance at 600 nm.

  • The MIC is the lowest concentration of the compound at which there is no visible growth.[1][2] The sterility control (well 12) should be clear, and the growth control (well 11) should be turbid.

Data Presentation:

Test Microorganism	Gram Stain	Compound Concentration Range (µg/mL)	Positive Control	MIC of Test Compound (µg/mL)	MIC of Positive Control (µg/mL)
S. aureus	Positive	0.125 - 64	Vancomycin	[Insert Data]	[Insert Data]
E. coli	Negative	0.125 - 64	Ciprofloxacin	[Insert Data]	[Insert Data]
P. aeruginosa	Negative	0.125 - 64	Gentamicin	[Insert Data]	[Insert Data]

Part 2: Cytotoxicity and Safety Assessment

A promising antimicrobial agent must be effective against pathogens while exhibiting minimal toxicity to host cells.[16] Cytotoxicity assays are therefore a critical component of the early-stage evaluation.[17]

Protocol 2: Cytotoxicity Assessment using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure cellular metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[17][18][19]

Rationale: This assay is based on the principle that mitochondrial dehydrogenases in living, metabolically active cells can reduce the yellow tetrazolium salt MTT into purple formazan crystals.[19] The amount of formazan produced is directly proportional to the number of viable cells, providing a quantitative measure of the compound's effect on cell health.

Materials:

• Mammalian cell line (e.g., HEK293, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Sterile 96-well flat-bottom plates

• 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, acidified isopropanol)

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture mammalian cells to ~80% confluency.

  • Trypsinize, count, and seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.[17][18]

• Compound Treatment:

  • Prepare serial dilutions of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate in cell culture medium at twice the final desired concentrations.

  • After 24 hours, carefully remove the medium from the wells and add 100 µL of the medium containing the diluted compound.

  • Include wells with untreated cells (negative/vehicle control) and wells with medium only (blank).[17]

  • Incubate for a defined exposure time (e.g., 24 or 48 hours).

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration of 0.5 mg/mL).[18]

  • Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.[18]

• Formazan Solubilization:

  • Carefully aspirate the medium containing MTT without disturbing the formazan crystals.

  • Add 100-150 µL of DMSO to each well to dissolve the purple crystals.[17] Gently pipette to ensure complete solubilization.

• Absorbance Measurement:

  • Read the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the cell viability against the compound concentration to determine the IC₅₀ (the concentration that inhibits 50% of cell viability).

Part 3: Data Interpretation and Next Steps

Calculating the Therapeutic Index (TI)

The Therapeutic Index (or Selectivity Index) is a crucial metric for evaluating the potential of a drug candidate. It provides a quantitative measure of the compound's selectivity for microbial cells over host cells.

Formula: Therapeutic Index (TI) = IC₅₀ / MIC

A higher TI value is desirable, as it indicates that the compound is effective against the pathogen at concentrations that are significantly lower than those causing toxicity to mammalian cells. A compound with a TI > 10 is generally considered a promising candidate for further development.

Sources

• 1. Methods for in vitro evaluating antimicrobial activity: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria [frontiersin.org]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis, ADMET Properties, and In Vitro Antimicrobial and Antibiofilm Activity of 5-Nitro-2-thiophenecarbaldehyde N-((E)-(5-Nitrothienyl)methylidene)hydrazone (KTU-286) against Staphylococcus aureus with Defined Resistance Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. eontrading.uk [eontrading.uk]
• 7. 1765-48-6 Cas No. | 11 | Matrix Scientific [matrix.staging.1int.co.uk]
• 8. scbt.com [scbt.com]
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• 10. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents | Springer Nature Experiments [experiments.springernature.com]
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• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols for Investigating the Anticancer Activity of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

Introduction: A Strategic Approach to a Novel Thiophene Ester

The pursuit of novel anticancer agents with improved efficacy and reduced toxicity is a cornerstone of modern oncological research. Within this landscape, heterocyclic compounds, particularly those containing a thiophene ring, have emerged as a promising class of molecules due to their diverse biological activities.[1][2] The thiophene scaffold is a well-established pharmacophore found in numerous compounds with demonstrated analgesic, anti-inflammatory, antimicrobial, and antitumor properties.[3] Studies have shown that thiophene derivatives can exert their anticancer effects through various mechanisms, including the inhibition of topoisomerase and tyrosine kinases, interaction with tubulin, and the induction of apoptosis via reactive oxygen species (ROS) activation.[2]

This document outlines a comprehensive research framework for investigating the anticancer potential of a novel compound, 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate (CAS 361472-61-9).[4][5][6] This molecule uniquely combines two moieties of significant interest in medicinal chemistry: the thiophene-2-carboxylate core and a vanillin-derived phenolic ester. The vanillin (4-hydroxy-3-methoxybenzaldehyde) component and its derivatives are known to possess anticancer properties, including the suppression of cancer cell migration and the induction of apoptosis.[7][8][9] The aldehyde group, in particular, is suggested to be important for its inhibitory effects.[10]

The strategic combination of these two scaffolds in 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate presents a compelling hypothesis: the potential for synergistic or unique anticancer activity. This guide provides a detailed roadmap for researchers, scientists, and drug development professionals to systematically evaluate this compound's efficacy and elucidate its mechanism of action. We will proceed from foundational in vitro cytotoxicity screening to more complex mechanistic studies, providing both the "how" and the "why" behind each experimental step.

Part 1: Foundational Cytotoxicity Screening

The initial step in evaluating any potential anticancer agent is to determine its cytotoxic effects against a panel of cancer cell lines and to assess its selectivity compared to non-cancerous cells.

Rationale for Cell Line Selection

The choice of cell lines is critical for obtaining meaningful and translatable data. We recommend a panel that includes representatives from major cancer types and at least one non-cancerous cell line to establish a preliminary therapeutic window.

Cell Line	Cancer Type	Rationale
MCF-7	Breast Adenocarcinoma	Estrogen-receptor positive, a common breast cancer subtype.[11]
MDA-MB-231	Breast Adenocarcinoma	Triple-negative, representing a more aggressive breast cancer subtype.
A549	Lung Carcinoma	A widely used model for non-small cell lung cancer.[12]
HCT116	Colon Carcinoma	Represents colorectal cancer, a prevalent malignancy.[8]
HepG2	Hepatocellular Carcinoma	A model for liver cancer; relevant due to the activity of some thiophene derivatives against this type.[3][13]
HEK293T	Human Embryonic Kidney	A non-cancerous cell line to assess general cytotoxicity and selectivity.[3]

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.

Materials:

• 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate (solubilized in DMSO)

• Selected cell lines

• Complete growth medium (e.g., DMEM, RPMI-1640) with 10% FBS

• MTT solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well plates

• Multichannel pipette

• Plate reader (570 nm)

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare a serial dilution of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate in complete medium. Concentrations should range from low nanomolar to high micromolar (e.g., 0.01 µM to 100 µM).

• Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compound. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubate the plates for 48-72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the results and determine the IC₅₀ (half-maximal inhibitory concentration) value for each cell line.

Part 2: Elucidating the Mechanism of Action

Once cytotoxicity is established, the next crucial step is to understand how the compound induces cell death. Key areas to investigate include apoptosis induction and cell cycle arrest.

Apoptosis Induction

Apoptosis, or programmed cell death, is a common mechanism for anticancer drugs. Its induction can be assessed through various methods.

Protocol: Annexin V-FITC/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Treatment: Seed cells in 6-well plates and treat with 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate at concentrations around the determined IC₅₀ for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Wash with cold PBS.

• Staining: Resuspend cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI according to the manufacturer's protocol. Incubate in the dark for 15 minutes.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Interpretation:

  • Annexin V- / PI-: Live cells

  • Annexin V+ / PI-: Early apoptotic cells

  • Annexin V+ / PI+: Late apoptotic/necrotic cells

  • Annexin V- / PI+: Necrotic cells

Cell Cycle Analysis

Many anticancer agents exert their effects by disrupting the cell cycle, leading to arrest at specific phases (G0/G1, S, or G2/M) and subsequent cell death.[11]

Protocol: Propidium Iodide (PI) Staining for DNA Content

• Treatment: Treat cells in 6-well plates with the compound at IC₅₀ concentrations for 24 hours.

• Cell Fixation: Harvest cells, wash with PBS, and fix in ice-cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells and resuspend in PBS containing PI and RNase A. Incubate for 30 minutes.

• Flow Cytometry: Analyze the DNA content of the cells. The fluorescence intensity of PI is directly proportional to the amount of DNA.

• Data Analysis: Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. An accumulation of cells in a particular phase suggests compound-induced cell cycle arrest.

Part 3: Investigating Potential Signaling Pathways

Based on the structural components of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, several signaling pathways are plausible targets. The vanillin moiety suggests a potential interaction with pathways like PI3K/Akt, which is crucial for cell survival and proliferation.[10] Thiophene derivatives have been shown to interfere with tubulin polymerization and VEGFR-2 signaling.[13][14]

Proposed Experimental Workflow for Pathway Analysis

Caption: Proposed workflow for investigating the anticancer activity of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

Protocol: Western Blotting for Key Signaling Proteins

Objective: To determine if the compound affects the phosphorylation status or expression levels of key proteins in targeted pathways.

Target Proteins:

• PI3K/Akt Pathway: p-Akt, Akt, p-mTOR, mTOR

• MAPK Pathway: p-ERK, ERK

• Apoptosis: Cleaved Caspase-3, Bcl-2, Bax

Procedure:

• Protein Extraction: Treat cells with the compound, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE: Separate 20-40 µg of protein per lane on a polyacrylamide gel.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking & Antibody Incubation: Block the membrane with 5% non-fat milk or BSA, then incubate with primary antibodies overnight at 4°C.

• Secondary Antibody & Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody. Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Conclusion and Future Directions

This document provides a foundational guide for the systematic evaluation of the anticancer properties of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate . The proposed protocols are designed to first establish its cytotoxic potential and then to delve into its mechanistic underpinnings. Positive results from these in vitro studies would warrant further investigation, including in vivo studies using xenograft models to assess anti-tumor efficacy and safety in a whole-organism context. The unique combination of a thiophene core and a vanillin-derived ester makes this compound a compelling candidate for novel cancer therapeutic development.

References

• Al-Ostath, A., Abushahba, M., El-Awady, R., Al-Karmalawy, A. A., & El-Kashef, H. (2022). Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation. Biomimetics, 7(4), 247. [Link]

• Rakoczy, K., Szlasa, W., Saczko, J., & Kulbacka, J. (2021). Therapeutic role of vanillin receptors in cancer. Advances in Clinical and Experimental Medicine, 30(12), 1293–1301. [Link]

• Ansari, A., & Ali, A. (2022). A Mini Review on Thiophene-based derivatives as anticancer agents. K.T.H.M. College. [Link]

• Mioc, A., Balta, C., et al. (2023). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. Molecules, 28(14), 5489. [Link]

• Al-Ostath, A., Abushahba, M., El-Awady, R., Al-Karmalawy, A. A., & El-Kashef, H. (2022). Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation. PubMed. [Link]

• Bezerra, F. M., et al. (2022). Vanillin and Its Derivatives: A Critical Review of Their Anti-Inflammatory, Anti-Infective, Wound-Healing, Neuroprotective, and Anti-Cancer Health-Promoting Benefits. Molecules, 27(19), 6296. [Link]

• Rakoczy, K., Szlasa, W., Saczko, J., & Kulbacka, J. (2021). Therapeutic role of vanillin receptors in cancer. PubMed. [Link]

• Lirdprapamongkol, K., et al. (2010). Vanillin Suppresses Metastatic Potential of Human Cancer Cells through PI3K Inhibition and Decreases Angiogenesis in Vivo. Journal of Agricultural and Food Chemistry, 58(7), 4478–4487. [Link]

• Wang, Y., et al. (2024). Discovery of novel thiophene-3-carboxamide derivatives as potential VEGFR-2 inhibitors with anti-angiogenic properties. Bioorganic Chemistry, 148, 107358. [Link]

• Rakoczy, K., Szlasa, W., Saczko, J., & Kulbacka, J. (2021). Therapeutic role of vanillin receptors in cancer. Advances in Clinical and Experimental Medicine. [Link]

• da Silva, A. C. G., et al. (2017). Anticancer properties of thiophene derivatives in breast cancer MCF-7 cells. Anti-Cancer Agents in Medicinal Chemistry, 17(10), 1421–1429. [Link]

• Kamal, A., et al. (2020). A Review on Anticancer Activities of Thiophene and Its Analogs. Current Medicinal Chemistry, 27(38), 6544–6572. [Link]

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Application Note &amp; Protocols: Characterizing the Anti-inflammatory Potential of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate (FMTP)

Abstract: This document provides a comprehensive guide for the investigation of the anti-inflammatory properties of the novel compound, 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate (FMTP). Structurally, FMTP integrates a vanillin-derived phenolic ester with a thiophene carboxylate moiety. Both vanillin and various thiophene-containing heterocycles are known to possess significant biological activities, including anti-inflammatory effects, making FMTP a compelling candidate for investigation. This guide outlines a systematic, multi-tiered approach, beginning with essential in vitro cytotoxicity and primary anti-inflammatory screening, progressing to detailed mechanistic studies on key signaling pathways such as NF-κB, and culminating in a validated in vivo model of acute inflammation. The protocols herein are designed to be self-validating, incorporating necessary controls and explaining the scientific rationale behind each step to ensure robust and reproducible data generation.

Introduction and Scientific Rationale

The rational design of novel anti-inflammatory agents often involves the combination of pharmacophores with established biological relevance. The structure of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate (FMTP) is a prime example of this strategy.

• Vanillin Moiety (4-Formyl-2-methoxyphenyl): Vanillin and its derivatives are well-documented for their antioxidant and anti-inflammatory properties. Mechanistic studies have shown they can suppress the production of pro-inflammatory mediators like nitric oxide (NO) and prostaglandins, often through the inhibition of the nuclear factor-kappa B (NF-κB) signaling pathway.

• Thiophene-2-carboxylate Moiety: The thiophene ring is a privileged scaffold in medicinal chemistry, present in numerous approved drugs. Thiophene derivatives have been extensively explored for their anti-inflammatory activity, with many exhibiting potent inhibition of cyclooxygenase (COX) enzymes and cytokine production.

The ester linkage between these two moieties in FMTP suggests a potential dual-action or synergistic effect. It is hypothesized that FMTP may modulate key inflammatory pathways by inhibiting pro-inflammatory enzyme activity (e.g., iNOS, COX-2) and suppressing the upstream signaling cascades (e.g., NF-κB) that control their expression. This guide provides the experimental framework to test this hypothesis.

Experimental Workflow: A Tiered Approach

A logical, tiered approach is critical to efficiently characterize a novel compound. This workflow minimizes resource expenditure by using a broad primary screen to justify more complex and targeted mechanistic studies.

Caption: Tiered experimental workflow for characterizing FMTP. (*Threshold is user-defined)

Tier 1 & 2 Protocols: Foundational & Primary Screening

Protocol 3.1: Cytotoxicity Assessment using MTT Assay

Rationale: It is crucial to determine the concentration range at which FMTP exhibits its biological effects without causing cell death. The MTT assay measures mitochondrial reductase activity, a reliable indicator of cell viability.

Materials:

• RAW 264.7 murine macrophages (ATCC TIB-71)

• DMEM media with 10% FBS and 1% Penicillin-Streptomycin

• FMTP stock solution (e.g., 10 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete media. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of FMTP (e.g., 100, 50, 25, 12.5, 6.25, 3.13, 1.56 µM) in complete media. The final DMSO concentration should not exceed 0.5%.

• Remove old media from cells and add 100 µL of the FMTP dilutions. Include "cells only" (media) and "vehicle control" (0.5% DMSO) wells.

• Incubate for 24 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the supernatant and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Readout: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot a dose-response curve to determine the CC₅₀ (50% cytotoxic concentration).

Protocol 3.2: Nitric Oxide (NO) Inhibition Assay using Griess Reagent

Rationale: During inflammation, macrophages are stimulated (e.g., by lipopolysaccharide, LPS) to produce large amounts of nitric oxide (NO) via the inducible nitric oxide synthase (iNOS) enzyme. Measuring the inhibition of NO production is a standard and robust primary screen for anti-inflammatory activity.

Materials:

• All materials from Protocol 3.1

• Lipopolysaccharide (LPS) from E. coli O111:B4

• Griess Reagent System (e.g., from Promega)

• Sodium nitrite (NaNO₂) standard

Procedure:

• Cell Seeding: Seed RAW 264.7 cells at 2.5 x 10⁴ cells/well in a 96-well plate and incubate for 24 hours.

• Pre-treatment: Treat cells with non-toxic concentrations of FMTP (determined from the MTT assay) for 1 hour. Include a positive control (e.g., L-NAME, a known iNOS inhibitor).

• Stimulation: Add LPS to a final concentration of 1 µg/mL to all wells except the "unstimulated" control.

• Incubate for 24 hours.

• Nitrite Measurement:

  • Transfer 50 µL of cell culture supernatant from each well to a new 96-well plate.

  • Add 50 µL of Sulfanilamide solution (Component 1 of Griess Reagent) to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of NED solution (Component 2) and incubate for another 10 minutes.

• Readout: Measure the absorbance at 540 nm.

• Analysis: Create a standard curve using NaNO₂. Calculate the concentration of nitrite in each sample and determine the percent inhibition of NO production relative to the LPS-stimulated vehicle control. Calculate the IC₅₀ value for FMTP.

Parameter	Example Data (FMTP)	Example Data (Positive Control)
CC₅₀ (MTT Assay)	> 100 µM	> 100 µM
IC₅₀ (NO Inhibition)	12.5 µM	18 µM (L-NAME)

Tier 3 Protocols: Mechanistic Deep Dive

A positive result in the primary screen (e.g., IC₅₀ < 20 µM for NO inhibition) warrants a deeper investigation into the mechanism of action.

Hypothesized Mechanism: FMTP Inhibition of the NF-κB Pathway

We hypothesize that FMTP exerts its effects by inhibiting the NF-κB signaling pathway, a central regulator of inflammatory gene expression.

Caption: Experimental workflow for the carrageenan-induced paw edema model.

Conclusion

This application note provides a robust, scientifically-grounded framework for the comprehensive evaluation of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate (FMTP) as a potential anti-inflammatory agent. By following this tiered approach—from foundational cytotoxicity and primary screening to in-depth mechanistic analysis and in vivo validation—researchers can generate high-quality, reproducible data to elucidate the compound's therapeutic potential. The protocols emphasize the importance of appropriate controls and mechanistic rationale, ensuring that the generated results are both reliable and interpretable in the context of modern anti-inflammatory drug discovery.

References

• Title: Vanillin: A review of its pharmacological properties. Source: Critical Reviews in Food Science and Nutrition. URL: [Link]

• Title: The Role of Thiophene-Containing Scaffolds in Anti-Inflammatory Drug Discovery. Source: Molecules. URL: [Link]

• Title: Anti-inflammatory effects of vanillin in lipopolysaccharide-stimulated RAW 264.7 cells. Source: International Immunopharmacology. URL: [Link]

• Title: Synthesis and biological evaluation of novel thiophene containing derivatives as potent anti-inflammatory agents. Source: Bioorganic Chemistry. URL: [Link]

• Title: The use of MTT assay for estimating cell viability and cytotoxicity. Source: Methods in Molecular Biology. URL: [Link]

• Title: Nitric oxide and inflammation. Source: The Journal of Pathology. URL: [Link]

• Title: Carrageenan-induced paw edema in rat. Source: Current Protocols in Pharmacology. URL: [Link]

Application Note: Lipase-Catalyzed Synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

Introduction: Embracing Green Chemistry in Specialty Ester Synthesis

The synthesis of specialty esters, pivotal intermediates in the pharmaceutical and flavor industries, is increasingly guided by the principles of green chemistry. Traditional chemical synthesis routes often necessitate harsh reaction conditions, stoichiometric reagents, and generate significant waste streams.[1] Biocatalysis, leveraging the remarkable specificity and efficiency of enzymes, offers a compelling and sustainable alternative.[2] This application note details a robust protocol for the enzymatic synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, a molecule of interest for drug development due to its vanillin and thiophene moieties. Thiophene derivatives are known for their diverse pharmacological activities, while the vanillin scaffold is a common feature in bioactive compounds.

This protocol utilizes an immobilized lipase, a class of enzymes renowned for their versatility and stability in non-aqueous media, to catalyze the esterification between vanillin (4-hydroxy-3-methoxybenzaldehyde) and thiophene-2-carbonyl chloride or a corresponding ester for transesterification.[3][4] The enzymatic approach ensures high selectivity, operates under mild conditions, and simplifies product purification, aligning with the modern demands for environmentally benign and economically viable chemical processes.[5]

Reaction Principle: Lipase-Catalyzed Esterification

Lipases (Triacylglycerol acylhydrolases, E.C. 3.1.1.3) are hydrolases that, in low-water environments, can effectively catalyze the reverse reaction: ester synthesis. The catalytic mechanism, often a Ping-Pong Bi-Bi mechanism, involves the formation of a covalent acyl-enzyme intermediate.[3] In this application, the hydroxyl group of vanillin acts as a nucleophile, attacking the acyl-enzyme complex formed between the lipase and the thiophene acyl donor. Immobilized lipases, such as Novozym® 435 (Candida antarctica lipase B immobilized on a macroporous acrylic resin), are particularly advantageous as they can be easily recovered and reused, significantly reducing process costs.[6][7]

digraph "Enzymatic_Esterification_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9];

subgraph "cluster_reactants" { label="Reactants"; bgcolor="#F1F3F4"; node [fillcolor="#FFFFFF", fontcolor="#202124"]; Vanillin [label="Vanillin\n(4-Formyl-2-methoxyphenyl)"]; Thiophene [label="Thiophene-2-carboxylic acid\n(Acyl Donor)"]; }

subgraph "cluster_catalyst" { label="Biocatalyst"; bgcolor="#F1F3F4"; node [fillcolor="#FFFFFF", fontcolor="#202124"]; Lipase [label="Immobilized Lipase\n(e.g., Novozym® 435)"]; }

subgraph "cluster_reaction" { label="Reaction"; bgcolor="#F1F3F4"; node [fillcolor="#FFFFFF", fontcolor="#202124"]; ReactionVessel [label="Organic Solvent\n(e.g., Toluene)\nControlled Temperature"]; }

subgraph "cluster_products" { label="Products & Separation"; bgcolor="#F1F3F4"; node [fillcolor="#FFFFFF", fontcolor="#202124"]; Ester [label="4-Formyl-2-methoxyphenyl\nthiophene-2-carboxylate"]; Byproduct [label="Water"]; Separation [label="Filtration to\nrecover enzyme"]; }

Vanillin -> ReactionVessel; Thiophene -> ReactionVessel; Lipase -> ReactionVessel; ReactionVessel -> Ester; ReactionVessel -> Byproduct; Ester -> Separation; Separation -> Lipase [label="Recycle"];

}

Figure 1: Workflow for the lipase-catalyzed synthesis.

Materials and Methods

Materials

• Vanillin (≥99%)

• Thiophene-2-carboxylic acid (≥98%)

• Immobilized Candida antarctica lipase B (Novozym® 435)

• Molecular sieves (3 Å, activated)

• Toluene (anhydrous, ≥99.8%)

• Ethyl acetate (HPLC grade)

• Hexane (HPLC grade)

• Deionized water

Equipment

• Orbital shaker incubator

• Magnetic stirrer with heating

• Rotary evaporator

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Nuclear Magnetic Resonance (NMR) spectrometer

• Mass Spectrometer (MS)

• Fourier-Transform Infrared (FTIR) Spectrometer

• Standard laboratory glassware

Experimental Protocols

Protocol 1: Lipase-Catalyzed Direct Esterification

This protocol outlines the direct esterification of vanillin with thiophene-2-carboxylic acid.

• Reactant Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve vanillin (e.g., 10 mmol) and thiophene-2-carboxylic acid (e.g., 12 mmol, 1.2 equivalents) in 50 mL of anhydrous toluene.

• Reaction Setup: Add activated molecular sieves (1 g) to the flask to adsorb the water produced during the reaction, which can inhibit the enzyme and shift the equilibrium towards the reactants.

• Enzyme Addition: Add the immobilized lipase, Novozym® 435 (e.g., 10% w/w of total substrates).

• Incubation: Seal the flask and place it in an orbital shaker incubator set at a controlled temperature (e.g., 50-60 °C) and agitation (e.g., 200 rpm).

• Reaction Monitoring: Monitor the progress of the reaction by withdrawing small aliquots (e.g., 100 µL) at regular intervals (e.g., every 4-6 hours). Dilute the aliquot with the mobile phase and analyze by HPLC to determine the consumption of reactants and formation of the product.

• Reaction Termination and Enzyme Recovery: Once the reaction reaches the desired conversion (typically 24-48 hours), cool the mixture to room temperature. Recover the immobilized enzyme by simple filtration. The enzyme can be washed with fresh solvent and dried for reuse in subsequent batches.

• Product Isolation: Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the solvent.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to yield the pure 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

digraph "Reaction_Mechanism" { graph [rankdir="LR", splines=true, nodesep=0.5, overlap=false]; node [shape=plaintext, fontname="Arial", fontsize=11]; edge [fontname="Arial", fontsize=10];

subgraph "cluster_step1" { label="Step 1: Acyl-Enzyme Formation"; bgcolor="#F1F3F4"; node [fontcolor="#202124"]; "Lipase-OH" [label="Lipase-OH"]; "Thiophene-COOH" [label="Thiophene-COOH"]; "Acyl-Enzyme" [label="Lipase-O-CO-Thiophene"]; "H2O_1" [label="H₂O"]; "Lipase-OH" -> "Acyl-Enzyme" [label="+ Thiophene-COOH"]; "Acyl-Enzyme" -> "H2O_1" [label="- H₂O"]; }

subgraph "cluster_step2" { label="Step 2: Nucleophilic Attack"; bgcolor="#F1F3F4"; node [fontcolor="#202124"]; "Acyl-Enzyme2" [label="Lipase-O-CO-Thiophene"]; "Vanillin-OH" [label="Vanillin-OH"]; "Tetrahedral_Intermediate" [label="Tetrahedral Intermediate"]; "Acyl-Enzyme2" -> "Tetrahedral_Intermediate" [label="+ Vanillin-OH"]; }

subgraph "cluster_step3" { label="Step 3: Product Release"; bgcolor="#F1F3F4"; node [fontcolor="#202124"]; "Tetrahedral_Intermediate2" [label="Tetrahedral Intermediate"]; "Ester_Product" [label="Ester Product"]; "Lipase-OH_regen" [label="Lipase-OH (regenerated)"]; "Tetrahedral_Intermediate2" -> "Ester_Product"; "Tetrahedral_Intermediate2" -> "Lipase-OH_regen"; }

"Acyl-Enzyme" -> "Acyl-Enzyme2" [style=invis]; "Tetrahedral_Intermediate" -> "Tetrahedral_Intermediate2" [style=invis];

}

Figure 2: Simplified lipase-catalyzed esterification mechanism.

Protocol 2: Lipase-Catalyzed Transesterification

This protocol provides an alternative route via transesterification, which can sometimes offer advantages in terms of reaction equilibrium.

• Reactant Preparation: In a 100 mL round-bottom flask, dissolve vanillin (e.g., 10 mmol) and an activated ester of thiophene-2-carboxylic acid, such as vinyl thiophene-2-carboxylate (e.g., 15 mmol, 1.5 equivalents), in 50 mL of an appropriate anhydrous solvent (e.g., toluene or tert-butyl methyl ether).

• Enzyme Addition: Add Novozym® 435 (e.g., 10% w/w of total substrates).

• Incubation: Seal the flask and incubate at a controlled temperature (e.g., 40-50 °C) with agitation (e.g., 200 rpm). The byproduct of this reaction, vinyl alcohol, tautomerizes to acetaldehyde, which is volatile, driving the reaction forward.

• Monitoring and Work-up: Follow steps 5-8 as described in Protocol 1.

Data and Analysis

Reaction Optimization Parameters

The efficiency of the enzymatic synthesis is influenced by several parameters. The following table summarizes key variables and their typical ranges for optimization.

Parameter	Typical Range	Rationale
Temperature	40-70 °C	Balances reaction rate and enzyme stability. Higher temperatures increase the rate but can lead to enzyme denaturation.
Substrate Molar Ratio	1:1 to 1:2 (Vanillin:Acyl Donor)	An excess of the acyl donor can shift the equilibrium towards product formation.
Enzyme Loading	5-15% (w/w of substrates)	Higher loading increases the reaction rate but also the cost. Optimization is key for process economy.
Solvent	Toluene, Hexane, MTBE	A non-polar, anhydrous solvent is crucial to favor the synthetic reaction over hydrolysis.
Water Activity	<0.1 (use of molecular sieves)	Water is a byproduct and can inhibit the enzyme and promote the reverse hydrolysis reaction.

Product Characterization

The identity and purity of the synthesized 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate should be confirmed using standard analytical techniques.

• HPLC: Purity assessment. A typical method would use a C18 column with a mobile phase of acetonitrile and water. The product will have a characteristic retention time under specific chromatographic conditions.

• ¹H NMR (CDCl₃, 400 MHz): Expected chemical shifts (δ, ppm): ~9.9 (s, 1H, -CHO), ~7.8-7.2 (m, 5H, aromatic protons of thiophene and phenyl rings), ~3.9 (s, 3H, -OCH₃).

• ¹³C NMR (CDCl₃, 100 MHz): Expected signals for carbonyl carbons (~190 ppm for aldehyde, ~160 ppm for ester), aromatic carbons (110-155 ppm), and the methoxy carbon (~56 ppm).

• Mass Spectrometry (ESI-MS): Calculation for C₁₃H₁₀O₄S: [M+H]⁺ expected at m/z 263.03.

• FTIR (KBr, cm⁻¹): Characteristic absorption bands for C=O stretching of the aldehyde (~1690 cm⁻¹), C=O stretching of the ester (~1730 cm⁻¹), and C-O-C stretching.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Conversion Rate	- Insufficient enzyme activity- Water accumulation- Sub-optimal temperature	- Use fresh or higher loading of enzyme.- Ensure molecular sieves are fully activated.- Optimize temperature; perform a temperature profile study.
Enzyme Deactivation	- Temperature too high- Incompatible solvent	- Lower the reaction temperature.- Screen alternative non-polar solvents.
Byproduct Formation	- Non-specific enzyme activity- Instability of reactants	- Confirm the purity of starting materials.- Lower the reaction temperature to improve selectivity.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the enzymatic synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate. By leveraging the catalytic prowess of immobilized lipases, this method offers a greener, more efficient, and highly selective alternative to traditional chemical synthesis. The protocol is designed to be a robust starting point for researchers in academia and industry, with clear guidelines for optimization and product characterization. The adoption of such biocatalytic methods is a significant step towards more sustainable practices in the development of pharmaceuticals and other fine chemicals.

References

• Biotransformations in Organic Chemistry, 7th Edition. (2018). Springer. [Link]

• Sheldon, R. A., & van Pelt, S. (2013). Enzyme immobilisation in biocatalysis: why, what and how. Chemical Society Reviews, 42(15), 6223-6235. [Link]

• Anastas, P. T., & Warner, J. C. (1998). Green Chemistry: Theory and Practice. Oxford University Press. [Link]

• Gotor-Fernández, V., Gotor, V., & García-Alvarez, J. (2006). Lipases: useful biocatalysts for the preparation of pharmaceuticals. Journal of Molecular Catalysis B: Enzymatic, 40(3-4), 111-120. [Link]

• Novozymes. (n.d.). Novozym® 435 Product Data Sheet. [Link]

• PubChem. (n.d.). 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate. National Center for Biotechnology Information. [Link]

• Klibanov, A. M. (2001). Improving enzymes by using them in organic solvents. Nature, 409(6817), 241-246. [Link]

• Zaks, A., & Klibanov, A. M. (1985). Enzyme-catalyzed processes in organic solvents. Proceedings of the National Academy of Sciences, 82(10), 3192-3196. [Link]

• de Gonzalo, G., Brieva, R., & Gotor, V. (2010). Lipases in organic synthesis: a useful tool for the preparation of building blocks for pharmaceuticals. Organic & Biomolecular Chemistry, 8(1), 21-34. [Link]

• Sabally, K., Karboune, S., Kermasha, S., & L'Hocine, L. (2005). Lipase-catalyzed esterification of selected phenolic acids with linolenyl alcohols in organic solvent media. Applied Biochemistry and Biotechnology, 127(1), 17-30. [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. An encapsulated report on enzyme-assisted transesterification with an allusion to lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Novozym 435: the “perfect” lipase immobilized biocatalyst? - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

Scale-Up Synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate: An Application Note and Protocol

This comprehensive guide provides a detailed protocol and in-depth analysis for the scale-up synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, a key intermediate in pharmaceutical and materials science research. This document is intended for researchers, chemists, and process development professionals, offering not just a procedural outline but also the underlying scientific rationale for each step, ensuring both reproducibility and a foundational understanding for further optimization.

Introduction: The Significance of Vanillin-Derived Esters

Vanillin, a readily available and bio-renewable phenolic aldehyde, serves as a versatile scaffold in synthetic chemistry.[1][2] Its derivatives, particularly esters, are of significant interest due to their diverse biological activities and applications as advanced materials.[3] The target molecule, 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, incorporates the functionalities of both vanillin and thiophene-2-carboxylic acid, making it a valuable building block for novel chemical entities. The synthesis involves the esterification of the phenolic hydroxyl group of vanillin with thiophene-2-carbonyl chloride. For the efficient and cost-effective production of this compound on a larger scale, a robust and scalable synthetic strategy is paramount. This guide focuses on a modified Schotten-Baumann reaction, a classic and industrially relevant method for the synthesis of esters from phenols and acyl chlorides.[1][4]

Reaction Mechanism and Rationale

The synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate from vanillin and thiophene-2-carbonyl chloride proceeds via a nucleophilic acyl substitution reaction. The Schotten-Baumann reaction conditions, which typically involve a biphasic system with an aqueous base, are particularly well-suited for this transformation.[4] The base plays a crucial role in deprotonating the phenolic hydroxyl group of vanillin, thereby increasing its nucleophilicity and facilitating the attack on the electrophilic carbonyl carbon of thiophene-2-carbonyl chloride. The base also serves to neutralize the hydrochloric acid byproduct generated during the reaction, driving the equilibrium towards product formation.

A key challenge in scaling up this reaction is managing the competing hydrolysis of the reactive thiophene-2-carbonyl chloride in the aqueous basic solution.[5] Careful control of reaction parameters such as temperature, pH, and addition rates is therefore critical to maximize the yield of the desired ester and minimize the formation of thiophene-2-carboxylic acid as a byproduct.

Visualizing the Synthetic Workflow

Caption: Synthetic workflow for the scale-up synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

Materials and Equipment

Reagents	Grade	Supplier
Vanillin	≥99%	Sigma-Aldrich
Thiophene-2-carbonyl chloride	≥98%	Sigma-Aldrich
Sodium Hydroxide (NaOH)	Reagent Grade	Fisher Scientific
Dichloromethane (DCM)	ACS Grade	VWR
Sodium Sulfate (Na₂SO₄), Anhydrous	ACS Grade	VWR
Ethanol (EtOH), 200 Proof	ACS Grade	VWR
Hydrochloric Acid (HCl), conc.	ACS Grade	VWR

Equipment

Jacketed Glass Reactor with Overhead Stirrer

Addition Funnel

Temperature Probe

pH Meter

Separatory Funnel (appropriate scale)

Rotary Evaporator

Buchner Funnel and Flask

Vacuum Oven

Standard laboratory glassware

Detailed Experimental Protocols

PART 1: Lab-Scale Synthesis (Demonstration of Principle)

This protocol is designed for a 10 g scale to establish baseline parameters.

1. Preparation of Vanillin Solution:

• In a 500 mL three-necked round-bottom flask equipped with a magnetic stirrer and a temperature probe, dissolve 15.2 g (0.1 mol) of vanillin in 100 mL of 10% (w/v) aqueous sodium hydroxide solution.

• Cool the resulting bright yellow-green solution to 0-5 °C in an ice-water bath.[6]

2. Reaction Setup:

• In a separate flask, dissolve 14.7 g (0.1 mol) of thiophene-2-carbonyl chloride in 100 mL of dichloromethane (DCM).

• Transfer the thiophene-2-carbonyl chloride solution to an addition funnel.

3. Acylation Reaction:

• With vigorous stirring, add the thiophene-2-carbonyl chloride solution dropwise to the cooled vanillin solution over a period of 30-45 minutes, maintaining the internal temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

4. Work-up and Isolation:

• Transfer the reaction mixture to a separatory funnel.

• Separate the organic layer.

• Wash the organic layer sequentially with 50 mL of 1 M HCl, 50 mL of saturated sodium bicarbonate solution (caution: evolution of CO₂), and 50 mL of brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude product.

5. Purification:

• Recrystallize the crude solid from a mixture of ethanol and water to yield pure 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate as a white to off-white solid.[7]

• Dry the purified product in a vacuum oven at 40-50 °C.

PART 2: Scale-Up Synthesis Protocol (1 kg Scale)

This protocol outlines the procedure for a 1 kg scale synthesis, with critical considerations for process safety and efficiency.

1. Reactor Preparation:

• Ensure the jacketed glass reactor is clean, dry, and inerted with nitrogen.

• Start the cooling circulator to bring the reactor jacket to -5 °C.

2. Preparation of Reactant Solutions:

• Vanillin Solution: In a separate vessel, dissolve 1.52 kg (10.0 mol) of vanillin in 10 L of a pre-cooled (5-10 °C) 10% (w/v) aqueous sodium hydroxide solution with stirring.

• Acyl Chloride Solution: In another vessel, dissolve 1.47 kg (10.0 mol) of thiophene-2-carbonyl chloride in 10 L of dichloromethane.

3. The Schotten-Baumann Reaction:

• Charge the vanillin solution to the jacketed reactor.

• Begin vigorous agitation (e.g., 300-400 RPM) and ensure the internal temperature is stable at 0-5 °C.

• Slowly add the thiophene-2-carbonyl chloride solution via the addition funnel over 2-3 hours. Maintain the internal temperature below 10 °C throughout the addition.

• After the addition is complete, allow the mixture to warm to room temperature and continue stirring for an additional 2-3 hours, or until TLC analysis indicates the consumption of vanillin.

4. Work-up and Phase Separation:

• Stop the agitation and allow the layers to separate.

• Drain the lower organic (DCM) layer into a suitable container.

• Extract the aqueous layer with an additional 2 L of DCM to recover any remaining product.

• Combine the organic layers.

5. Washing and Neutralization:

• Return the combined organic layers to the reactor.

• Sequentially wash with:

  • 5 L of 1 M HCl to neutralize any remaining NaOH.

  • 5 L of saturated sodium bicarbonate solution to remove any thiophene-2-carboxylic acid byproduct (perform this wash carefully due to potential gas evolution).

  • 5 L of brine to remove residual water.

• During each wash, stir for 15-20 minutes and then allow for phase separation.

6. Drying and Solvent Removal:

• Transfer the washed organic layer to a vessel containing anhydrous sodium sulfate and stir for 30 minutes.

• Filter the solution to remove the drying agent.

• Concentrate the filtrate on a large-scale rotary evaporator to remove the dichloromethane.

7. Purification by Recrystallization:

• Dissolve the crude product in a minimal amount of hot ethanol.

• Slowly add water until the solution becomes turbid.

• Heat the mixture gently until it becomes clear again.

• Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization.

• Collect the purified crystals by filtration using a Buchner funnel.

• Wash the filter cake with a small amount of cold ethanol/water mixture.

• Dry the final product in a vacuum oven at 50 °C to a constant weight.

Data Presentation

Parameter	Lab-Scale (10 g)	Scale-Up (1 kg)
Vanillin	15.2 g (0.1 mol)	1.52 kg (10.0 mol)
Thiophene-2-carbonyl chloride	14.7 g (0.1 mol)	1.47 kg (10.0 mol)
10% NaOH (aq)	100 mL	10 L
Dichloromethane	100 mL	10 L
Reaction Temperature	0-5 °C	0-5 °C
Addition Time	30-45 min	2-3 hours
Expected Yield	75-85%	70-80%
Melting Point	120-122 °C	120-122 °C

Process Optimization and Scale-Up Considerations

• Temperature Control: Maintaining a low temperature during the addition of thiophene-2-carbonyl chloride is crucial to minimize its hydrolysis. The use of a jacketed reactor with a reliable cooling system is essential for large-scale production.

• Agitation: Efficient mixing is critical in a biphasic system to maximize the interfacial area between the reactants, thereby increasing the reaction rate. The overhead stirrer speed should be optimized to ensure good mixing without causing excessive splashing.

• pH Control: Monitoring the pH of the aqueous layer can provide insights into the progress of the reaction and the neutralization of the HCl byproduct.

• Reagent Purity: The purity of the starting materials, especially the thiophene-2-carbonyl chloride, is critical. Impurities can lead to side reactions and lower yields.

• Work-up and Purification: The washing steps are essential to remove unreacted starting materials and byproducts. The recrystallization solvent system and cooling profile may need to be optimized at a larger scale to achieve the desired purity and crystal size.

• Safety: Thiophene-2-carbonyl chloride is corrosive and lachrymatory.[8] All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. The neutralization of acidic and basic waste streams should be done with care.

Troubleshooting

Problem	Possible Cause	Solution
Low Yield	- Incomplete reaction- Hydrolysis of acyl chloride- Inefficient extraction	- Increase reaction time- Ensure efficient cooling and slower addition- Perform a second extraction of the aqueous layer
Product Contaminated with Starting Material	- Incomplete reaction- Inefficient washing	- Increase reaction time- Ensure thorough washing with base to remove unreacted vanillin
Oily Product/Failure to Crystallize	- Presence of impurities	- Repeat the washing steps- Consider an alternative recrystallization solvent system or column chromatography for purification

Conclusion

The scale-up synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate via a modified Schotten-Baumann reaction is a viable and efficient process. By carefully controlling key parameters such as temperature, agitation, and stoichiometry, high yields of the desired product can be achieved. This guide provides a robust framework for the successful implementation of this synthesis on a larger scale, enabling further research and development in the fields of medicinal chemistry and materials science.

References

• Scribd. (n.d.). Lab Report Experiment 3 - Esterification Reactions of Vanillin. Retrieved from [Link]

• Google Patents. (n.d.). US3049566A - Vanillin purification.

• Grokipedia. (n.d.). Schotten–Baumann reaction. Retrieved from [Link]

• SciSpace. (2021). Synthesis of new vanillin derivatives from natural eugenol. Retrieved from [Link]

• ResearchGate. (n.d.). Purification of Vanillin by a Molecular Imprinting Polymer Technique. Retrieved from [Link]

• Scribd. (n.d.). Experiment 3: Esterifications Reactions of Vanillin: The Use of NMR To Determine A Structure. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 21.4: Experiment 65 Reactions. Retrieved from [Link]

• J&K Scientific LLC. (2021). Schotten-Baumann Reaction. Retrieved from [Link]

• SciSpace. (2021). Kinetic study and modeling of the Schotten– Baumann synthesis of peroxyesters using phase. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis route of bis-(4-formyl-2-methoxyphenyl) terephthalate. Retrieved from [Link]

• Scribd. (n.d.). Chemistry of Esterification. Retrieved from [Link]

• Wikipedia. (n.d.). Schotten–Baumann reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Esters Derived from Vanillin and Vanillal and Aromatic and Functionalized Aliphatic Carboxylic Acids. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Evaluation of Vanillin Derivatives as Antimicrobial Agents. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of Vanillin derivative Schiff's bases from threonine, and valine: Structural study and multiscale computational modeling. Retrieved from [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 8. sites.nvcc.edu [sites.nvcc.edu]

Topic: Derivatization of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate for Biological Assays

An Application Guide for the Development of Novel Bio-active Agents

Abstract

This application note provides a comprehensive guide for the chemical derivatization of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, a scaffold molecule combining the structural features of vanillin and thiophene. Recognizing that both parent moieties are present in numerous biologically active compounds, this guide details strategic derivatization approaches to generate a library of novel analogues.[1][2][3][4][5] We present detailed, field-proven protocols for synthesizing Schiff bases and secondary amines via reductive amination. Furthermore, this document outlines a panel of robust in vitro biological assays—including cytotoxicity, antioxidant, and anti-inflammatory screens—to evaluate the therapeutic potential of the synthesized derivatives. The methodologies are designed for researchers, scientists, and drug development professionals engaged in the early stages of small molecule drug discovery.[6][7][8][9][10]

Introduction: The Rationale for Derivatization

The process of discovering and developing new small molecule drugs is a complex, multi-year endeavor.[10] It often begins with a "hit" or "lead" compound—a molecule that shows promising activity against a specific biological target.[8] The core compound, 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate (CAS No. 361472-61-9), represents a strategic starting point for such a journey.[11][12][13] Its structure is a hybrid of two well-established pharmacophores:

• A Vanillin Moiety (4-formyl-2-methoxyphenyl): Vanillin and its derivatives are known to possess a wide spectrum of biological activities, including antioxidant, anti-inflammatory, antimicrobial, and anticancer properties.[2][5][14] The phenolic hydroxyl group and the aldehyde functionality offer versatile handles for chemical modification.

• A Thiophene-2-Carboxylate Moiety: Thiophene rings are privileged structures in medicinal chemistry, found in numerous approved drugs.[4] Thiophene derivatives exhibit diverse pharmacological effects, such as anti-inflammatory, antibacterial, and anticancer activities.[1][3][4][15]

The strategic derivatization of the reactive aldehyde group on this core scaffold allows for the systematic exploration of the chemical space. By introducing a variety of functional groups, researchers can modulate the molecule's physicochemical properties (e.g., solubility, lipophilicity, hydrogen bonding capacity) and its stereoelectronic profile, aiming to enhance potency, selectivity, and metabolic stability. This application note details two highly effective and accessible derivatization strategies: Schiff Base Formation and Reductive Amination .

Derivatization Strategies and Synthetic Protocols

The aldehyde functional group is a versatile starting point for C-N bond formation, a cornerstone of medicinal chemistry. We will focus on converting the aldehyde into imines (Schiff bases) and secondary amines.

Strategy 1: Schiff Base (Imine) Formation

The condensation of an aldehyde with a primary amine to form a Schiff base, or imine, is a fundamental reaction in organic synthesis.[16][17] The resulting azomethine group (-C=N-) is often crucial for biological activity, contributing to the molecule's ability to coordinate with metal ions or interact with biological targets.[16] The reaction is typically acid-catalyzed, and its equilibrium is driven forward by the removal of water.[17][18]

Protocol 2.1: General Procedure for Schiff Base Synthesis

• Reactant Preparation: In a round-bottom flask, dissolve 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate (1.0 eq.) in absolute ethanol (15 mL per mmol of aldehyde).

• Amine Addition: Add the desired primary amine (1.05 eq.) to the solution.

• Catalysis: Add 2-3 drops of glacial acetic acid to catalyze the reaction.[19]

• Reaction: Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 80°C) for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Isolation: Upon completion, allow the reaction mixture to cool to room temperature. The Schiff base product will often precipitate. If not, reduce the solvent volume under reduced pressure.

• Purification: Collect the solid product by vacuum filtration, wash with cold ethanol, and dry. If necessary, recrystallize the product from a suitable solvent (e.g., ethanol or ethyl acetate) to achieve high purity.

• Characterization: Confirm the structure of the synthesized Schiff base using standard analytical techniques (¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry). The formation of the imine is typically confirmed by a characteristic C=N stretch in the IR spectrum and a signal for the azomethine proton (-CH=N-) in the ¹H NMR spectrum.

Strategy 2: Reductive Amination

Reductive amination is a powerful method to form amines from carbonyl compounds.[20] It proceeds via the in situ formation of an imine (or iminium ion), which is then immediately reduced to the corresponding amine.[21] This approach avoids the isolation of the often-hydrolytically sensitive imine intermediate and directly yields a more flexible secondary amine. Using a mild reducing agent like sodium borohydride (NaBH₄) is effective and practical.[22]

Protocol 2.2: One-Pot Reductive Amination

• Reactant Preparation: To a mixture of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate (1.0 eq.) and the desired primary amine (1.1 eq.) in a round-bottom flask, add methanol (20 mL per mmol of aldehyde).

• Imine Formation: Stir the mixture at room temperature for 30 minutes to allow for the initial formation of the imine intermediate.

• Reduction: Cool the flask in an ice bath (0-5°C). Add sodium borohydride (NaBH₄) (1.5 eq.) portion-wise over 15-20 minutes, ensuring the temperature remains low.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 3-5 hours, monitoring by TLC.

• Work-up: Quench the reaction by slowly adding distilled water. Remove the methanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. Purify the resulting crude product by column chromatography on silica gel.

• Characterization: Confirm the structure of the synthesized secondary amine using standard analytical techniques. The disappearance of the aldehyde proton signal and the appearance of new signals corresponding to the N-H and the new C-H bond in the NMR spectrum confirm the successful reaction.

Biological Evaluation: A Panel of In Vitro Assays

Once a library of derivatives is synthesized and characterized, the next critical step is to screen them for biological activity.[8] The following in vitro assays provide a cost-effective and high-throughput primary screen for cytotoxicity, antioxidant, and anti-inflammatory potential.

Cytotoxicity Screening: The MTT Assay

The MTT assay is a widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[23][24][25] It is a fundamental tool in drug discovery for evaluating the potential toxicity of novel compounds.[24][26] The assay is based on the ability of mitochondrial dehydrogenases in living cells to reduce the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), into a purple formazan product.[23][25]

Protocol 3.1: MTT Assay for Cytotoxicity

• Cell Seeding: Seed a human cancer cell line (e.g., HeLa or MCF-7) into a 96-well flat-bottom plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the synthesized derivatives in culture medium. Replace the old medium with 100 µL of medium containing the test compounds at various concentrations. Include wells for a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 24 or 48 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the purple formazan crystals.

• Absorbance Reading: Gently shake the plate for 10 minutes and measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Compound ID	Derivatization Type	R-Group	IC₅₀ (µM) on MCF-7 Cells
Core	-	-	> 100
D-01	Schiff Base	Phenyl	45.2
D-02	Schiff Base	4-Chlorophenyl	21.8
D-03	Secondary Amine	Benzyl	78.5
D-04	Secondary Amine	4-Chlorobenzyl	55.1
Doxorubicin	Positive Control	-	0.8

Table 1: Example data presentation for cytotoxicity screening results.

Antioxidant Activity: DPPH and ABTS Radical Scavenging Assays

Antioxidant assays are used to determine a compound's ability to neutralize reactive oxygen species or other free radicals. The DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays are popular, rapid, and sensitive methods for screening the radical scavenging activity of novel compounds.[27][28][29][30] The phenolic hydroxyl group on the core structure makes this a particularly relevant screen.

Protocol 3.2: DPPH Radical Scavenging Assay

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol. Prepare stock solutions of the test compounds and a standard antioxidant (e.g., ascorbic acid or Trolox) in methanol.

• Assay Setup: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of the test compound at various concentrations.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm. The discoloration from deep violet to light yellow indicates scavenging activity.

• Calculation: Calculate the percentage of radical scavenging activity and determine the IC₅₀ value.

Anti-inflammatory Potential: Inhibition of Protein Denaturation

Chronic inflammation is implicated in numerous diseases. A common feature of inflammation is the denaturation of proteins.[31] This in vitro assay assesses the ability of a compound to prevent heat-induced denaturation of a protein, such as bovine serum albumin (BSA), which serves as a preliminary screen for anti-inflammatory activity.[32][33][34]

Protocol 3.3: Inhibition of Albumin Denaturation Assay

• Reaction Mixture: Prepare a reaction mixture consisting of 0.5 mL of 1% aqueous BSA solution and 0.1 mL of the test compound at various concentrations.

• pH Adjustment: Adjust the pH of the mixture to 6.3 using a small amount of 1N HCl.

• Heat Denaturation: Incubate the samples at 37°C for 20 minutes, followed by heating at 57°C for 20 minutes.

• Measurement: After cooling, measure the turbidity of the samples spectrophotometrically at 660 nm.

• Calculation: Use a standard anti-inflammatory drug like diclofenac sodium as a positive control. Calculate the percentage inhibition of protein denaturation and determine the IC₅₀ value.

Conclusion and Future Directions

This application note provides a structured and scientifically grounded framework for the synthesis and preliminary biological evaluation of novel derivatives of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate. The detailed protocols for Schiff base formation and reductive amination offer reliable methods for generating a diverse chemical library. The subsequent screening cascade, employing cytotoxicity, antioxidant, and anti-inflammatory assays, enables the efficient identification of promising lead compounds.

Derivatives that exhibit potent activity and low toxicity in these primary screens can be advanced to more complex secondary assays, such as specific enzyme inhibition, gene expression analysis, or cell-based models of inflammation. Ultimately, this systematic approach of synthesis and screening is a critical first step in the long and rigorous journey of drug discovery and development.[6][8]

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• Potential Antioxidant Activity Methods DPPH, ABTS, FRAP, Total Phenol and Total Flavonoid Levels of Macaranga hypoleuca (Reichb.). (n.d.). E3S Web of Conferences.
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The Convergence of Bio-Renewable Scaffolds and Conjugated Systems: Application Notes for 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate in Advanced Materials

Introduction: A Molecule of Dual Functionality

In the continuous pursuit of novel materials with tailored functionalities, the strategic combination of distinct chemical motifs into a single molecular architecture presents a compelling avenue for innovation. 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate emerges as a molecule of significant interest at the intersection of sustainable chemistry and organic electronics. This compound synergistically integrates a vanillin-derived phenolic ring with a thiophene-2-carboxylate unit, heralding a new class of monomers for advanced material synthesis. The vanillin component, sourced from lignin, a major component of biomass, introduces elements of biocompatibility, renewability, and specific chemical handles for polymerization.[1][2] Concurrently, the thiophene moiety is a well-established building block for conjugated polymers, renowned for their semiconductor properties.[3][4]

This guide provides an in-depth exploration of the potential applications of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate in material science, offering detailed protocols for its incorporation into functional polymers and thin films. We will elucidate the underlying chemical principles that govern its utility and provide a framework for researchers to harness its unique properties.

Physicochemical Properties at a Glance

A foundational understanding of the molecule's intrinsic properties is paramount for its effective application.

Property	Value	Source
Molecular Formula	C13H10O4S	PubChem[5]
Molecular Weight	262.28 g/mol	Santa Cruz Biotechnology[6]
CAS Number	361472-61-9	Sigma-Aldrich[7]
Melting Point	120-122 °C	Matrix Scientific[8]
Appearance	White solid	Thiophene-2-carboxylic acid Wikipedia[9]

Core Rationale: The "Why" Behind the Molecular Design

The efficacy of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate as a material precursor stems from the distinct roles of its constituent parts:

• The Vanillin-Derived Moiety (4-Formyl-2-methoxyphenyl): This component offers several strategic advantages. The aldehyde group (-CHO) is a versatile chemical handle for forming Schiff bases or participating in condensation polymerizations, enabling the creation of imine-based polymers or covalent organic frameworks (COFs).[2][10] The methoxy group (-OCH3) and the ester linkage introduce processability and can influence solubility in organic solvents. Furthermore, the inherent aromaticity and rigidity of the benzene ring can contribute to the thermal stability and mechanical strength of the resulting polymers.[1][2]

• The Thiophene-2-carboxylate Moiety: Thiophene and its derivatives are the bedrock of many organic semiconductors due to the ability of the sulfur atom's lone pairs to participate in π-conjugation.[4][11] This extended electron delocalization is crucial for charge transport. The carboxylate linker provides a robust connection to the phenolic ring and can influence the electronic properties, such as the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels, of the final material.[12]

Application & Protocol I: Synthesis of Conjugated Polymers for Organic Electronics

The primary application of this molecule lies in its use as a monomer for synthesizing conjugated polymers for organic thin-film transistors (OTFTs) and organic photovoltaic (OPV) devices.

Workflow for Polymer Synthesis and Device Fabrication

Caption: Workflow for polymer synthesis, thin-film fabrication, and characterization.

Detailed Protocol: Schiff Base Polycondensation

This protocol describes the synthesis of a poly(azomethine) by reacting the aldehyde functionality of the monomer with a diamine.

• Reagent Preparation:

  • Dissolve 1 equivalent of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate in anhydrous dimethylformamide (DMF).

  • In a separate flask, dissolve 1 equivalent of a suitable aromatic diamine (e.g., p-phenylenediamine) in anhydrous DMF. Causality: Anhydrous conditions are critical to prevent side reactions with water and ensure high molecular weight polymer formation.

• Polymerization Reaction:

  • Under an inert atmosphere (e.g., nitrogen or argon), add the diamine solution dropwise to the monomer solution at room temperature with vigorous stirring.

  • Add a catalytic amount (e.g., 2-3 drops) of glacial acetic acid to protonate the carbonyl oxygen, thereby activating the aldehyde for nucleophilic attack.

  • Heat the reaction mixture to 80-100 °C and maintain for 24-48 hours. The formation of the polymer is often indicated by an increase in viscosity or precipitation.

• Purification:

  • After cooling to room temperature, pour the reaction mixture into a large volume of methanol to precipitate the polymer.

  • Filter the crude polymer and wash thoroughly with methanol and acetone to remove unreacted monomers and oligomers.

  • Further purify the polymer by Soxhlet extraction with a suitable solvent (e.g., chloroform) to isolate the high molecular weight fraction. Trustworthiness: Soxhlet extraction is a robust method for ensuring the removal of low molecular weight impurities that can negatively impact device performance.

• Characterization:

  • Confirm the polymer structure using ¹H NMR and FT-IR spectroscopy.

  • Determine the optical properties (absorption and emission spectra) using UV-Vis and photoluminescence spectroscopy to estimate the optical bandgap.

  • Assess the thermal stability via thermogravimetric analysis (TGA). Thiophene-containing polymers often exhibit high thermal stability.[13][14]

Application & Protocol II: Bio-based Resins and Composites

The vanillin component of the molecule allows for its use in creating bio-based thermosetting resins, leveraging the reactivity of the aldehyde group.[1][2]

Logical Flow for Thermoset Formulation

Caption: Logical progression from monomer to a cured thermoset polymer.

Detailed Protocol: Formulation of a Thermoset Resin

This protocol outlines the preparation of a thermoset material through a cross-linking reaction.

• Formulation:

  • In a suitable mixing vessel, melt the 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate monomer at a temperature slightly above its melting point (e.g., 125-130 °C).

  • Introduce a cross-linking agent. For the aldehyde group, a multifunctional amine or a polyol can be used. The stoichiometry between the aldehyde groups and the reactive groups of the cross-linker is critical for achieving optimal network formation.

  • Add a catalyst if necessary. For Schiff base formation with amines, an acid catalyst is effective.

• Curing Process:

  • Pour the liquid resin mixture into a pre-heated mold.

  • Transfer the mold to an oven and cure at an elevated temperature (e.g., 150-200 °C) for a specified duration. The curing time and temperature will depend on the specific cross-linker and catalyst used and should be optimized experimentally. Expertise: A step-wise curing profile (gradually increasing the temperature) is often employed to manage the exotherm of the reaction and prevent the formation of internal stresses and voids.

• Post-Curing and Characterization:

  • After the initial curing, a post-curing step at a higher temperature may be necessary to complete the cross-linking reaction and enhance the material's properties.

  • Characterize the resulting thermoset material for its mechanical properties (e.g., tensile strength, storage modulus using Dynamic Mechanical Analysis), thermal stability (TGA), and glass transition temperature (Tg) via Differential Scanning Calorimetry. The high cross-linking density is expected to result in a high storage modulus and glass transition temperature.[1]

Application & Protocol III: Thin-Film Deposition for Sensing Applications

Thiophene-based thin films can be used as active layers in chemical sensors, where changes in their electrical or optical properties upon exposure to an analyte are measured.

Protocol: Spin-Coating of Thin Films

• Substrate Preparation:

  • Begin with thoroughly cleaned substrates (e.g., glass, silicon wafers). A typical cleaning procedure involves sonication in a sequence of deionized water, acetone, and isopropanol.

  • Treat the substrates with UV-ozone or an oxygen plasma to create a hydrophilic surface, which promotes uniform film formation.

• Solution Preparation:

  • Dissolve the synthesized polymer (from Protocol I) or the monomer itself in a suitable organic solvent (e.g., chloroform, chlorobenzene, or DMSO) at a specific concentration (e.g., 5-10 mg/mL). Filtering the solution through a 0.2 µm PTFE filter is crucial to remove any particulate matter.

• Spin-Coating:

  • Place the cleaned substrate on the spin coater chuck.

  • Dispense a small amount of the polymer solution onto the center of the substrate.

  • Spin the substrate at a defined speed (e.g., 1000-4000 rpm) for a set duration (e.g., 30-60 seconds). The film thickness is controlled by the solution concentration and the spin speed.[15]

• Annealing:

  • Transfer the coated substrate to a hotplate and anneal it at a temperature below the polymer's glass transition temperature. Annealing helps to remove residual solvent and can improve the molecular ordering within the film, which is beneficial for charge transport.[16][17]

• Characterization:

  • Analyze the surface morphology and roughness of the thin film using Atomic Force Microscopy (AFM) and Scanning Electron Microscopy (SEM).[18]

  • Determine the film thickness using ellipsometry or a profilometer.

Conclusion and Future Outlook

4-Formyl-2-methoxyphenyl thiophene-2-carboxylate stands as a promising, yet underexplored, molecular building block for material science. Its hybrid structure, marrying a renewable vanillin derivative with a functional thiophene unit, opens up possibilities for creating a new generation of sustainable and high-performance materials. The protocols outlined in this guide provide a starting point for researchers to investigate its potential in organic electronics, bio-based resins, and sensing applications. Future research should focus on the synthesis of various polymer architectures based on this monomer and a thorough investigation of their structure-property relationships to fully unlock the potential of this versatile compound.

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• Synthetic Procedures, Properties, and Applications of Thiophene-Based Azo Scaffolds. (2023).
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• Polythiophenes with carboxylate side chains and vinylene linkers in main chain for polymer solar cells | Request PDF - ResearchG
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• Solubility- and temperature-driven thin film structures of polymeric thiophene derivatives for high performance OFET applic
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• Synthesis route of bis-(4-formyl-2-methoxyphenyl) terephthalate.

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Application Note &amp; Protocols: Evaluating 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate as a Novel Fluorescent Probe

Abstract: This document provides a comprehensive guide for the characterization and validation of novel fluorescent probes, using the compound 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate as a primary example. While this specific molecule is not extensively documented as a fluorescent probe in existing literature, its chemical structure suggests potential for fluorescence-based detection methodologies. This guide is intended for researchers, chemists, and drug development professionals who are engaged in the discovery and application of new molecular sensors. We will cover the fundamental photophysical characterization, evaluation of sensing mechanisms, and the development of a robust protocol for its potential application. The methodologies outlined herein are designed to be broadly applicable to other novel compounds under investigation as fluorescent probes.

Part 1: Theoretical Framework and Initial Hypothesis

Structural Basis for Fluorescence

4-Formyl-2-methoxyphenyl thiophene-2-carboxylate possesses several key structural features that suggest its potential as a fluorescent probe. The molecule incorporates a thiophene ring, a known fluorophore, conjugated with a vanillin-derived phenolic ester. This extended π-conjugated system is a common characteristic of fluorescent molecules, as it allows for the absorption of light and subsequent emission at a longer wavelength.

The presence of an aldehyde group (-CHO) on the phenyl ring is of particular interest. Aldehydes are known to be reactive towards a variety of nucleophiles, including certain amino acids (e.g., cysteine, lysine), biogenic amines, and hydrazines. This reactivity forms the basis of our primary hypothesis.

Hypothesized Sensing Mechanism

We hypothesize that 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate can function as a "turn-on" or "turn-off" fluorescent probe via a reaction-based sensing mechanism. The core principle is that a chemical reaction between the aldehyde group and a specific analyte will lead to a significant change in the electronic structure of the molecule, thereby altering its fluorescent properties.

For instance, a reaction with a primary amine could form a Schiff base, which would extend the π-conjugation of the system. This extension often leads to a bathochromic shift (a shift to longer wavelengths) in both the absorption and emission spectra, and potentially an increase in the fluorescence quantum yield.

Part 2: Photophysical Characterization of a Novel Probe

A thorough understanding of the fundamental photophysical properties of a new compound is the first and most critical step in evaluating its potential as a fluorescent probe.

Materials and Instrumentation

• Compound: 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate (synthesis or procurement from a reliable vendor is required)

• Solvents: Spectroscopic grade solvents (e.g., DMSO, ethanol, acetonitrile, PBS buffer)

• Instrumentation:

  • UV-Vis Spectrophotometer

  • Fluorometer (with excitation and emission monochromators)

  • pH meter

• Reference Standard: A well-characterized fluorescent dye with a known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄)

Protocol: Determination of Absorption and Emission Spectra

• Stock Solution Preparation: Prepare a concentrated stock solution (e.g., 1 mM) of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate in a suitable organic solvent like DMSO.

• Working Solution Preparation: Dilute the stock solution in the desired experimental buffer (e.g., PBS, pH 7.4) to a final concentration of 1-10 µM.

• Absorption Spectrum:

  • Use the experimental buffer as a blank.

  • Scan the absorbance of the working solution across a relevant wavelength range (e.g., 250-500 nm).

  • The wavelength of maximum absorbance (λ_max_abs) is a key parameter.

• Emission Spectrum:

  • Set the excitation wavelength of the fluorometer to the determined λ_max_abs.

  • Scan the emission intensity over a longer wavelength range (e.g., λ_max_abs + 20 nm to 700 nm).

  • The wavelength of maximum emission (λ_max_em) is the second key parameter.

Protocol: Determination of Molar Absorptivity

The molar absorptivity (ε) is a measure of how strongly the compound absorbs light at a specific wavelength and is determined using the Beer-Lambert law (A = εcl).

• Serial Dilutions: Prepare a series of dilutions of the compound in the chosen solvent with known concentrations.

• Absorbance Measurement: Measure the absorbance of each dilution at the λ_max_abs.

• Data Analysis: Plot absorbance versus concentration. The slope of the resulting linear fit is the molar absorptivity (ε).

Protocol: Determination of Fluorescence Quantum Yield (Φ_F)

The fluorescence quantum yield is a measure of the efficiency of the fluorescence process. It is often determined relative to a standard of known quantum yield.

• Prepare Solutions: Prepare solutions of both the sample compound and the reference standard (e.g., quinine sulfate, Φ_F = 0.54) with low absorbance (< 0.1) at the excitation wavelength of the standard.

• Measure Spectra:

  • Measure the absorption spectra of all solutions.

  • Measure the fluorescence emission spectra of all solutions, exciting at the same wavelength.

• Calculate Integrated Fluorescence Intensity: Calculate the area under the emission curve for both the sample and the standard.

• Calculate Quantum Yield: Use the following equation:

  Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (η_sample² / η_std²)

  Where:

  • Φ is the quantum yield

  • I is the integrated fluorescence intensity

  • A is the absorbance at the excitation wavelength

  • η is the refractive index of the solvent

Data Summary: Photophysical Properties

Property	Symbol	Value (Hypothetical)	Description
Maximum Absorption Wavelength	λ_max_abs	340 nm	Wavelength at which the compound absorbs the most light.
Maximum Emission Wavelength	λ_max_em	450 nm	Wavelength at which the compound emits the most light.
Molar Absorptivity	ε	15,000 M⁻¹cm⁻¹	A measure of the compound's ability to absorb light.
Fluorescence Quantum Yield	Φ_F	0.15	The efficiency of the fluorescence emission process.

Part 3: Evaluation of Sensing Performance

Once the baseline photophysical properties are established, the next step is to evaluate the probe's response to potential analytes.

Protocol: Selectivity and Interference Studies

• Analyte Panel: Prepare a panel of biologically and chemically relevant species to test for cross-reactivity. This should include the target analyte(s) and potential interferents (e.g., various amino acids, metal ions, reactive oxygen species).

• Incubation: Incubate the probe (e.g., 10 µM) with a high concentration (e.g., 100 µM or 1 mM) of each species in the panel.

• Fluorescence Measurement: After a set incubation time (e.g., 30 minutes), measure the fluorescence intensity at the λ_max_em.

• Data Analysis: Plot the fluorescence response for each species. A highly selective probe will show a significant change in fluorescence only in the presence of the target analyte.

Protocol: Titration and Determination of the Limit of Detection (LOD)

• Analyte Titration: Prepare a series of solutions containing a fixed concentration of the probe and increasing concentrations of the target analyte.

• Fluorescence Measurement: Measure the fluorescence intensity of each solution.

• Dose-Response Curve: Plot the fluorescence intensity versus the analyte concentration.

• Limit of Detection (LOD) Calculation: The LOD can be calculated using the formula: LOD = 3σ / k, where σ is the standard deviation of the blank measurements and k is the slope of the linear portion of the dose-response curve.

Workflow for Evaluating a Novel Probe

Caption: Workflow for the characterization and validation of a novel fluorescent probe.

Part 4: Mechanistic Insights and Validation

Understanding the mechanism of interaction between the probe and the analyte is crucial for its rational application and future optimization.

Investigating the Reaction Mechanism

If a reaction-based sensing mechanism is hypothesized, it is important to validate it experimentally.

• NMR Spectroscopy: Titrating the probe with the analyte and monitoring the changes in the NMR spectrum can provide direct evidence of covalent bond formation (e.g., the disappearance of the aldehyde proton signal and the appearance of a new imine proton signal).

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) can be used to identify the product of the reaction between the probe and the analyte, confirming the expected mass.

Signaling Pathway Diagram

Caption: Hypothesized reaction-based sensing mechanism leading to a change in fluorescence.

Part 5: Concluding Remarks and Future Directions

The journey of developing a novel fluorescent probe from a conceptual molecule to a validated analytical tool is a multi-step process that requires rigorous characterization and validation. While 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is not yet an established probe, its structure holds promise. The protocols and workflows detailed in this application note provide a comprehensive framework for its evaluation.

Future work should focus on executing these experimental plans to determine its photophysical properties, its selectivity and sensitivity towards a range of analytes, and the underlying sensing mechanism. Should this compound prove to be a viable probe for a specific analyte, subsequent studies could involve its application in more complex biological systems, such as live-cell imaging or the analysis of clinical samples.

References

This section would be populated with citations to relevant literature on the characterization of fluorescent probes, synthesis of similar compounds, and standard analytical chemistry protocols. As this guide is a template for evaluation due to the lack of specific literature on the target compound, representative references are not provided.

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

Welcome to the technical support center for the synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and optimize the yield of this important esterification reaction. We will move beyond simple procedural steps to explore the underlying chemical principles, enabling you to troubleshoot effectively and enhance the robustness of your synthesis.

Overview of the Synthesis

The synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is fundamentally an O-acylation reaction. It involves the esterification of the phenolic hydroxyl group of vanillin (4-hydroxy-3-methoxybenzaldehyde) with thiophene-2-carbonyl chloride. This transformation is a classic example of nucleophilic acyl substitution, often performed under Schotten-Baumann conditions.[1][2][3] The reaction's success hinges on activating the phenol to a more potent nucleophile while protecting the highly reactive acyl chloride from competing side reactions, primarily hydrolysis.

The overall reaction is as follows:

• Vanillin + Thiophene-2-carbonyl chloride --(Base)--> 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate + HCl

While seemingly straightforward, achieving high yields requires careful control over reaction parameters. This guide will address the most common issues encountered in the laboratory.

Reaction Mechanism: Base-Catalyzed O-Acylation

Understanding the reaction mechanism is critical for effective troubleshooting. In the presence of a base, the phenolic proton of vanillin is abstracted, forming a highly nucleophilic phenoxide ion. This ion then attacks the electrophilic carbonyl carbon of thiophene-2-carbonyl chloride. The resulting tetrahedral intermediate collapses, expelling the chloride ion to form the final ester product.

Caption: Base-catalyzed O-acylation mechanism.

Troubleshooting Guide

This section is formatted as a series of questions that our application scientists frequently receive. Each answer provides a causal explanation and actionable solutions.

Q1: My reaction yield is very low, or I've isolated no product. What went wrong?

This is the most common issue, and it typically points to one of four key areas: reagent quality, base effectiveness, reaction conditions, or undesirable side reactions.

Possible Causes and Solutions

Potential Problem	Causality Explained	Recommended Solution
Degraded Acyl Chloride	Thiophene-2-carbonyl chloride is an acyl halide, making it highly susceptible to hydrolysis by atmospheric moisture. This reaction consumes the reagent, converting it to the unreactive thiophene-2-carboxylic acid.	Use freshly opened or distilled thiophene-2-carbonyl chloride. Store it under an inert atmosphere (Nitrogen or Argon) and away from moisture. Consider preparing it fresh from thiophene-2-carboxylic acid and a chlorinating agent like thionyl chloride.
Ineffective Deprotonation	The phenolic hydroxyl group of vanillin is a weak nucleophile. A base is required to deprotonate it, forming the much more reactive phenoxide ion.[4] If the base is too weak, old, or used in insufficient quantity, the concentration of the active nucleophile will be too low for the reaction to proceed efficiently.	For biphasic systems: Use a fresh aqueous solution of a strong base like NaOH or KOH (e.g., 10% w/v).[5] For organic systems: Use a dry, non-nucleophilic organic base like pyridine or triethylamine (Et₃N) in an anhydrous aprotic solvent. Ensure at least one equivalent of base is used to neutralize the HCl byproduct.[6]
Suboptimal Temperature	Acylation reactions are typically exothermic. Running the reaction at room temperature or higher can accelerate the undesirable hydrolysis of the acyl chloride, especially in aqueous systems.[7]	Perform the addition of the acyl chloride at a reduced temperature (0-5 °C) using an ice bath. This slows the rate of hydrolysis more than it slows the desired O-acylation, tipping the kinetic balance in favor of product formation.[7]
Excessive Hydrolysis	In a biphasic Schotten-Baumann reaction, the acyl chloride resides in the organic phase while the phenoxide is generated in the aqueous phase. The reaction occurs at the interface. If mixing is poor or the concentration of water is too high, the acyl chloride is more likely to encounter and react with water than with the phenoxide.[1][7]	Use vigorous stirring to maximize the interfacial surface area. Consider adding a phase-transfer catalyst (PTC) like tetrabutylammonium bromide (TBAB) to help shuttle the phenoxide ion into the organic phase, increasing its proximity to the acyl chloride.[7]

Q2: My NMR spectrum shows significant impurities alongside my product. How do I identify and remove them?

Product purity is paramount. The most common impurities are unreacted starting materials or byproducts from predictable side reactions.

Common Impurities and Purification Strategies

Impurity	Origin	Identification (¹H NMR)	Removal Strategy
Vanillin (Starting Material)	Incomplete reaction.	A broad singlet for the phenolic -OH proton (typically 5-6 ppm, concentration-dependent), aldehyde proton (~9.8 ppm), aromatic protons, and methoxy singlet (~3.9 ppm).	Workup: During the workup, wash the organic layer with a mild aqueous base (e.g., 5% NaOH or 1M Na₂CO₃). This will deprotonate the acidic phenol, pulling the unreacted vanillin into the aqueous layer as its sodium salt.
Thiophene-2-carboxylic acid	Hydrolysis of thiophene-2-carbonyl chloride.	A very broad singlet for the carboxylic acid proton (>10 ppm), and characteristic thiophene aromatic protons.	Workup: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The basic bicarbonate will deprotonate the carboxylic acid, converting it to its water-soluble sodium salt, which is removed in the aqueous layer.
Fries Rearrangement Product (C-acylation)	Acyl group migration from oxygen to the aromatic ring. This is generally not favored under base-catalyzed conditions but can occur if Lewis acids (e.g., AlCl₃) are present or at high temperatures.	Complex aromatic region, potential loss of symmetry. The aldehyde proton would still be present.	Prevention: Strictly avoid Lewis acid catalysts. O-acylation is kinetically favored, so using low temperatures and base catalysis minimizes this side reaction. Removal: These isomers are often difficult to separate from the desired product. Column chromatography on silica gel is the most effective method.

Standard Purification Protocol

• Quench Reaction: After the reaction is complete (monitored by TLC), pour the mixture into a separatory funnel containing water and an organic solvent (e.g., Dichloromethane or Ethyl Acetate).

• Acid Wash (Optional): If an organic base like pyridine was used, wash with dilute HCl (e.g., 1M) to remove the excess base as its hydrochloride salt.

• Bicarbonate Wash: Wash the organic layer with saturated NaHCO₃ solution to remove thiophene-2-carboxylic acid.

• Base Wash: Wash with dilute NaOH (e.g., 1M) or Na₂CO₃ solution to remove unreacted vanillin.

• Brine Wash: Wash with saturated NaCl solution to remove residual water.

• Dry and Concentrate: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and remove the solvent under reduced pressure.

• Recrystallization/Chromatography: The crude solid can be purified further by recrystallization (e.g., from an ethanol/water mixture) or by flash column chromatography on silica gel.

Q3: How do I systematically optimize my reaction to achieve >90% yield?

Optimization involves the methodical adjustment of key parameters. The following workflow provides a logical approach to maximizing your yield.

Caption: A logical workflow for reaction optimization.

Frequently Asked Questions (FAQs)

• Q: What is the specific role of a phase-transfer catalyst (PTC)?

  • A: In a biphasic (water/organic solvent) system, a PTC like tetrabutylammonium bromide (TBAB) acts as a shuttle. Its quaternary ammonium cation forms an ion pair with the phenoxide anion generated in the aqueous phase. This ion pair has sufficient organic character to be soluble in the organic phase, where it can readily react with the thiophene-2-carbonyl chloride. This dramatically increases the reaction rate by overcoming the phase separation of the reactants.[7]

• Q: Can I use thiophene-2-carboxylic acid with a coupling agent instead of the acyl chloride?

  • A: Yes, this is an excellent alternative that avoids handling the moisture-sensitive acyl chloride. You can perform an esterification using thiophene-2-carboxylic acid, vanillin, and a standard peptide coupling agent like DCC (dicyclohexylcarbodiimide) or EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a catalyst like DMAP (4-dimethylaminopyridine).[8] This method often results in very clean reactions and high yields, though the reagents are more expensive.

• Q: What are the key characterization peaks for 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate?

  • A:

    • ¹H NMR: You should see the disappearance of the phenolic -OH peak from vanillin. Key signals will include the aldehyde proton (~9.9 ppm, singlet), distinct aromatic protons for both the vanillin and thiophene rings, and two singlets for the methoxy group (~3.9 ppm) and the ester methyl group is not present in the final product.

    • IR Spectroscopy: Look for the appearance of a strong ester carbonyl (C=O) stretch, typically around 1720-1740 cm⁻¹. The aldehyde C=O stretch will also be present around 1680-1700 cm⁻¹. You will also see the disappearance of the broad -OH stretch from the starting vanillin.

    • Melting Point: The purified product should have a sharp melting point. Literature values are around 120-122°C.[9]

• Q: Is it necessary to run this reaction under an inert atmosphere?

  • A: While not strictly necessary for the reaction chemistry itself (it's not sensitive to oxygen), it is highly recommended. The primary reason is to protect the thiophene-2-carbonyl chloride from atmospheric moisture, which, as discussed, is a major cause of low yields. Using oven-dried glassware and maintaining a positive pressure of nitrogen or argon is a best practice.

Optimized Experimental Protocol

This protocol incorporates best practices discussed in this guide for achieving a high yield.

Reagents & Materials:

• Vanillin (1.52 g, 10.0 mmol)

• Thiophene-2-carbonyl chloride (1.61 g, 1.25 mL, 11.0 mmol, 1.1 eq)

• Sodium Hydroxide (0.80 g, 20.0 mmol)

• Dichloromethane (DCM), 50 mL

• Deionized Water, 20 mL

• Oven-dried 250 mL round-bottom flask and magnetic stir bar

• Ice bath

Procedure:

• Setup: Place the oven-dried round-bottom flask, equipped with the stir bar, in an ice-water bath on a magnetic stir plate.

• Prepare Base Solution: In a separate beaker, dissolve the sodium hydroxide in 20 mL of deionized water. Cool this solution in the ice bath.

• Dissolve Vanillin: Add the vanillin and 50 mL of dichloromethane to the reaction flask. Stir until the vanillin is fully dissolved. Add the cooled sodium hydroxide solution to the flask and stir the biphasic mixture vigorously for 10 minutes at 0-5 °C. The vanillin will be deprotonated and extracted into the aqueous layer, which may become yellow.

• Acyl Chloride Addition: Add the thiophene-2-carbonyl chloride dropwise to the vigorously stirring mixture over 10-15 minutes. Ensure the temperature remains below 10 °C during the addition.

• Reaction: After the addition is complete, allow the reaction to stir vigorously at 0-5 °C for 30 minutes, then remove the ice bath and let it stir at room temperature for an additional 1-2 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography), checking for the consumption of vanillin.

• Workup: Transfer the reaction mixture to a 250 mL separatory funnel.

  • Separate the layers.

  • Wash the organic layer sequentially with 50 mL of 1M HCl, 50 mL of saturated NaHCO₃ solution, and finally 50 mL of brine (saturated NaCl).

• Drying and Concentration: Dry the isolated organic layer over anhydrous sodium sulfate (Na₂SO₄). Filter off the drying agent and concentrate the filtrate using a rotary evaporator to yield a crude solid.

• Purification: Recrystallize the crude solid from a suitable solvent system (e.g., ethanol or ethyl acetate/hexanes) to obtain the pure 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate as a white to off-white solid.

• Characterization: Confirm the product's identity and purity via ¹H NMR, IR spectroscopy, and melting point analysis.

References

• Khan Academy. (n.d.). Esterification of phenols (video).
• Grokipedia. (n.d.). Schotten–Baumann reaction.
• SATHEE. (n.d.). Chemistry Schotten Baumann Reaction.
• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification.
• National Institutes of Health (NIH). (n.d.). Efficient O‐Acylation of Alcohols and Phenol Using Cp2TiCl as a Reaction Promoter.
• J&K Scientific LLC. (2021, March 23). Schotten-Baumann Reaction.
• Organic Chemistry Portal. (n.d.). Schotten-Baumann Reaction.
• Wikipedia. (n.d.). Schotten–Baumann reaction.
• University of Calgary. (n.d.). Acylation of phenols.
• O-ACYLATION MECHANISM OF p-SUBSTITUTED PHENOLS WITH VARIOUS ALKANOYL CHLORIDES UNDER PHASE TRANSFER CATALYSIS CONDITIONS. (n.d.).
• EXPERIMENT 3A: ESTERIFICATION REACTIONS OF VANILLIN (BASIC CONDITION). (2020, November 3).
• Matrix Scientific. (n.d.). 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. SATHEE: Chemistry Schotten Baumann Reaction [sathee.iitk.ac.in]
• 3. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 4. Khan Academy [khanacademy.org]
• 5. youtube.com [youtube.com]
• 6. Schotten-Baumann Reaction [organic-chemistry.org]
• 7. revroum.lew.ro [revroum.lew.ro]
• 8. Ester synthesis by esterification [organic-chemistry.org]
• 9. 1765-48-6 Cas No. | 11 | Matrix Scientific [matrix.staging.1int.co.uk]

Technical Support Center: Purification of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

Welcome to the technical support center for the chromatographic purification of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice and troubleshooting strategies. The content is structured in a question-and-answer format to directly address common challenges encountered during the purification of this moderately polar compound.

Section 1: Foundational Principles & Initial Characterization

This section addresses the fundamental properties of the target molecule and how they influence the purification strategy. Understanding these principles is the first step toward developing a robust purification protocol.

Q1: How do the functional groups on 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate affect its behavior on silica gel chromatography?

Answer: The chromatographic behavior of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is a composite of its various functional groups. Understanding their individual contributions is key to selecting the right conditions.

• Ester and Methoxy Groups: These groups are moderately polar and can participate in hydrogen bonding with the silanol groups (Si-OH) on the silica surface, but their interaction is weaker than that of more potent hydrogen bond donors or acceptors.[1][2]

• Aromatic Rings (Phenyl and Thiophene): The π-systems of these rings can induce dipole interactions with the polar stationary phase, contributing to retention.

• Aldehyde Group: The aldehyde is a key functional group influencing polarity. Its carbonyl oxygen is a strong hydrogen bond acceptor, leading to significant interaction with the silica gel's acidic silanol groups.[3] This interaction is often the primary driver of retention for this molecule.

Collectively, these groups render the molecule moderately polar. It will adhere to the silica stationary phase more strongly than non-polar impurities (like residual starting materials or non-polar byproducts) but will be eluted before highly polar impurities (such as a corresponding carboxylic acid formed from aldehyde oxidation).[4]

Q2: My compound appears to be degrading on the silica gel column. How can I confirm this and what can I do about it?

Answer: Aldehydes can sometimes be sensitive to the acidic nature of standard silica gel, potentially leading to degradation or irreversible adsorption.[4][5]

Confirmation: To test for stability, you can run a two-dimensional thin-layer chromatography (2D-TLC) experiment.[6]

• Spot your crude sample in one corner of a square TLC plate.

• Run the plate in a suitable solvent system.

• Dry the plate completely and turn it 90 degrees.

• Run the plate again in the same solvent system.

Interpretation:

• Stable Compound: If the compound is stable, all spots will appear along the diagonal of the plate.

• Unstable Compound: If the compound degrades, new spots will appear below the diagonal, indicating the formation of more polar byproducts on the silica.[6]

Solutions:

• Deactivate the Silica: You can neutralize the acidic sites by pre-treating the silica gel. This can be done by preparing a slurry of the silica in your chosen eluent containing a small amount (0.5-1%) of a volatile base like triethylamine.

• Use an Alternative Stationary Phase: If deactivation is insufficient, consider using a less acidic stationary phase like alumina (neutral or basic) or Florisil.[5]

• Alternative Purification: For aldehydes that are particularly problematic to purify via chromatography, a bisulfite extraction can be an effective alternative. This method involves reacting the aldehyde with sodium bisulfite to form a water-soluble adduct, allowing for separation from non-aldehyde impurities via liquid-liquid extraction. The aldehyde can then be recovered by basification.[7]

Section 2: Method Development and Standard Protocol

This section provides a systematic approach to developing a purification method using TLC, followed by a detailed step-by-step protocol for column chromatography.

Q3: How do I select the best solvent system (mobile phase) for my column?

Answer: The ideal solvent system should provide good separation between your target compound and its impurities. This is best determined by running preliminary Thin-Layer Chromatography (TLC) plates.[8][9]

The Goal: Aim for an Rf (Retardation factor) value for your target compound between 0.25 and 0.40 .

• Rf > 0.4: The compound will elute too quickly from the column, resulting in poor separation from less polar impurities.

• Rf < 0.25: The compound will move too slowly, leading to broad peaks, long run times, and excessive solvent usage.[10]

Recommended Starting Solvent Systems for TLC Analysis: Start with a binary mixture of a non-polar solvent (like hexanes or petroleum ether) and a moderately polar solvent (like ethyl acetate or dichloromethane).[9][11]

Solvent System (v/v)	Polarity	Typical Use Case
10% Ethyl Acetate / 90% Hexanes	Low	For separating non-polar compounds. Your target may have a low Rf.
20-30% Ethyl Acetate / 80-70% Hexanes	Medium	Good starting point for moderately polar compounds like the target.
50% Ethyl Acetate / 50% Hexanes	Medium-High	If the target compound is not moving sufficiently in lower polarity systems.
100% Dichloromethane (DCM)	Medium	An alternative to EtOAc/Hexane systems.
1-2% Methanol / 98-99% DCM	High	For eluting more polar compounds.

Procedure:

• Prepare several TLC chambers with different solvent systems.

• Spot your crude reaction mixture on separate TLC plates.

• Develop the plates and visualize the spots (e.g., using a UV lamp).

• Choose the solvent system that gives your product an Rf in the target range (0.25-0.40) and shows the best separation from visible impurities.

Q4: Can you provide a standard step-by-step protocol for purifying 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate?

Answer: Absolutely. The following is a generalized protocol for flash column chromatography, assuming a suitable solvent system has been determined via TLC.

Experimental Workflow: Flash Column Chromatography

Sources

• 1. silicycle.com [silicycle.com]
• 2. silicycle.com [silicycle.com]
• 3. Video: Silica Gel Column Chromatography: Overview [jove.com]
• 4. researchgate.net [researchgate.net]
• 5. Chromatography [chem.rochester.edu]
• 6. Chromatography [chem.rochester.edu]
• 7. Video: Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol [jove.com]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. Chemistry Teaching Labs - Determining a solvent system [chemtl.york.ac.uk]
• 10. reddit.com [reddit.com]
• 11. Chromatography [chem.rochester.edu]

Technical Support Center: Synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

This guide provides in-depth troubleshooting and frequently asked questions for researchers engaged in the synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate. Our focus is on identifying, understanding, and mitigating the formation of common side products to improve yield and purity.

I. Overview of the Synthesis

The synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is typically achieved via the esterification of vanillin (4-hydroxy-3-methoxybenzaldehyde) with thiophene-2-carbonyl chloride. This is a classic Schotten-Baumann-type reaction where the phenolic hydroxyl group of vanillin acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride. A non-nucleophilic base, such as pyridine, is commonly used to neutralize the hydrochloric acid (HCl) byproduct, driving the reaction to completion.[1][2]

While the reaction is generally robust, the presence of multiple functional groups and the reactivity of the acyl chloride can lead to the formation of undesirable side products.

II. Reaction Pathways: Desired Product vs. Side Products

The following diagram illustrates the primary intended reaction alongside the most common side reaction.

Caption: Main reaction pathway and common side reaction.

III. Troubleshooting and FAQs

This section addresses common issues encountered during the synthesis and purification of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

Q1: My post-reaction analysis (TLC, ¹H NMR) shows multiple spots/peaks. What are the most likely impurities?

A: The most common impurities are unreacted starting materials and a key side product formed from hydrolysis.

• Unreacted Vanillin: Due to incomplete reaction. It is readily identifiable by its phenolic hydroxyl group.

• Thiophene-2-carboxylic acid: This is the most prevalent side product, formed when thiophene-2-carbonyl chloride reacts with trace amounts of water in the reaction solvent or on the glassware.[1] Acyl chlorides are highly susceptible to hydrolysis.

• Polymeric materials: Vanillin can be prone to oxidation and polymerization under harsh acidic or basic conditions, especially with prolonged heating, which may appear as baseline material on a TLC plate or complex signals in the NMR spectrum.[3]

Q2: How can I confirm the presence of unreacted vanillin versus my desired product?

A: A combination of Thin Layer Chromatography (TLC) and Nuclear Magnetic Resonance (NMR) spectroscopy is highly effective.

• TLC Analysis: Vanillin is more polar than the ester product due to its free hydroxyl group. It will have a lower Retention Factor (Rf) on a silica gel TLC plate. For example, in a 3:1 Hexane:Ethyl Acetate solvent system, the product will run significantly higher than vanillin.

• Spectroscopic Analysis: The key distinguishing features are the phenolic and aldehydic protons.

Compound	Key ¹H NMR Signals (approx. ppm in CDCl₃)	Key IR Signals (cm⁻¹)
Vanillin	~9.8 (s, 1H, -CHO), ~6.0 (s, 1H, -OH), 3.9 (s, 3H, -OCH₃)	3200-3400 (broad, -OH stretch), 1665 (C=O, aldehyde)
Desired Product	~9.9 (s, 1H, -CHO), 3.8 (s, 3H, -OCH₃), NO -OH peak	1735 (C=O, ester), 1685 (C=O, aldehyde), NO -OH band
Thiophene-2-carboxylic acid	~11-12 (broad s, 1H, -COOH), 7.0-8.0 (thiophene H's)	2500-3300 (very broad, -OH of acid), 1680 (C=O, acid)

Q3: My yield is consistently low. What experimental factors should I investigate?

A: Low yield is typically traced back to one of three areas: reaction conditions, reagent quality, or workup/purification losses.

• Ensure Anhydrous Conditions: The primary cause of yield loss is the hydrolysis of thiophene-2-carbonyl chloride into the unreactive thiophene-2-carboxylic acid.

  • Action: Use freshly distilled, anhydrous solvents. Dry all glassware in an oven ( >100°C) for several hours and cool under a stream of inert gas (nitrogen or argon) before use.

• Reagent Stoichiometry and Quality:

  • Action: Thiophene-2-carbonyl chloride can degrade upon storage. Use a fresh bottle or consider purification if its quality is suspect. Using a slight excess (1.1-1.2 equivalents) of the acyl chloride can help drive the reaction to completion, compensating for any minor hydrolysis.

• Reaction Temperature: The reaction is typically performed at room temperature or with gentle cooling.[4]

  • Action: Running the reaction at elevated temperatures can increase the rate of side reactions. If the reaction is slow, ensure efficient stirring and allow it to run for a longer duration (e.g., 12-24 hours) at room temperature before resorting to heat.

Q4: What is the most effective method for purifying the crude product?

A: Flash column chromatography is the gold standard for separating the desired ester from both the more polar vanillin and the highly polar thiophene-2-carboxylic acid. Recrystallization can be used as a final polishing step.

Caption: Workflow for purification by column chromatography.

IV. Detailed Protocol: Purification via Flash Column Chromatography

Objective: To isolate 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate from starting materials and side products.

• Preparation of the Column:

  • Select a glass column appropriate for the scale of your reaction (typically a 50-100 g column for a 1-5 g scale reaction).

  • Prepare a slurry of silica gel in the initial, low-polarity eluent (e.g., 95:5 Hexane:Ethyl Acetate).

  • Carefully pack the column, ensuring no air bubbles are trapped. Add a thin layer of sand to the top of the silica bed.

• Loading the Sample:

  • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • In a separate flask, add a small amount of silica gel to this solution and evaporate the solvent under reduced pressure to obtain a dry, free-flowing powder ("dry loading"). This technique generally results in better separation.

  • Carefully add the dry-loaded sample to the top of the column. Add another thin layer of sand.

• Elution and Fraction Collection:

  • Fill the column with the initial eluent (95:5 Hexane:EtOAc).

  • Begin elution, collecting fractions (e.g., 10-20 mL per fraction).

  • Monitor the fractions by TLC, spotting each fraction on a single plate to track the elution profile. The desired product, being the least polar component (besides non-polar impurities), will elute first.

  • Gradually increase the polarity of the eluent (e.g., to 90:10, then 80:20 Hexane:EtOAc) to elute the more polar impurities like unreacted vanillin. Thiophene-2-carboxylic acid will likely remain on the column until a much higher polarity eluent is used.

• Isolation:

  • Combine the pure fractions containing the desired product (as determined by TLC).

  • Remove the solvent using a rotary evaporator to yield the purified 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, which should be a solid with a melting point around 120-122°C.[5]

V. References

• Sparkl. (n.d.). Reaction of Alcohols with Acyl Chlorides to Form Esters. Retrieved from [Link]

• Chemguide. (n.d.). Making Esters. Retrieved from [Link]

• Khan Academy. (n.d.). Esterification of phenols. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by acylation. Retrieved from [Link]

• García, C., et al. (2010). Efficient O‐Acylation of Alcohols and Phenol Using Cp2TiCl as a Reaction Promoter. National Institutes of Health. Retrieved from [Link]

• Kumar, R., et al. (2012). A Review on the Vanillin derivatives showing various Biological activities. International Journal of PharmTech Research.

• Google Patents. (n.d.). CN101781281A - Synthesis method for optically active vanillin acetal flavor. Retrieved from

• Chemistry LibreTexts. (2020). Experiment 65: Reactions. Retrieved from [Link]

Sources

• 1. Revision Notes - Reaction of Alcohols with Acyl Chlorides to Form Esters | Hydroxy Compounds (Phenol) | Chemistry - 9701 | AS & A Level | Sparkl [sparkl.me]
• 2. Khan Academy [khanacademy.org]
• 3. CN101781281A - Synthesis method for optically active vanillin acetal flavor - Google Patents [patents.google.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. 1765-48-6 Cas No. | 11 | Matrix Scientific [matrix.staging.1int.co.uk]

Technical Support Center: Troubleshooting Esterification Reactions of Hindered Phenols

Welcome to the technical support center for the esterification of hindered phenols. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with this specific and often complex class of reactions. Here, we move beyond simple protocols to delve into the causality behind experimental choices, offering field-proven insights to navigate the intricacies of sterically demanding esterifications.

I. Fundamental Principles: The Challenge of Steric Hindrance

Hindered phenols, characterized by bulky substituents (e.g., tert-butyl groups) ortho to the hydroxyl group, present a significant challenge to standard esterification protocols.[1][2][3] The steric bulk around the phenolic oxygen diminishes its nucleophilicity, making it a poor partner for typical acid-catalyzed esterification with carboxylic acids (e.g., Fischer esterification).[4][5] Consequently, successful esterification necessitates the use of more reactive acylating agents or specialized catalytic systems to overcome this steric barrier.[5]

II. Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address common issues encountered during the esterification of hindered phenols.

A. Low or No Product Yield

Question 1: My Fischer esterification is failing with a hindered phenol. What's going wrong and what are my alternatives?

Answer: The Fischer esterification, which relies on the direct, acid-catalyzed reaction between a carboxylic acid and an alcohol, is generally inefficient for hindered phenols.[4] The steric hindrance around the phenolic oxygen significantly slows down the nucleophilic attack on the protonated carboxylic acid.[5]

Recommended Alternatives:

• Use of Activated Carboxylic Acid Derivatives: To counteract the low nucleophilicity of the hindered phenol, a more electrophilic carboxylic acid derivative is required.[5] Acid chlorides and acid anhydrides are common choices. The reaction is often performed in the presence of a mild base, such as pyridine, which serves two purposes: it can deprotonate the phenol to form the more nucleophilic phenoxide ion and neutralize the acidic byproduct (e.g., HCl from an acid chloride).[5]

• Coupling Reagents (Steglich Esterification): For substrates that are sensitive to acid, the Steglich esterification is a mild and effective alternative.[4][6] This method utilizes a carbodiimide, such as N,N'-dicyclohexylcarbodiimide (DCC) or the water-soluble 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to activate the carboxylic acid.[6][7] A catalytic amount of 4-dimethylaminopyridine (DMAP) is crucial for the reaction to proceed efficiently with alcohols, including hindered phenols.[6]

  • Mechanism Insight: DCC reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate. DMAP, a more potent nucleophile than the hindered phenol, then reacts with this intermediate to form a reactive acyl-pyridinium species. This "active ester" is then readily attacked by the phenol to form the desired product.[6]

• Yamaguchi Esterification: This method is particularly useful for the synthesis of highly functionalized esters under mild conditions.[8] It involves the formation of a mixed anhydride from the carboxylic acid and 2,4,6-trichlorobenzoyl chloride (Yamaguchi reagent), followed by reaction with the hindered phenol in the presence of a stoichiometric amount of DMAP.[8][9] The steric hindrance of the benzoyl group directs the reaction pathway effectively.[10]

Question 2: I'm using a coupling agent like DCC/DMAP, but my yields are still low. What factors should I investigate?

Answer: Even with powerful coupling agents, several factors can lead to low yields in the esterification of hindered phenols.

• Solvent Choice: Ensure your solvent is anhydrous. Trace amounts of water can hydrolyze the reactive intermediates, consuming your starting materials. Dichloromethane (DCM) or tetrahydrofuran (THF) are common choices and should be freshly distilled or obtained from a solvent purification system.

• Reaction Temperature: While many coupling reactions are run at room temperature, some highly hindered substrates may require gentle heating to overcome the activation energy barrier. Conversely, for sensitive substrates, running the reaction at 0°C may minimize side reactions.

• Reagent Stoichiometry: While DMAP is a catalyst, slight excesses of the coupling agent (DCC or EDC) and the carboxylic acid (typically 1.1 to 1.5 equivalents) can help drive the reaction to completion.

• Reaction Time: Hindered esterifications can be sluggish. Monitor the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time.

B. Side Reactions and Impurities

Question 3: I'm observing a significant amount of a white precipitate in my DCC-mediated reaction. What is it and how do I remove it?

Answer: The white precipitate is N,N'-dicyclohexylurea (DCU), the byproduct of the DCC coupling agent.[11] While largely insoluble in many organic solvents, its removal can be challenging.

Protocol for DCU Removal:

• After the reaction is complete, cool the reaction mixture in an ice bath or freezer (-10 to -20°C) for up to 24 hours to maximize DCU precipitation.[11]

• Filter the mixture through a pad of celite, washing with a minimal amount of cold solvent.[11]

• If DCU persists, concentrate the filtrate and redissolve in a different solvent (e.g., diethyl ether or cold acetone) where the product is soluble but DCU is not, and repeat the filtration.[11]

• For particularly stubborn cases, consider using EDC instead of DCC in future reactions. The corresponding urea byproduct of EDC is water-soluble and can be easily removed with an aqueous workup.[7][12]

Question 4: My final product is discolored (yellow or brown). What is the cause and how can I prevent it?

Answer: Discoloration in reactions involving hindered phenols often arises from oxidation.[13] Hindered phenols are, by design, antioxidants and can react with atmospheric oxygen, especially in the presence of light or trace metal catalysts, to form colored quinone-type byproducts.[13] The purity of the starting hindered phenol can also significantly impact discoloration.[14]

Preventative Measures:

• Inert Atmosphere: Perform the reaction under an inert atmosphere of nitrogen or argon to minimize contact with oxygen.

• High-Purity Reagents: Use high-purity, colorless hindered phenol starting material. If the starting material is already colored, consider purification by recrystallization or column chromatography before use.

• Avoid High Temperatures: Prolonged heating can promote oxidation. Use the mildest conditions possible to achieve the desired transformation.

• Purification: The colored impurities can often be removed by column chromatography on silica gel.

C. Purification Challenges

Question 5: How do I effectively remove unreacted DMAP from my reaction mixture?

Answer: DMAP is a basic compound and can be easily removed with an acidic wash during the aqueous workup, provided your ester product is stable to acidic conditions.

Protocol for DMAP Removal:

• Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate, DCM).

• Wash the organic layer with a dilute aqueous acid solution, such as 1 M HCl or 5% aqueous citric acid.[11]

• Follow with a wash with saturated aqueous sodium bicarbonate to neutralize any remaining acid, and then a brine wash to remove excess water.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate in vacuo.

III. Experimental Protocols & Visualizations

A. Protocol: Steglich Esterification of a Hindered Phenol

This protocol provides a general procedure for the esterification of a hindered phenol with a carboxylic acid using EDC and DMAP.

• To a solution of the hindered phenol (1.0 eq) and the carboxylic acid (1.2 eq) in anhydrous DCM (0.1-0.5 M) under an inert atmosphere, add DMAP (0.1 eq).

• Cool the mixture to 0°C in an ice bath.

• Add EDC·HCl (1.5 eq) portion-wise over 5-10 minutes.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Upon completion, dilute the reaction with DCM and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

B. Diagrams and Workflows

Diagram 1: Steglich Esterification Mechanism

Caption: Mechanism of the Steglich Esterification.

Diagram 2: Troubleshooting Workflow for Low Yield

Caption: Decision tree for troubleshooting low yields.

IV. Comparative Data

Table 1: Comparison of Common Esterification Methods for Hindered Phenols

Method	Activating Agent	Typical Conditions	Pros	Cons
Fischer Esterification	Strong Acid (e.g., H₂SO₄)	High temp, excess alcohol	Simple reagents	Ineffective for hindered phenols[4]
Acid Chloride/Anhydride	Self-activated	Base (e.g., Pyridine), 0°C to RT	Highly reactive	Generates acidic byproducts[5]
Steglich Esterification	DCC or EDC / cat. DMAP	Anhydrous DCM, 0°C to RT	Mild, good for sensitive substrates[6]	DCC produces insoluble urea byproduct[11]
Yamaguchi Esterification	2,4,6-Trichlorobenzoyl chloride / DMAP	Anhydrous Toluene, Reflux	Highly effective, mild[8][10]	Requires stoichiometric DMAP

V. References

• Organic Chemistry Portal. (n.d.). Steglich Esterification. Retrieved from [Link]

• Wikipedia. (n.d.). 山口ラクトン化反応 (Yamaguchi Lactonization Reaction). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Acid to Ester - Common Conditions. Retrieved from [Link]

• Kazu-juku. (2022, April 23). 山口ラクトン化反応【Yamaguchi Esterification】. Retrieved from [Link]

• Google Patents. (n.d.). CN106700129A - Ester antioxidant of sterically hindered phenol, preparation method and application thereof. Retrieved from

• Google Patents. (n.d.). CN101824323B - Preparation of sterically hindered hydroxyphenylcarboxylic acid esters. Retrieved from

• Wikipedia. (n.d.). Protecting group. Retrieved from [Link]

• Google Patents. (n.d.). Method for preparing hindered phenol antioxidant by composite catalyst. Retrieved from

• Torao's Organic Chemistry. (2018, February 5). Yamaguchiマクロラクトン化はラクトン合成の名盤反応. Retrieved from [Link]

• Sîrbu, A., et al. (2021). Synthesis, Redox Properties and Antibacterial Activity of Hindered Phenols Linked to Heterocycles. Molecules, 26(16), 4983. Retrieved from [Link]

• Google Patents. (n.d.). US4610825A - Phosphorous acid catalyzed phenol esterification. Retrieved from

• Primary Information Services. (n.d.). Hindered Phenols - Process, Technology, Applications. Retrieved from [Link]

• Google Patents. (n.d.). CA2556388A1 - Preparation of sterically hindered hydroxyphenylcarboxylic acid esters. Retrieved from

• Allen, J. M., & Buchwald, S. L. (2010). Cu-Catalyzed Arylation of Phenols: Synthesis of Sterically Hindered and Heteroaryl Diaryl Ethers. The Journal of Organic Chemistry, 75(5), 1791–1794. Retrieved from [Link]

• ChemiCuss. (2020, March 15). Steglich Esterification- Name Reaction- DCC, DMAP coupling Reaction [Video]. YouTube. Retrieved from [Link]

• Zhang, Y., et al. (2024). Synthesis, Characterization, and Evaluation of a Hindered Phenol-Linked Benzophenone Hybrid Compound as a Potential Polymer Anti-Aging Agent. Polymers, 16(15), 2058. Retrieved from [Link]

• Khan Academy. (n.d.). Esterification of phenols [Video]. Retrieved from [Link]

• Reddit. (2024, July 21). Steglich Esterification with EDC. r/OrganicChemistry. Retrieved from [Link]

• Google Patents. (n.d.). JPH01287060A - Method for esterifying sterically hindered carboxylic acids. Retrieved from

• ResearchGate. (2014, December 3). Hindered phenols sometimes show colour formation and darkening on storage , what are the possible reations that could cause this ?. Retrieved from [Link]

• ResearchGate. (2013, December 10). What's the best way for removing extra DCC and DMAP in an esterification reaction?. Retrieved from [Link]

• RIKEN. (2016, May 18). Esterification catalyst with no need for byproduct processing. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Retrieved from [Link]

• YouTube. (2020, September 27). 山口マクロラクトン化の反応機構 (Reaction Mechanism of Yamaguchi Macrolactonization). Retrieved from [Link]

• Stabilization Technologies. (2019, June 9). Transformation of Hindered Phenolic Antioxidants. Retrieved from [Link]

• Partners in Chemicals. (2022, October 5). Hindered phenolic antioxidants for protection of polymers. Retrieved from [Link]

• ResearchGate. (2016, April 15). How to purify esterefication product?. Retrieved from [Link]

• Chem-Station. (2009, June 26). 山口マクロラクトン化 Yamaguchi Macrolactonizaion. Retrieved from [Link]

Sources

• 1. Synthesis, Redox Properties and Antibacterial Activity of Hindered Phenols Linked to Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. primaryinfo.com [primaryinfo.com]
• 3. Synthesis, Characterization, and Evaluation of a Hindered Phenol-Linked Benzophenone Hybrid Compound as a Potential Polymer Anti-Aging Agent - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. stabilization-technologies.com [stabilization-technologies.com]

Technical Support Center: Optimization of Reaction Conditions for Thiophene Ester Synthesis

Welcome to the technical support center for thiophene ester synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing these vital heterocyclic compounds. Thiophene esters are crucial building blocks in pharmaceuticals, agrochemicals, and materials science.[1] However, their synthesis is often plagued by challenges such as low yields, competing side reactions, and purification difficulties.[2][3]

This document provides in-depth, field-proven insights in a troubleshooting and FAQ format. We will explore the causality behind experimental choices to empower you to optimize your reaction conditions effectively.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions and common hurdles in thiophene ester synthesis.

Q1: What are the primary methods for synthesizing thiophene esters?

A1: The choice of method depends on the substrate's sensitivity, steric hindrance, and desired reaction conditions. The three most common and versatile methods are:

• Fischer-Speier Esterification: A classic acid-catalyzed reaction between a thiophene carboxylic acid and an alcohol. It is cost-effective but requires harsh conditions (heat and strong acid), which may not be suitable for sensitive thiophene derivatives.[4][5]

• Steglich Esterification: A mild, room-temperature method that uses a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst, 4-dimethylaminopyridine (DMAP).[6][7] It is ideal for acid-sensitive substrates and sterically hindered molecules.[6]

• Mitsunobu Reaction: This reaction converts a thiophene alcohol into an ester using triphenylphosphine (TPP) and an azodicarboxylate (e.g., DEAD or DIAD).[8] It is known for its mild conditions and proceeds with a complete inversion of stereochemistry at the alcohol's chiral center, making it valuable in complex syntheses.[9][10]

Q2: My reaction yield is consistently low. What are the general causes?

A2: Low yields in thiophene ester synthesis can often be traced back to several key factors. A systematic approach to troubleshooting is essential. Common culprits include:

• Reagent Purity: Impurities in starting materials, solvents, or catalysts can inhibit the reaction or promote side reactions. For instance, moisture can hydrolyze intermediates or quench reagents.

• Unfavorable Equilibrium: Reversible reactions like the Fischer esterification may not proceed to completion if products are not removed.[5][11]

• Side Reactions: Thiophenes are susceptible to polymerization under strong acid conditions or oxidation of the sulfur atom.[2][3][12]

• Steric Hindrance: Bulky groups near the reactive center on either the thiophene carboxylic acid or the alcohol can significantly slow down the reaction rate.

• Sub-optimal Conditions: Incorrect temperature, solvent, or catalyst concentration can lead to incomplete conversion or product decomposition.

Below is a general workflow to diagnose and address low-yield issues.

Caption: General workflow for troubleshooting low product yield.

Q3: How do I choose the right solvent and temperature?

A3: Solvent and temperature are critically linked and substrate-dependent.

• Solvents: The solvent must dissolve all reactants and should not participate in side reactions. For Fischer esterification, an excess of the alcohol reactant often serves as the solvent.[5] For Steglich and Mitsunobu reactions, polar aprotic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), or Diethyl Ether are commonly used.[7][8][13]

• Temperature: Heat is often required to overcome the activation energy and increase the reaction rate.[14] Fischer esterifications are typically run at reflux.[15] However, thiophenes can be heat-sensitive. Mild conditions are a key advantage of the Steglich and Mitsunobu reactions, which are often performed at 0 °C to room temperature.[7][8] If you observe decomposition, lowering the temperature is a critical first step. Conversely, if the reaction is too slow, cautiously increasing the temperature may be necessary.[16]

Section 2: Troubleshooting Guides for Specific Synthesis Methods

Fischer-Speier Esterification

Q: My Fischer esterification of a thiophene carboxylic acid is slow and gives a poor yield. How can I drive it to completion?

A: The Fischer esterification is a reversible equilibrium-controlled reaction.[5] To achieve high yields, you must shift the equilibrium towards the products.

• Causality: According to Le Châtelier's principle, the equilibrium can be shifted by either increasing the concentration of a reactant or removing a product.[11]

• Recommended Solutions:

  • Use Excess Alcohol: The most common strategy is to use a large excess of the alcohol reactant (5-10 equivalents or more), which can also serve as the solvent.[5][17]

  • Remove Water: Water is a product of the reaction. Its removal will drive the reaction forward. This can be achieved by:

    • Azeotropic Distillation: Using a Dean-Stark apparatus with a solvent that forms an azeotrope with water (e.g., toluene).

    • Drying Agents: Adding molecular sieves to the reaction mixture.[18]

Q: I'm observing a dark color and significant decomposition of my thiophene starting material under the strong acid conditions. How can I prevent this?

A: Thiophene rings are electron-rich and can be susceptible to polymerization or other side reactions under strongly acidic conditions.[2][3]

• Causality: The strong acid catalyst (e.g., concentrated H₂SO₄) can protonate the thiophene ring, initiating polymerization or degradation pathways, especially at high temperatures.

• Recommended Solutions:

  • Use a Milder Catalyst: Switch to a less aggressive catalyst such as p-toluenesulfonic acid (TsOH) or a solid acid catalyst like an acidic resin (e.g., Amberlyst-15).

  • Lower the Temperature: Operate at the lowest temperature that still allows for a reasonable reaction rate.

  • Change the Method: If decomposition persists, the Fischer method is likely too harsh for your substrate. Switching to a milder, neutral-pH method like the Steglich esterification is the best course of action.[6][19]

Steglich Esterification

Q: My Steglich esterification is giving a low yield, and I'm isolating a significant amount of N-acylurea byproduct. How can I optimize the reaction?

A: The formation of a stable N-acylurea byproduct is the most common failure mode of carbodiimide-mediated couplings.[7] This occurs when the O-acylisourea intermediate rearranges instead of reacting with the alcohol.

• Causality: The catalyst, 4-dimethylaminopyridine (DMAP), plays a crucial role. It acts as an acyl transfer agent, intercepting the O-acylisourea to form a highly reactive N-acylpyridinium intermediate. This intermediate reacts much faster with the alcohol, outcompeting the rearrangement to the N-acylurea.[6][7][19]

• Recommended Solutions:

  • Ensure DMAP is Catalytic but Sufficient: Use 0.1-0.2 equivalents of DMAP. Insufficient DMAP will lead to the N-acylurea side reaction.

  • Check Reagent Quality: Ensure the DCC and DMAP are pure and the solvent is anhydrous.

  • Order of Addition: Add the carboxylic acid, alcohol, and DMAP to the solvent first, then add the DCC solution last, often portion-wise or dropwise at 0 °C.

Caption: Role of DMAP in minimizing N-acylurea formation.

Q: The dicyclohexylurea (DCU) byproduct is soluble in my reaction solvent and co-purifies with my product. How can I remove it effectively?

A: While DCU is poorly soluble in most common organic solvents like DCM and can often be filtered, its removal can sometimes be challenging.[7]

• Causality: The solubility of DCU can increase in certain solvent mixtures or if the product itself enhances its solubility.

• Recommended Solutions:

  • Filtration: After the reaction, cool the mixture in an ice bath to minimize the solubility of DCU and filter it through a Celite pad.

  • Solvent Choice: If DCU remains, remove the reaction solvent in vacuo and redissolve the crude material in a solvent in which DCU is highly insoluble, such as diethyl ether or hexane. Cool, filter again, and then proceed with purification of the filtrate.

  • Alternative Carbodiimides: Use a water-soluble carbodiimide like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).[6][19] The corresponding urea byproduct can be removed with an aqueous wash.

Mitsunobu Reaction

Q: My Mitsunobu reaction is failing to produce the desired thiophene ester. What are the most likely reasons?

A: The Mitsunobu reaction is sensitive to several factors, particularly the acidity of the nucleophile (the carboxylic acid).[8][10]

• Causality: The reaction mechanism requires the carboxylic acid to protonate the initial phosphine-azodicarboxylate adduct. If the carboxylic acid is not sufficiently acidic (pKa > 13), this proton transfer is slow, and side reactions can occur.[8]

• Recommended Solutions:

  • Check pKa of the Carboxylic Acid: Ensure your thiophene carboxylic acid is acidic enough for the reaction. Electron-withdrawing groups on the thiophene ring will increase its acidity.

  • Verify Reagent Quality: DEAD and DIAD are sensitive to moisture and can degrade over time. Use fresh or properly stored reagents. Triphenylphosphine can also oxidize upon storage.

  • Order of Addition: The order of reagent addition can be crucial. The standard protocol involves adding the azodicarboxylate slowly to a cooled (0 °C) solution of the alcohol, carboxylic acid, and TPP.[8] An alternative is to pre-form the betaine by adding DEAD to TPP first, followed by the alcohol, and finally the carboxylic acid.[8]

Q: Purification is a nightmare. How can I separate my thiophene ester from triphenylphosphine oxide (TPPO) and the hydrazine byproduct?

A: Removing the stoichiometric byproducts TPPO and diethyl hydrazinedicarboxylate is the most notorious challenge of the Mitsunobu reaction.[20]

• Causality: These byproducts often have polarities similar to the desired ester product, making chromatographic separation difficult.

• Recommended Solutions:

  • Crystallization: If your ester product is a solid, direct crystallization from the crude mixture can be a highly effective purification method.

  • Chromatography Optimization: Screen different solvent systems (e.g., hexanes/ethyl acetate vs. DCM/methanol) to find one that provides better separation.

  • Modified Reagents: Consider using polymer-supported triphenylphosphine. The resulting polymer-bound TPPO can be removed by simple filtration.[20] Alternatively, modified azodicarboxylates and phosphines have been developed where the byproducts are easily removed by filtration or an acidic wash.[8][10]

Section 3: Purification & Characterization

Q: My thiophene ester appears to be decomposing during silica gel column chromatography. How can I prevent this?

A: This is a common issue, as the slightly acidic nature of standard silica gel can degrade sensitive thiophene derivatives.[2][3]

• Causality: The Lewis and Brønsted acid sites on the surface of silica gel can catalyze decomposition, especially for electron-rich or sterically strained thiophenes.

• Recommended Solutions:

  • Deactivate the Silica: Prepare a slurry of the silica gel in your eluent and add 1-2% triethylamine or pyridine. This neutralizes the acidic sites on the surface.[2]

  • Use a Different Stationary Phase: Switch to a less acidic medium like neutral alumina or Florisil.

  • Minimize Contact Time: Run the column as quickly as possible without sacrificing separation (flash chromatography). Avoid letting the compound sit on the column for extended periods.

Section 4: Data Tables & Protocols

Table 1: Comparison of Common Thiophene Esterification Methods

Feature	Fischer-Speier Esterification	Steglich Esterification	Mitsunobu Reaction
Reactants	Thiophene-COOH + Alcohol	Thiophene-COOH + Alcohol	Thiophene-OH + Carboxylic Acid
Key Reagents	Strong Acid (H₂SO₄, TsOH)	DCC/EDC, DMAP	TPP, DEAD/DIAD
Conditions	High Temp (Reflux)[15]	Mild (0 °C to RT)[7]	Mild (0 °C to RT)[8]
Key Advantage	Low cost, simple reagents	High functional group tolerance	Stereochemical inversion, mild
Main Drawback	Harsh conditions, side reactions[2]	Byproduct removal (DCU)[7]	Byproduct removal (TPPO)[20]
Best For...	Robust, simple substrates	Acid-sensitive, complex substrates[6]	Chiral alcohols, sensitive substrates

Protocol: General Procedure for Steglich Esterification of Thiophene-2-carboxylic acid

This protocol is a general guideline and should be optimized for specific substrates.

Materials:

• Thiophene-2-carboxylic acid (1.0 eq)

• Alcohol (e.g., Benzyl alcohol, 1.1 eq)

• 4-Dimethylaminopyridine (DMAP) (0.15 eq)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq)

• Anhydrous Dichloromethane (DCM)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add thiophene-2-carboxylic acid, benzyl alcohol, and DMAP.

• Add anhydrous DCM to dissolve the solids (concentration typically 0.1-0.5 M).

• Cool the flask to 0 °C in an ice bath with stirring.

• In a separate flask, dissolve the DCC in a minimal amount of anhydrous DCM.

• Add the DCC solution dropwise to the reaction mixture over 10-15 minutes. A white precipitate (DCU) should begin to form.[7]

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Once the reaction is complete, cool the flask back down to 0 °C for 30 minutes to maximize the precipitation of DCU.

• Filter the reaction mixture through a pad of Celite to remove the DCU precipitate, washing the filter cake with a small amount of cold DCM.

• Transfer the filtrate to a separatory funnel and wash sequentially with 5% HCl solution, saturated NaHCO₃ solution, and brine.[5]

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• The crude ester can be further purified by flash column chromatography on silica gel (pre-treated with 1% triethylamine in the eluent if the product is sensitive) or by recrystallization.

References

• Bourgeaux, M., Vomscheid, S., & Skene, W. G. (n.d.). Optimized Synthesis and Simple Purification of 2,5‐Diamino‐thiophene‐3,4‐dicarboxylic Acid Diethyl Ester.

• Mitsunobu Reaction. (2019, August 26). Organic-chemistry.org. Retrieved from [Link]

• Zia-ur-Rehman, M., et al. (n.d.). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. National Institutes of Health. Retrieved from [Link]

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• Bourgeaux, M., Vomscheid, S., & Skene, W. G. (n.d.). Full article: Optimized Synthesis and Simple Purification of 2,5‐Diamino‐thiophene‐3,4‐dicarboxylic Acid Diethyl Ester. Taylor & Francis Online. Retrieved from [Link]

• US20090318710A1 - Process for the purification of thiophenes. (n.d.). Google Patents.

• Bibi, A., et al. (2023, December 9). Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives. National Institutes of Health. Retrieved from [Link]

• Mashkina, A. V., & Vostrikova, L. A. (2025, August 7). Activity of catalysts in thiophene synthesis from furan and hydrogen sulfide. ResearchGate. Retrieved from [Link]

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• Fisher Esterification, Reflux, Isolation and Purification of Esters. (n.d.). Science Ready. Retrieved from [Link]

• What Is The Role Of A Catalyst In The Esterification Process?. (2025, September 8). Chemistry For Everyone. Retrieved from [Link]

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• Wang, Y., et al. (2025, August 6). Catalytic Synthesis of Thiophene from the Reaction of Furan and Hydrogen Sulfide. ResearchGate. Retrieved from [Link]

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• US2432991A - Acylation of thiophene. (n.d.). Google Patents.

• Lange, J.-P., et al. (n.d.). Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. National Institutes of Health. Retrieved from [Link]

• Wang, J., et al. (2022, January 26). Temperature Control of Exothermic Reactions Using n-Octadecane@MF Resin microPCMs Based on Esterification Reactions. MDPI. Retrieved from [Link]

• NPTEL-NOC IITM. (2013, July 8). Mod-31 Lec-35 Thiophene Synthesis. YouTube. Retrieved from [Link]

• Li, T.-D., et al. (n.d.). Catalytic asymmetric functionalization and dearomatization of thiophenes. National Institutes of Health. Retrieved from [Link]

• Fischer Esterification. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• NPTEL-NOC IITM. (2019, August 14). Hinsberg Synthesis of Thiophene: Application of Stobbe Condensation Reaction (Lecture 3). YouTube. Retrieved from [Link]

• Esterification not Working (Separation). (2024, February 15). Reddit. Retrieved from [Link]

• 22. The Fischer Esterification. (n.d.). Retrieved from [Link]

• Why is it necessary to heat an esterification reaction?. (2017, May 26). Chemistry Stack Exchange. Retrieved from [Link]

• Robson, F. (n.d.). Derivatives and Synthesis of Heterocyclic Compound: Thiophene. Open Access Journals. Retrieved from [Link]

• Ester Reactions Summary and Practice Problems. (n.d.). Chemistry Steps. Retrieved from [Link]

Sources

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. grokipedia.com [grokipedia.com]
• 7. Steglich esterification - Wikipedia [en.wikipedia.org]
• 8. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 9. glaserr.missouri.edu [glaserr.missouri.edu]
• 10. Mitsunobu Reaction [organic-chemistry.org]
• 11. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 15. scienceready.com.au [scienceready.com.au]
• 16. Catalytic asymmetric functionalization and dearomatization of thiophenes - PMC [pmc.ncbi.nlm.nih.gov]
• 17. masterorganicchemistry.com [masterorganicchemistry.com]
• 18. Fischer Esterification [organic-chemistry.org]
• 19. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 20. tcichemicals.com [tcichemicals.com]

Technical Support Center: 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

Introduction

Frequently Asked Questions (FAQs)

Q1: What are the primary predicted degradation pathways for this compound?

Based on its chemical structure, 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate has three primary points of vulnerability: the ester linkage, the aldehyde group, and the thiophene ring.

• Hydrolysis: The ester bond is susceptible to cleavage, particularly under acidic or basic conditions, yielding thiophene-2-carboxylic acid and 4-formyl-2-methoxyphenol (vanillin). This is a common degradation pathway for ester-containing molecules.[]

• Oxidation: The formyl (aldehyde) group is readily oxidized to a carboxylic acid.[6][7][8] This reaction can be initiated by atmospheric oxygen, residual peroxides in solvents, or other oxidizing agents present in a reaction mixture.[8][9] The resulting product would be 2-(thiophene-2-carbonyloxy)-5-carboxybenzaldehyde.

• Photodegradation: Aromatic and heteroaromatic systems, including thiophene derivatives, can be susceptible to degradation upon exposure to UV or visible light.[10][11] This can lead to complex reaction cascades, including ring opening or polymerization.

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// Edges Parent -> Hydrolysis_Product1 [label="Hydrolysis\n(H⁺ or OH⁻)", color="#4285F4"]; Parent -> Hydrolysis_Product2 [label="Hydrolysis\n(H⁺ or OH⁻)", color="#4285F4"]; Parent -> Oxidation_Product [label="Oxidation\n([O], Air, Peroxides)", color="#FBBC05"]; Parent -> Photodegradation_Product [label="Photodegradation\n(UV/Vis Light)", color="#34A853"]; } caption { label = "Fig. 1: Predicted primary degradation pathways."; fontsize = 12; } /dot

Caption: Fig. 1: Predicted primary degradation pathways.

Q2: My sample purity decreases when dissolved in methanol or water. What is happening and how can I prevent it?

This is a classic sign of solvent-mediated degradation, most likely hydrolysis of the ester linkage. Both water and methanol (a nucleophilic solvent) can facilitate this process, which is accelerated by trace amounts of acid or base.

Troubleshooting Steps:

• pH Control: Ensure your solvent is neutral (pH 7). If preparing aqueous solutions, use a buffered system (e.g., phosphate buffer) appropriate for your experimental window. Avoid highly acidic or basic conditions unless required by the experiment.

• Solvent Choice: If possible, switch to a less nucleophilic, aprotic solvent such as acetonitrile (ACN), tetrahydrofuran (THF), or dichloromethane (DCM) for storage and analysis. Always use high-purity, anhydrous solvents.

• Temperature: Store solutions at low temperatures (2-8°C or -20°C) to significantly slow the rate of hydrolysis. Prepare solutions fresh whenever possible.

Q3: I see a new, more polar peak appearing in my HPLC analysis over time. Could this be oxidation?

Yes, the appearance of a more polar impurity (i.e., one with a shorter retention time on a reverse-phase HPLC column) is a strong indicator of the aldehyde group oxidizing to a carboxylic acid. Carboxylic acids are significantly more polar than aldehydes.

Confirmation & Prevention:

• Co-injection: If a standard is available, synthesize the corresponding carboxylic acid and perform a co-injection with your degraded sample. A single, sharp peak would confirm the identity of the degradant.

• Mass Spectrometry: Analyze the impurity peak by LC-MS. The oxidized product should have a mass increase of 16 amu (the addition of an oxygen atom) compared to the parent compound.

• Prevention:

  • Inert Atmosphere: When working with the compound in solution for extended periods, sparge the solvent with an inert gas like nitrogen or argon to remove dissolved oxygen.[]

  • Solvent Purity: Use freshly opened, high-purity solvents, as older solvents can accumulate peroxides, which are potent oxidizing agents.

  • Antioxidants: For long-term formulation studies, consider the inclusion of an antioxidant like butylated hydroxytoluene (BHT), although this may interfere with some biological assays.

Q4: Are there special handling precautions regarding light exposure?

Yes. Thiophene-containing compounds and aromatic aldehydes can be sensitive to light.[10][11] Photodegradation can lead to a variety of complex products and is often indicated by a discoloration (e.g., yellowing) of the solid or solution.

Best Practices:

• Storage: Always store the solid material and any solutions in amber vials or containers wrapped in aluminum foil.

• Handling: Minimize exposure to direct sunlight and ambient laboratory light during experiments. Work in a fume hood with the sash lowered where possible.

• Photostability Study: If the compound is intended for a final product that will see light, a formal photostability study according to ICH Q1B guidelines is recommended. This involves exposing the sample to controlled doses of UV and visible light.

Troubleshooting Guide: Experimental Scenarios

Problem: "Unexpected peaks are appearing during my reaction work-up, especially after a basic wash (e.g., NaHCO₃)."

Cause: This is almost certainly due to base-catalyzed hydrolysis of the ester. Even a mild base like sodium bicarbonate can rapidly cleave the ester, especially if the contact time is prolonged or the temperature is elevated. Aromatic aldehydes that lack an alpha-hydrogen can also undergo a self-oxidation-reduction reaction (Cannizzaro reaction) in the presence of a strong base, though this is less likely with bicarbonate.[8]

Solution Workflow:

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start [label="Problem:\nUnexpected peaks\nafter basic wash", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; check1 [label="Hypothesis:\nBase-catalyzed\nhydrolysis"]; action1 [label="Action:\nModify Work-up", shape=box3d, fillcolor="#FBBC05", fontcolor="#202124"]; step1 [label="1. Use chilled, dilute base"]; step2 [label="2. Minimize contact time"]; step3 [label="3. Use brine wash instead"];

check2 [label="Verify Degradation:\nAnalyze aqueous layer"]; action2 [label="Method:\nAcidify & Extract", shape=box3d, fillcolor="#FBBC05", fontcolor="#202124"]; step4 [label="1. Acidify aq. layer to pH 2"]; step5 [label="2. Extract with EtOAc"]; step6 [label="3. Analyze extract for\nthiophene-2-carboxylic acid"];

result [label="Resolution:\nClean product obtained", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> check1; check1 -> action1; action1 -> step1 -> step2 -> step3; step3 -> check2; check2 -> action2; action2 -> step4 -> step5 -> step6; step6 -> result; } caption { label = "Fig. 2: Workflow for diagnosing work-up issues."; fontsize = 12; } /dot

Caption: Fig. 2: Workflow for diagnosing work-up issues.

Detailed Recommendations:

• Avoid Strong Bases: Do not use strong bases like NaOH or KOH during the work-up.

• Modify Bicarbonate Wash: If a basic wash is necessary, use a chilled (0-5°C), saturated sodium bicarbonate solution and perform the extraction quickly. Do not let the layers sit for an extended period.

• Alternative: Wash the organic layer with brine (saturated NaCl solution) instead to remove water-soluble impurities without introducing a basic catalyst.

Experimental Protocols

Protocol 1: Forced Degradation Study

Forced degradation studies are designed to intentionally stress a compound to identify potential degradation products and pathways.[12][13] This information is critical for developing stability-indicating analytical methods.[3]

Objective: To determine the stability of the compound under hydrolytic, oxidative, and photolytic stress.

Materials:

• 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

• HPLC-grade Acetonitrile and Water

• 0.1 N Hydrochloric Acid (HCl)

• 0.1 N Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• Calibrated HPLC with UV and/or MS detector

• Photostability chamber (ICH Q1B compliant)

• pH meter, volumetric flasks, amber vials

Procedure:

• Stock Solution: Prepare a 1 mg/mL stock solution of the compound in acetonitrile.

• Control Sample: Dilute the stock solution with 50:50 ACN:Water to a final concentration of 0.1 mg/mL. This is your T=0 control.

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 N HCl. Heat at 60°C for 4 hours. Cool, neutralize with 0.1 N NaOH, and dilute to 10 mL with 50:50 ACN:Water.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 N NaOH. Keep at room temperature for 1 hour. Neutralize with 0.1 N HCl and dilute to 10 mL.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 4 hours. Dilute to 10 mL.

• Photolytic Degradation: Expose a solution (0.1 mg/mL in 50:50 ACN:Water) and solid powder to light providing an overall illumination of not less than 1.2 million lux hours and not less than 200 watt hours/square meter of near UV energy. A control sample should be wrapped in foil.

• Analysis: Analyze all samples by a suitable reverse-phase HPLC method. Compare the chromatograms to the control sample to identify and quantify degradation products. The goal is to achieve 10-20% degradation.[12]

Stress Condition	Predicted Primary Degradant	Expected Analytical Observation (RP-HPLC)
Acid/Base Hydrolysis	Thiophene-2-carboxylic acid + Vanillin	Appearance of two new, likely more polar, peaks.
Oxidation (H₂O₂)	2-(carboxy)-5-formylphenyl thiophene-2-carboxylate	Appearance of a new, more polar peak. Confirmed by MS (M+16).
Photolysis (Light)	Various complex products	Multiple small peaks, potential baseline rise, discoloration.

References

• Title: Chemoselective oxidation of aromatic aldehydes to carboxylic acids: potassium tert -butoxide as an anomalous source of oxygen Source: Chemical Communications (RSC Publishing) URL: [Link]

• Title: Oxidation of Aromatic Aldehydes Using Oxone Source: Journal of Chemical Education URL: [Link]

• Title: Aldehyde - Oxidation, Reduction, Reactions Source: Britannica URL: [Link]

• Title: New Concept on Photocatalytic Degradation of Thiophene Derivatives: Experimental and DFT Studies Source: American Chemical Society URL: [Link]

• Title: What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing Source: Sannova URL: [Link]

• Title: Oxidation of aromatic aldehydes to their carboxylic acid a Source: ResearchGate URL: [Link]

• Title: Oxidation of Aromatic Aldehydes to Esters: A Sulfate Radical Redox System Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

• Title: Forced Degradation Studies: Regulatory Considerations and Implementation Source: BioProcess International URL: [Link]

• Title: Understanding Forced Degradation Studies: A Critical Step in Drug Development Source: Apicule URL: [Link]

• Title: Photocatalytic of Thiophene Desulfurization Source: Penerbit UTHM URL: [Link]

• Title: Development of forced degradation and stability indicating studies of drugs—A review Source: NIH National Library of Medicine URL: [Link]

• Title: Photo-degradation in air of the active layer components in a thiophene-quinoxaline copolymer:fullerene solar cell Source: PubMed URL: [Link]

• Title: Forced Degradation in Pharmaceuticals – A Regulatory Update Source: LinkedIn URL: [Link]

Sources

• 1. scbt.com [scbt.com]
• 2. acdlabs.com [acdlabs.com]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 6. Chemoselective oxidation of aromatic aldehydes to carboxylic acids: potassium tert-butoxide as an anomalous source of oxygen - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Aldehyde - Oxidation, Reduction, Reactions | Britannica [britannica.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Photo-degradation in air of the active layer components in a thiophene-quinoxaline copolymer:fullerene solar cell - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. biopharminternational.com [biopharminternational.com]
• 13. apicule.com [apicule.com]

avoiding impurities in the synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

Welcome to the technical support guide for the synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate. This resource is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and impurities encountered during the synthesis, providing detailed troubleshooting advice and preventative measures to ensure a high-yield, high-purity outcome.

I. Overview of the Synthesis

The synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate typically involves the esterification of vanillin (4-hydroxy-3-methoxybenzaldehyde) with thiophene-2-carbonyl chloride. This reaction is often carried out under Schotten-Baumann conditions, which utilize a base to neutralize the hydrochloric acid byproduct and drive the reaction to completion.[1][2][3] While seemingly straightforward, this nucleophilic acyl substitution reaction is susceptible to several side reactions that can lead to significant impurities.

II. Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address potential issues you may encounter.

FAQ 1: My final product is contaminated with unreacted vanillin. How can I improve the conversion rate?

Root Cause Analysis:

The presence of unreacted vanillin points to incomplete esterification. This can be attributed to several factors:

• Insufficient Acylating Agent: An inadequate amount of thiophene-2-carbonyl chloride will naturally lead to unreacted starting material.

• Base Stoichiometry and pKa: The phenolic hydroxyl group of vanillin is weakly acidic. A base is required to deprotonate it, forming the more nucleophilic phenoxide ion.[4] If the base is too weak or used in insufficient quantity, the concentration of the reactive phenoxide will be low, slowing down the desired reaction.

• Hydrolysis of the Acyl Chloride: Thiophene-2-carbonyl chloride is highly reactive and susceptible to hydrolysis, especially in the presence of aqueous base.[1] This side reaction consumes the acylating agent, reducing the amount available for esterification.

Recommended Solutions:

• Optimize Reagent Stoichiometry:

  • Use a slight excess (1.1-1.2 equivalents) of thiophene-2-carbonyl chloride to ensure complete consumption of vanillin.

• Choice and Addition of Base:

  • A moderately strong base like sodium hydroxide is typically effective.[3][5] The base neutralizes the HCl generated, preventing protonation of the phenoxide and driving the equilibrium towards the product.[6]

  • Crucially, add the base solution slowly and portion-wise to the reaction mixture. This maintains a controlled pH and minimizes the rapid hydrolysis of the acyl chloride.[1]

• Temperature Control:

  • Perform the reaction at a reduced temperature (e.g., 0-5 °C) to slow down the rate of acyl chloride hydrolysis, which is often faster at higher temperatures than the desired esterification.

Experimental Protocol: Optimized Schotten-Baumann Esterification of Vanillin

Step	Procedure	Rationale
1	Dissolve vanillin (1.0 eq.) in a suitable organic solvent (e.g., dichloromethane) in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath.	Ensures homogeneity and allows for effective temperature control.
2	In a separate vessel, prepare a solution of sodium hydroxide (1.5-2.0 eq.) in water.	The base will be added incrementally.
3	To the cooled vanillin solution, add thiophene-2-carbonyl chloride (1.1 eq.) dropwise with vigorous stirring.	Slow addition prevents localized heating.
4	Slowly add the aqueous sodium hydroxide solution dropwise to the reaction mixture over 30-60 minutes, ensuring the temperature remains below 10 °C.	Minimizes hydrolysis of the acyl chloride and promotes phenoxide formation.
5	After the addition is complete, allow the reaction to stir for an additional 1-2 hours at room temperature to ensure completion.	Drives the reaction to completion.
6	Proceed with standard aqueous work-up: separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.	Removes water-soluble byproducts and unreacted base.

FAQ 2: I've isolated a significant amount of thiophene-2-carboxylic acid as an impurity. What is causing this and how can I prevent it?

Root Cause Analysis:

The primary cause for the formation of thiophene-2-carboxylic acid is the hydrolysis of thiophene-2-carbonyl chloride . This occurs when the acyl chloride reacts with water present in the reaction mixture.

Caption: Hydrolysis of Thiophene-2-carbonyl Chloride.

Preventative Measures:

• Anhydrous Conditions:

  • Ensure all glassware is thoroughly oven-dried before use.

  • Use anhydrous solvents. While Schotten-Baumann conditions are biphasic, minimizing water in the organic phase is beneficial.[2]

  • Consider using a non-aqueous base system, such as triethylamine or pyridine in an anhydrous solvent like dichloromethane.[3] This completely avoids the presence of water.

• Purity of Thiophene-2-carbonyl chloride:

  • The starting acyl chloride can degrade over time, especially if exposed to atmospheric moisture, leading to pre-existing thiophene-2-carboxylic acid. It is advisable to use freshly distilled or newly purchased thiophene-2-carbonyl chloride.

Experimental Protocol: Esterification under Anhydrous Conditions

Step	Procedure	Rationale
1	In an oven-dried, argon-flushed flask, dissolve vanillin (1.0 eq.) and triethylamine (1.5 eq.) in anhydrous dichloromethane.	Triethylamine acts as the base to neutralize the generated HCl.
2	Cool the solution to 0 °C in an ice bath.	Controls the reaction exotherm.
3	Add thiophene-2-carbonyl chloride (1.1 eq.) dropwise to the stirred solution.	Slow addition maintains control over the reaction rate.
4	Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.	Ensures the reaction goes to completion.
5	Upon completion, quench the reaction with a dilute acid wash (e.g., 1M HCl) to remove excess triethylamine, followed by standard aqueous work-up.	Purifies the product from the basic catalyst.

FAQ 3: My NMR spectrum shows an unexpected singlet around 9-10 ppm, but it's not my aldehyde proton. What could this be?

Root Cause Analysis:

While the aldehyde proton of the product is expected in this region, a persistent impurity with a similar chemical shift could be unreacted vanillin . However, if you are confident that vanillin has been consumed, another possibility is the formation of a di-acylated product if there are other reactive sites, or a rearranged product. In this specific synthesis, this is less likely. A more probable scenario is the presence of formic acid as an impurity, which can arise from the degradation of other reagents or side reactions, although its proton is typically more upfield. A thorough analysis of the starting materials is warranted.

Another, more complex possibility, could be an impurity arising from the synthesis of the thiophene-2-carbonyl chloride itself. For instance, if prepared from 2-acetylthiophene, trace impurities from that process could carry over.[7]

Troubleshooting and Characterization:

• Co-spotting on TLC: Spot your purified product, pure vanillin, and a co-spot of both on a TLC plate to definitively confirm or rule out the presence of unreacted starting material.

• Purification:

  • Recrystallization: The target molecule, being a solid with a reported melting point of 120-122 °C, should be amenable to recrystallization.[8] A solvent system like ethanol/water or ethyl acetate/hexanes can be effective in removing more polar (vanillin) or less polar impurities.

  • Column Chromatography: If recrystallization is ineffective, silica gel column chromatography is a reliable method for separating the desired ester from closely related impurities. A gradient elution with a mixture of hexanes and ethyl acetate is a good starting point.

Workflow for Impurity Identification and Removal

Caption: Workflow for troubleshooting unexpected NMR signals.

III. References

• Grokipedia. Schotten–Baumann reaction.

• Google Patents. WO2017076844A1 - Method for preparation of thiophene-2-carbonyl chlorides with oxalyl....

• YouTube. EXPERIMENT 3A: ESTERIFICATION REACTIONS OF VANILLIN (BASIC CONDITION).

• Wikipedia. Schotten–Baumann reaction.

• SATHEE. Chemistry Schotten Baumann Reaction.

• Vedantu. Schotten Baumann Reaction: Mechanism, Steps & Real-Life Examples.

• YouTube. EXPERIMENT 3B: ESTERIFICATION REACTIONS OF VANILLIN (ACIDIC CONDITION).

• Scribd. Lab Report Experiment 3 - Esterification Reactions of Vanillin | PDF | Ester.

• Organic Chemistry Portal. Schotten-Baumann Reaction.

• Matrix Scientific. 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

• ACS Publications. A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction.

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 3. SATHEE: Chemistry Schotten Baumann Reaction [sathee.iitk.ac.in]
• 4. Schotten Baumann Reaction: Mechanism, Steps & Real-Life Examples [vedantu.com]
• 5. youtube.com [youtube.com]
• 6. Schotten-Baumann Reaction [organic-chemistry.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. 1765-48-6 Cas No. | 11 | Matrix Scientific [matrix.staging.1int.co.uk]

Technical Support Center: Characterization of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

Welcome to the technical support guide for 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate (FMTTC). This document provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) for researchers, scientists, and drug development professionals. Our goal is to help you navigate the common challenges encountered during the synthesis, purification, and analytical characterization of this molecule.

The structure of FMTTC incorporates a thiophene-2-carboxylate moiety ester-linked to a vanillin-derived phenolic ring. This combination of an aromatic aldehyde, a methoxy group, an ester, and a sulfur-containing heterocycle presents unique challenges in its characterization. This guide is structured to address these specific issues with practical, field-tested solutions.

Section 1: Purity Assessment & Purification

The purity of your compound is paramount for accurate downstream applications. Issues often arise from residual starting materials, side products from the esterification reaction, or subsequent degradation.

Frequently Asked Questions (FAQs)

Question: After synthesis and initial workup, my TLC plate shows multiple spots. What are the likely impurities?

Answer: The most common impurities are unreacted starting materials: 4-formyl-2-methoxyphenol (vanillin) and thiophene-2-carboxylic acid. Another possibility is the formation of side products, particularly if harsh reaction conditions were used. The aldehyde group is susceptible to oxidation, which could lead to the corresponding carboxylic acid.

To identify these, run co-spots on your TLC plate with the starting materials. Vanillin is typically more polar than the ester product, while the thiophene-2-carboxylic acid is highly polar and may streak without a modifier like acetic acid in the mobile phase.

Question: My purified compound seems to degrade upon storage. How can I improve its stability?

Answer: The primary points of instability in FMTTC are the ester and aldehyde functional groups. The aldehyde can oxidize to a carboxylic acid, and the ester can undergo hydrolysis. Thiophene derivatives are generally stable but can be sensitive to strong oxidizing agents.[1][2]

For optimal stability, adhere to the following storage protocols:

• Storage Conditions: Store the compound in a tightly sealed vial under an inert atmosphere (argon or nitrogen) at low temperatures (-20°C is recommended for long-term storage).

• Light and Air: Protect the compound from light and air to prevent photo-oxidation and air-induced degradation. Amber vials are recommended.

• Solvent Choice: If stored in solution, use a dry, aprotic solvent. Avoid protic solvents like methanol or ethanol, which can facilitate ester hydrolysis or transesterification, especially in the presence of acid or base traces.

Troubleshooting Guide: Purification

Issue: I'm having difficulty purifying FMTTC using column chromatography.

Common Causes & Solutions:

• Improper Solvent System: The polarity of the eluent is critical. A gradient elution is often necessary. Start with a non-polar solvent like hexane and gradually increase the polarity with ethyl acetate.

• Co-elution of Impurities: If vanillin is a major impurity, it can be challenging to separate. Consider a pre-purification wash. Dissolve the crude product in a suitable solvent (e.g., dichloromethane) and wash with a mild aqueous base (like 5% sodium bicarbonate solution) to remove the acidic thiophene-2-carboxylic acid, followed by a wash with a mild aqueous acid to remove any basic impurities.

• On-column Degradation: The silica gel used in column chromatography is slightly acidic and can sometimes cause the degradation of sensitive compounds. If you suspect this is happening, you can use deactivated (neutral) silica gel or alumina.

Section 2: Structural Elucidation Challenges

Accurate structural confirmation relies on a combination of spectroscopic techniques. The complexity of FMTTC can sometimes lead to ambiguous data.

Frequently Asked Questions (FAQs)

Question: How can I definitively assign the aromatic protons in the ¹H NMR spectrum?

Answer: The ¹H NMR spectrum of FMTTC will show distinct signals for the thiophene and phenyl protons. The aldehyde proton will be a singlet far downfield (typically ~9.7-10.0 ppm). The methoxy group will be a singlet around 3.9 ppm. The aromatic region (7.0-8.0 ppm) will contain signals for the three thiophene protons and the three phenyl protons.

To assign these, 2D NMR techniques like COSY and HMBC are invaluable. A COSY spectrum will show correlations between adjacent protons, helping to identify the spin systems on both the thiophene and phenyl rings. An HMBC spectrum will show correlations between protons and carbons that are 2-3 bonds away, which can be used to link the ester carbonyl to the correct aromatic ring.

Question: My mass spectrum doesn't show the expected molecular ion peak, or it's very weak. What could be the reason?

Answer: In electron ionization mass spectrometry (EI-MS), the molecular ion of esters can sometimes be weak or absent due to facile fragmentation.[3][4] The molecule can readily cleave at the ester linkage. Expect to see significant fragment ions corresponding to the thiophene-2-carbonyl cation and the 4-formyl-2-methoxyphenoxy radical or cation.

Common fragmentation patterns for aromatic esters include cleavage at the C-O bond of the ester.[4] A McLafferty rearrangement is also possible if there are gamma-hydrogens present, though this is less likely for this specific structure.[5] If you are struggling with EI-MS, consider using a soft ionization technique like Electrospray Ionization (ESI) or Chemical Ionization (CI), which are less energetic and more likely to yield a prominent molecular ion peak.

Question: What are the key signals to look for in the IR spectrum?

Answer: The IR spectrum provides crucial information about the functional groups present.

Functional Group	Expected Wavenumber (cm⁻¹)	Notes
Aldehyde C=O Stretch	1680 - 1700	Conjugation with the aromatic ring lowers the frequency.
Ester C=O Stretch	1720 - 1740	Should be a strong, sharp peak.
Aromatic C=C Stretch	1500 - 1600	Multiple bands are expected.
C-O-C (Ester/Ether)	1100 - 1300	Two distinct stretches are likely.
Aldehyde C-H Stretch	2720 & 2820	Two weak bands, one of which can be obscured.

Troubleshooting Workflow: Unexpected Spectroscopic Data

This workflow can help diagnose issues when your analytical data does not match the expected structure of FMTTC.

Sources

• 1. Synthesis, Reactions and Medicinal Uses of Thiophene | Pharmaguideline [pharmaguideline.com]
• 2. Thiophene derivatives - Georganics [georganics.sk]
• 3. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]

Technical Support Center: Resolving Poor Solubility of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

Welcome to the technical support guide for 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate. This document provides in-depth troubleshooting strategies and experimental protocols for researchers, scientists, and drug development professionals encountering solubility challenges with this compound. Our approach is grounded in fundamental chemical principles to empower you to make informed decisions in your experimental design.

Understanding the Molecule: Causality of Poor Solubility

4-Formyl-2-methoxyphenyl thiophene-2-carboxylate (Molecular Formula: C₁₃H₁₀O₄S, MW: 262.28) is an aromatic ester.[1] Its structure, featuring two aromatic rings (a substituted phenyl group and a thiophene group), is the primary driver of its poor aqueous solubility.

• Structural Analysis: The molecule consists of a thiophene-2-carboxylate moiety ester-linked to a vanillin derivative.[2][3][4] The presence of the thiophene and benzene rings creates a large, non-polar surface area, making the molecule inherently hydrophobic (lipophilic).

• Functional Groups: It contains an aldehyde, an ether, and an ester group.[5][6][7] While these groups add some polarity, they are insufficient to overcome the hydrophobicity of the aromatic core. The ester linkage is also susceptible to hydrolysis under strongly acidic or basic conditions.[8]

• Predicted Properties: The predicted octanol-water partition coefficient (XlogP) is 2.8, indicating a preference for non-polar environments and thus low water solubility.[2] The melting point of 120-122°C suggests a stable crystalline lattice, which requires significant energy to break during dissolution.[9]

Property	Value / Prediction	Implication for Solubility
Molecular Weight	262.29 g/mol [9]	Moderate; higher MW can sometimes correlate with lower solubility.
Structure	Aromatic ester with phenyl and thiophene rings.[2]	Large non-polar surface area leads to hydrophobicity.
Predicted XlogP	2.8[2]	Lipophilic; predicts poor aqueous solubility.
Melting Point	120-122°C[9]	High crystal lattice energy can hinder dissolution.
Key Functional Groups	Ester, Aldehyde, Ether[5][6][7]	Ester is prone to hydrolysis; aldehyde can be oxidized.[3][8]

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common issues in a direct question-and-answer format.

FAQ 1: My initial attempts to dissolve the compound in aqueous buffers have failed. What should I try first?

Answer: Direct dissolution in aqueous media is highly unlikely to succeed due to the compound's hydrophobic nature. The standard industry practice is to first create a concentrated stock solution in a water-miscible organic solvent.[10]

Recommended First Step: Prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% dimethyl sulfoxide (DMSO). DMSO is a powerful, water-miscible solvent capable of dissolving many poorly soluble compounds for in vitro studies.[11] Subsequently, this stock can be diluted into your aqueous buffer, ensuring the final DMSO concentration is low (typically <0.5%) to avoid solvent-induced artifacts in biological assays.

FAQ 2: The compound won't dissolve even in common organic solvents like ethanol or methanol. What are my options?

Answer: If standard polar organic solvents fail, a systematic screening of solvents with varying polarities is necessary. Physical assistance may also be required to overcome the activation energy of dissolution.

Recommended Strategy:

• Solvent Screening: Test solubility in a range of solvents. Good candidates for aromatic compounds include Dichloromethane (DCM), Tetrahydrofuran (THF), Acetone, and Ethyl Acetate.

• Physical Methods:

  • Gentle Heating: Warm the solvent/compound mixture (e.g., to 40-50°C). This increases kinetic energy and can significantly improve solubility. Caution: Do not overheat, as this can cause solvent evaporation or compound degradation.

  • Sonication: Use a bath sonicator to apply ultrasonic energy. This helps break apart the solid lattice and accelerates dissolution.

  • Vortexing: Vigorous mixing can aid dissolution, especially for small sample volumes.

FAQ 3: I need to prepare a formulation for an in vivo study, and high concentrations of DMSO are not acceptable. What should I do?

Answer: For in vivo formulations, co-solvent systems and other advanced formulation techniques are required.[12][13] The goal is to create a vehicle that is both effective at solubilizing the compound and biocompatible.

Co-Solvent Systems: These are mixtures of water-miscible solvents that, in combination, can dissolve compounds that are insoluble in any single component.[13] A common approach is to use a three-part system:

• Primary Organic Solvent: e.g., DMSO, Dimethylacetamide (DMA), or N-Methyl-2-pyrrolidone (NMP).

• Surfactant/Emulsifier: e.g., Polysorbate 80 (Tween® 80), Cremophor® EL, or Solutol® HS 15.[11][14] These agents reduce surface tension and help keep the compound in solution upon aqueous dilution.

• Aqueous Vehicle: e.g., Saline, Phosphate-Buffered Saline (PBS), or a dextrose solution.

A typical formulation might be 10% DMA, 20% Solutol® HS 15, and 70% saline. The compound is first dissolved in the DMA, then the Solutol is added, and finally, the aqueous vehicle is added slowly with continuous mixing.

FAQ 4: My compound dissolves initially but then precipitates out of the aqueous solution over time. How can I prevent this?

Answer: This phenomenon, known as "crashing out," occurs when the aqueous medium cannot maintain the supersaturated state created by diluting the organic stock solution. This points to an issue of thermodynamic insolubility.[10]

Solutions to Prevent Precipitation:

• Lower the Final Concentration: The most straightforward solution is to work at a lower final concentration of your compound.

• Use Surfactants or Cyclodextrins:

  • Surfactants: Including a low concentration of a surfactant like Tween® 80 (e.g., 0.1%) in your final aqueous buffer can form micelles that encapsulate the hydrophobic compound, keeping it dispersed.[13]

  • Cyclodextrins: Molecules like Hydroxypropyl-β-cyclodextrin (HP-β-CD) have a hydrophobic inner cavity and a hydrophilic exterior. They can form inclusion complexes with your compound, effectively shielding it from the aqueous environment and increasing its apparent solubility.[12]

• pH Adjustment: While this compound lacks easily ionizable groups, the stability of the ester linkage is pH-dependent. Working in neutral or slightly acidic buffers (pH 6.0-7.4) is recommended to minimize the risk of base-catalyzed hydrolysis.[8]

Experimental Protocols & Workflows

Protocol 1: Systematic Solubility Screening

This protocol outlines a method to determine the approximate solubility in various solvents.

• Preparation: Weigh out 1-2 mg of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate into several separate, small, clear glass vials.

• Solvent Addition: To the first vial, add the first test solvent (e.g., DMSO) in small, precise increments (e.g., 20 µL).

• Mixing: After each addition, vortex the vial vigorously for 30-60 seconds. Use sonication or gentle warming if necessary.

• Observation: Observe the solution against a light and dark background. Continue adding solvent until the solid is completely dissolved.

• Calculation: Record the total volume of solvent used. Calculate the approximate solubility (e.g., in mg/mL or mM).

• Repeat: Repeat steps 2-5 for each solvent to be tested (e.g., Ethanol, Methanol, Acetone, DCM, THF, Water).

Data Summary Table: Solvent Screening

Solvent	Polarity Index	Expected Solubility	Use Case
Water	10.2	Very Poor	Aqueous Buffers
DMSO	7.2	Excellent	High-concentration stock solutions
Methanol	5.1	Moderate	Intermediate polarity solvent
Ethanol	4.3	Moderate	Less toxic alternative to Methanol
Acetone	4.3	Good	General lab use
Ethyl Acetate	4.4	Good	Organic synthesis, extractions
DCM	3.1	Excellent	Non-polar applications, synthesis

Visualization of Concepts

Troubleshooting Workflow

This diagram provides a logical decision tree for addressing solubility issues.

Caption: Decision tree for troubleshooting compound solubility.

Mechanism of Cyclodextrin Solubilization

This diagram illustrates how a cyclodextrin molecule encapsulates a hydrophobic drug molecule.

Caption: Cyclodextrin forming a soluble inclusion complex.

References

• Various authors. (2025). Solubility enhancement techniques: A comprehensive review. ResearchGate. [Link]

• Kerns, E. H., & Di, L. (2010). Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track. Drug Discovery Today. [Link]

• Ascendia Pharma. (2021). 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceutical Solutions. [Link]

• Various authors. (n.d.). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. [Link]

• Hokkaido University. (2021). Toward overcoming solubility issues in organic chemistry. ScienceDaily. [Link]

• PubChemLite. (n.d.). 4-formyl-2-methoxyphenyl thiophene-2-carboxylate (C13H10O4S). PubChemLite. [Link]

• LibreTexts Chemistry. (2022). Chemistry of Esters. LibreTexts. [Link]

• Chemistry Steps. (n.d.). Ester Functional Group. Chemistry Steps. [Link]

• LibreTexts Chemistry. (n.d.). Functional Groups Names, Properties, and Reactions. Introductory Chemistry. [Link]

• UH Pressbooks. (n.d.). Aldehydes, Ketones, Carboxylic Acids, and Esters. Chemistry. [Link]

• Master Organic Chemistry. (2010). Functional Groups. Master Organic Chemistry. [Link]

• Various authors. (n.d.). Solubilization techniques used for poorly water-soluble drugs. PubMed Central. [Link]

• Google Patents. (n.d.). Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compounds.

• Various authors. (n.d.). Determination and correlation for solubility of aromatic acids in solvents. ResearchGate. [Link]

• Kumar, R. et al. (2012). A Review on the Vanillin derivatives showing various Biological activities. International Journal of PharmTech Research. [Link]

• Various authors. (n.d.). Esters Derived from Vanillin and Vanillal and Aromatic and Functionalized Aliphatic Carboxylic Acids. ResearchGate. [Link]

• PubMed. (n.d.). The effects of surfactants on the dissolution profiles of poorly water-soluble acidic drugs. PubMed. [Link]

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• 2. PubChemLite - 4-formyl-2-methoxyphenyl thiophene-2-carboxylate (C13H10O4S) [pubchemlite.lcsb.uni.lu]
• 3. sphinxsai.com [sphinxsai.com]
• 4. researchgate.net [researchgate.net]
• 5. Ester Functional Group - Chemistry Steps [chemistrysteps.com]
• 6. Aldehydes, Ketones, Carboxylic Acids, and Esters – Chemistry [pressbooks-dev.oer.hawaii.edu]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. 1765-48-6 Cas No. | 11 | Matrix Scientific [matrix.staging.1int.co.uk]
• 10. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 11. US20110311592A1 - Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compounds - Google Patents [patents.google.com]
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• 13. ijmsdr.org [ijmsdr.org]
• 14. The effects of surfactants on the dissolution profiles of poorly water-soluble acidic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

A Guide for Lead Application Scientists

Welcome to the technical support center for the synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate. This guide is designed for professionals in research and drug development, offering in-depth troubleshooting advice and validated protocols. As Senior Application Scientists, we understand that a successful synthesis is not just about the reaction but is critically defined by a robust and intelligent work-up and purification strategy. This document provides the causal logic behind experimental choices to empower you to resolve challenges effectively.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the post-reaction work-up and purification of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, a product typically synthesized via the esterification of vanillin with a thiophene-2-carboxylic acid derivative.

Q1: My final yield is significantly lower than expected. Where could I be losing my product?

A1: Low yield is a multifaceted issue that can arise from several stages of the work-up.

• Incomplete Reaction: Before work-up, confirm reaction completion via Thin Layer Chromatography (TLC). If starting materials (vanillin, thiophene-2-carboxylic acid) are still present, the issue lies with the reaction conditions, not the work-up.

• Product Hydrolysis: The ester linkage is susceptible to hydrolysis under both strongly acidic and basic conditions.[1][2] Prolonged exposure to aqueous wash solutions, especially if they are too concentrated or if the extraction takes too long, can cleave the ester back to vanillin and thiophene-2-carboxylic acid. Use of a mild base like saturated sodium bicarbonate (NaHCO₃) is recommended over stronger bases like sodium hydroxide (NaOH) for neutralizing acid.[1]

• Loss During Extraction: Your product has moderate polarity. If the organic solvent used for extraction (e.g., ethyl acetate, dichloromethane) is not polar enough, some product may remain in the aqueous layer.[3] Conversely, using an excessively polar solvent can pull water-soluble impurities into the organic layer. Ensure vigorous but careful shaking in the separatory funnel to maximize partitioning. If you suspect your product is in the aqueous layer, you can re-extract it with a fresh portion of organic solvent.[4]

Q2: My TLC plate shows multiple spots after work-up. What are these impurities and how do I remove them?

A2: The identity of impurities depends on your synthetic method. The most common are unreacted starting materials or reagent byproducts.[5][6]

• Unreacted Vanillin: As a phenol, vanillin is acidic. It can be efficiently removed by washing the organic layer with a mild aqueous base like saturated NaHCO₃ or 1M K₂CO₃. The base deprotonates the phenolic hydroxyl group, forming a water-soluble phenoxide salt that partitions into the aqueous layer.

• Unreacted Thiophene-2-carboxylic Acid: This is easily removed by the same basic wash used for vanillin. The carboxylic acid is converted to its water-soluble carboxylate salt.

• Dicyclohexylurea (DCU): If you used dicyclohexylcarbodiimide (DCC) as a coupling agent (Steglich Esterification), the byproduct DCU is a common and troublesome impurity.[7][8] DCU has low solubility in many common organic solvents like dichloromethane (DCM) and ethyl acetate.

  • Primary Removal: A significant portion of DCU will precipitate out of the reaction mixture. Filter the crude reaction mixture before the aqueous work-up.

  • Secondary Removal: Traces of DCU may remain. It can sometimes be removed by column chromatography, though it may co-elute with the product. If DCU persists, precipitating it by concentrating the solution and adding a less polar solvent (like hexane) before a final filtration can be effective. Using a water-soluble carbodiimide like EDC is a common alternative to avoid this issue entirely.[7]

Q3: I'm struggling with a persistent emulsion during my liquid-liquid extraction. How can I resolve this?

A3: Emulsions are common when performing basic washes of crude reaction mixtures containing viscous materials or surfactants.[4]

• Break the Emulsion: The most effective method is to add brine (a saturated aqueous solution of NaCl). The increased ionic strength of the aqueous layer helps to force the separation of the organic and aqueous phases.

• Patience and Technique: Allow the separatory funnel to stand undisturbed for 10-20 minutes. Gentle swirling or rolling of the funnel, rather than vigorous shaking, can help.

• Filtration: In severe cases, filtering the entire emulsified mixture through a pad of Celite or glass wool can help break up the microscopic droplets causing the emulsion.

Q4: The product has oiled out instead of crystallizing. What is the next step?

A4: Failure to crystallize is almost always due to impurities that disrupt the crystal lattice formation.

• Confirm Purity: Analyze the oil by TLC. If it is not a single spot, purification is necessary. Column chromatography is the most reliable method.[9][10]

• Induce Crystallization: If the product is relatively pure, you can try to induce crystallization.

  • Scratching: Use a glass rod to scratch the inside surface of the flask below the level of the solvent. The microscopic imperfections in the glass can provide nucleation sites.

  • Seeding: If you have a small crystal of the pure product, add it to the solution to act as a template for crystal growth.

  • Solvent System: Ensure you are using an appropriate recrystallization solvent. A good solvent is one in which the compound is sparingly soluble at room temperature but highly soluble when hot. A solvent/anti-solvent system (e.g., ethyl acetate/hexane) is often effective.

Q5: Is column chromatography always necessary for purification? What is a good mobile phase?

A5: Not always, but it is the most robust method for achieving high purity, especially when dealing with closely related impurities.[11]

• When to Use: If after the aqueous work-up, your crude product is a clean solid with a sharp melting point and shows a single spot by TLC, recrystallization may be sufficient. If it is an oil or TLC shows multiple spots, column chromatography is recommended.

• Solvent System (Eluent): The polarity of the eluent is critical.[9] For 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, a gradient elution with a mixture of hexane and ethyl acetate is a standard choice. Start with a low polarity mixture (e.g., 9:1 Hexane:Ethyl Acetate) to elute non-polar impurities, and gradually increase the polarity (e.g., to 3:1 or 1:1) to elute your product. The optimal ratio should be determined beforehand by running TLC plates in various solvent mixtures.

Visualized Work-up and Purification Workflow

The following diagram illustrates the logical flow of the work-up and purification process, from the quenched reaction to the final, pure product.

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Workup [chem.rochester.edu]
• 4. Troubleshooting [chem.rochester.edu]
• 5. General procedures for the purification of Esters - Chempedia - LookChem [lookchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Steglich esterification - Wikipedia [en.wikipedia.org]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. youtube.com [youtube.com]
• 11. researchgate.net [researchgate.net]

preventing decomposition of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate during storage

Technical Support Center: 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

Welcome to the technical support guide for 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate. This document provides researchers, scientists, and drug development professionals with essential information for the proper storage and handling of this compound to prevent decomposition and ensure experimental integrity.

The molecular structure of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, a vanillin derivative, contains two primary functional groups susceptible to degradation during storage: an aromatic aldehyde and a phenyl ester. Understanding the vulnerabilities of these groups is critical to maintaining the compound's purity and reactivity.

• Aldehyde Moiety (-CHO): The formyl group is highly susceptible to oxidation, which converts it to a non-native carboxylic acid. This process can be initiated by atmospheric oxygen and accelerated by light and heat.[1][2]

• Ester Linkage (-COO-): The ester bond is vulnerable to hydrolysis, a reaction with ambient moisture that cleaves the molecule into its constituent alcohol (vanillin) and carboxylic acid (thiophene-2-carboxylic acid).[3][4][5] This can be catalyzed by acidic or basic impurities.

This guide outlines the primary degradation pathways and provides actionable troubleshooting protocols to ensure the long-term stability of your material.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for solid 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate?

To mitigate the primary risks of oxidation and hydrolysis, the compound should be stored with strict environmental controls. The ideal conditions are summarized below.

Parameter	Recommendation	Rationale
Temperature	-20°C or lower	Reduces the rate of all chemical degradation pathways.[6][7]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces atmospheric oxygen, preventing oxidation of the aldehyde group.[8][9]
Light	Amber or Opaque Vial	Protects the aromatic rings from photodecomposition.[6][10]
Humidity	Tightly Sealed Container with Desiccant	Minimizes exposure to moisture, preventing hydrolysis of the ester linkage.[11][12][13]

Q2: I've received a new batch of the compound. What is the first thing I should do?

Upon receipt, it is crucial to establish a baseline for the compound's purity.

• Analytical QC: Immediately run an analytical check (e.g., ¹H NMR, LC-MS) to confirm identity and purity against the certificate of analysis. This initial data set is your reference for future stability checks.[14]

• Repackaging: If the compound arrived in a large container, promptly aliquot the material into smaller, single-use vials under an inert atmosphere (e.g., inside a glovebox).[8] This minimizes repeated exposure of the bulk material to air and moisture with each use.

• Storage: Place the aliquots in a labeled, sealed secondary container with a desiccant and store at -20°C in the dark.

Q3: Can I store the compound in solution?

Storing this compound in solution is not recommended for long periods. Solvents, especially protic solvents like methanol or ethanol, can facilitate degradation. Alcohols can form hemiacetals with the aldehyde, and residual water can hydrolyze the ester.[15] If you must prepare a stock solution, do so immediately before use and for the shortest duration possible. If temporary storage is unavoidable, use a dry, aprotic solvent and store under an inert atmosphere at low temperature.

Q4: What are the visual or analytical signs of decomposition?

• Visual: Changes in color (e.g., yellowing) or physical state (clumping, melting at a lower temperature) can indicate degradation. Hygroscopic compounds may appear clumpy after absorbing moisture.[11]

• Analytical (¹H NMR):

  • Oxidation: Appearance of a broad singlet peak around 10-13 ppm, characteristic of a carboxylic acid proton, and a downfield shift or disappearance of the aldehyde proton peak (typically 9-10 ppm).

  • Hydrolysis: Emergence of new peaks corresponding to free vanillin and thiophene-2-carboxylic acid.

• Analytical (LC-MS):

  • Appearance of new peaks in the chromatogram with masses corresponding to the hydrolysis or oxidation products.

Troubleshooting Guide

Use this guide to diagnose and resolve issues related to the stability of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

Diagram 1: Troubleshooting Workflow

Observed Problem	Potential Cause	Recommended Action & Explanation
Inconsistent assay results; loss of compound activity.	1. Hydrolysis of Ester: The ester has cleaved, reducing the concentration of the active parent compound.	1. Analytical Verification: Use LC-MS to check for the masses of vanillin and thiophene-2-carboxylic acid. 2. Review Storage: This is a classic sign of moisture contamination. Ensure vials are sealed tightly and stored with a desiccant. Use a fresh, unopened aliquot for the next experiment.[11][12]
2. Oxidation of Aldehyde: The aldehyde has oxidized to a carboxylic acid, changing the molecule's electronic properties and steric profile, likely affecting its biological target binding.	1. Analytical Verification: Check ¹H NMR for the disappearance of the aldehyde proton (~9.8 ppm) and the appearance of a broad carboxylic acid proton (>10 ppm). 2. Review Handling: This suggests oxygen exposure. Ensure all weighing and aliquoting are done swiftly or under an inert atmosphere.[8] Check the seal on your storage container.
Material has changed color (e.g., yellowing) or become clumpy.	1. Photodecomposition/Oxidation: Exposure to light and/or air can create colored impurities.	1. Check Container: Confirm the compound is stored in an amber or opaque vial.[10] 2. Discard: Do not use discolored material, as the identity and concentration of impurities are unknown. Use a fresh aliquot.
2. Moisture Absorption: The compound may be hygroscopic, leading to clumping. This significantly increases the risk of hydrolysis.[11][12]	1. Improve Drying: Store vials within a larger, sealed container containing a fresh desiccant (e.g., silica gel pouches).[13] 2. Handling: When removing a vial from the freezer, allow it to warm to room temperature before opening to prevent condensation from forming on the cold solid.
NMR/LC-MS shows multiple new, unidentified peaks.	1. Severe Degradation: The compound has undergone significant decomposition through multiple pathways.	1. Cease Use: The material is compromised and should be discarded according to institutional safety protocols. 2. Root Cause Analysis: Review all storage and handling procedures. This level of degradation suggests a major failure in one of the core storage principles (temperature, atmosphere, light, or moisture).

Experimental Protocol: Validating a New Storage Method

This protocol outlines a short-term stability study to validate your storage procedure.

Objective: To confirm that the chosen storage conditions (-20°C, inert atmosphere, dark, dry) effectively prevent degradation over a 4-week period.

Methodology:

• Initial Analysis (T=0):

  • Take a representative sample from a freshly opened batch of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

  • Dissolve a precise amount in a suitable deuterated solvent (e.g., DMSO-d₆).

  • Acquire a quantitative ¹H NMR spectrum and an LC-MS chromatogram.

  • Record the purity and note the absence of degradation peaks. This is your T=0 reference.

• Sample Preparation for Storage:

  • Aliquot ~5 mg of the compound into three separate amber glass vials.

  • Place the vials in a desiccator and dry under high vacuum for 2-4 hours to remove any surface moisture.

  • Backfill the desiccator with an inert gas (e.g., Argon).

  • Working quickly, cap the vials tightly. Seal the caps with parafilm.

  • Place the three vials into a labeled, sealed container with a desiccant pouch.

• Storage:

  • Place the container in a -20°C freezer.

• Analysis at T=4 Weeks:

  • Remove one vial from the freezer. Allow it to equilibrate to room temperature before opening.

  • Prepare and analyze the sample by ¹H NMR and LC-MS using the exact same parameters as the T=0 analysis.

• Data Comparison:

  • Overlay the T=4 weeks data with the T=0 reference data.

  • Successful Validation: No new peaks corresponding to hydrolysis or oxidation products are observed, and the purity remains within acceptable limits (>98% of the initial value).

  • Failed Validation: The presence of new peaks indicates the storage method is insufficient. Re-evaluate each step of the storage and handling protocol.

References

• TutorChase. How do you handle hygroscopic solutes in the lab?. Available from: [Link]

• Ibis Scientific, LLC. The Role of Desiccants in Protecting Hygroscopic Chemicals. 2025. Available from: [Link]

• ResearchGate. Is there a practical and efficient way to protect hygroscopic compounds from water uptake?. 2019. Available from: [Link]

• University of Rochester, Department of Chemistry. How To: Store Reagents. Available from: [Link]

• The Synergist. Best Practices for Proper Chemical Storage. Available from: [Link]

• Cleveland State University. Practices for Proper Chemical Storage. Available from: [Link]

• ResearchGate. Effects of storage time and temperature on toxic aldehydes and polycyclic aromatic hydrocarbons in flavouring oil gravy during storage. Available from: [Link]

• Chemistry Stack Exchange. Storage solution for oxygen sensitive liquid chemicals?. 2021. Available from: [Link]

• Chemguide. oxidation of aldehydes and ketones. Available from: [Link]

• Google Patents. Hydrolysis of an ester compound.

• U.S. Environmental Protection Agency. Estimation of Hydrolysis Rate Constants of Carboxylic Acid Ester and Phosphate Ester Compounds in Aqueous Systems from Molecular Structure by SPARC. Available from: [Link]

• Chemistry LibreTexts. The Hydrolysis of Esters. 2023. Available from: [Link]

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Technical Support Center: Regioselectivity in Substituted Phenyl Ester Synthesis

Welcome to the Technical Support Center dedicated to addressing the challenges of regioisomer formation in the synthesis of substituted phenyl esters. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth technical insights, troubleshooting guides, and frequently asked questions to navigate the complexities of regioselectivity in your esterification reactions.

Introduction: The Challenge of Regioisomers

The synthesis of substituted phenyl esters is a cornerstone of many chemical and pharmaceutical research programs. However, the seemingly straightforward esterification of a substituted phenol can often lead to a mixture of regioisomers (ortho, meta, and para products), complicating purification, reducing yields, and potentially impacting the biological activity of the final compound. Understanding and controlling the factors that govern the position of esterification is therefore of paramount importance.

This guide will equip you with the fundamental knowledge and practical strategies to predict, control, and troubleshoot regioisomer formation, ensuring the efficient and selective synthesis of your target molecules.

Understanding the Fundamentals: Electronic and Steric Effects

The regiochemical outcome of the esterification of a substituted phenol is primarily governed by the principles of electrophilic aromatic substitution (EAS). The existing substituent on the phenyl ring dictates the position of the incoming acyl group through a combination of electronic and steric effects.

Electronic Directing Effects

Substituents on the benzene ring can be broadly classified as either electron-donating groups (EDGs) or electron-withdrawing groups (EWGs). These groups influence the electron density at different positions on the ring, thereby directing the incoming electrophile (the acyl group in this case).

• Ortho, Para-Directors (Activating Groups): Electron-donating groups increase the electron density of the aromatic ring, particularly at the ortho and para positions, making these sites more nucleophilic and thus more reactive towards electrophiles.[1][2][3][4] This is due to the stabilization of the carbocation intermediate (the sigma complex) through resonance or inductive effects.[2][5] Examples of common ortho, para-directing groups include:

  • -OH (hydroxyl)

  • -OR (alkoxy)

  • -NH₂ (amino)

  • -R (alkyl)

• Meta-Directors (Deactivating Groups): Electron-withdrawing groups decrease the electron density of the aromatic ring, making it less reactive towards electrophiles.[1][2] They direct the incoming electrophile to the meta position because the ortho and para positions are more strongly deactivated.[2] Examples of common meta-directing groups include:

  • -NO₂ (nitro)

  • -CN (cyano)

  • -C(O)R (carbonyl)

  • -SO₃H (sulfonic acid)

  • -CF₃ (trifluoromethyl)

The regioselectivity of electrophilic attacks is ultimately determined by the charge distribution on the aromatic ring.[6][7][8]

Steric Hindrance

Beyond electronic effects, the sheer physical size of the substituent on the phenol and the incoming acyl group can play a significant role in determining the final product distribution.[9][10][11][12]

• Bulky Substituents: A large substituent on the phenol can physically block the ortho positions, leading to a preference for esterification at the less hindered para position.

• Bulky Acylating Agents: Similarly, using a sterically demanding acylating agent can disfavor reaction at the more crowded ortho positions.

The interplay between electronic and steric effects determines the final ratio of regioisomers. For instance, while an activating group may electronically favor both ortho and para positions, steric hindrance can lead to the para isomer being the major product.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the synthesis of substituted phenyl esters in a question-and-answer format.

Q1: My reaction is producing a nearly 1:1 mixture of ortho and para isomers. How can I improve the selectivity for the para product?

A1: This is a common issue when the directing group is strongly activating but not particularly bulky. To favor the para isomer, you can try the following:

• Increase Steric Hindrance:

  • On the Acylating Agent: Switch to a more sterically hindered acylating agent. For example, instead of using acetyl chloride, consider using pivaloyl chloride. The bulky tert-butyl group will disfavor attack at the sterically crowded ortho positions.

  • On the Phenol (if possible): If your synthetic route allows, you could temporarily introduce a bulky protecting group at a position adjacent to the hydroxyl group to block the ortho position.

• Modify Reaction Conditions:

  • Lowering the Temperature: In some cases, running the reaction at a lower temperature can enhance selectivity by favoring the thermodynamically more stable para product.[10]

Q2: I am trying to synthesize a meta-substituted phenyl ester, but I am getting significant amounts of ortho and para isomers.

A2: This suggests that your reaction conditions might be overriding the directing effect of your meta-directing group, or that you have a competing reaction pathway.

• Verify the Directing Group: Double-check that the substituent on your phenol is indeed a meta-director.

• Reaction Mechanism: Ensure your chosen esterification method proceeds via an electrophilic aromatic substitution mechanism. Some methods, particularly those involving metal catalysts, can have different regioselectivity rules.

• Purity of Starting Materials: Impurities in your starting phenol could include isomers that are ortho, para-directing, leading to the observed side products.

Q3: The separation of my ortho and para isomers by column chromatography is extremely difficult.

A3: Regioisomers often have very similar polarities, making their separation challenging.[13][14][15]

• Optimize Chromatography Conditions:

  • Solvent System: Systematically screen different solvent systems. Sometimes, a small change in the polarity or the addition of a third solvent can improve separation.

  • Stationary Phase: If standard silica gel is not effective, consider using other stationary phases like alumina or reverse-phase silica.[15] Phenyl-functionalized columns can also be effective for separating aromatic isomers due to π-π interactions.[16][17]

  • Preparative TLC/HPLC: For small-scale separations, preparative thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) can provide better resolution.[14]

• Chemical Derivatization: If separation remains impossible, consider derivatizing the mixture. The different regioisomers may react at different rates or form derivatives with significantly different physical properties, allowing for easier separation. The protecting group can then be removed.[15]

Q4: My yield is low, and I suspect decomposition of my starting material or product under the reaction conditions.

A4: Phenols can be sensitive to harsh reaction conditions, especially strong acids or high temperatures.

• Milder Reaction Conditions:

  • Mitsunobu Reaction: This reaction allows for the esterification of alcohols and phenols under mild, neutral conditions, often with high yields and stereochemical inversion if applicable.[18][19][20][21][22] It can also offer complementary regioselectivity compared to standard esterification methods.[18]

  • Carbodiimide Coupling: Reagents like dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) can be used to form esters under mild conditions.[23][24]

Frequently Asked Questions (FAQs)

Q: How can I predict the major regioisomer in my reaction?

A: The primary determinant is the directing effect of the substituent already on the phenyl ring.[1][3][4]

• Identify the substituent: Is it an electron-donating group (EDG) or an electron-withdrawing group (EWG)?

• Apply the directing rules: EDGs are typically ortho, para-directors, while EWGs are meta-directors (with the exception of halogens, which are deactivating ortho, para-directors).[2][4]

• Consider steric effects: If the substituent or the acylating agent is bulky, the para product is often favored over the ortho product.

Q: Can I achieve 100% regioselectivity?

A: Achieving 100% regioselectivity is rare. In most cases, you will obtain a mixture of isomers. The goal is to optimize the reaction conditions to maximize the formation of the desired isomer and facilitate its purification.

Q: Are there synthetic strategies to force the formation of a specific regioisomer?

A: Yes, several strategies can be employed:

• Protecting Groups: You can use protecting groups to block certain reactive sites on the phenol, directing the esterification to the desired position.[25][26][27][28][29] After the reaction, the protecting group is removed.

• Directed Ortho Metalation (DoM): This strategy allows for functionalization at the ortho position of a directing metalating group. While not a direct esterification, it can be a powerful tool for building highly substituted aromatic compounds.

• Suzuki-Miyaura Cross-Coupling: For constructing specific biaryl esters, the Suzuki-Miyaura coupling can be a highly effective method where regioselectivity is controlled by the position of the boronic acid/ester and the halide on the respective aromatic rings.[10][30]

Q: What are the best analytical techniques to confirm the identity and ratio of my regioisomers?

A:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for distinguishing between regioisomers.[31] The substitution pattern on the aromatic ring gives rise to characteristic splitting patterns and chemical shifts. 2D NMR techniques like COSY and HSQC can provide further structural confirmation.[31]

• Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS): These techniques are excellent for separating and identifying isomers, as well as for determining their relative ratios in a mixture.[32][33][34][35]

Experimental Protocols

Protocol 1: Regioselective Esterification via the Mitsunobu Reaction

This protocol describes a general procedure for the esterification of a substituted phenol with a carboxylic acid under mild Mitsunobu conditions, which can sometimes favor a different regioisomer compared to traditional methods.[18][22]

Materials:

• Substituted phenol

• Carboxylic acid

• Triphenylphosphine (PPh₃)

• Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the substituted phenol (1.0 eq), carboxylic acid (1.2 eq), and triphenylphosphine (1.5 eq) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of DEAD or DIAD (1.5 eq) in anhydrous THF to the reaction mixture dropwise.

• Allow the reaction to warm to room temperature and stir for 4-24 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate the desired phenyl ester.

Causality Behind Experimental Choices:

• Inert Atmosphere: Prevents side reactions with atmospheric moisture and oxygen.

• Anhydrous Solvent: Water will react with the phosphonium intermediate, quenching the reaction.

• Slow Addition of DEAD/DIAD at 0 °C: The reaction is exothermic, and slow addition helps to control the temperature and minimize side reactions.

• Excess Reagents: Using a slight excess of the carboxylic acid and Mitsunobu reagents helps to drive the reaction to completion.

Protocol 2: Separation and Analysis of Regioisomers by HPLC

This protocol provides a starting point for developing an HPLC method to separate and quantify a mixture of substituted phenyl ester regioisomers.

Instrumentation and Columns:

• HPLC system with a UV detector

• Analytical column: A C18 column is a good starting point. If separation is poor, a phenyl-hexyl or pentafluorophenyl (PFP) column may provide better selectivity for aromatic isomers.[17]

Mobile Phase (Gradient Elution):

• Solvent A: Water with 0.1% formic acid or trifluoroacetic acid (TFA)

• Solvent B: Acetonitrile or methanol with 0.1% formic acid or TFA

Procedure:

• Prepare a standard solution of your regioisomer mixture in a suitable solvent (e.g., acetonitrile).

• Set up a gradient elution method. A typical starting gradient might be from 10% B to 90% B over 20-30 minutes.

• Inject the sample and monitor the chromatogram at a wavelength where all isomers absorb.

• Optimize the gradient, flow rate, and column temperature to achieve baseline separation of the isomers.

• For quantification, create a calibration curve using isolated and purified standards of each regioisomer.

Data Presentation

Table 1: Influence of Reaction Conditions on Regioisomer Ratio (Hypothetical Example)

Entry	Phenol Substituent	Acyl Chloride	Solvent	Temperature (°C)	ortho:para Ratio
1	-CH₃	Acetyl chloride	Dichloromethane	25	40:60
2	-CH₃	Pivaloyl chloride	Dichloromethane	25	10:90
3	-OCH₃	Acetyl chloride	Tetrahydrofuran	0	35:65
4	-OCH₃	Acetyl chloride	Toluene	80	45:55

This table illustrates how changing the steric bulk of the acylating agent (Entry 1 vs. 2) and the reaction temperature (Entry 3 vs. 4) can significantly impact the ratio of ortho and para products.

Visualizations

Diagram 1: Factors Influencing Regioselectivity

Caption: A logical workflow for troubleshooting and optimizing reactions with poor regioselectivity.

References

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• The Journal of Chemical Physics. (2014). Where does the electron go? The nature of ortho/para and meta group directing in electrophilic aromatic substitution. [Link]

• Organic Letters. (2008). Regioselective Esterification of Vicinal Diols on Monosaccharide Derivatives via Mitsunobu Reactions. [Link]

• YouTube. (2024). Directing Groups in Aromatic Substitution Reactions![Link]

• KPU Pressbooks. (n.d.). 5.2 Directing Effects of the Substituents on EAS – Organic Chemistry II. [Link]

• PubMed. (2008). Regioselective esterification of vicinal diols on monosaccharide derivatives via Mitsunobu reactions. [Link]

• Oxford Instruments Magnetic Resonance. (n.d.). Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. [Link]

• PubMed. (2014). Where does the electron go? The nature of ortho/para and meta group directing in electrophilic aromatic substitution. [Link]

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. [Link]

• ResearchGate. (2014). Where does the electron go? The nature of ortho/para and meta group directing in electrophilic aromatic substitution. [Link]

• Master Organic Chemistry. (2018). Understanding Ortho, Para, and Meta Directors. [Link]

• Chinese Chemical Letters. (2020). Steric Hindrance Effect Leading to Regioselective Bromination of Phenols with HBr. [Link]

• National Institutes of Health. (2022). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. [Link]

• ResearchGate. (2003). A Convenient Procedure for the Esterification of Benzoic Acids with Phenols: A New Application for the Mitsunobu Reaction. [Link]

• University of California, Irvine. (n.d.). Protecting Groups. [Link]

• ResearchGate. (2002). Regioisomeric and enantiomeric analysis of triacylglycerols. [Link]

• Royal Society of Chemistry. (2002). Selective esterifications of alcohols and phenols through carbodiimide couplings. [Link]

• Wikipedia. (n.d.). Mitsunobu reaction. [Link]

• MDPI. (2022). Regio- and Stereospecific Analysis of Triacylglycerols—A Brief Overview of the Challenges and the Achievements. [Link]

• ResearchGate. (2002). Selective esterifications of alcohols and phenols through carbodiimide couplings. [Link]

• Royal Society of Chemistry. (2022). Strategies for synthesizing meta-substituted phenols and phenyl ethers: overcoming the ortho–para positioning challenge in benzene rings. [Link]

• ResearchGate. (2021). Separation of regio-isomers / suggestions for regio-selective methylation of aromatics?[Link]

• Royal Society of Chemistry. (2018). Transesterification of (hetero)aryl esters with phenols by an Earth-abundant metal catalyst. [Link]

• PubMed Central. (2025). Analytical Strategies for Natural Mono- and Disaccharide Isomer Differentiation: Techniques and Applications. [Link]

• ACS Publications. (2012). New Strategies for Protecting Group Chemistry: Synthesis, Reactivity, and Indirect Oxidative Cleavage of para-Siletanylbenzyl Ethers. [Link]

• ChemRxiv. (2022). Rationalizing the regioselectivity of substituted phenols from the FERMO concept: stereoelectronic effects on protonation and functionalization. [Link]

• National Institutes of Health. (2013). The 9-Phenyl-9-fluorenyl Group for Nitrogen Protection in Enantiospecific Synthesis. [Link]

• Inventiva Pharma. (n.d.). Synthesis of substituted phenyl acetic acid and 5-membered heterocycles derivatives. [Link]

• PubMed. (2020). Separation of regioisomers and enantiomers of triacylglycerols containing branched fatty acids (iso and/or anteiso). [Link]

• Reddit. (2021). Advice on separating regioisomers, both run to the same spot on TLC, and cocrystalize out together. [Link]

• Google Patents. (1998).

• Chromatography Online. (2015). Unison UK-Phenyl Excels in Isomer Separation and Exhibits Excellent Selectivity. [Link]

• ResearchGate. (2016). How to separate regioisomers without using instrumental method (like prep HPLC, SFC etc.)?[Link]

• Google Patents. (1973). US3772389A - Process for the synthesis of phenyl esters.

• Chemistry LibreTexts. (2021). 13.10: Protecting Groups in Organic Synthesis. [Link]

• ResearchGate. (2017). (PDF) Synthetic methods: Part (iii) protecting groups. [Link]

• ResearchGate. (2002). Chemoselective Esterification of Phenolic Acids and Alcohols. [Link]

• Google Patents. (1998). US5710296A - Process for preparing phenyl esters.

• Welch Materials. (2024). [Reader Insight] A Guide to Selective Columns for Isomer Separation. [Link]

• Journal of the American Chemical Society. (2014). Studying Regioisomer Formation in the Pd-Catalyzed Fluorination of Aryl Triflates by Deuterium Labeling. [Link]

• PubMed. (2021). Effects of steric hindrance and electron density of ester prodrugs on controlling the metabolic activation by human carboxylesterase. [Link]

• ResearchGate. (2022). Synthetic transformations of phenyl ester 2e. [Link]

• The Journal of Organic Chemistry. (1981). Electronic Control of Steric Hindrance in Hindered Phenols 1. [Link]

• ChemRxiv. (2023). An “Ideal” Bioisoster of the para-substituted Phenyl Ring. [Link]

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overcoming low reactivity of thiophene-2-carboxylic acid in esterification

Welcome to the technical support center for synthetic challenges involving thiophene-2-carboxylic acid. This guide is designed for researchers, chemists, and drug development professionals who encounter difficulties with the esterification of this common yet surprisingly stubborn heterocyclic building block. Here, we address the root causes of its low reactivity and provide detailed, field-proven troubleshooting guides and advanced protocols to ensure your synthesis proceeds successfully.

Frequently Asked Questions (FAQs)

Level 1: Foundational Issues

Q1: Why does thiophene-2-carboxylic acid exhibit such low reactivity in standard esterification reactions?

A1: The diminished reactivity of thiophene-2-carboxylic acid is not due to a single factor, but rather a combination of electronic and structural effects inherent to the molecule.

• Electronic Effects: The sulfur atom in the thiophene ring is electron-rich and can donate electron density into the aromatic system. This effect extends to the carboxyl group at the C2 position, reducing the electrophilicity of the carbonyl carbon. A less electrophilic carbonyl carbon is less susceptible to nucleophilic attack by an alcohol, which is the key step in esterification.

• Structural Conformation: Computational studies have suggested that thiophene-2-carboxylic acid can adopt a conformation where an internal hydrogen bond forms between the carboxylic acid proton and the thiophene sulfur atom.[1] This intramolecular interaction stabilizes the starting material and increases the energy barrier for the alcohol to approach and attack the carbonyl group.[1]

These combined effects mean that classical methods like the Fischer esterification often result in low yields, incomplete conversion, or require harsh conditions that may not be compatible with sensitive substrates.[2][3][4]

Level 2: Troubleshooting Common Protocols

Q2: My Fischer esterification of thiophene-2-carboxylic acid with a simple alcohol (e.g., ethanol) is giving me less than 20% yield, even after prolonged heating. What's going wrong and what can I do?

A2: This is a very common issue. The Fischer esterification is an equilibrium-limited process.[2][5] Given the inherently low reactivity of thiophene-2-carboxylic acid, the equilibrium strongly favors the starting materials.

Troubleshooting Steps:

• Drastically Increase Alcohol Excess: Standard Fischer conditions often use a 5-10 fold excess of the alcohol. For this substrate, using the alcohol as the solvent (a 50-100 fold excess) is necessary to push the equilibrium towards the product ester.[2]

• Ensure Anhydrous Conditions: The water produced during the reaction can hydrolyze the ester product, shifting the equilibrium back to the starting materials.[2]

  • Chemical Sequestration: Use a dehydrating agent like molecular sieves.

  • Azeotropic Removal: If using a co-solvent like toluene, employ a Dean-Stark apparatus to physically remove water as it forms.[6]

• Increase Catalyst Loading: While a catalytic amount of strong acid (e.g., H₂SO₄, TsOH) is standard, you may need to increase the loading to 10-15 mol% to sufficiently activate the carbonyl group.[7][8]

• Consider Microwave Irradiation: Microwave-assisted synthesis can dramatically accelerate the reaction by efficiently heating the polar reagents, often reducing reaction times from many hours to minutes.[9][10][11] A typical starting point would be heating the mixture of acid, alcohol, and catalyst at 120 °C for 30 minutes in a sealed microwave reactor vessel.[10]

If these measures fail to provide a satisfactory yield (>70%), it is a strong indication that the Fischer esterification is not a suitable method for your specific substrate combination. You should proceed to a more robust, non-equilibrium-based method.

Advanced Protocols for Overcoming Low Reactivity

When standard methods fail, the strategy must shift from forcing an unfavorable equilibrium to activating the carboxylic acid into a highly reactive intermediate. The following protocols are designed for this purpose and are widely used for challenging esterifications.

Q3: Which advanced methods are recommended for esterifying thiophene-2-carboxylic acid, especially with sterically hindered or sensitive alcohols?

A3: For challenging substrates, we recommend moving away from acid catalysis and employing coupling agents or specialized activation methods. The three most reliable approaches are the Yamaguchi Esterification, the Steglich Esterification, and the Mitsunobu Reaction.

Method Comparison

Method	Key Reagents	Mechanism	Pros	Cons
Yamaguchi Esterification	2,4,6-Trichlorobenzoyl chloride (TCBC), Et₃N, DMAP	Forms a highly reactive mixed anhydride intermediate.[12][13]	Excellent for sterically hindered acids and alcohols; high yields; mild conditions.[14][15]	Requires stoichiometric reagents; TCBC is a lachrymator.
Steglich Esterification	Dicyclohexylcarbodiimide (DCC) or EDC, DMAP (cat.)	Forms an O-acylisourea intermediate, which is then attacked by the alcohol.[16]	Very mild room temperature conditions; ideal for acid-sensitive substrates.[16][17]	DCC can cause allergic reactions; byproduct (DCU) can be difficult to remove.[16][17]
Mitsunobu Reaction	Triphenylphosphine (PPh₃), DEAD or DIAD	Redox reaction forms an alkoxyphosphonium salt; Sₙ2 attack by the carboxylate.[18][19]	Mild, neutral conditions; results in inversion of alcohol stereochemistry.[18][20]	Byproducts (phosphine oxide, hydrazine) can complicate purification; pKa of acid should be <13.[19]
Peptide Coupling Agents	TBTU, TATU, COMU, etc.	Forms a highly activated ester intermediate.	High yields at room temperature; broad substrate scope.[21][22]	Reagents can be expensive.

Experimental Workflows & Protocols

Troubleshooting & Method Selection Workflow

The following diagram outlines a logical workflow for selecting the appropriate esterification method.

Caption: Decision tree for selecting an esterification method.

Protocol 1: Yamaguchi Esterification (High-Yield for Hindered Substrates)

This protocol is based on the method developed by Yamaguchi for the synthesis of esters from sterically demanding partners.[12][14][15] It proceeds via a highly reactive 2,4,6-trichlorobenzoyl mixed anhydride.

Caption: Workflow for the Yamaguchi Esterification.

Step-by-Step Methodology:

• Anhydride Formation:

  • To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add thiophene-2-carboxylic acid (1.0 equiv).

  • Dissolve it in anhydrous tetrahydrofuran (THF).

  • Add triethylamine (Et₃N) (1.1 equiv) and stir for 10 minutes at room temperature.

  • Slowly add 2,4,6-trichlorobenzoyl chloride (TCBC) (1.05 equiv) to the solution.

  • Stir the resulting mixture at room temperature for 1-2 hours. A salt (triethylammonium chloride) will precipitate.

• Esterification:

  • In a separate, larger flame-dried flask, dissolve the desired alcohol (1.2 equiv) and 4-dimethylaminopyridine (DMAP) (3.0 equiv) in anhydrous toluene. The large excess of DMAP is crucial for driving the reaction.[12][14]

  • Heat the toluene solution to reflux.

  • Using a syringe pump, add the mixed anhydride solution from Step 1 to the refluxing toluene solution over 2-4 hours (slow addition is key to maintaining high dilution and preventing side reactions).

  • After the addition is complete, continue to reflux the reaction mixture for an additional 2-6 hours, monitoring for the disappearance of the alcohol by TLC.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Quench with a saturated aqueous solution of NaHCO₃ and stir for 30 minutes.

  • Transfer to a separatory funnel and extract with ethyl acetate (3x).

  • Wash the combined organic layers with 1M HCl (to remove DMAP and residual base), then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Protocol 2: Steglich Esterification (Mild, Room-Temperature Conditions)

This method is ideal for substrates that are sensitive to heat or acid. It uses a carbodiimide to activate the carboxylic acid in situ.[16][17][23]

Caption: Workflow for the Steglich Esterification.

Step-by-Step Methodology:

• Reaction Setup:

  • To a round-bottom flask, add thiophene-2-carboxylic acid (1.0 equiv), the alcohol (1.1-1.5 equiv), and a catalytic amount of DMAP (0.1-0.2 equiv).

  • Dissolve the components in anhydrous dichloromethane (DCM).

  • Cool the solution to 0 °C in an ice bath.

• Coupling:

  • Add N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 equiv) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.1 equiv) to the cooled solution. Note: DCC is a potent allergen; handle with care.[17] EDC is often preferred as its urea byproduct is water-soluble, simplifying purification.

  • Allow the reaction to warm to room temperature and stir for 4-24 hours. The reaction progress can be monitored by the formation of a white precipitate, dicyclohexylurea (DCU), if DCC is used.

• Work-up:

  • (If using DCC): Filter the reaction mixture through a pad of Celite to remove the insoluble DCU precipitate. Wash the filter cake with additional DCM.

  • (For both DCC and EDC): Transfer the filtrate to a separatory funnel.

  • Wash sequentially with 0.5 M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • Purify the resulting crude ester via flash column chromatography.

References

• Dhankhar, D. S., et al. (2023). Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review. Frontiers in Chemistry. [Link][14][15]

• Dhimitruka, I., & SantaLucia, J., Jr. (2006). Investigation of the Yamaguchi Esterification Mechanism. Synthesis of a Lux-S Enzyme Inhibitor Using an Improved Esterification Method. Organic Letters, 8(1), 47–50. [Link][24]

• Various Authors. (n.d.). New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts. ResearchGate. [Link]

• Kazu-juku. (2022). Yamaguchi Lactonization Reaction [Yamaguchi Esterification]. Kazu-juku Chemistry Blog. [Link][25]

• Wikipedia contributors. (n.d.). Mitsunobu reaction. Wikipedia. [Link][18]

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Reference Data & Comparative Studies

A Comparative Guide to the Definitive Structural Validation of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

For researchers, scientists, and professionals in drug development, the unambiguous determination of a molecule's three-dimensional structure is a non-negotiable cornerstone of any research program. The precise arrangement of atoms dictates a compound's physical, chemical, and biological properties, including its efficacy and safety as a potential therapeutic agent. This guide provides an in-depth comparison of analytical techniques for the structural validation of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, a novel organic compound with potential applications in medicinal chemistry. We will demonstrate why single-crystal X-ray crystallography stands as the definitive method, providing unparalleled detail and certainty, while contextualizing its results with data from other common spectroscopic techniques.

The Gold Standard: Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography is the most powerful technique for determining the atomic and molecular structure of a crystalline compound.[1][2] It provides a precise three-dimensional map of electron density, from which the exact positions of atoms, bond lengths, and bond angles can be determined.[3][4] The technique is based on the principle of diffraction, where X-rays are scattered by the electrons of the atoms in a crystal, producing a unique diffraction pattern.[5][6] This pattern is mathematically related to the arrangement of atoms within the crystal.

The Causality Behind the Experimental Choices

The success of a single-crystal X-ray diffraction experiment is critically dependent on the quality of the crystal. The goal is to grow a single, well-ordered crystal of suitable size (typically 0.1-0.3 mm in all dimensions) that is free of defects.[7] Slow crystal growth is paramount, as it allows molecules to arrange themselves into a highly ordered lattice, which is essential for producing a sharp and well-resolved diffraction pattern.[8]

Experimental Protocol: From Synthesis to Structure

Part 1: Synthesis and Crystallization of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

• Synthesis: 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate can be synthesized via an esterification reaction between vanillin (4-hydroxy-3-methoxybenzaldehyde) and thiophene-2-carbonyl chloride in the presence of a base such as triethylamine. The reaction is typically carried out in an inert solvent like dichloromethane at room temperature.

• Purification: The crude product is purified by column chromatography on silica gel to yield the pure ester.

• Crystal Growth: High-quality single crystals are grown by slow evaporation of a solution of the purified compound. A suitable solvent system, such as a mixture of ethyl acetate and hexane, is chosen where the compound is moderately soluble. The solution is filtered to remove any dust particles, which could act as unwanted nucleation sites, and the vial is covered with a perforated film to allow for slow solvent evaporation over several days.[8]

Part 2: X-ray Data Collection, Structure Solution, and Refinement

• Crystal Mounting: A suitable single crystal is selected under a microscope, mounted on a goniometer head, and placed on the diffractometer.

• Data Collection: The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms, which results in a higher quality diffraction pattern. A monochromatic X-ray beam is directed at the crystal, and the diffraction pattern is recorded on a detector as the crystal is rotated.

• Structure Solution: The collected diffraction data is processed to determine the unit cell dimensions and space group. The phase problem is then solved using direct methods or Patterson methods to generate an initial electron density map.

• Structure Refinement: The initial structural model is refined by iteratively adjusting the atomic positions and thermal parameters to minimize the difference between the observed and calculated structure factors.[9][10] The quality of the final structure is assessed by the R-factor; a lower R-factor indicates a better fit between the experimental data and the refined model.

Workflow for Single-Crystal X-ray Crystallography

Caption: High-level overview of the single crystal X-ray diffraction workflow.

Crystallographic Data Summary

The definitive structural validation is encapsulated in the crystallographic data, which is typically deposited in a public database such as the Cambridge Structural Database (CSD) for community access and verification.[11][12][13]

Parameter	Illustrative Value	Significance
Chemical Formula	C₁₃H₁₀O₄S	Confirms the elemental composition.
Formula Weight	262.28 g/mol	Consistent with the expected molecular weight.
Crystal System	Monoclinic	Describes the basic shape of the unit cell.
Space Group	P2₁/c	Defines the symmetry elements within the unit cell.
a, b, c (Å)	10.123(4), 8.456(2), 14.567(5)	Dimensions of the unit cell.
β (°)	98.76(1)	Angle of the unit cell for a monoclinic system.
Volume (ų)	1234.5(6)	Volume of the unit cell.
Z	4	Number of molecules per unit cell.
R-factor (R₁)	0.045	A low value indicates a good agreement between the calculated and observed structure factor amplitudes.
Goodness-of-Fit (GOF)	1.05	A value close to 1 indicates a good refinement.

Note: The data presented in this table is illustrative for 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate and represents typical values for a well-refined small molecule structure.

Comparative Analysis with Spectroscopic Techniques

While X-ray crystallography provides the definitive 3D structure, other spectroscopic techniques offer complementary information that, when combined, create a self-validating system for structural elucidation.[14][15]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the connectivity of atoms in a molecule by probing the magnetic properties of atomic nuclei.[16][17]

• ¹H NMR: Provides information about the number of different types of protons, their chemical environment, and their proximity to other protons. For 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, we would expect to see distinct signals for the aldehyde proton, the methoxy protons, and the protons on the two aromatic rings.

• ¹³C NMR: Shows the number of different types of carbon atoms in the molecule. We would expect to see signals for the carbonyl carbons of the ester and aldehyde, the carbon of the methoxy group, and the carbons of the aromatic rings.

Limitation: While NMR excels at establishing the carbon-hydrogen framework and connectivity, it does not directly provide information about the three-dimensional arrangement of atoms in the solid state, such as precise bond angles and lengths.[18]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of a compound by measuring the mass-to-charge ratio (m/z) of its ions.[19][20]

• Molecular Ion Peak (M+): For 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate (C₁₃H₁₀O₄S), the mass spectrum would show a molecular ion peak at an m/z value corresponding to its molecular weight (262.28). High-resolution mass spectrometry can provide the exact mass, which helps to confirm the molecular formula.[19]

• Fragmentation Pattern: The molecule will break apart in the mass spectrometer in a predictable way, providing further structural clues. For example, the loss of the formyl group or the thiophene-2-carboxylate group would result in characteristic fragment ions.[21]

Limitation: Mass spectrometry confirms the molecular formula but provides limited information about the specific arrangement of atoms (isomerism).

Infrared (IR) Spectroscopy

IR spectroscopy measures the vibrations of bonds in a molecule.[22] Different functional groups absorb infrared radiation at characteristic frequencies.

• Carbonyl Stretches: A key feature in the IR spectrum of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate would be the strong absorption bands corresponding to the C=O stretching vibrations of the ester and aldehyde functional groups.[23][24] These typically appear in the region of 1670-1780 cm⁻¹. The exact position can help distinguish between the two carbonyl types.[25][26]

Limitation: IR spectroscopy is excellent for identifying the functional groups present in a molecule but does not provide a complete picture of the molecular structure.

Synthesizing the Data: A Holistic Approach

The true power of these techniques is realized when they are used in concert. The data from NMR, MS, and IR all serve to corroborate the definitive structure provided by X-ray crystallography.

Complementary Nature of Analytical Techniques

Caption: Logical relationship between complementary structural elucidation techniques.

Technique	Information Provided for 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate	Limitations
X-ray Crystallography	Definitive 3D structure, bond lengths, bond angles, crystal packing.	Requires a high-quality single crystal.
NMR Spectroscopy	Connectivity of atoms, chemical environment of protons and carbons.	Does not provide precise 3D spatial arrangement in the solid state.
Mass Spectrometry	Molecular weight and molecular formula.	Cannot distinguish between isomers.
Infrared Spectroscopy	Presence of functional groups (e.g., C=O of ester and aldehyde).	Provides limited information on the overall molecular structure.

Conclusion

For the unequivocal structural validation of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, single-crystal X-ray crystallography is the indispensable and authoritative technique. It provides a level of detail and certainty that cannot be achieved by other methods alone. However, a comprehensive and robust structural elucidation strategy, grounded in scientific integrity, employs a suite of complementary techniques. NMR, MS, and IR spectroscopy provide crucial data that support and validate the crystallographic model, creating a self-consistent and irrefutable structural assignment. This multi-faceted approach is the hallmark of rigorous chemical research and is essential for advancing drug discovery and development programs.

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A Senior Application Scientist's Guide to Confirming the Purity of Synthesized 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

Introduction: The Imperative of Purity in Drug Discovery

In the landscape of drug development and molecular research, the absolute purity of a synthesized compound is not merely a quality benchmark; it is the foundation upon which reliable, reproducible, and meaningful biological data are built. The subject of this guide, 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate (CAS No. 361472-61-9), is a molecule with structural motifs—a thiophene carboxylate linked to a vanillin-derived phenolic ester—that suggest a potential for diverse biological activity.[1][2][3] However, any exploration of its therapeutic promise is contingent on a rigorous confirmation of its purity.

This guide provides an in-depth, comparative analysis of the essential methodologies required to purify and validate the integrity of a synthesized batch of this target compound. We will proceed from a plausible synthetic route, through logical purification strategies, to a multi-pronged analytical approach for ultimate purity confirmation. The causality behind each experimental choice is explained, reflecting field-proven insights and ensuring a self-validating workflow.

Part 1: The Synthetic Context & Anticipated Impurities

To effectively purify a compound, one must first understand its origin. A common and efficient route to synthesize 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate involves the esterification of vanillin (4-hydroxy-3-methoxybenzaldehyde) with thiophene-2-carbonyl chloride, often in the presence of a base like triethylamine or pyridine to scavenge the HCl byproduct.

This synthetic pathway immediately informs our purification strategy by highlighting the most probable impurities:

• Unreacted Starting Materials: Vanillin and Thiophene-2-carboxylic acid (from the hydrolysis of the acyl chloride).

• Byproducts from Side Reactions: Potential for side reactions depending on the specific conditions used.[4][5]

• Residual Solvents and Reagents: Pyridine, triethylamine, or the reaction solvent.

The primary goal of the purification and analysis workflow is to systematically remove and detect these specific contaminants.

Part 2: A Comparative Guide to Purification Strategies

The choice of purification method is dictated by the physical properties of the target compound and its impurities.[6] Our target is a solid with a reported melting point of 120-122°C, making both recrystallization and chromatography viable options.[3]

Initial Work-up: The First Line of Defense

Regardless of the primary purification method, a proper aqueous work-up is critical. Its purpose is to remove the bulk of water-soluble impurities.

Protocol 1: Standard Aqueous Work-up

• Upon reaction completion, dilute the reaction mixture with an organic solvent immiscible with water (e.g., Ethyl Acetate).

• Transfer the solution to a separatory funnel and wash sequentially with:

  • A weak acid (e.g., 1M HCl) to remove basic impurities like pyridine or triethylamine.

  • A weak base (e.g., saturated NaHCO₃ solution) to remove acidic impurities like unreacted thiophene-2-carboxylic acid.[7][8]

  • Brine (saturated NaCl solution) to reduce the solubility of the organic layer in the aqueous phase and aid separation.

• Dry the isolated organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• Filter and concentrate the solution in vacuo to yield the crude solid product.

Primary Purification: Recrystallization vs. Column Chromatography

The crude product from the work-up requires further purification. The choice between recrystallization and column chromatography presents a trade-off between speed, scale, and separating power.

Feature	Recrystallization	Flash Column Chromatography
Principle	Difference in solubility of the compound and impurities in a hot vs. cold solvent.	Differential partitioning of components between a stationary phase (e.g., silica gel) and a mobile phase (eluent).[9][10]
Best For	Crystalline solids with thermally stable properties. Removing impurities with different solubility profiles.	Complex mixtures; separating compounds with similar polarities.
Pros	Potentially yields very high purity (>99.5%). Scalable. Cost-effective.	High resolving power. Versatile for a wide range of compounds.
Cons	Requires finding a suitable solvent system. Potential for product loss in the mother liquor. Not effective for oily impurities.	More time-consuming and resource-intensive (solvents, silica). Can be difficult to scale up.

Given that our target is a crystalline solid, recrystallization is an excellent and often preferred starting point.

Protocol 2: Recrystallization

• Solvent Selection: Screen for a solvent (or solvent pair) that dissolves the crude product when hot but in which it is sparingly soluble when cold. Common choices for moderately polar compounds include isopropanol, ethanol, or ethyl acetate/hexane mixtures.

• Dissolution: In an Erlenmeyer flask, add the minimum amount of boiling solvent to the crude solid until it is fully dissolved.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes. Hot filter the solution to remove the charcoal.

• Crystallization: Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing with a small amount of ice-cold solvent.

• Drying: Dry the purified crystals under vacuum to remove residual solvent.

If recrystallization fails to achieve the desired purity, or if impurities co-crystallize, flash column chromatography is the alternative.

Protocol 3: Flash Column Chromatography

• TLC Analysis: First, determine an appropriate eluent system using Thin-Layer Chromatography (TLC).[11][12] A good system will show the product spot with a Retention Factor (Rf) of ~0.3 and good separation from impurity spots. A hexane/ethyl acetate gradient is a common starting point for compounds of this polarity.

• Column Packing: Pack a glass column with silica gel slurried in the initial, least polar eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent (e.g., dichloromethane), adsorb it onto a small amount of silica gel, dry it, and load the resulting powder onto the top of the packed column.

• Elution: Run the eluent through the column under positive pressure, collecting fractions. Gradually increase the eluent polarity if necessary to elute the product.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent in vacuo.

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A Comparative Analysis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate and its Analogs: A Frontier in Biological Activity

In the dynamic landscape of medicinal chemistry, the strategic combination of privileged structural motifs is a cornerstone of novel drug discovery. The hybrid molecule, 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, which elegantly marries the vanillin scaffold with a thiophene-2-carboxylate moiety, represents a promising, yet underexplored, frontier. This guide aims to provide a comparative study of its biological activity and that of its conceptual analogs. However, a comprehensive literature search reveals a notable absence of published biological data for the parent molecule itself. This presents a unique challenge, compelling us to frame this analysis around the known biological activities of its constituent parts and related thiophene derivatives. This guide will, therefore, serve as a foundational blueprint for researchers, scientists, and drug development professionals, outlining the potential biological activities, proposing analog designs, and detailing the experimental workflows necessary to elucidate the therapeutic promise of this chemical class.

Deconstructing the Core Scaffold: Predicted Biological Potential

The structure of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate suggests a confluence of biological activities inherent to its vanillin and thiophene components. Vanillin and its derivatives are recognized for a spectrum of bioactivities including antimicrobial, antioxidant, and even anticancer effects.[1][2][3] The thiophene ring is a well-established pharmacophore present in numerous approved drugs, with thiophene derivatives exhibiting potent antimicrobial and anticancer properties.[4][5][6] The ester linkage between these two moieties offers a site for potential hydrolytic activation within a biological system, a common strategy in prodrug design.

Based on this structural amalgamation, it is hypothesized that 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate and its analogs could exhibit significant antimicrobial and anticancer activities.

Proposed Analogs for Comparative Study

To systematically explore the structure-activity relationship (SAR) of this scaffold, a series of analogs can be proposed. Modifications can be targeted at three key positions: the vanillin ring, the thiophene ring, and the ester linkage.

Table 1: Proposed Analogs for Synthesis and Biological Evaluation

Analog ID	Modification from Parent Compound	Rationale
Parent	4-Formyl-2-methoxyphenyl thiophene-2-carboxylate	Baseline Compound
A1	Reduction of the formyl group to a hydroxyl group	Investigate the role of the aldehyde in cytotoxicity and antimicrobial activity.
A2	Oxidation of the formyl group to a carboxylic acid group	Explore the impact of a charged group on solubility and target interaction.
A3	Replacement of the formyl group with a nitro group	Evaluate the effect of a strong electron-withdrawing group on biological activity.
B1	Substitution on the thiophene ring (e.g., 5-chloro-thiophene-2-carboxylate)	Determine the influence of electronic and steric effects on the thiophene moiety.
B2	Replacement of the thiophene ring with a furan ring	Assess the impact of the heteroatom on biological activity.
C1	Replacement of the ester linkage with an amide linkage	Investigate the effect of linkage stability on activity and potential prodrug activation.

Experimental Protocols for Biological Evaluation

To conduct a robust comparative study, standardized and validated experimental protocols are essential. The following section details the methodologies for assessing the predicted antimicrobial and anticancer activities.

Antimicrobial Activity Screening

A primary screen for antimicrobial activity can be performed using the broth microdilution method to determine the Minimum Inhibitory Concentration (MIC) against a panel of clinically relevant bacterial and fungal strains.[4]

Experimental Workflow: Broth Microdilution Assay

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC).

Anticancer Activity Screening

The in vitro anticancer activity of the parent compound and its analogs can be assessed using the Sulforhodamine B (SRB) assay against a panel of human cancer cell lines. This assay provides a quantitative measure of cytotoxicity.

Experimental Workflow: Sulforhodamine B (SRB) Assay

Caption: Workflow for assessing in vitro anticancer activity using the SRB assay.

Potential Mechanisms of Action and Signaling Pathways

While the precise mechanism of action for 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is unknown, the activities of its constituent moieties suggest potential pathways to investigate.

Antimicrobial Mechanism: Vanillin is known to disrupt the cell membrane integrity of bacteria.[7] Thiophene derivatives can also interfere with microbial cellular processes.[4] A potential mechanism for the hybrid molecule could involve initial interaction with the bacterial cell wall, followed by enzymatic or pH-dependent hydrolysis of the ester bond, releasing the active vanillin and thiophene moieties to exert their effects.

Anticancer Mechanism: Many anticancer agents exert their effects by inducing apoptosis. Thiophene-containing compounds have been shown to induce apoptosis through various mechanisms, including the inhibition of kinases and microtubule assembly. The vanillin component could also contribute to cytotoxicity. Investigating key apoptotic pathways, such as the caspase cascade, would be a logical starting point.

Proposed Signaling Pathway for Investigation

Caption: A putative signaling pathway for the induction of apoptosis.

Conclusion and Future Directions

The hybrid molecule 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate stands as a molecule of significant synthetic interest with a high potential for diverse biological activities. While the absence of existing biological data for the parent compound precludes a direct comparative analysis at this time, this guide provides a comprehensive framework for initiating such a study. By systematically synthesizing the proposed analogs and evaluating their antimicrobial and anticancer activities using the detailed protocols, researchers can begin to unravel the structure-activity relationships of this promising scaffold. Further investigation into the mechanisms of action will be crucial for optimizing lead compounds and advancing them through the drug discovery pipeline. The exploration of this chemical space holds the potential to yield novel therapeutic agents with improved efficacy and selectivity.

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A Comparative Guide to the Antimicrobial Spectrum of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate and Standard Antibiotics

Introduction: The Quest for Novel Antimicrobial Agents

The rise of antibiotic resistance is a global health crisis, necessitating the urgent discovery and development of new antimicrobial compounds.[1][2][3] One promising avenue of research lies in the synthesis of novel molecules that combine the antimicrobial properties of different pharmacophores. This guide focuses on 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, a synthetic compound that integrates two key structural motifs: the vanillin moiety (4-formyl-2-methoxyphenyl) and the thiophene-2-carboxylate core.

Vanillin and its derivatives are known to exhibit antimicrobial potential, particularly against Gram-positive bacteria.[4][5][6] Thiophene-based heterocycles have also been extensively investigated for their broad-spectrum antimicrobial activities.[7][8][9][10] The combination of these two structures in 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate presents a compelling case for its investigation as a potential new antimicrobial agent.

This guide provides a framework for evaluating the antimicrobial spectrum of this novel compound. In the absence of direct published data on its efficacy, we will outline the standardized experimental protocols required for such an evaluation, present a predictive analysis of its likely antimicrobial spectrum based on the activities of its constituent moieties, and draw a detailed comparison with the established spectra of three standard antibiotics: Penicillin, Ciprofloxacin, and Tetracycline.

Part 1: Experimental Determination of Antimicrobial Spectrum

To empirically determine the antimicrobial spectrum of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, two primary, internationally recognized methods are employed: the Kirby-Bauer Disk Diffusion Test and the Broth Microdilution Method for determining the Minimum Inhibitory Concentration (MIC). These methods are standardized by bodies such as the Clinical and Laboratory Standards Institute (CLSI) to ensure reproducibility and comparability of results.[11][12]

Kirby-Bauer Disk Diffusion Test

This method provides a qualitative assessment of a microorganism's susceptibility to an antimicrobial agent.[1][4][13]

• Inoculum Preparation: A standardized suspension of the test microorganism, equivalent to a 0.5 McFarland turbidity standard, is prepared in sterile saline or broth.[4]

• Plate Inoculation: A sterile cotton swab is dipped into the standardized inoculum and used to evenly streak the entire surface of a Mueller-Hinton agar plate, ensuring a confluent lawn of bacterial growth.[4][14]

• Disk Application: Sterile paper disks impregnated with a known concentration of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate are placed on the inoculated agar surface.[9][13] Standard antibiotic disks (e.g., Penicillin, Ciprofloxacin, Tetracycline) are placed on the same or separate plates as controls.

• Incubation: The plates are inverted and incubated under standardized conditions (typically 35-37°C for 18-24 hours).[9]

• Result Interpretation: The diameter of the zone of inhibition (the clear area around the disk where bacterial growth is inhibited) is measured in millimeters. This diameter is then compared to standardized charts to classify the organism as susceptible, intermediate, or resistant to the compound.[9]

Caption: Workflow for the Kirby-Bauer Disk Diffusion Test.

Broth Microdilution for Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a quantitative technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[15][16][17]

• Plate Preparation: A 96-well microtiter plate is prepared with serial two-fold dilutions of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate in a suitable broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth).[3][16]

• Inoculum Preparation and Inoculation: A standardized bacterial inoculum is prepared and diluted to a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.[17]

• Controls: Each plate must include a positive control (broth and inoculum, no drug) and a negative control (broth only).[16]

• Incubation: The microtiter plate is incubated under appropriate conditions (e.g., 35-37°C for 16-20 hours).[18]

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth).[16][18]

Caption: Workflow for the Broth Microdilution MIC Assay.

Part 2: Profile of Standard Antibiotics

A meaningful comparison requires understanding the antimicrobial spectra of established antibiotics.

• Penicillin: A beta-lactam antibiotic, Penicillin is primarily effective against Gram-positive bacteria such as Streptococcus and Staphylococcus species, and some Gram-negative cocci.[2][7][19] Its mechanism involves inhibiting bacterial cell wall synthesis.[20]

• Ciprofloxacin: A broad-spectrum fluoroquinolone antibiotic, Ciprofloxacin is highly effective against a wide range of Gram-negative bacteria, including Escherichia coli and Pseudomonas aeruginosa.[8][21][22][23] Its activity against Gram-positive bacteria is more limited.[8][21] It works by inhibiting DNA gyrase, an enzyme essential for bacterial DNA replication.[8][23][24]

• Tetracycline: This is a broad-spectrum bacteriostatic antibiotic effective against many Gram-positive and Gram-negative bacteria, as well as atypical organisms like Chlamydia and Mycoplasma.[5][6][10][25] Tetracyclines inhibit protein synthesis by binding to the bacterial 30S ribosomal subunit.[6][10]

Part 3: Hypothetical Comparative Analysis

Based on the known antimicrobial activities of its parent moieties, we can predict the likely antimicrobial spectrum of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

• Expected Gram-Positive Activity: The vanillin component suggests potential activity against Gram-positive bacteria, possibly including strains like Staphylococcus aureus and Bacillus subtilis.[6]

• Expected Gram-Negative and Fungal Activity: The thiophene-2-carboxylate component has been associated with activity against both Gram-negative and Gram-positive bacteria, as well as some fungi.[7][9] This suggests the compound could have a broader spectrum than vanillin alone.

The following table provides a hypothetical comparison of the expected antimicrobial spectrum of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate against the known spectra of the standard antibiotics. The MIC values for the novel compound are represented as "To Be Determined (TBD)" as they require experimental validation.

Microorganism Type	Example Species	4-Formyl-2-methoxyphenyl thiophene-2-carboxylate (Predicted Spectrum)	Penicillin	Ciprofloxacin	Tetracycline
Gram-Positive Cocci	Staphylococcus aureus	Likely Active (MIC: TBD)	Active (non-penicillinase strains)	Moderately Active	Active
Streptococcus pneumoniae	Potentially Active (MIC: TBD)	Highly Active	Limited Activity	Active
Gram-Negative Bacilli	Escherichia coli	Potentially Active (MIC: TBD)	Inactive	Highly Active	Active
Pseudomonas aeruginosa	Unlikely to be highly active (MIC: TBD)	Inactive	Active	Inactive
Atypical Bacteria	Mycoplasma pneumoniae	Unknown (MIC: TBD)	Inactive	Active	Highly Active
Fungi	Candida albicans	Potentially Active (MIC: TBD)	Inactive	Inactive	Inactive

Conclusion

4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is a novel compound with a rational design for potential antimicrobial activity, stemming from the fusion of vanillin and thiophene-2-carboxylate moieties. While direct experimental data is not yet available, this guide provides the essential framework for its evaluation. The detailed protocols for the Kirby-Bauer and broth microdilution assays offer a clear path for researchers to determine its true antimicrobial spectrum.

The predictive analysis suggests that this compound may exhibit a broad spectrum of activity, particularly against Gram-positive bacteria, with potential for Gram-negative and antifungal efficacy. A thorough experimental investigation, comparing its performance against standard antibiotics like Penicillin, Ciprofloxacin, and Tetracycline, is a critical next step in assessing its potential as a future therapeutic agent in the fight against infectious diseases.

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A Comparative Guide to the Validation of Analytical Methods for 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

This guide provides a comprehensive framework for the validation of analytical methods for the quantitative determination of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple checklist of procedures. It delves into the scientific rationale behind methodological choices, compares viable analytical technologies, and presents a self-validating system of protocols grounded in authoritative regulatory standards.

Introduction: The Imperative for Rigorous Method Validation

4-Formyl-2-methoxyphenyl thiophene-2-carboxylate (MW: 262.29 g/mol , CAS: 361472-61-9) is a complex organic molecule whose precise quantification is essential for ensuring product quality, safety, and efficacy in research and pharmaceutical applications.[1][2] An analytical method is not merely a procedure; it is a system that must be proven "fit for purpose."[3][4] The validation process provides documented evidence that the method will reliably and consistently produce data that meets predefined acceptance criteria.[5][6]

The International Council for Harmonisation (ICH) guidelines, specifically ICH Q2(R2), provide a harmonized framework for validating analytical procedures, which is a mandatory requirement for regulatory submissions and a cornerstone of Good Manufacturing Practices (GMP).[3][7] This guide will primarily focus on validating a High-Performance Liquid Chromatography (HPLC) method, a powerful and widely used technique in pharmaceutical analysis, and compare it with a UV-Vis Spectrophotometric approach.[8][9]

Strategic Selection of the Primary Analytical Method

The choice of an analytical method is the first critical decision. For a molecule like 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, which contains a chromophore (the aromatic rings and carbonyl groups), several techniques could be considered.

High-Performance Liquid Chromatography (HPLC) is selected as the primary method for this guide. The rationale is threefold:

• Specificity: HPLC excels at separating the analyte of interest from impurities, degradation products, and matrix components, which is critical for accurate quantification.[4][9]

• Sensitivity & Precision: Modern HPLC systems with UV detectors offer low limits of detection (LOD) and quantification (LOQ) and provide highly precise and reproducible results.[8][9]

• Versatility: The method can be adapted for various applications, including assay, impurity profiling, and stability studies.

The logical flow of the validation process, from initial planning to final reporting, is a structured endeavor to build confidence in the analytical method.

Caption: High-level workflow for analytical method validation.

Comparative Analysis: HPLC vs. UV-Vis Spectrophotometry

While HPLC is the preferred method, it is instructive to compare it with a simpler, alternative technique like UV-Vis Spectrophotometry. Spectrophotometric methods can be used to quantify compounds that absorb light in the UV-Vis range.[10][11] For esters, this can involve a derivatization step to produce a colored complex, which enhances specificity and sensitivity.[12]

Feature	High-Performance Liquid Chromatography (HPLC)	UV-Vis Spectrophotometry (with Derivatization)
Principle	Physical separation of components followed by detection.	Measurement of light absorbance by the analyte, often after chemical reaction to form a colored product.[12]
Specificity	High. Can resolve the analyte from structurally similar impurities and degradation products.[9]	Moderate to Low. Prone to interference from any substance that absorbs at the same wavelength or reacts with the derivatizing agent.
Sensitivity	High. Can achieve low µg/mL to ng/mL detection limits.	Moderate. Typically in the low to mid µg/mL range.
Linearity & Range	Typically wide linear range.	Often a narrower linear range, constrained by Beer's Law.
Complexity & Cost	Higher initial instrument cost and complexity. Requires skilled operators and high-purity solvents.	Lower instrument cost and simpler operation.
Throughput	Lower. Each sample run takes several minutes.	Higher. Multiple samples can be prepared and read quickly.
Application	Ideal for stability-indicating assays, impurity quantification, and final product release testing.[8]	Suitable for in-process controls, raw material testing, or when a high degree of specificity is not required.

Validation of the HPLC Method: A Step-by-Step Guide

The validation process is a systematic evaluation of several interconnected performance characteristics. The objective is to demonstrate that the analytical procedure is fit for its intended purpose.[3]

Caption: Interrelationship of core validation parameters.

Proposed HPLC Method Parameters

• Instrument: HPLC with UV Detector

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: Acetonitrile : Water (60:40 v/v)

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection Wavelength: 280 nm

• Column Temperature: 30°C

• Diluent: Mobile Phase

System Suitability

Causality: Before any validation run, the system's fitness must be confirmed. This is a self-validating check ensuring the equipment, electronics, and analytical operations constitute a system capable of producing acceptable data.[13]

Protocol:

• Prepare a standard solution of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate at the target concentration (e.g., 100 µg/mL).

• Inject this solution six consecutive times.

• Calculate the key performance parameters from the resulting chromatograms.

Acceptance Criteria:

Parameter	Acceptance Limit	Rationale
Relative Standard Deviation (RSD) of Peak Area	≤ 2.0%	Demonstrates injection precision.
Tailing Factor (T)	≤ 2.0	Ensures peak symmetry, crucial for accurate integration.

| Theoretical Plates (N) | ≥ 2000 | Indicates column efficiency and separation power. |

Specificity

Causality: Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or placebo matrix.[4][9] This ensures that the signal measured is only from the compound of interest.

Protocol:

• Forced Degradation: Subject the analyte solution to stress conditions (acid, base, oxidation, heat, light) to generate potential degradation products.

• Placebo Analysis: Prepare and inject a solution containing all formulation excipients except the active ingredient.

• Analyte Spiking: Spike the placebo solution with the analyte and inject.

• Analyze all samples by HPLC, preferably with a photodiode array (PDA) detector to assess peak purity.

Acceptance Criteria:

• The analyte peak should be free from co-elution with any degradation products or placebo peaks.

• The peak purity index (if using a PDA detector) should be greater than 0.99, indicating spectral homogeneity.

• The placebo chromatogram should show no significant peaks at the retention time of the analyte.

Linearity and Range

Causality: Linearity demonstrates a proportional relationship between the concentration of the analyte and the analytical signal.[4] The range is the interval between the upper and lower concentrations for which the method has been shown to have a suitable level of precision, accuracy, and linearity.[8][14]

Protocol:

• Prepare a stock solution of the analyte.

• Perform serial dilutions to create at least five concentration levels spanning the expected range (e.g., 80% to 120% of the target assay concentration). For an assay, this might be 80, 90, 100, 110, and 120 µg/mL.

• Inject each concentration level in triplicate.

• Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

Acceptance Criteria & Data Summary:

Parameter	Acceptance Limit	Example Result
Correlation Coefficient (r²)	≥ 0.999	0.9998
Y-intercept	Should be close to zero	1500 (Area Units)

| Range | 80% - 120% of target | 80 - 120 µg/mL |

Accuracy

Causality: Accuracy measures the closeness of the test results to the true value.[9] It is typically determined by recovery studies, where a known amount of analyte is added to a sample matrix.

Protocol:

• Prepare a placebo solution.

• Spike the placebo with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare each level in triplicate.

• Analyze the samples and calculate the percentage recovery.

  • % Recovery = (Measured Concentration / Spiked Concentration) x 100

Acceptance Criteria & Data Summary:

Spiked Level	Mean Recovery (%)	% RSD
80%	99.5%	0.8%
100%	100.2%	0.6%
120%	99.8%	0.7%

| Overall Acceptance Criteria | 98.0% - 102.0% Recovery, RSD ≤ 2.0% | Pass |

Precision

Causality: Precision expresses the degree of agreement among a series of measurements from multiple samplings of the same homogeneous sample. It is evaluated at two levels: repeatability and intermediate precision.[14]

Protocol:

• Repeatability (Intra-assay precision):

  • Prepare six individual samples at 100% of the target concentration.

  • Analyze all six samples on the same day, with the same analyst and instrument.

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

• Calculate the % RSD for both sets of measurements and perform a statistical comparison (e.g., F-test) to evaluate the significance of any differences.

Acceptance Criteria & Data Summary:

Precision Level	% RSD (Example)	Acceptance Limit
Repeatability	0.9%	≤ 2.0%

| Intermediate Precision | 1.2% | ≤ 2.0% |

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Causality: LOD is the lowest amount of analyte that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount that can be quantitated with suitable precision and accuracy.[4][14] These are critical for impurity analysis.

Protocol (Based on Signal-to-Noise Ratio):

• Determine the signal-to-noise (S/N) ratio by comparing the signal from samples with known low concentrations of the analyte with those of blank samples.

• The concentration that yields an S/N ratio of approximately 3:1 is estimated as the LOD.

• The concentration that yields an S/N ratio of approximately 10:1 is estimated as the LOQ.

• Confirm the LOQ by injecting samples at this concentration and demonstrating acceptable precision and accuracy.

Acceptance Criteria & Data Summary:

Parameter	S/N Ratio	Example Value	Precision at LOQ (%RSD)
LOD	~ 3:1	0.05 µg/mL	N/A

| LOQ | ~ 10:1 | 0.15 µg/mL | ≤ 10% |

Robustness

Causality: Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters.[6] This provides an indication of its reliability during normal usage.

Protocol:

• Identify critical method parameters (e.g., mobile phase composition, flow rate, column temperature).

• Vary each parameter slightly (e.g., Flow Rate: ±0.1 mL/min; Temperature: ±2°C).

• Analyze a standard solution under each modified condition and assess the impact on system suitability parameters and analyte quantification.

Acceptance Criteria:

• System suitability criteria must be met under all varied conditions.

• The change in analyte concentration should not be statistically significant.

Conclusion

References

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In Vivo Validation of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate: A Comparative Guide to Assessing Therapeutic Potential in Preclinical Models

This guide provides a comprehensive framework for the in vivo validation of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, a novel compound with putative therapeutic efficacy. Drawing from established preclinical models and the known biological activities of thiophene-containing molecules, we present a detailed roadmap for researchers, scientists, and drug development professionals to rigorously assess its potential. While specific experimental data for this compound is not yet publicly available, this document outlines the critical experiments, comparative analyses, and data interpretation necessary to establish a robust preclinical evidence base.

Introduction: The Therapeutic Promise of Thiophene Scaffolds

Thiophene and its derivatives are a well-established class of heterocyclic compounds that form the backbone of numerous pharmacologically active agents.[1] Their diverse biological activities span anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[1][2] The structural motif of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate suggests a potential for interaction with key biological targets in inflammatory pathways. The presence of the thiophene ring, coupled with the methoxyphenyl and formyl groups, offers a unique chemical architecture that warrants investigation for therapeutic utility, particularly in the context of inflammatory disorders.

This guide will focus on a hypothetical in vivo validation pathway for 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate as an anti-inflammatory and analgesic agent. We will compare its projected performance against established non-steroidal anti-inflammatory drugs (NSAIDs) like Indomethacin and Diclofenac, which are commonly used as positive controls in these assays.[3][4]

Proposed Mechanism of Action: Targeting Inflammatory Cascades

While the precise mechanism of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is yet to be elucidated, its thiophene core suggests potential modulation of key inflammatory mediators. A plausible hypothesis is the inhibition of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the synthesis of prostaglandins and leukotrienes, respectively.[4][5] These lipid mediators are pivotal in orchestrating the inflammatory response, including vasodilation, edema, and pain.

Caption: Proposed anti-inflammatory mechanism via inhibition of COX/LOX pathways.

Comparative In Vivo Validation Workflow

The following experimental workflow is designed to provide a comprehensive assessment of the anti-inflammatory and analgesic potential of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

Caption: A streamlined workflow for in vivo validation.

Detailed Experimental Protocols

Acute Toxicity and Dose Determination

Prior to efficacy studies, it is crucial to establish the safety profile of the compound. An acute toxicity study, following OECD Guideline 423, should be performed to determine the non-lethal dose range. This data will inform the selection of appropriate doses for subsequent efficacy experiments.

Carrageenan-Induced Paw Edema in Rodents

This is a widely used and reproducible model for evaluating acute inflammation.[6][7][8] It allows for the assessment of the anti-edematous effect of a compound.

Protocol:

• Animal Acclimatization: Male Wistar rats or Swiss albino mice are acclimatized for at least one week under standard laboratory conditions.

• Grouping: Animals are randomly assigned to the following groups (n=6-8 per group):

  • Vehicle Control (e.g., 0.5% Carboxymethyl cellulose, orally)

  • Positive Control: Indomethacin (10 mg/kg, orally)

  • Test Compound: 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate (e.g., 10, 25, 50 mg/kg, orally)

• Dosing: The respective treatments are administered one hour before the induction of inflammation.

• Induction of Edema: 0.1 mL of 1% w/v carrageenan solution in sterile saline is injected into the sub-plantar region of the right hind paw of each animal.

• Measurement: Paw volume is measured using a plethysmometer at 0, 1, 2, 3, and 4 hours post-carrageenan injection.

• Data Analysis: The percentage inhibition of edema is calculated using the formula: % Inhibition = [(Vc - Vt) / Vc] * 100 where Vc is the average paw volume of the control group and Vt is the average paw volume of the treated group.

Expected Outcome and Interpretation: A significant reduction in paw edema in the groups treated with 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, comparable to or exceeding that of Indomethacin, would indicate potent anti-inflammatory activity.

Acetic Acid-Induced Writhing Test

This model is employed to evaluate peripheral analgesic activity.[3] The intraperitoneal injection of acetic acid induces a characteristic writhing response, which is a manifestation of pain.

Protocol:

• Animal Acclimatization and Grouping: As described in the previous protocol.

• Dosing: Vehicle, positive control (e.g., Diclofenac, 10 mg/kg, orally), or the test compound are administered 30 minutes prior to the induction of writhing.

• Induction of Writhing: 0.1 mL/10g body weight of 0.6% v/v acetic acid solution is injected intraperitoneally.

• Observation: Five minutes after the acetic acid injection, the number of writhes (stretching of the abdomen and hind limbs) is counted for a period of 20 minutes.

• Data Analysis: The percentage inhibition of writhing is calculated as: % Inhibition = [(Wc - Wt) / Wc] * 100 where Wc is the average number of writhes in the control group and Wt is the average number of writhes in the treated group.

Expected Outcome and Interpretation: A dose-dependent decrease in the number of writhes in the test compound groups would suggest significant peripheral analgesic effects.

Comparative Data Summary

The following table presents a hypothetical comparative analysis of the in vivo performance of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate against standard drugs.

Compound	Dose (mg/kg)	Carrageenan-Induced Paw Edema (% Inhibition at 3h)	Acetic Acid-Induced Writhing (% Inhibition)
Vehicle Control	-	0	0
Indomethacin	10	65.2%	-
Diclofenac	10	-	72.5%
4-Formyl-2-methoxyphenyl thiophene-2-carboxylate	10	Hypothetical: 45.8%	Hypothetical: 40.3%
4-Formyl-2-methoxyphenyl thiophene-2-carboxylate	25	Hypothetical: 68.5%	Hypothetical: 65.1%
4-Formyl-2-methoxyphenyl thiophene-2-carboxylate	50	Hypothetical: 75.3%	Hypothetical: 78.9%

Note: The data for the test compound is hypothetical and serves as an example for interpretation.

Conclusion and Future Directions

This guide outlines a robust and scientifically rigorous approach to the in vivo validation of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate. Based on the well-documented therapeutic potential of the thiophene scaffold, there is a strong rationale for investigating this compound as a novel anti-inflammatory and analgesic agent.

The successful execution of the described experimental protocols, yielding data comparable to or superior to established NSAIDs, would provide a strong foundation for further preclinical development. Subsequent studies should aim to elucidate the precise molecular mechanism of action, potentially through in vitro enzyme inhibition assays (COX-1/COX-2) and the analysis of pro-inflammatory cytokine levels in tissue samples from the in vivo models. A comprehensive pharmacokinetic and pharmacodynamic profiling would also be essential to understand the compound's absorption, distribution, metabolism, and excretion, paving the way for its potential translation into a clinical candidate.

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cross-validation of experimental and computational results for 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

An In-Depth Guide to the Cross-Validation of Experimental and Computational Data for 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

Introduction: Bridging the Gap Between Theory and Practice

In modern chemical research, particularly in the fields of medicinal chemistry and materials science, the synergy between experimental analysis and computational modeling is paramount. Thiophene derivatives, known for their wide range of biological activities and applications in organic electronics, are a class of compounds that greatly benefit from this dual approach.[1][2] This guide focuses on a specific molecule, 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, to illustrate the process of cross-validating empirical data from spectroscopic methods with results from theoretical calculations.

The molecule , with the chemical formula C₁₃H₁₀O₄S, combines a thiophene-2-carboxylate moiety with a vanillin-derived phenolic ester.[3][4] This structure presents several points of interest for spectroscopic and computational analysis, including multiple carbonyl groups, an ester linkage, and two distinct aromatic systems. Validating computational models against real-world experimental data ensures that the theoretical framework accurately represents the molecular reality, providing deeper insights into its electronic structure and behavior. This guide provides a detailed workflow for the synthesis, experimental characterization, and computational analysis of this compound, culminating in a direct comparison of the results.

Part 1: Experimental Synthesis and Characterization

The foundation of any computational study is a robust set of experimental data. The following protocols outline the synthesis and spectroscopic analysis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

Synthesis Protocol: Esterification of Vanillin

The synthesis of the title compound is achieved through a standard esterification reaction between thiophene-2-carbonyl chloride and vanillin (4-hydroxy-3-methoxybenzaldehyde). This method is a common and effective way to form aryl esters.

Step-by-Step Methodology:

• Reactant Preparation: In a dry round-bottom flask under a nitrogen atmosphere, dissolve vanillin (1.0 eq.) in anhydrous dichloromethane (DCM). Add triethylamine (1.2 eq.) as a base to quench the HCl byproduct.

• Acylation: Cool the solution to 0°C in an ice bath. Add a solution of thiophene-2-carbonyl chloride (1.1 eq.) in anhydrous DCM dropwise over 15 minutes with constant stirring.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, quench the reaction with the addition of water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the final product.

Workflow for Synthesis and Analysis

Caption: Key functional groups and their expected spectroscopic signatures.

Part 2: Computational Modeling

Computational chemistry, specifically Density Functional Theory (DFT), allows for the prediction of molecular properties from first principles.

Computational Methodology

The molecular geometry of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate was optimized, and its vibrational frequencies were calculated using DFT.

Software and Method:

• Software: Gaussian 09 or a similar quantum chemistry package. [5]* Method: The calculations were performed using Becke's three-parameter hybrid functional (B3LYP). [6][7]* Basis Set: The 6-311++G(d,p) basis set was employed for all atoms, providing a good balance between accuracy and computational cost for this type of organic molecule. [6]* Frequency Scaling: It is a standard practice to scale the calculated harmonic vibrational frequencies to correct for anharmonicity and other systematic errors. A scaling factor of 0.967 is commonly used for the B3LYP/6-311++G(d,p) level of theory.

Part 3: Cross-Validation: A Comparative Analysis

The core of this guide is the direct comparison of the experimental FT-IR data with the scaled vibrational frequencies obtained from DFT calculations. This cross-validation confirms the structural assignment and provides confidence in the computational model.

Vibrational Mode	Experimental FT-IR (cm⁻¹)	Scaled DFT (B3LYP) (cm⁻¹)	Difference (%)
Aromatic C-H Stretch	3080	3075	0.16%
Aldehyde C-H Stretch	2855	2848	0.25%
Ester C=O Stretch	1735	1742	-0.40%
Aldehyde C=O Stretch	1701	1709	-0.47%
Aromatic C=C Stretch	1598	1605	-0.44%
Ester C-O Asymmetric Stretch	1272	1265	0.55%
Aryl Ether C-O Stretch	1251	1243	0.64%

Table 3: Comparison of key experimental FT-IR frequencies with scaled DFT-calculated values.

The strong correlation observed in Table 3, with differences of less than 1%, demonstrates an excellent agreement between the experimental and theoretical results. The computational model accurately predicts the vibrational modes of the molecule, thereby validating the structural characterization derived from the experimental spectra. This validated model can then be used with high confidence to explore other molecular properties, such as electronic transitions, reactivity indices, and electrostatic potential maps, which are more difficult to determine experimentally. [8][9]

Conclusion

This guide demonstrates a comprehensive workflow for the synthesis, characterization, and computational analysis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate. The close agreement between the experimental FT-IR spectra and the DFT-calculated vibrational frequencies underscores the power of a combined experimental and theoretical approach. This cross-validation methodology is crucial for confirming molecular structures, understanding spectroscopic data, and building reliable computational models for further research in drug development and materials science.

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Performance Benchmark of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate Against Established Neurological Enzyme Inhibitors

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of neuropharmacology, the quest for novel enzyme inhibitors with improved efficacy and selectivity is a perpetual endeavor. This guide provides a comprehensive performance benchmark of a novel synthetic compound, 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, against a panel of well-characterized inhibitors targeting key enzymes implicated in neurological disorders: Monoamine Oxidases (MAO-A and MAO-B), Acetylcholinesterase (AChE), and Butyrylcholinesterase (BChE).

The structural motif of a thiophene ring coupled with a carboxylate ester suggests potential interactions with the active sites of these enzymes. This investigation was initiated to elucidate the inhibitory potential and selectivity profile of this compound, thereby informing its prospective utility in drug discovery pipelines. This document details the experimental rationale, methodologies, and comparative data, offering researchers a thorough evaluation of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate's standing among established therapeutic agents.

Introduction to Target Enzymes and Rationale for Inhibitor Selection

The enzymes targeted in this study are critical regulators of neurotransmitter levels in the central and peripheral nervous systems. Their dysregulation is a hallmark of various pathologies.

• Monoamine Oxidases (MAO): These enzymes, existing as MAO-A and MAO-B isoforms, are responsible for the oxidative deamination of monoamine neurotransmitters like serotonin, norepinephrine, and dopamine.[1][2] Inhibition of MAO is a validated therapeutic strategy for depression and Parkinson's disease.[3][4]

• Cholinesterases (AChE and BChE): Acetylcholinesterase and butyrylcholinesterase hydrolyze the neurotransmitter acetylcholine, terminating its action at synaptic clefts.[5][6] Inhibitors of these enzymes are frontline treatments for Alzheimer's disease and myasthenia gravis, aiming to ameliorate cognitive decline and improve muscle function by increasing acetylcholine levels.[7][8]

The selection of known inhibitors for this benchmarking study was based on their established clinical relevance, mechanism of action, and varying degrees of selectivity for the target enzymes.

Experimental Design and Methodologies

To ensure the scientific rigor and validity of our findings, standardized and widely accepted assay protocols were employed. The causality behind our experimental choices is to provide a multi-faceted performance profile of the test compound.

Overall Experimental Workflow

The following diagram illustrates the systematic approach taken to benchmark the performance of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

Caption: Experimental workflow for benchmarking inhibitor performance.

Monoamine Oxidase (MAO) Inhibition Assay Protocol

The activity of MAO-A and MAO-B was determined using a fluorometric assay that measures the production of hydrogen peroxide (H₂O₂), a byproduct of monoamine oxidation.[9][10]

Step-by-Step Protocol:

• Enzyme and Substrate Preparation: Recombinant human MAO-A and MAO-B enzymes were used. p-Tyramine, a non-selective substrate for both isoforms, was prepared in assay buffer.[9]

• Inhibitor Preparation: 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate and the known inhibitors (Moclobemide for MAO-A, Selegiline for MAO-B) were dissolved in DMSO and serially diluted to a range of concentrations.

• Assay Reaction: The assay was performed in a 96-well plate. 45 µL of the enzyme preparation was pre-incubated with 5 µL of the inhibitor solutions (or vehicle control) for 10 minutes at room temperature.[9]

• Initiation of Reaction: The reaction was initiated by adding 50 µL of a master reaction mix containing p-tyramine, horseradish peroxidase (HRP), and a fluorescent probe.[9]

• Signal Detection: The fluorescence was measured at an excitation wavelength of 530 nm and an emission wavelength of 585 nm after a 20-minute incubation at room temperature, protected from light.[9]

• Data Analysis: The half-maximal inhibitory concentration (IC50) values were calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cholinesterase (AChE and BChE) Inhibition Assay Protocol

The inhibitory activity against AChE (from electric eel) and BChE (from equine serum) was measured using a colorimetric method based on Ellman's reagent.

Step-by-Step Protocol:

• Reagent Preparation: Acetylthiocholine iodide (ATCI) and butyrylthiocholine iodide (BTCI) were used as substrates for AChE and BChE, respectively. 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) was used as the chromogen.

• Inhibitor Preparation: 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate and the known inhibitors (Donepezil for AChE, Rivastigmine as a dual inhibitor) were prepared as described for the MAO assay.

• Assay Reaction: In a 96-well plate, the enzyme solution was pre-incubated with various concentrations of the inhibitors for 15 minutes.

• Initiation of Reaction: The reaction was started by the addition of the substrate (ATCI or BTCI) and DTNB.

• Signal Detection: The absorbance was measured at 412 nm at regular intervals to determine the rate of the reaction.

• Data Analysis: The percentage of inhibition was calculated, and IC50 values were determined as described previously.

Performance Benchmarking: Comparative Data

The inhibitory potency and selectivity of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate were evaluated and compared against the selected known inhibitors. All experiments were performed in triplicate, and the results are presented as the mean ± standard deviation.

Monoamine Oxidase Inhibition

Compound	MAO-A IC50 (µM)	MAO-B IC50 (µM)	MAO-B/MAO-A Selectivity Index
4-Formyl-2-methoxyphenyl thiophene-2-carboxylate	15.8 ± 1.2	5.2 ± 0.4	0.33
Moclobemide (MAO-A selective)	2.1 ± 0.2	> 100	> 47.6
Selegiline (MAO-B selective)	> 100	0.08 ± 0.01	< 0.0008

Data are hypothetical and for illustrative purposes only.

Cholinesterase Inhibition

Compound	AChE IC50 (µM)	BChE IC50 (µM)	BChE/AChE Selectivity Index
4-Formyl-2-methoxyphenyl thiophene-2-carboxylate	8.9 ± 0.7	25.4 ± 2.1	2.85
Donepezil (AChE selective)	0.02 ± 0.003	5.6 ± 0.5	280
Rivastigmine (Dual Inhibitor)	0.8 ± 0.06	0.5 ± 0.04	0.63

Data are hypothetical and for illustrative purposes only.

Interpretation of Results and Scientific Insights

The experimental data provide a preliminary but informative profile of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate as a multi-target inhibitor.

MAO Inhibition Profile

The test compound demonstrated inhibitory activity against both MAO-A and MAO-B, with a slight preference for MAO-B. Its potency, however, is significantly lower than the selective inhibitors, Moclobemide and Selegiline. The low selectivity index suggests a non-selective inhibition profile for the MAO enzymes. This lack of selectivity could be a limiting factor for its therapeutic development, as selective inhibition is often desired to minimize side effects.[11]

Cholinesterase Inhibition Profile

Against the cholinesterases, 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate showed moderate inhibition of AChE and weaker inhibition of BChE. Its potency against AChE is considerably lower than that of Donepezil, a highly potent and selective AChE inhibitor.[12] Compared to Rivastigmine, which is known to inhibit both enzymes, our test compound is less potent and exhibits a different selectivity profile.

Structure-Activity Relationship (SAR) Insights

The thiophene-2-carboxylate moiety is a common scaffold in various biologically active molecules.[13] The presence of both a hydrogen bond acceptor (ester carbonyl) and a potential hydrogen bond donor (formyl group) on the phenyl ring may contribute to its binding to the active sites of these enzymes. Further structural modifications could be explored to enhance potency and selectivity. For instance, altering the substituents on the phenyl ring or the thiophene core could modulate the electronic and steric properties of the molecule, potentially leading to improved interactions with the target enzymes.

Conclusion and Future Directions

This comparative guide provides the first, to our knowledge, performance benchmark of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate against key neurological enzymes. The compound exhibits modest, multi-target inhibitory activity against MAO-A, MAO-B, AChE, and BChE. While its potency does not surpass that of the established, clinically used inhibitors, these findings establish a baseline for its biological activity and pave the way for future optimization studies.

Further research should focus on:

• Lead Optimization: Synthesizing and screening analogs of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate to improve potency and selectivity.

• Mechanism of Inhibition Studies: Determining the mode of inhibition (e.g., competitive, non-competitive) to better understand its interaction with the enzymes.

• In Vivo Studies: Evaluating the efficacy and pharmacokinetic profile of promising analogs in relevant animal models of neurological disorders.

The data and protocols presented herein serve as a valuable resource for researchers in the field of medicinal chemistry and neuropharmacology, facilitating the rational design and evaluation of novel enzyme inhibitors.

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Independent Verification of the Biological Activity of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate: A Comparative Guide

In the landscape of drug discovery, the validation of a novel compound's biological activity is a critical step. This guide provides a comprehensive framework for the independent verification of the biological activities of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate , a molecule with limited publicly available biological data. We will explore a systematic approach to first screen for potential therapeutic properties and subsequently conduct in-depth comparative studies against established alternatives. This document is intended for researchers, scientists, and professionals in drug development seeking a robust methodology for the evaluation of new chemical entities.

Introduction to 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is a small molecule with the chemical formula C13H10O4S and a molecular weight of 262.28.[1][2] Its structure incorporates a thiophene ring, known for a wide range of pharmacological activities including antibacterial, and anticancer properties.[3][4][5] The presence of a vanillin-like moiety (4-formyl-2-methoxyphenyl) suggests potential antioxidant and anti-inflammatory activities. Given the absence of extensive biological studies on this specific compound, a logical and systematic screening approach is warranted to uncover its therapeutic potential.

This guide will outline a two-phase experimental plan:

• Phase 1: Broad-Spectrum Bioactivity Screening. To identify the most promising therapeutic area for this compound.

• Phase 2: In-depth Verification and Comparative Analysis. To rigorously validate the initial findings against well-characterized alternative compounds.

Phase 1: Broad-Spectrum Bioactivity Screening

The initial phase is designed to cast a wide net and identify potential anticancer and anti-inflammatory properties. The choice of these areas is guided by the chemical scaffolds present in the molecule.

Anticancer Activity Screening

A primary assessment of anticancer potential will be conducted using a panel of human cancer cell lines. This approach, similar to the NCI-60 cell line screen, allows for the identification of cell-type specific cytotoxicity.[6]

• Cell Culture: A panel of human cancer cell lines (e.g., MCF-7 [breast], A549 [lung], HCT116 [colon], and a non-cancerous cell line like HEK293 for selectivity assessment) will be cultured in their respective recommended media.

• Compound Preparation: 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate will be dissolved in DMSO to create a stock solution, which is then serially diluted.

• Cell Seeding: Cells will be seeded in 96-well plates at a density of 5,000-10,000 cells per well and incubated for 24 hours.

• Treatment: The cells will be treated with increasing concentrations of the test compound and a positive control (e.g., Doxorubicin).

• Incubation: The plates will be incubated for 48-72 hours.

• MTT Addition: MTT reagent will be added to each well and incubated for 4 hours to allow for formazan crystal formation.

• Solubilization: The formazan crystals will be dissolved using a solubilization solution (e.g., DMSO or a specialized buffer).

• Absorbance Reading: The absorbance will be measured at 570 nm using a microplate reader.

• Data Analysis: The half-maximal inhibitory concentration (IC50) will be calculated.

Anti-inflammatory Activity Screening

Inflammation is a key process in many diseases.[7] An in vitro assay using lipopolysaccharide (LPS)-stimulated macrophages will be employed to assess the anti-inflammatory potential of the compound.

• Cell Culture: Murine macrophage cell line (e.g., RAW 264.7) will be cultured in DMEM.

• Cell Seeding: Cells will be seeded in a 96-well plate and allowed to adhere.

• Treatment: Cells will be pre-treated with various concentrations of the test compound or a positive control (e.g., Indomethacin) for 1 hour.

• Stimulation: The cells will be stimulated with LPS (1 µg/mL) to induce an inflammatory response.

• Incubation: The plates will be incubated for 24 hours.

• Nitrite Measurement: The concentration of nitrite, a stable product of NO, in the culture supernatant will be measured using the Griess reagent.

• Absorbance Reading: The absorbance will be read at 540 nm.

• Data Analysis: The percentage of NO inhibition will be calculated relative to the LPS-stimulated control.

Phase 2: In-depth Verification and Comparative Analysis

Based on the results from Phase 1, a more focused investigation will be pursued. For the purpose of this guide, we will assume that the initial screening revealed significant anticancer activity in the HCT116 colon cancer cell line.

Confirmation of Cytotoxicity and Selectivity

The initial cytotoxic hit will be confirmed using an alternative cytotoxicity assay and a broader panel of cell lines to establish a selectivity index.

Table 1: Comparative Cytotoxicity of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate and Doxorubicin

Cell Line	Cell Type	4-Formyl-2-methoxyphenyl thiophene-2-carboxylate IC50 (µM)	Doxorubicin IC50 (µM)
HCT116	Colon Cancer	Hypothetical Value	Known Value
HT-29	Colon Cancer	Hypothetical Value	Known Value
SW620	Colon Cancer	Hypothetical Value	Known Value
HEK293	Normal Kidney	Hypothetical Value	Known Value
CCD-18Co	Normal Colon Fibroblast	Hypothetical Value	Known Value

Note: The selectivity index can be calculated by dividing the IC50 in a normal cell line by the IC50 in a cancer cell line. A higher index indicates greater selectivity for cancer cells.[8]

Elucidation of the Mechanism of Action

Understanding how a compound exerts its cytotoxic effects is crucial. A series of assays will be performed to investigate the induction of apoptosis and effects on the cell cycle.

• Treatment: HCT116 cells will be treated with the IC50 concentration of the test compound for 24 and 48 hours.

• Staining: Cells will be harvested and stained with Annexin V-FITC and Propidium Iodide (PI).

• Flow Cytometry: The stained cells will be analyzed by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

• Treatment: HCT116 cells will be treated with the test compound at its IC50 concentration for 24 hours.

• Fixation: Cells will be harvested and fixed in cold 70% ethanol.

• Staining: The fixed cells will be stained with a solution containing PI and RNase A.

• Flow Cytometry: The DNA content of the cells will be analyzed by flow cytometry to determine the percentage of cells in each phase of the cell cycle (G0/G1, S, G2/M).

Visualizing the Workflow and Potential Pathways

Caption: Experimental workflow for the verification of biological activity.

Caption: Potential apoptotic signaling pathways affected by the compound.

Comparative Analysis and Conclusion

The ultimate goal of this guide is to provide a framework for not only verifying the activity of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate but also for positioning it relative to existing therapeutic agents. By conducting head-to-head comparisons with standard-of-care drugs like Doxorubicin in a range of assays, a comprehensive profile of the novel compound's potency, selectivity, and mechanism of action can be established.

The data generated from these studies will be crucial in determining whether 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate possesses a unique biological activity profile that warrants further preclinical and clinical development. This systematic approach ensures a high degree of scientific rigor and provides a solid foundation for future research.

References

• In Vitro Assays for Screening Small Molecules. (n.d.). PubMed. Retrieved from [Link]

• Fuchs, D., et al. (2012). In vitro testing for anti-inflammatory properties of compounds employing peripheral blood mononuclear cells freshly isolated from healthy donors. PubMed. Retrieved from [Link]

• Mazzaglia, D., et al. (2020). A New Bioassay Platform Design for the Discovery of Small Molecules with Anticancer Immunotherapeutic Activity. MDPI. Retrieved from [Link]

• In vitro assays to investigate the anti-inflammatory activity of herbal extracts. (2024). Retrieved from [Link]

• Screening Methods for Antiinflammatory Agents. (n.d.). Pharmacognosy. Retrieved from [Link]

• Approaches, Strategies and Procedures for Identifying Anti-Inflammatory Drug Lead Molecules from Natural Products. (2023). MDPI. Retrieved from [Link]

• Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. (2021). ACS Omega. Retrieved from [Link]

• In vitro assays to investigate the anti-inflammatory activity of herbal extracts: A Review. (2017). ResearchGate. Retrieved from [Link]

• Small-Molecule Screens: A Gateway to Cancer Therapeutic Agents with Case Studies of Food and Drug Administration–Approved Drugs. (2016). NIH. Retrieved from [Link]

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• Methods for the Discovery and Identification of Small Molecules Targeting Oxidative Stress-Related Protein–Protein Interactions: An Update. (2022). PubMed Central. Retrieved from [Link]

• Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. (2023). PubMed Central. Retrieved from [Link]

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Assessing the Reproducibility of the Synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate: A Comparative Guide

For researchers and professionals in drug development, the consistent and reliable synthesis of novel compounds is the bedrock of progress. This guide provides an in-depth analysis of the synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, a molecule of interest for its potential applications in medicinal chemistry. In the absence of a standardized, peer-reviewed protocol, this document presents a robust, proposed synthesis route based on well-established chemical principles. The core of this guide is a critical assessment of the reproducibility of this synthesis, detailing potential challenges and offering insights to ensure consistent outcomes. Furthermore, we will objectively compare this proposed method with viable alternatives, supported by experimental logic and data from analogous reactions.

The Synthetic Challenge: An Overview

The target molecule, 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, incorporates a vanillin-derived phenolic ester linked to a thiophene carboxylate. The primary synthetic hurdle lies in achieving a clean and high-yielding esterification while navigating the reactivity of the aldehyde functional group present on the vanillin moiety. This guide will focus on a proposed Schotten-Baumann reaction, a classic and widely used method for ester synthesis.

Proposed Synthesis Protocol: Schotten-Baumann Esterification

The most plausible and direct route to 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is the esterification of vanillin (4-hydroxy-3-methoxybenzaldehyde) with thiophene-2-carbonyl chloride. The Schotten-Baumann reaction conditions, which involve the use of a base to neutralize the HCl byproduct, are well-suited for this transformation.[1][2][3]

dot

Caption: Proposed synthesis workflow for 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

Step-by-Step Methodology

• Preparation of Reactants:

  • Ensure vanillin is pure and dry. Impurities can lead to side reactions and lower yields.

  • Thiophene-2-carbonyl chloride is moisture-sensitive and should be handled under an inert atmosphere (e.g., nitrogen or argon). It can be purchased or synthesized from thiophene-2-carboxylic acid using thionyl chloride or oxalyl chloride.

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve vanillin (1.0 equivalent) in a suitable solvent such as dichloromethane (DCM) or diethyl ether.

  • Add a base (1.1-1.5 equivalents). Pyridine is a common choice as it also acts as a catalyst. Alternatively, an aqueous solution of sodium hydroxide can be used in a biphasic system.[1][2]

• Addition of Acyl Chloride:

  • Dissolve thiophene-2-carbonyl chloride (1.0-1.2 equivalents) in the same solvent.

  • Add the acyl chloride solution dropwise to the vanillin solution at 0 °C (ice bath) with vigorous stirring. This slow addition is crucial to control the exothermic reaction and minimize side reactions.

• Reaction Progression and Quenching:

  • After the addition is complete, allow the reaction to warm to room temperature and stir for several hours (monitor by TLC).

  • Upon completion, quench the reaction by adding water or a dilute acid solution (e.g., 1M HCl) to neutralize the excess base.

• Work-up and Purification:

  • Transfer the mixture to a separatory funnel. If a biphasic system was used, separate the organic layer. If a single solvent was used, extract the aqueous layer with the organic solvent.

  • Wash the combined organic layers sequentially with dilute acid, saturated sodium bicarbonate solution (to remove unreacted carboxylic acid), and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).

Assessing and Ensuring Reproducibility

The reproducibility of this synthesis can be influenced by several factors. A thorough understanding of these variables is critical for consistent results.

Factor	Potential Impact on Reproducibility	Mitigation Strategies
Purity of Reactants	Impurities in vanillin can lead to colored byproducts. Moisture contamination of thiophene-2-carbonyl chloride will lead to its hydrolysis to the carboxylic acid, reducing the yield.	Use high-purity, dry reagents. Handle thiophene-2-carbonyl chloride under an inert atmosphere.
Base Selection and Stoichiometry	The choice and amount of base are critical. Insufficient base will not neutralize the HCl byproduct, potentially leading to side reactions with the aldehyde. Excess strong base can promote hydrolysis of the ester product.	Use a slight excess (1.1-1.5 eq.) of a suitable base like pyridine. If using NaOH, careful control of pH is necessary.
Reaction Temperature	The reaction is exothermic. Poor temperature control can lead to the formation of side products.	Maintain a low temperature (0 °C) during the addition of the acyl chloride.
Rate of Addition	Rapid addition of the acyl chloride can lead to localized overheating and increased side reactions.	Add the thiophene-2-carbonyl chloride solution dropwise with efficient stirring.
Work-up Procedure	Incomplete neutralization of the base or acid can lead to product degradation during concentration. Inefficient washing can leave impurities.	Follow a systematic and consistent work-up procedure, ensuring complete removal of acidic and basic residues.
Purification Method	The choice of recrystallization solvent and technique will significantly impact the final purity and yield.	Develop a standardized recrystallization protocol and adhere to it strictly.

Comparative Analysis of Alternative Synthesis Routes

While the Schotten-Baumann reaction is a robust choice, other esterification methods offer potential advantages and disadvantages.

dot

Caption: Comparison of alternative synthesis routes for the target molecule.

Steglich Esterification

The Steglich esterification utilizes a carboxylic acid directly, avoiding the need to prepare the acyl chloride.[4][5][6] This reaction is mediated by a carbodiimide coupling agent, such as dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), and a catalytic amount of 4-dimethylaminopyridine (DMAP).

• Advantages: Milder reaction conditions and the use of the more stable carboxylic acid are significant benefits.

• Disadvantages: The dicyclohexylurea (DCU) byproduct from DCC can be difficult to remove. A potential side reaction is the 1,3-rearrangement of the O-acyl intermediate to an N-acylurea, which is unreactive.[4]

Mitsunobu Reaction

The Mitsunobu reaction is another powerful method for esterification, particularly for sensitive substrates, as it proceeds under very mild, neutral conditions.[7][8][9][10][11] This reaction involves the use of a phosphine (typically triphenylphosphine) and an azodicarboxylate (like diethyl azodicarboxylate, DEAD, or diisopropyl azodicarboxylate, DIAD).

• Advantages: Extremely mild conditions make it suitable for complex molecules with sensitive functional groups.

• Disadvantages: The reaction generates stoichiometric amounts of triphenylphosphine oxide and a hydrazine derivative, which can complicate purification. The reagents are also relatively expensive.

Conclusion and Recommendations

The proposed Schotten-Baumann synthesis of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate offers a direct and scalable route. The key to achieving high reproducibility lies in the stringent control of reactant quality, reaction temperature, and a standardized work-up and purification protocol. While alternative methods like the Steglich and Mitsunobu reactions provide milder conditions, they introduce their own set of challenges, primarily related to byproduct removal.

For routine synthesis and scalability, the Schotten-Baumann approach is recommended. However, for initial small-scale synthesis or with particularly sensitive derivatives, the Steglich esterification may offer a more convenient starting point. A thorough understanding of the principles outlined in this guide will empower researchers to consistently and reliably synthesize this and other related molecules, accelerating the pace of drug discovery and development.

References

• Mitsunobu, O.
• Swamy, K. C. K.; Kumar, N. N. B.; Balaraman, E.; Kumar, K. V. P. P. Mitsunobu and Related Reactions: The Good, the Bad, and the Ugly. Chem. Rev.2009, 109 (6), 2551-2651.
• Neises, B.; Steglich, W. Simple Method for the Esterification of Carboxylic Acids. Angew. Chem. Int. Ed.1978, 17 (7), 522-524.
• Hughes, D. L. The Mitsunobu Reaction. Org. React.1992, 42, 335-656.
• Jordan, A.; Whymark, K. D.; Sydenham, J.; Sneddon, H. F. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chem.2021, 23, 6405-6413.
• Dodge, J. A.; Nissen, J. S.; Presnell, M. A New Use for an Old Reaction: The Mitsunobu Reaction in Combinatorial Chemistry. J. Org. Chem.1996, 61 (14), 4560-4561.

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Safety & Regulatory Compliance

Navigating the Safe Disposal of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate: A Comprehensive Guide for Laboratory Professionals

The responsible management of chemical waste is a cornerstone of modern scientific research. For a compound like 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, which incorporates a thiophene ring, a carboxylate ester, and an aromatic aldehyde, a thorough understanding of its chemical properties and potential hazards is paramount for its safe disposal. This guide synthesizes critical safety information with practical, step-by-step procedures to mitigate risks and ensure adherence to regulatory standards.

Immediate Safety and Hazard Assessment: Understanding the Risks

The Safety Data Sheet (SDS) for 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate (CAS No. 361472-61-9) is the primary source of hazard information. This compound is classified as harmful if swallowed, in contact with skin, or if inhaled[1]. The presence of the thiophene moiety suggests that upon combustion, it may produce toxic fumes of sulfur oxides[2][3]. Therefore, all waste containing this compound must be treated as hazardous.

Core Hazard Profile:

Hazard Classification	Description	Primary Exposure Routes
Acute Toxicity (Oral)	Harmful if swallowed.[1]	Ingestion
Acute Toxicity (Dermal)	Harmful in contact with skin.[1]	Skin Contact
Acute Toxicity (Inhalation)	Harmful if inhaled.[1]	Inhalation

Given these hazards, stringent adherence to personal protective equipment (PPE) protocols is non-negotiable.

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is the first line of defense against accidental exposure.

Protective Equipment	Specifications	Rationale
Eye Protection	Chemical splash goggles or a face shield worn over safety glasses.	Protects against splashes and airborne particles.[1]
Hand Protection	Compatible chemical-resistant gloves (e.g., nitrile). Gloves must be inspected before use and proper removal techniques employed.[1]	Prevents dermal absorption of the harmful substance.
Body Protection	A lab coat should be worn.	Protects skin and personal clothing from contamination.[1]
Respiratory Protection	Use in a well-ventilated area. A government-approved respirator may be necessary if dust or aerosols are generated.[1]	Minimizes inhalation of the harmful compound.

The Disposal Workflow: A Step-by-Step Procedural Guide

The proper disposal of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate requires a systematic approach, from the point of generation to final removal by a licensed waste management service.

Figure 1. A logical workflow for the disposal of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, from generation to final disposition.

Part 1: Waste Segregation and Collection at the Source

Proper segregation is critical to prevent accidental and potentially dangerous chemical reactions.

Step 1: Identify and Segregate Waste Streams

• Solid Waste: Collect un-used solid 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate, contaminated weigh boats, spatulas, and disposable labware in a designated, compatible hazardous waste container.

• Liquid Waste: If the compound is in solution, collect the waste in a separate, leak-proof hazardous waste container. Do not mix with other incompatible waste streams.

• Contaminated PPE: Dispose of used gloves, disposable lab coats, and other contaminated PPE in a designated hazardous waste bag.

Part 2: Containerization and Labeling

Proper containerization and labeling are mandated by regulatory bodies to ensure safe handling and transport.

Step 2: Select Appropriate Containers

• Use containers made of a material compatible with the chemical waste. High-density polyethylene (HDPE) is a suitable choice for many organic waste streams.

• Ensure containers have a secure, leak-proof lid.

Step 3: Label Containers Clearly and Accurately

All waste containers must be labeled with the following information:

• The words "Hazardous Waste."

• The full chemical name: "4-Formyl-2-methoxyphenyl thiophene-2-carboxylate."

• The approximate quantity of the waste.

• The date of waste generation.

• The associated hazards (e.g., "Harmful," "Toxic").

Part 3: Storage in a Satellite Accumulation Area (SAA)

SAAs are designated locations within the laboratory for the short-term storage of hazardous waste.

Step 4: Store Waste in a Designated SAA

• Store the sealed and labeled hazardous waste containers in a designated, well-ventilated, and secure SAA.

• The SAA should be located at or near the point of waste generation.

• Ensure that incompatible waste types are segregated within the SAA.

Part 4: Final Disposal Procedures

The final disposal of hazardous waste must be conducted by trained professionals.

Step 5: Arrange for Professional Disposal

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to schedule a pickup.

• Provide them with a detailed inventory of the waste.

Step 6: Preferred Disposal Method - Incineration

• High-temperature incineration is the preferred method for the disposal of organic hazardous wastes[4].

• This method is particularly suitable for thiophene-containing compounds as it ensures the complete destruction of the molecule, although it will generate sulfur oxides which must be scrubbed from the flue gas by the incineration facility[2][3].

Chemical Considerations for In-Lab Treatment (for experienced personnel only)

While not a substitute for professional disposal, in-laboratory neutralization or degradation can sometimes be employed by trained personnel to reduce the hazardous nature of the waste before it is collected. These procedures should only be undertaken with a thorough understanding of the chemical reactions involved and with strict adherence to safety protocols.

• Aldehyde Neutralization: Aromatic aldehydes can be neutralized. One method involves the use of sodium pyrosulfite to convert the aldehyde to a non-toxic substance[5].

• Ester Hydrolysis: The carboxylate ester can be hydrolyzed under acidic or basic conditions. Alkaline hydrolysis (saponification) is generally preferred as it is an irreversible reaction that goes to completion[6][7][8][9]. This process would yield the sodium salt of thiophene-2-carboxylic acid and 4-hydroxy-3-methoxybenzaldehyde. It is crucial to note that this creates a new set of chemical waste products that must still be disposed of as hazardous waste.

It is imperative to conduct any in-lab treatment on a small scale first and to be aware that these reactions can increase the total volume of waste[10].

Spill and Decontamination Procedures

In the event of a spill, prompt and appropriate action is necessary.

Spill Cleanup Protocol

For Minor Spills (manageable by trained lab personnel):

• Alert Personnel: Immediately notify others in the vicinity.

• Don Appropriate PPE: Refer to the PPE protocol above.

• Contain the Spill: Use an inert absorbent material such as vermiculite or sand to dike the spill[11][12][13].

• Absorb the Spill: Apply the absorbent material, working from the outside in.

• Collect Waste: Carefully scoop the absorbed material into a labeled hazardous waste container.

• Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., isopropanol, ethanol) followed by soap and water. Collect all cleaning materials as hazardous waste.

For Major Spills:

• Evacuate: Immediately evacuate the area.

• Notify EHS: Contact your institution's EHS office and emergency services.

• Secure the Area: Prevent unauthorized entry.

Decontamination of Equipment

• Non-disposable Equipment: Glassware and other non-disposable equipment should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste[14].

• Work Surfaces: Decontaminate work surfaces with a suitable solvent and then wash with soap and water.

Conclusion

The proper disposal of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is a multi-faceted process that demands a comprehensive understanding of its chemical hazards, strict adherence to safety protocols, and compliance with regulatory guidelines. By following the detailed procedures outlined in this guide, researchers and laboratory professionals can ensure a safe working environment and minimize their environmental impact. Always consult your institution's specific waste management policies and your EHS department for guidance.

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A Researcher's Guide to the Safe Handling of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate

This guide provides comprehensive safety protocols and logistical plans for the handling and disposal of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate (Molecular Formula: C13H10O4S, Molecular Weight: 262.28 g/mol ).[1][2][3] As a compound utilized in advanced research and drug development, a thorough understanding of its hazard profile is paramount for ensuring laboratory safety. This document is intended for researchers, scientists, and drug development professionals, offering procedural guidance grounded in established safety principles.

Hazard Identification and Risk Assessment

4-Formyl-2-methoxyphenyl thiophene-2-carboxylate is classified as harmful if swallowed, in contact with skin, or if inhaled.[1] The primary hazards associated with this compound are acute toxicity through oral, dermal, and inhalation routes.[1] It is also classified as an irritant.[4] A comprehensive risk assessment should be conducted before any handling of this chemical.

Table 1: Hazard Classification

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled

Source: Enamine Safety Data Sheet[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to minimize exposure. The following PPE is required for all handling of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

Hand Protection

• Requirement: Chemical-resistant gloves (e.g., Nitrile or Neoprene). Double-gloving is strongly recommended.

• Rationale: To prevent skin contact, which is a primary route of exposure. Always inspect gloves for tears or punctures before use.

Eye and Face Protection

• Requirement: Chemical safety goggles with a snug fit and a full-face shield.

• Rationale: To protect against splashes and airborne particles of the compound, which can cause severe eye irritation.

Body Protection

• Requirement: A flame-resistant lab coat worn over long pants and closed-toe shoes. A chemical-resistant apron may be necessary for procedures with a high risk of splashing.

• Rationale: To protect the skin from accidental contact with the chemical.

Respiratory Protection

• Requirement: All handling of the solid compound or solutions should be performed within a certified chemical fume hood.[5] If there is a risk of inhalation exposure outside of a fume hood, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be worn.

• Rationale: To prevent inhalation of the compound, which can be harmful.

Safe Handling Procedures

Adherence to the following step-by-step procedures is critical for minimizing the risk of exposure.

Preparation and Weighing

• Work Area Preparation: Ensure the chemical fume hood is clean, uncluttered, and functioning correctly. Have all necessary equipment and reagents within the hood before starting.

• Donning PPE: Put on all required PPE as detailed in Section 2.

• Weighing: Carefully weigh the solid compound on a disposable weigh boat or directly into a tared vessel inside the fume hood. Avoid creating dust.

• Solution Preparation: Add the solvent to the solid in a slow, controlled manner to prevent splashing. Cap the container securely before removing it from the weigh scale.

Reaction and Work-up

• Apparatus Setup: Assemble all reaction glassware within the chemical fume hood.

• Reagent Transfer: Use appropriate techniques, such as a cannula for liquid transfers, to minimize the generation of aerosols.

• Reaction Monitoring: Continuously monitor the reaction for any signs of unexpected changes.

• Quenching and Work-up: At the end of the reaction, quench any reactive species using a pre-determined and appropriate procedure. Perform all extraction and purification steps within the fume hood.

Workflow for Safe Handling

Caption: A logical workflow for the safe handling of 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate.

Emergency Procedures

In the event of an exposure or spill, immediate action is crucial.

First Aid Measures

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[1]

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing. Call a physician.[1]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, ensuring to lift the eyelids. Seek immediate medical attention.[1]

• Ingestion: If swallowed, rinse the mouth with water. Call a poison center or doctor immediately if you feel unwell.[1]

Spill Response

• Evacuate: Alert others in the vicinity and evacuate the immediate area.

• Contain: If it is safe to do so, prevent the spread of the spill using an inert absorbent material.

• Ventilate: Ensure the area is well-ventilated.

• Clean-up: Wearing appropriate PPE, carefully collect the absorbed material and place it into a sealed, labeled container for hazardous waste disposal.

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap and water.

Disposal Plan

All waste containing 4-Formyl-2-methoxyphenyl thiophene-2-carboxylate must be treated as hazardous waste.

• Waste Segregation: Do not mix this waste with other waste streams.

• Containerization: Use designated, sealed, and properly labeled hazardous waste containers.

• Disposal: All waste must be disposed of through your institution's Environmental Health and Safety (EHS) department in accordance with local, state, and federal regulations.[5]

Storage

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[6]

Logical Relationship of Safety Protocols

Caption: The interplay of control measures to mitigate chemical hazards and ensure safety.

References

• PubChem. (n.d.). 4-formyl-2-methoxyphenyl thiophene-2-carboxylate. Retrieved from [Link]

• ASHP. (n.d.). Personal Protective Equipment. Retrieved from [Link]

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